Imidazolium chloride

• CAS: 1467-16-9

Core Science & Biosynthesis

Synthesis of 1-Alkyl-3-Methylimidazolium Chloride: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-alkyl-3-methylimidazolium chloride ionic liquids. These compounds are of significant interest in various fields, including as solvents for chemical reactions, electrolytes, and as active pharmaceutical ingredients. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the reaction pathway and experimental workflow to aid in understanding and replication.

Core Synthesis Reaction

The fundamental reaction for the synthesis of 1-alkyl-3-methylimidazolium chloride is a quaternization reaction, which is a type of nucleophilic substitution. In this reaction, the lone pair of electrons on one of the nitrogen atoms of 1-methylimidazole (B24206) attacks the electrophilic carbon atom of an alkyl chloride. This results in the formation of a new carbon-nitrogen bond and the creation of the positively charged imidazolium (B1220033) cation and the chloride anion.

Experimental Protocols

The following sections provide detailed experimental methodologies for the synthesis of 1-alkyl-3-methylimidazolium chlorides with varying alkyl chain lengths. The protocols are based on established laboratory procedures.[1][2][3]

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

This protocol is adapted from several sources describing the synthesis of 1-butyl-3-methylimidazolium chloride, a commonly used ionic liquid.[1][2]

Materials:

• 1-Methylimidazole (distilled from KOH)

• 1-Chlorobutane (B31608) (washed with concentrated H₂SO₄ and distilled from P₂O₅)

• Toluene (B28343) (distilled from Na/benzophenone)

• Ethyl acetate (B1210297) (distilled from CaH₂)

• Acetonitrile

• Activated charcoal

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-methylimidazole (1.0 eq) and toluene.

• Cool the mixture to 0°C in an ice bath.

• Slowly add 1-chlorobutane (1.1-1.2 eq) to the stirred solution.

• After the addition is complete, heat the reaction mixture to reflux (approximately 110°C) and maintain for 24-48 hours under a nitrogen atmosphere.[1][2]

• After the reaction period, cool the mixture to room temperature and then place it in a freezer at approximately -20°C for 12 hours to facilitate precipitation.[1]

• Decant the upper toluene layer. The product will be a viscous oil or a semi-solid.

• Wash the product multiple times with ethyl acetate to remove any unreacted starting materials.[2]

• For further purification, the crude product can be recrystallized from acetonitrile.

• To decolorize the product, it can be dissolved in a suitable solvent and treated with activated charcoal, followed by filtration.

• Dry the final product under vacuum to remove any residual solvent, yielding a white crystalline solid or a colorless viscous oil.[1]

Protocol 2: Synthesis of 1-Hexyl-3-methylimidazolium (B1224943) Chloride ([HMIM]Cl)

This protocol is based on the synthesis of 1-hexyl-3-methylimidazolium chloride.[3]

Materials:

• 1-Methylimidazole (distilled from KOH)

• 1-Chlorohexane (B165106) (distilled from P₂O₅)

• Dry ethyl acetate

• Toluene

Procedure:

• In a two-necked round-bottom flask under a nitrogen atmosphere, combine 1-methylimidazole (1.0 eq) and dry ethyl acetate.

• Cool the flask in an ice bath.

• Add 1-chlorohexane (1.1 eq) dropwise to the stirred solution.

• After the addition, remove the ice bath and allow the mixture to warm to room temperature.

• Heat the reaction mixture to 60-70°C for an extended period (e.g., 11 days). Lower temperatures are used to avoid coloration of the product.[3]

• After cooling to room temperature, decant the upper layer.

• Wash the resulting viscous lower layer with toluene to remove excess 1-chlorohexane. This may require vigorous stirring overnight.[3]

• Remove the solvent and dry the product at 50°C under high vacuum to obtain a clear, colorless, viscous oil.[3]

Protocol 3: Synthesis of 1-Octyl-3-methylimidazolium Chloride ([OMIM]Cl)

The synthesis of 1-octyl-3-methylimidazolium chloride follows a similar procedure to the butyl and hexyl analogs, involving the reaction of 1-methylimidazole with 1-chlorooctane (B87089).

Materials:

• 1-Methylimidazole

• 1-Chlorooctane

• Acetonitrile

• Heptane (B126788)

Procedure:

• In a reaction vessel, dissolve 1-methylimidazole (1.0 eq) in anhydrous acetonitrile.

• Add 1-chlorooctane (1.05 eq) to the solution.

• Carry out the reaction at an elevated temperature (e.g., 343 K) for a specified time (e.g., 1 hour).

• After the reaction is complete, purify the product by extraction with heptane to remove unreacted starting materials.

Data Presentation

The following tables summarize quantitative data from various synthesis procedures for 1-alkyl-3-methylimidazolium chlorides.

Table 1: Reaction Conditions for the Synthesis of 1-Alkyl-3-Methylimidazolium Chlorides

Alkyl Chain	Reactant Ratio (Alkyl Chloride:1-Methylimidazole)	Solvent	Temperature (°C)	Reaction Time (hours)	Reference
Butyl	1.1 : 1	Toluene	110	24	[1]
Butyl	Equimolar	None	60	48	[2]
Butyl	1.2 : 1	None	70	168	[4]
Hexyl	1.1 : 1	Ethyl Acetate	60-70	264	[3]
Octyl	1.05 : 1	Acetonitrile	70	1	[5]

Table 2: Yields and Physical States of Synthesized 1-Alkyl-3-Methylimidazolium Chlorides

Product	Yield (%)	Physical State	Reference
1-Butyl-3-methylimidazolium Chloride	86	White crystalline solid	[1]
1-Butyl-3-methylimidazolium Chloride	90 (for dimethyl derivative)	White crystalline solid	[1]
1-Hexyl-3-methylimidazolium Chloride	71.6	Clear colorless viscous oil	[3]

Visualization of Reaction Pathway and Workflow

The following diagrams, generated using Graphviz, illustrate the chemical reaction and the general experimental workflow for the synthesis of 1-alkyl-3-methylimidazolium chloride.

Caption: Reaction pathway for the synthesis of 1-alkyl-3-methylimidazolium chloride.

Caption: General experimental workflow for the synthesis of 1-alkyl-3-methylimidazolium chloride.

References

• 1. rsc.org [rsc.org]
• 2. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

One-Pot Synthesis of Symmetric Imidazolium Chlorides: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the one-pot synthesis of symmetric imidazolium (B1220033) chlorides, a critical class of compounds with wide-ranging applications in catalysis, as ionic liquids, and in the development of novel therapeutic agents. This document details various synthetic methodologies, including conventional heating, microwave-assisted, and ultrasound-assisted techniques, presenting quantitative data, detailed experimental protocols, and visual representations of workflows and reaction pathways to facilitate understanding and replication.

Introduction to Symmetric Imidazolium Chlorides

Symmetric 1,3-dialkylimidazolium chlorides are ionic compounds composed of a planar imidazolium cation, where the two nitrogen atoms are substituted with identical alkyl groups, and a chloride anion. Their unique properties, such as high thermal stability, tunable solubility, and catalytic activity, have made them a focal point of research in green chemistry, materials science, and medicinal chemistry. The development of efficient, one-pot synthetic routes is crucial for their widespread application, offering advantages in terms of reduced reaction times, simplified purification processes, and improved yields.

Synthetic Methodologies

Several one-pot strategies have been developed for the synthesis of symmetric imidazolium salts. These methods often involve the reaction of an amine, an aldehyde, and a source of the C2-carbon of the imidazole (B134444) ring, or the direct alkylation of imidazole derivatives. This guide focuses on three primary approaches: conventional heating, microwave-assisted synthesis, and ultrasound-assisted synthesis.

Modified Debus-Radziszewski Reaction

A notable one-pot method for synthesizing symmetric long-chain imidazolium ionic liquids is the modified Debus-Radziszewski imidazole synthesis. This approach allows for the direct synthesis of 1,3-dialkylimidazolium acetates from long-chain linear amines in high yields, which can then be converted to the corresponding chlorides via acid metathesis.[1][2][3]

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions. In the context of imidazolium salt synthesis, it significantly reduces reaction times and often improves yields compared to conventional heating methods.[4][5][6][7] This technique allows for rapid and uniform heating of the reaction mixture, leading to more efficient synthesis.[5]

Ultrasound-Assisted Synthesis

Ultrasound-assisted synthesis is another green chemistry approach that utilizes the phenomenon of acoustic cavitation to enhance chemical reactivity. This method has been successfully applied to the N-alkylation of imidazoles, resulting in higher yields, shorter reaction times, and the use of smaller amounts of solvent compared to conventional heating.[8][9]

Data Presentation: Comparison of Synthetic Methods

The following tables summarize quantitative data from the literature for the synthesis of symmetric and related imidazolium salts using different methodologies.

Table 1: Conventional Heating Methods

Product	Starting Materials	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1,3-Di(decyl)imidazolium acetate (B1210297)	Decylamine, Glyoxal (B1671930), Paraformaldehyde, Acetic Acid	Water	100	24	95	[1]
1,3-Di(dodecyl)imidazolium acetate	Dodecylamine, Glyoxal, Paraformaldehyde, Acetic Acid	Water	100	24	98	[1]
1,3-Di(tetradecyl)imidazolium acetate	Tetradecylamine, Glyoxal, Paraformaldehyde, Acetic Acid	Water	100	24	96	[1]
1,3-Di(hexadecyl)imidazolium acetate	Hexadecylamine, Glyoxal, Paraformaldehyde, Acetic Acid	Water	100	24	94	[1]

Note: The acetate salts can be converted to chloride salts via acid metathesis with hydrochloric acid.[1][2]

Table 2: Microwave-Assisted Synthesis

Product	Starting Materials	Solvent	Power (W)	Temperature (°C)	Time (min)	Yield (%)	Reference
1-Hexyl-3-(phenylpropyl)imidazolium bromide	1-Hexylimidazole, 3-Phenylpropyl bromide	Toluene	300	80	15	92	[4]
Pyridine-functionalized imidazolium salt	1-(Alkyl)imidazole, 2-(Chloromethyl)pyridine	-	-	-	90	79.9	[5]

Table 3: Ultrasound-Assisted Synthesis

Product	Starting Materials	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Alkylated Imidazoles	Imidazole, Alkyl Halide	-	-	0.5 - 2	85 - 95	[8]
1,2,3-Triazole derivatives	(Details not specified)	-	-	-	73 - 98	[10]

Experimental Protocols

General Procedure for One-Pot Synthesis of Symmetric 1,3-Dialkylimidazolium Acetates (Debus-Radziszewski)[1]

• To a round-bottom flask, add the primary amine (2.0 eq.), glyoxal (40% in water, 1.0 eq.), and paraformaldehyde (1.0 eq.).

• Add glacial acetic acid (1.0 eq.) and water.

• Heat the mixture at 100 °C for 24 hours with vigorous stirring.

• After cooling to room temperature, extract the aqueous phase with an appropriate organic solvent (e.g., ethyl acetate) to remove unreacted starting materials.

• Remove the water from the aqueous phase under reduced pressure to obtain the imidazolium acetate salt.

Conversion of Imidazolium Acetates to Chlorides[1][2]

• Dissolve the synthesized 1,3-dialkylimidazolium acetate in a suitable solvent (e.g., acetone).

• Add a stoichiometric amount of concentrated hydrochloric acid dropwise while stirring.

• Stir the reaction mixture at room temperature for a specified time (e.g., 1-2 hours).

• Remove the solvent under reduced pressure to yield the 1,3-dialkylimidazolium chloride. The resulting acetic acid can be removed by washing with a suitable solvent like diethyl ether.

General Procedure for Microwave-Assisted Synthesis[4]

• In a dedicated microwave reactor vessel, combine the N-alkylimidazole (1.0 eq.) and the alkyl halide (1.1 eq.) in a suitable solvent (e.g., toluene).

• Seal the vessel and place it in the microwave synthesizer.

• Set the desired temperature (e.g., 80 °C), power (e.g., 300 W), and reaction time (e.g., 15 minutes).

• After the reaction is complete, cool the vessel to room temperature.

• The product, often being an ionic liquid, may separate as a distinct phase. Isolate the product by decanting the solvent and wash with a non-polar solvent (e.g., hexane) to remove impurities.

• Dry the product under vacuum.

General Procedure for Ultrasound-Assisted N-Alkylation[8]

• In a suitable reaction vessel, mix the imidazole (1.0 eq.) and the alkylating agent (e.g., alkyl halide, 1.0-1.2 eq.). A solvent may or may not be required.

• Place the reaction vessel in an ultrasonic bath.

• Irradiate the mixture with ultrasound at a specified frequency and power at room temperature or with gentle heating.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

• Upon completion, work up the reaction mixture as appropriate. This may involve extraction, filtration, and/or solvent removal to isolate the desired N-alkylimidazole, which can then be further alkylated to form the symmetric imidazolium salt.

Visualizations

The following diagrams illustrate the general reaction pathway and experimental workflows for the synthesis of symmetric imidazolium chlorides.

References

• 1. One-pot synthesis of symmetric imidazolium ionic liquids N,N-disubstituted with long alkyl chains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. One-pot synthesis of symmetric imidazolium ionic liquids N,N-disubstituted with long alkyl chains - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. Microwave-assisted synthesis of 2’-hydroxychalcone derivatives in 1-decyl-3-methylimidazolium bromide ionic liquid and its computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ultrasound assisted synthesis of imidazolium salts: an efficient way to ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

A Technical Guide to Microwave-Assisted Synthesis of Imidazolium Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

The synthesis of imidazolium-based ionic liquids, a class of salts with melting points below 100°C, has garnered significant attention across various scientific disciplines, including drug development, due to their unique properties as "green" solvents and catalysts.[1][2][3] Microwave-assisted synthesis has emerged as a highly efficient and environmentally friendly alternative to conventional heating methods for preparing these compounds.[1][4][5] This technique offers several advantages, including a dramatic reduction in reaction times, increased product yields, and often results in purer products.[3][6]

The primary mechanisms behind microwave heating are dipolar polarization and ionic conduction.[4][7][8] Polar molecules align with the rapidly changing electric field of the microwaves, and this molecular rotation generates heat.[5][7] In the case of ionic liquids, the movement of ions under the influence of the electric field also contributes to the rapid and uniform heating of the reaction mixture.[7][9] This direct energy transfer to the molecules, as opposed to indirect conductive heating, leads to instantaneous and localized superheating, accelerating the reaction rate.[9]

Comparison of Synthesis Methods: Microwave vs. Conventional Heating

Microwave irradiation has consistently demonstrated superior performance over traditional heating methods in the synthesis of imidazolium (B1220033) ionic liquids. The following table summarizes quantitative data from various studies, highlighting the significant improvements in reaction time and yield.

Ionic Liquid Product	Reactants	Method	Temperature (°C)	Time	Yield (%)	Reference
1-Butyl-3-methylimidazolium bromide ([bmim]Br)	1-Methylimidazole, 1-Bromobutane	Microwave	80	20 min	>90	[10]
1-Propyl-3-methylimidazolium bromide ([pmim]Br)	1-Methylimidazole, 1-Bromopropane	Microwave	80	20 min	>90	[10]
1-Hexyl-3-methylimidazolium bromide ([c6mim]Br)	1-Methylimidazole, 1-Bromohexane	Microwave	80	20 min	>90	[10]
1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)	1-Methylimidazole, 1-Chlorobutane	Microwave	-	-	95.5	[11]
1-Allyl-3-methylimidazolium chloride ([AMIM]Cl)	1-Methylimidazole, 1-Chlorallyl	Microwave	-	-	94.9	[11]
3-(2-Ethoxy-2-oxoethyl)-1-hexyl-1H-imidazol-3-ium chloride	1-Hexylimidazole, Ethyl 2-chloroacetate	Conventional	80	18 h	85	[12]
3-(2-Ethoxy-2-oxoethyl)-1-hexyl-1H-imidazol-3-ium chloride	1-Hexylimidazole, Ethyl 2-chloroacetate	Microwave	100	10 min	95	[6][12]
1-Hexyl-3-(2-phenoxyethyl)-1H-imidazol-3-ium bromide	1-Hexylimidazole, 1-Bromo-2-phenoxyethane	Conventional	80	24 h	82	[6]
1-Hexyl-3-(2-phenoxyethyl)-1H-imidazol-3-ium bromide	1-Hexylimidazole, 1-Bromo-2-phenoxyethane	Microwave	100	15 min	94	[6]

Experimental Protocols

The following are detailed methodologies for the microwave-assisted synthesis of imidazolium ionic liquids, compiled from established literature.

General Protocol for the Synthesis of 1,3-Dialkylimidazolium Halides

This procedure is a common method for the quaternization of N-substituted imidazoles.

Materials:

• 1-Alkylimidazole (e.g., 1-methylimidazole)

• Alkyl halide (e.g., 1-bromobutane, 1-chlorobutane)

• Microwave reactor (monomodal or multimode)

• Reaction vessel (pressure-rated glass vial)

• Magnetic stirrer

• Ethyl acetate (B1210297) (for washing)

• Vacuum evaporator

Procedure:

• In a pressure-rated glass vial equipped with a magnetic stirrer, combine equimolar amounts of the 1-alkylimidazole and the corresponding alkyl halide. For some syntheses, a slight excess of the alkyl halide (e.g., 1.1 equivalents) may be used.[10]

• The reaction is often performed solvent-free.[1][13]

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a controlled temperature (e.g., 80-100°C) for a short duration (typically 5-20 minutes).[6][10] The power should be adjusted to maintain the target temperature.

• After the reaction is complete, allow the vessel to cool to room temperature.

• The resulting ionic liquid is often obtained as a viscous liquid. To purify, wash the product with a non-polar solvent like dry ethyl acetate to remove any unreacted starting materials.[14]

• Remove the solvent under reduced pressure using a rotary evaporator to yield the pure ionic liquid.[14]

• The structure of the synthesized ionic liquid should be confirmed using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and FT-IR.[6][12][15]

Synthesis of Functionalized Imidazolium Ionic Liquids

This protocol outlines the synthesis of imidazolium ionic liquids with functional groups on the alkyl side chain.

Materials:

• 1-Alkylimidazole (e.g., 1-hexylimidazole)

• Functionalized alkyl halide (e.g., ethyl 2-chloroacetate, (3-bromopropoxy)benzene)

• Microwave reactor

• Reaction vessel

• Magnetic stirrer

• Ethyl acetate

Procedure:

• Combine the 1-alkylimidazole and the functionalized alkyl halide in a microwave reaction vessel.

• The mixture is irradiated under controlled conditions (e.g., 100°C for 10-15 minutes).[6]

• Following the reaction, the mixture is cooled.

• The product is washed with ethyl acetate to remove impurities.

• The solvent is removed in vacuo to afford the purified functionalized ionic liquid.

• Characterize the final product using appropriate analytical techniques.

Visualizing the Process

To better understand the synthesis and workflow, the following diagrams have been generated.

Caption: General reaction pathway for the synthesis of imidazolium ionic liquids.

Caption: Step-by-step workflow for microwave-assisted synthesis.

References

• 1. biotechjournal.in [biotechjournal.in]
• 2. New Developments in Material Preparation Using a Combination of Ionic Liquids and Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-assisted synthesis using ionic liquids - ProQuest [proquest.com]
• 4. Microwave Assisted Organic Synthesis: A Green Chemical Approach | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 8. ijnrd.org [ijnrd.org]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. Microwave-Assisted Synthesis of Some Potential Bioactive Imidazolium-Based Room-Temperature Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of Imidazolium Chloride Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of imidazolium (B1220033) chloride salts, a prominent class of ionic liquids. The information presented herein is intended to be a valuable resource for professionals in research and drug development, offering detailed data, experimental methodologies, and insights into the structure-property relationships that govern the behavior of these versatile compounds.

Core Physicochemical Properties

Imidazolium chloride salts exhibit a unique set of properties that make them attractive for a wide range of applications, including as solvents, catalysts, and active pharmaceutical ingredients.[1] Their characteristics are highly tunable by modifying the substituents on the imidazolium ring, particularly the length of the alkyl chains.

Density

The density of imidazolium chloride salts is influenced by the alkyl chain length on the cation and the temperature. Generally, density decreases with increasing temperature.[2] The method of measurement can also influence the results, with techniques like vibrating tube densimetry and pycnometry being commonly employed.[3][4][5]

Imidazolium Chloride Salt	Temperature (K)	Density (g/cm³)	Reference
1-Hexyl-3-methylimidazolium (B1224943) Chloride ([C6mim]Cl)	298.15	1.025	[2]
1-Hexyl-3-methylimidazolium Chloride ([C6mim]Cl)	308.15	1.018	[2]
1-Hexyl-3-methylimidazolium Chloride ([C6mim]Cl)	318.15	1.011	[2]
1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)	298.15	1.083	[6]

Viscosity

Viscosity is a critical parameter for handling and processing imidazolium chloride salts. It is strongly dependent on temperature, with viscosity decreasing as temperature increases. The length of the alkyl substituent on the imidazolium cation also plays a significant role; longer alkyl chains generally lead to higher viscosity.[7]

Imidazolium Chloride Salt	Temperature (°C)	Viscosity (Pa·s)	Reference
1-Ethyl-3-methylimidazolium Chloride ([Emim]Cl)	80	0.080	[8]
1-Ethyl-3-methylimidazolium Chloride ([Emim]Cl)	120	0.028	[8]
1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)	80	0.165	[8]
1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)	120	0.045	[8]
1-Hexyl-3-methylimidazolium Chloride ([Hmim]Cl)	80	0.250	[8]
1-Hexyl-3-methylimidazolium Chloride ([Hmim]Cl)	120	0.060	[8]
1-Octyl-3-methylimidazolium Chloride ([Omim]Cl)	80	0.375	[8]
1-Octyl-3-methylimidazolium Chloride ([Omim]Cl)	120	0.081	[8]

Electrical Conductivity

The electrical conductivity of imidazolium chloride salts is a key property for electrochemical applications. Conductivity generally increases with temperature. The length of the alkyl chain on the cation has a significant impact, with conductivity decreasing as the chain length increases due to increased viscosity and reduced ion mobility.[9]

Imidazolium Chloride Salt	Temperature (K)	Molar Conductivity (S·cm²/mol)	Reference
1-Methylimidazolium Chloride	278.15	28.35	[10]
1-Methylimidazolium Chloride	313.15	45.10	[10]
1-Ethyl-3-methylimidazolium Chloride	278.15	26.15	[10]
1-Ethyl-3-methylimidazolium Chloride	313.15	42.05	[10]
1-Butyl-3-methylimidazolium Chloride	278.15	22.45	[10]
1-Butyl-3-methylimidazolium Chloride	313.15	36.80	[10]
1-Hexyl-3-methylimidazolium Chloride	278.15	19.10	[10]
1-Hexyl-3-methylimidazolium Chloride	313.15	32.05	[10]
1-Methyl-3-octylimidazolium Chloride	278.15	15.95	[10]
1-Methyl-3-octylimidazolium Chloride	313.15	27.50	[10]

Solubility

Imidazolium chloride salts are generally soluble in polar solvents like water, ethanol, and acetone.[11] Their solubility in less polar organic solvents varies depending on the nature of the alkyl substituents. For instance, increasing the alkyl chain length can enhance solubility in less polar environments. The solubility can be determined by methods such as inverse gas chromatography.[12]

Thermal Stability

The thermal stability of imidazolium chloride salts is a crucial factor for their application at elevated temperatures. The decomposition temperature is influenced by the structure of the cation. Generally, increasing the alkyl chain length on the imidazolium ring can decrease the thermal stability.[13] Thermogravimetric analysis (TGA) is the standard method for determining the thermal decomposition temperature.[14][15]

Imidazolium Chloride Salt	Decomposition Onset Temperature (°C)	Reference
1-Propyl-3-methylimidazolium Chloride	~250	[13]
1-Butyl-3-methylimidazolium Chloride	~240	[13]
1-Decyl-3-methylimidazolium Chloride	~220	[13]
1-Hexadecyl-3-methylimidazolium Chloride	~200	[13]

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reliable and comparable data on the physicochemical properties of imidazolium chloride salts.

Synthesis of 1-Alkyl-3-methylimidazolium Chloride

A common method for the synthesis of 1-alkyl-3-methylimidazolium chlorides is the direct quaternization of 1-methylimidazole (B24206) with an alkyl chloride.[16]

Materials:

• 1-methylimidazole

• Alkyl chloride (e.g., 1-chlorobutane)

• Ethyl acetate (B1210297) (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 1-methylimidazole and the desired alkyl chloride.

• Heat the reaction mixture under reflux with stirring. The reaction time and temperature will vary depending on the specific alkyl chloride used (e.g., 48 hours at 60°C for 1-chlorobutane).[16]

• After the reaction is complete, cool the mixture to room temperature.

• Wash the resulting product with ethyl acetate to remove any unreacted starting materials. This washing step may be repeated.

• Remove the remaining ethyl acetate under vacuum to yield the purified 1-alkyl-3-methylimidazolium chloride.

• Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and FTIR to confirm its structure and purity.[16][17]

Synthesis of 1-Alkyl-3-methylimidazolium Chloride.

Measurement of Electrical Conductivity

The electrical conductivity of imidazolium chloride salts can be measured using a conductometer equipped with a suitable probe.

Materials and Equipment:

• Imidazolium chloride salt sample

• Conductivity meter with a calibrated probe

• Temperature-controlled bath or cell

• Inert atmosphere (e.g., argon-filled glove box) for moisture-sensitive salts

Procedure:

• Calibrate the conductivity meter using standard solutions.

• Place the imidazolium chloride salt sample in a measurement cell. For highly viscous or solid samples, gentle heating may be required to ensure good contact with the probe.

• To avoid the influence of water, conduct measurements in a controlled, inert atmosphere.[5]

• Immerse the conductivity probe into the sample, ensuring the electrodes are fully covered.

• Allow the sample to equilibrate to the desired temperature using a temperature-controlled bath.

• Record the conductivity reading once it has stabilized.

• For temperature-dependent studies, vary the temperature of the bath and repeat the measurement at each temperature point.

Electrical Conductivity Measurement Workflow.

Measurement of Viscosity

The viscosity of imidazolium chloride salts can be determined using various viscometers, such as a vibrating-wire viscometer or a rotational viscometer.

Materials and Equipment:

• Imidazolium chloride salt sample

• Viscometer

• Temperature-controlled jacket or bath

Procedure:

• Calibrate the viscometer with standard viscosity fluids.

• Load the imidazolium chloride salt sample into the viscometer's sample holder.

• Bring the sample to the desired measurement temperature using the temperature control system.

• Allow the sample to thermally equilibrate.

• Perform the viscosity measurement according to the instrument's operating principles.

• Record the viscosity value.

• For temperature-dependent measurements, adjust the temperature and repeat the process.

Measurement of Density

Density can be accurately measured using a vibrating-tube densimeter or a pycnometer.

Materials and Equipment:

• Imidazolium chloride salt sample

• Vibrating-tube densimeter or a calibrated pycnometer

• Thermostat for temperature control

Procedure (using a pycnometer):

• Calibrate the pycnometer with deionized water of a known density at a specific temperature.[18]

• Dry the pycnometer thoroughly.

• Fill the pycnometer with the imidazolium chloride salt sample, ensuring there are no air bubbles.

• Place the filled pycnometer in a thermostat and allow it to reach the desired temperature.

• Weigh the pycnometer with the sample.

• Calculate the density using the mass of the sample and the calibrated volume of the pycnometer.

Thermal Stability Analysis (TGA)

Thermogravimetric analysis (TGA) is used to determine the thermal decomposition temperature of the salts.

Materials and Equipment:

• Imidazolium chloride salt sample

• Thermogravimetric analyzer (TGA)

• Inert gas supply (e.g., nitrogen)

Procedure:

• Place a small, accurately weighed sample (typically 4-8 mg) of the imidazolium chloride salt into a TGA crucible.[15]

• Place the crucible in the TGA furnace.

• Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20 mL/min).[15]

• Heat the sample at a constant rate (e.g., 5 °C/min) over a specified temperature range (e.g., 30 °C to 500 °C).[15]

• Record the sample mass as a function of temperature.

• The onset temperature of mass loss is typically taken as the decomposition temperature.

Signaling Pathways and Mechanisms of Action

While not traditional signaling pathways in the context of intracellular cascades, the interactions of imidazolium chloride salts with biological systems, particularly microorganisms, involve a series of molecular events that lead to a specific biological outcome.

Antimicrobial Mechanism of Action

Several imidazolium chloride salts exhibit potent antimicrobial activity.[9][19] The primary mechanism of action involves the disruption of the bacterial cell membrane and the induction of oxidative stress.[9]

The amphiphilic nature of imidazolium cations, with their charged headgroup and hydrophobic alkyl tail, facilitates their interaction with the bacterial cell membrane. The long alkyl chains can insert into the phospholipid bilayer, leading to membrane disorganization, increased permeability, and ultimately cell lysis.[9] Concurrently, these salts can induce the production of reactive oxygen species (ROS) within the bacterial cell, leading to oxidative stress, which damages cellular components and inhibits metabolic processes, contributing to cell death.[9]

Antimicrobial Mechanism of Imidazolium Chloride Salts.

Role in Drug Delivery

Imidazolium salts are being explored for their potential in drug delivery systems.[20][21] Their ability to enhance the permeability of cell membranes is a key attribute in this context.[20] This property can be harnessed to improve the transport of drugs across biological barriers. Furthermore, certain imidazolium-based ionic liquids can self-assemble into micelles or nanoparticles, which can serve as carriers for encapsulating and delivering therapeutic agents.[13] The interactions between the imidazolium salt and the drug molecule, as well as with the biological membrane, are crucial for the design of effective drug delivery vehicles.

References

• 1. [PDF] Efficient synthesis of 1‐alkyl(aralkyl)‐3‐methyl(ethyl)imidazolium halides: Precursors for room‐temperature ionic liquids | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Determination of standard molar volume of 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide on titanium dioxide surface [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. Experimental and Simulation Studies of Imidazolium Chloride Ionic Liquids with Different Alkyl Chain Lengths for Viscosity Reductions in Heavy Crude Oil: The Effect on Asphaltene Dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | The antibacterial activity and mechanism of imidazole chloride ionic liquids on Staphylococcus aureus [frontiersin.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Antimicrobial effects of short chained imidazolium-based ionic liquids—influence of anion chaotropicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Experimental Study of the Thermal Decomposition Properties of Binary Imidazole Ionic Liquid Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Imidazolium salts carrying two positive charges: design, synthesis, characterization, molecular docking, antibacterial and enzyme inhibitory activities [frontiersin.org]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Role and Recent Advancements of Ionic Liquids in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Ionic Liquids in Drug Delivery Systems | Encyclopedia MDPI [encyclopedia.pub]

Characterization of Imidazolium Chloride by NMR Spectroscopy: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the characterization of imidazolium (B1220033) chloride ionic liquids using Nuclear Magnetic Resonance (NMR) spectroscopy. It covers the fundamental principles, data interpretation, and detailed experimental protocols relevant for ¹H and ¹³C NMR analysis.

Introduction to NMR Characterization of Imidazolium Chlorides

Imidazolium chlorides are a prominent class of ionic liquids (ILs) composed of an organic imidazolium cation and a chloride anion. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary and indispensable tool for the structural elucidation and the study of intermolecular dynamics in these systems.[1][2] Both ¹H and ¹³C NMR provide detailed information about the molecular structure, while also offering insights into the interactions between the cation, the anion, and solvent molecules.

A key feature in the NMR spectra of imidazolium-based ILs is the proton at the C2 position of the imidazolium ring (the carbon atom situated between the two nitrogen atoms). The chemical shift of this C2-H proton is exceptionally sensitive to its local electronic environment, making it a reliable probe for studying hydrogen bonding and ion pairing phenomena.[3][4] The strong hydrogen bond-accepting nature of the chloride anion significantly influences this proton's resonance, a central theme in the characterization of these compounds.

¹H NMR Spectroscopy of Imidazolium Chloride

Proton NMR provides a rapid and informative assessment of the imidazolium cation's structure and environment. The spectrum can be divided into distinct regions corresponding to the aromatic ring protons, the acidic C2-H proton, and the protons of the alkyl substituents.

Key Features of the ¹H NMR Spectrum:

• C2-H Proton: This is the most downfield signal in the aromatic region, a direct consequence of its acidic nature and its strong interaction with the chloride anion.[3][5] Its chemical shift is highly dependent on the solvent, concentration, and temperature, reflecting the equilibrium between contact ion pairs and solvent-separated ions.[3]

• C4-H and C5-H Protons: These two protons on the imidazolium ring typically appear as doublets or a multiplet further upfield from the C2-H signal.

• N-Alkyl Protons: The protons on the carbons directly attached to the ring's nitrogen atoms (N-CH₂, N-CH₃, etc.) are found in the 4-5 ppm range.[6] The remaining protons of the alkyl chains appear at progressively higher fields.

Table 1: Typical ¹H NMR Chemical Shifts for 1-Alkyl-3-methylimidazolium Chlorides

Proton Assignment	Typical Chemical Shift (δ) Range (ppm)	Multiplicity (Example: 1-butyl-3-methyl)	Notes
C2-H	9.0 - 11.0	Singlet	Highly sensitive to solvent and anion interaction.[3][5][6]
C4-H / C5-H	7.3 - 7.8	Doublet / Multiplet	Less sensitive to environmental changes than C2-H.[6]
N1-CH₂ -	4.1 - 4.5	Triplet	Protons on the α-carbon of the N1-alkyl chain.
N3-CH₃	3.8 - 4.2	Singlet	Protons on the N3-methyl group.[6]
N1-CH₂-CH₂ -	1.7 - 2.0	Multiplet	Protons on the β-carbon of the N1-alkyl chain.
...-CH₂ -CH₃	1.2 - 1.5	Multiplet	Protons on the γ-carbon of the N1-alkyl chain.
...-CH₂-CH₃	0.8 - 1.1	Triplet	Protons on the terminal methyl group of the N1-alkyl chain.

Note: Chemical shifts are approximate and can vary significantly based on the specific alkyl substituents, solvent, and concentration.

¹³C NMR Spectroscopy of Imidazolium Chloride

Carbon-13 NMR complements the ¹H NMR data by providing a map of the carbon skeleton. The chemical shifts in ¹³C NMR are also influenced by the electronic environment, though generally to a lesser extent than the C2-H proton shift.

Key Features of the ¹³C NMR Spectrum:

• C2 Carbon: Similar to its attached proton, the C2 carbon is the most deshielded of the ring carbons, appearing at the lowest field (highest ppm value).[6]

• C4 and C5 Carbons: These carbons resonate between 120 and 125 ppm.[6]

• N-Alkyl Carbons: The carbons of the alkyl side chains appear in the upfield region of the spectrum.

Table 2: Typical ¹³C NMR Chemical Shifts for 1-Alkyl-3-methylimidazolium Chlorides

Carbon Assignment	Typical Chemical Shift (δ) Range (ppm)	Notes
C2	135 - 140	Most downfield ring carbon, sensitive to anion interaction.[6][7]
C4 / C5	120 - 125	Less sensitive to environmental changes than C2.[6]
N1-C H₂-	48 - 55	α-carbon of the N1-alkyl chain.
N3-C H₃	35 - 40	Carbon of the N3-methyl group.[6]
N1-CH₂-C H₂-	30 - 35	β-carbon of the N1-alkyl chain.
...-C H₂-CH₃	18 - 25	γ-carbon of the N1-alkyl chain.
...-CH₂-C H₃	10 - 15	Terminal methyl carbon of the N1-alkyl chain.

Note: Chemical shifts are approximate and depend on the specific structure and analytical conditions.

Experimental Protocols

Precise and repeatable characterization requires meticulous adherence to experimental protocols. The following sections detail the standard procedures for sample preparation and data acquisition.

The quality of the NMR spectrum is profoundly dependent on the quality of the sample.[8]

• Weighing the Sample: In a clean, dry glass vial, weigh the appropriate amount of the imidazolium chloride sample.

  • For ¹H NMR: 5-25 mg is typically sufficient.[9]

  • For ¹³C NMR: 50-100 mg is recommended for a spectrum with good signal-to-noise acquired in a reasonable time.[9]

• Solvent Addition: Add the appropriate volume of a deuterated solvent to the vial. For a standard 5 mm NMR tube, approximately 0.5-0.6 mL is required to achieve a sample height of 4-5 cm.[10] Common solvents include Deuterium (B1214612) Oxide (D₂O), DMSO-d₆, and CDCl₃. The choice of solvent is critical as it will influence the chemical shifts.[3]

• Dissolution: Ensure the sample is completely dissolved. Use a vortex mixer or gentle agitation. Preparing the sample in a vial first is preferable to adding the solid directly to the NMR tube, as it ensures homogeneity and allows for easy dissolution.[9][10]

• Filtration (if necessary): The sample must be free of any suspended particulate matter, as solids will degrade the magnetic field homogeneity and broaden the spectral lines.[8] If solids are present, filter the solution through a pipette containing a small, tightly packed plug of glass or cotton wool directly into the NMR tube.[8][10]

• Transfer and Capping: Transfer the clear solution into a clean, high-quality NMR tube. Securely place a cap on the tube.

• Referencing: A chemical shift reference is required. For aqueous samples, a capillary insert containing D₂O and a reference standard like sodium trimethylsilylpropanesulfonate (DSS) can be used.[3] Alternatively, tetramethylsilane (B1202638) (TMS) can be added directly to the sample if it is non-reactive.

The following is a general workflow for acquiring NMR data on a standard spectrometer (e.g., 400 MHz).

• Instrument Setup: Insert the sample into the spectrometer. Lock the field frequency using the deuterium signal from the solvent.

• Shimming: Optimize the magnetic field homogeneity (shimming) to obtain sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Accumulate a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16 to 64 scans for a moderately concentrated sample).

  • Use an appropriate recycle delay (e.g., 5 seconds) to allow for full relaxation of the protons between pulses, ensuring accurate integration.[3]

• ¹³C NMR Acquisition:

  • Due to the low natural abundance of ¹³C, more scans are required. This can range from several hundred to several thousand, depending on the sample concentration.

  • Proton decoupling is typically used to simplify the spectrum and improve signal-to-noise via the Nuclear Overhauser Effect (NOE).

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the resulting spectrum and perform a baseline correction. Calibrate the chemical shift axis using the known resonance of the solvent or an internal standard.

Caption: Workflow for NMR characterization of imidazolium chloride.

Data Interpretation: The Role of Ion Pairing

The chemical shift of the C2-H proton is a powerful indicator of the ionic interactions within the sample. The position of this peak provides insight into the equilibrium between a Contact Ion Pair (CIP), where the chloride anion is directly hydrogen-bonded to the C2-H proton, and a Solvent-Separated Ion Pair (SSIP) or free ions, where solvent molecules intervene.

• Contact Ion Pair (CIP): In non-polar solvents or at high concentrations, the formation of a CIP is favored. The direct and strong hydrogen bond between the Cl⁻ and the C2-H proton causes a significant deshielding effect, resulting in a large downfield chemical shift (higher ppm).

• Solvent-Separated Ion Pair (SSIP) / Free Ions: In polar, hydrogen-bond-accepting solvents (like water or DMSO), the solvent molecules can effectively solvate the cation and anion, disrupting the direct CIP interaction. This reduces the deshielding effect on the C2-H proton, causing its signal to shift upfield (lower ppm) relative to the CIP state.[3]

Caption: Factors influencing the C2-H proton chemical shift.

By analyzing the C2-H chemical shift under different solvent conditions, researchers can gain valuable information about the nature and strength of the cation-anion interactions, which are fundamental to understanding the physicochemical properties and behavior of imidazolium chloride ionic liquids.

References

• 1. Recent advances in NMR spectroscopy of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Solvent Effects on the 1 H-NMR Chemical Shifts of Imidazolium-Based Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 7. researchgate.net [researchgate.net]
• 8. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]

FT-IR Analysis of Imidazolium Chloride Compounds: An In-depth Technical Guide

Abstract: This technical guide provides a comprehensive overview of Fourier-Transform Infrared (FT-IR) spectroscopy as applied to the analysis of imidazolium (B1220033) chloride-based ionic liquids. It is intended for researchers, scientists, and professionals in drug development and materials science who utilize these compounds. This document details the characteristic vibrational modes of the imidazolium cation, outlines experimental protocols for sample analysis, and presents quantitative data in a structured format for easy reference. Furthermore, it includes visualizations of analytical workflows and the structural-spectral relationships to facilitate a deeper understanding of FT-IR analysis in this context.

Introduction

Imidazolium chlorides are a class of ionic liquids (ILs) that have garnered significant attention due to their unique properties, including low volatility, high thermal stability, and remarkable dissolution capabilities for a wide range of substances.[1] These characteristics make them "environmentally benign" alternatives to traditional volatile organic solvents in various industrial and laboratory processes.[1] FT-IR spectroscopy is a powerful and accessible analytical technique for the qualitative and quantitative analysis of these compounds, offering insights into their molecular structure, intermolecular interactions, and the influence of substituents.[1][2] This guide will delve into the core principles of applying FT-IR for the characterization of imidazolium chloride compounds.

Fundamental Principles of FT-IR Spectroscopy of Imidazolium Chlorides

FT-IR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations. The resulting spectrum provides a unique "fingerprint" of the molecule, with specific absorption bands corresponding to different vibrational modes of the chemical bonds and functional groups present.

For imidazolium chloride compounds, the FT-IR spectrum is dominated by the vibrational modes of the imidazolium cation and the influence of the chloride anion. Key regions of the spectrum and their corresponding vibrational assignments are crucial for interpretation. The C-H stretching vibrations of the imidazolium ring and its alkyl substituents, the ring stretching and bending modes, and the out-of-plane bending modes are particularly informative.[3][4] The position and shape of these bands can be sensitive to the local microenvironment, including cation-anion interactions and the presence of hydrogen bonding.[5]

Experimental Protocols

The following protocols provide a generalized framework for the FT-IR analysis of imidazolium chloride compounds. Specific parameters may need to be optimized depending on the instrument, sample properties, and analytical goals.

Sample Preparation

Proper sample preparation is critical for obtaining high-quality FT-IR spectra. Due to the low volatility of imidazolium chlorides, they can be analyzed directly in their liquid or solid state.

For Liquid Samples (Attenuated Total Reflectance - ATR-FTIR):

• Ensure the ATR crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR crystal.

• Place a small drop of the imidazolium chloride ionic liquid directly onto the center of the ATR crystal.

• If necessary, apply pressure using the ATR accessory's clamp to ensure good contact between the sample and the crystal.

• Record the sample spectrum.

• Clean the ATR crystal thoroughly with an appropriate solvent (e.g., isopropanol (B130326) or ethanol) and a soft, lint-free tissue.

For Solid Samples (KBr Pellet Method):

• Grind a small amount of the solid imidazolium chloride sample (1-2 mg) with approximately 200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet-forming die.

• Press the powder under high pressure (typically 8-10 tons) using a hydraulic press to form a transparent or semi-transparent pellet.

• Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Record the sample spectrum. A background spectrum of an empty sample holder should be recorded beforehand.

Instrumental Parameters

The following are typical instrumental parameters for the FT-IR analysis of imidazolium chloride compounds:

• Spectrometer: A Fourier-Transform Infrared spectrometer, such as a PERKIN ELMER SPECTRUM ONE or similar.[1]

• Scan Range: 4000 cm⁻¹ to 400 cm⁻¹.[1][6] This range covers the fundamental vibrational modes of interest for imidazolium compounds.

• Resolution: 1.0 cm⁻¹ to 4.0 cm⁻¹. A resolution of 1.0 cm⁻¹ is often used for detailed analysis.[1]

• Number of Scans: 16 to 64 scans are typically co-added to improve the signal-to-noise ratio.

• Apodization: A Happ-Genzel apodization function is commonly used.

Data Presentation: Characteristic Vibrational Frequencies

The following tables summarize the characteristic FT-IR absorption bands for imidazolium chloride compounds based on published literature. Wavenumbers are given in cm⁻¹.

Table 1: Vibrational Modes of the Imidazolium Ring

Vibrational Mode	Wavenumber (cm⁻¹)	Description & Notes
Aromatic C-H Stretching	3217 - 3064	Stretching vibrations of the C-H bonds on the imidazolium ring.[4] The C(2)-H stretch is often considered a probe for hydrogen bonding.[5]
C=N Stretching	~2469, 1643 - 1624	Stretching of the carbon-nitrogen double bonds within the ring.[1][7]
C=C Stretching	1624 - 1562	Stretching of the carbon-carbon double bond in the imidazolium ring.[1][4]
Imidazolium Ring Stretching	1573 - 1564	In-plane symmetric stretching of the entire ring framework.[4][8]
In-plane H-C-H, C-C, C-N Asymmetric Stretch	~1400	Asymmetric stretching within the plane of the imidazole (B134444) ring.[9]
In-plane C-H Bending	~1298, 1164	Bending vibrations of the C-H bonds within the plane of the ring.[1][4]
C-C-N Stretching	1200 - 1100	Stretching vibrations involving the carbon and nitrogen atoms of the ring.[4]
Ring H-C-C-H Symmetrical Bending	~1107, 752	Symmetrical bending of the C-H bonds of the ring.[4]
Out-of-plane C-H Bending	950 - 700	Bending vibrations of the C-H bonds out of the plane of the ring. These are sensitive to cation-anion interactions.[10]
Ring Out-of-plane Anti-symmetrical Bending	~648	Anti-symmetrical bending of the imidazolium ring out of the plane.[4]

Table 2: Vibrational Modes of Alkyl Substituents

Vibrational Mode	Wavenumber (cm⁻¹)	Description & Notes
Asymmetric CH₃ Stretching	~2960	Asymmetric stretching of the methyl group's C-H bonds.[4]
Asymmetric CH₂ Stretching	~2922	Asymmetric stretching of the methylene (B1212753) groups' C-H bonds in the alkyl chain.[11]
Symmetric CH₃/CH₂ Stretching	3000 - 2800	Symmetric stretching of C-H bonds in methyl and methylene groups.[4]
CH₂ Bending (Scissoring)	~1460	Bending vibration of the methylene groups.[4]
N-CH₂ Stretching	~646	Stretching of the bond between the ring nitrogen and the first carbon of the alkyl chain.[4]

Visualization of Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key aspects of the FT-IR analysis of imidazolium chloride compounds.

Caption: Experimental workflow for FT-IR analysis of imidazolium chloride.

References

• 1. ijcrr.com [ijcrr.com]
• 2. Vibrational Spectroscopy of Ionic Liquids. | Semantic Scholar [semanticscholar.org]
• 3. Infrared Spectroscopy in the Middle Frequency Range for Various Imidazolium Ionic Liquids—Common Spectroscopic Characteristics of Vibrational Modes with In-Plane +C(2)–H and +C(4,5)–H Bending Motions and Peak Splitting Behavior Due to Local Symmetry Breaking of Vibrational Modes of the Tetrafluoroborate Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. [PDF] FT-IR SPECTRAL ANALYSIS OF IMIDAZOLIUM CHLORIDE - | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Stability of Imidazolium-Based Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium-based ionic liquids (ILs) are a class of molten salts with melting points below 100°C, composed of an imidazolium (B1220033) cation and a variety of anions. Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and excellent solvating capabilities, have positioned them as promising "green" solvents and materials in a wide range of applications, including organic synthesis, catalysis, electrochemistry, and drug delivery. The thermal stability of these compounds is a critical parameter that dictates their operational window and safety in high-temperature applications. This guide provides a comprehensive overview of the thermal stability of imidazolium-based ILs, focusing on the influence of cation and anion structure, detailed experimental protocols for thermal analysis, and an exploration of their degradation pathways.

Factors Influencing Thermal Stability

The thermal stability of imidazolium-based ionic liquids is not an intrinsic property but is significantly influenced by the nature of both the cation and the anion, as well as the presence of impurities.

The Role of the Anion

The anion plays a predominant role in determining the overall thermal stability of an imidazolium-based ionic liquid. The stability is largely dependent on the anion's nucleophilicity and its coordinating nature. Generally, ILs with weakly coordinating, less nucleophilic anions exhibit higher thermal stability. A commonly observed trend for the thermal stability of imidazolium-based ILs as a function of the anion is as follows:

[NTf₂]⁻ > [PF₆]⁻ ≥ [BF₄]⁻ > [OTf]⁻ > [Tos]⁻ > [OAc]⁻ > [DCA]⁻ > [NO₃]⁻ > Br⁻ > Cl⁻

• Halide Anions (Cl⁻, Br⁻): Imidazolium ILs with halide anions generally exhibit the lowest thermal stability. Their higher nucleophilicity facilitates the dealkylation of the imidazolium cation via Sɴ1 and Sɴ2 nucleophilic substitution reactions.

• Fluorinated Anions ([BF₄]⁻, [PF₆]⁻, [NTf₂]⁻): These anions are weakly coordinating and less nucleophilic, leading to significantly higher thermal stabilities. The delocalization of the negative charge over several electronegative atoms reduces their tendency to participate in degradation reactions.

• Oxygen-Containing Anions ([OAc]⁻, [NO₃]⁻, [Tos]⁻): The thermal stability of ILs with these anions can vary. Acetate (B1210297) ([OAc]⁻), being a relatively strong base, can promote deprotonation of the imidazolium cation, leading to the formation of N-heterocyclic carbenes and subsequent degradation pathways, resulting in lower thermal stability.[1][2] Nitrate ([NO₃]⁻) containing ILs also show moderate thermal stability.[3]

The Role of the Cation: Alkyl Chain Length

The structure of the imidazolium cation, particularly the length of the alkyl substituents, also influences thermal stability, albeit to a lesser extent than the anion. An increase in the length of the alkyl chain on the imidazolium cation generally leads to a slight decrease in thermal stability.[4] This is attributed to the increased propensity for Hofmann-type elimination reactions with longer alkyl chains. However, some studies have reported a slight increase in thermal stability with an initial increase in alkyl chain length, suggesting a more complex relationship.[4]

Data Presentation: Thermal Decomposition Temperatures

The following tables summarize the thermal decomposition temperatures of various 1-alkyl-3-methylimidazolium-based ionic liquids. The data has been compiled from various sources and it is important to note that the absolute values can be influenced by the experimental conditions.

Table 1: Thermal Decomposition Temperatures (Td) of Imidazolium-Based Ionic Liquids with Various Anions.

Cation	Anion	Tonset (°C)	Tpeak (°C)	Reference(s)
[BMIM]⁺	[Cl]⁻	~246	-	[5]
[BMIM]⁺	[Br]⁻	~260	333	[5][6]
[BMIM]⁺	[BF₄]⁻	~300-400	-	[7][8]
[BMIM]⁺	[PF₆]⁻	>400	-	[8]
[BMIM]⁺	[NTf₂]⁻	>400	-	[8]
[BMIM]⁺	[OAc]⁻	~200-242	-	[1]
[BMIM]⁺	[NO₃]⁻	~268	311	[3]
[EMIM]⁺	[DCA]⁻	-	-	[9][10]
[BMIM]⁺	[Tos]⁻	-	-	[8]

Tonset: Onset decomposition temperature; Tpeak: Peak decomposition temperature from derivative thermogravimetry (DTG). Note: The data presented are approximate values from the literature and can vary based on experimental conditions.

Table 2: Influence of Alkyl Chain Length on the Thermal Decomposition Temperature (Tonset) of 1-Alkyl-3-methylimidazolium Bromide ([Cnmim][Br]).

Alkyl Chain (n)	Cation	Tonset (°C)	Reference(s)
2	[EMIM]⁺	~220	[4]
4	[BMIM]⁺	~260	[5]
6	[HMIM]⁺	-	[4]
8	[OMIM]⁺	-	[4]
10	[DMIM]⁺	-	[4]

Note: A consistent dataset for the entire series under identical conditions is challenging to obtain from the literature.

Experimental Protocols

Accurate and reproducible determination of thermal stability is paramount. The following sections detail standardized methodologies for the key analytical techniques.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is the most common technique for evaluating the thermal stability of ionic liquids. It measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Objective: To determine the decomposition temperature (Tonset, Tpeak) and to study the kinetics of thermal decomposition.

Instrumentation: A thermogravimetric analyzer (e.g., Perkin Elmer TGA 7, TA Instruments Q50).

Experimental Parameters:

• Sample Preparation: A small sample of the ionic liquid (typically 5-10 mg) is placed in an appropriate TGA pan (e.g., platinum, alumina, or ceramic). Prior to analysis, the IL should be dried under high vacuum to remove any residual water, which can affect the thermal stability.

• Atmosphere: The analysis is typically conducted under an inert atmosphere, such as nitrogen or argon, to prevent oxidative degradation. A constant flow rate (e.g., 20-50 mL/min) should be maintained. For studying oxidative stability, air can be used as the purge gas.

• Heating Program:

  • Dynamic (Non-isothermal): The sample is heated at a constant rate (e.g., 5, 10, or 20 °C/min) over a defined temperature range (e.g., 30 °C to 600 °C).[3]

  • Isothermal: The sample is rapidly heated to a specific temperature and held at that temperature for an extended period to observe mass loss over time. This method is useful for determining long-term thermal stability.[3]

• Data Analysis: The TGA curve plots mass loss (%) versus temperature. The onset decomposition temperature (Tonset) is typically determined as the intersection of the baseline and the tangent of the decomposition curve. The peak decomposition temperature (Tpeak) is determined from the derivative of the TGA curve (DTG curve), representing the point of maximum rate of mass loss.

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting point, glass transition, and enthalpy of decomposition.

Objective: To determine the thermal transitions and the enthalpy of decomposition.

Instrumentation: A differential scanning calorimeter (e.g., Mettler-Toledo DSC 1, TA Instruments Q2000).

Experimental Parameters:

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically sealed in an aluminum or platinum pan. An empty sealed pan is used as a reference.

• Atmosphere: An inert atmosphere, such as nitrogen, is typically used with a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: The sample is subjected to a controlled temperature program, which may include heating and cooling cycles at a defined rate (e.g., 10 °C/min). The temperature range will depend on the specific transitions of interest.

• Data Analysis: The DSC thermogram plots heat flow versus temperature. Endothermic and exothermic events appear as peaks. The melting point is determined from the peak of the endothermic melting transition, and the glass transition temperature (Tg) is observed as a step change in the baseline. The enthalpy of decomposition can be calculated from the area of the decomposition peak.

Mandatory Visualizations

Synthesis of Imidazolium-Based Ionic Liquids

The synthesis of imidazolium-based ionic liquids typically involves a two-step process: quaternization of the imidazole (B134444) derivative followed by anion exchange.

Caption: General synthesis pathway for imidazolium-based ionic liquids.

Experimental Workflow for Thermal Stability Analysis

A systematic workflow is essential for the comprehensive evaluation of the thermal stability of imidazolium-based ionic liquids.

Caption: Workflow for determining the thermal stability of ionic liquids.

Degradation Pathway of 1-Butyl-3-methylimidazolium Chloride ([BMIM][Cl])

The thermal degradation of imidazolium halides often proceeds via a nucleophilic substitution reaction.

Caption: Primary degradation pathway of [BMIM][Cl] via Sɴ2 reaction.

Degradation Pathway of 1-Butyl-3-methylimidazolium Acetate ([BMIM][OAc])

The degradation of imidazolium acetate can proceed through multiple pathways, including deprotonation to form an N-heterocyclic carbene (NHC).

Caption: Degradation of [BMIM][OAc] via N-heterocyclic carbene formation.[1]

Conclusion

The thermal stability of imidazolium-based ionic liquids is a multifaceted property governed by the interplay of cation and anion structures. A thorough understanding of these relationships, coupled with standardized and rigorous analytical methodologies, is crucial for the rational design and safe implementation of these versatile materials in demanding applications. This guide provides a foundational understanding for researchers and professionals, enabling informed selection and utilization of imidazolium-based ionic liquids in their respective fields. Further research focusing on the long-term isothermal stability and the detailed degradation mechanisms of a wider array of ionic liquids will continue to be of paramount importance.

References

• 1. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajer.org [ajer.org]
• 4. researchgate.net [researchgate.net]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. escholarship.org [escholarship.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

The Influence of Alkyl Chain Length on the Physicochemical Properties of 1-Alkyl-3-methylimidazolium Chloride Ionic Liquids

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Imidazolium-based ionic liquids (ILs) are a class of molten salts with melting points below 100 °C, characterized by their negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1] For 1-alkyl-3-methylimidazolium chloride ([Cₙmim]Cl) salts, the length of the n-alkyl chain (Cₙ) is a critical structural parameter that profoundly influences their properties. Understanding these structure-property relationships is paramount for designing ILs for specific applications, from solvent chemistry to their use as active pharmaceutical ingredients. This guide provides a detailed examination of how varying the alkyl chain length impacts key properties such as density, viscosity, ionic conductivity, melting point, and thermal stability, supported by quantitative data, experimental protocols, and logical diagrams.

Synthesis of 1-Alkyl-3-methylimidazolium Chloride

The synthesis of 1-alkyl-3-methylimidazolium chloride typically involves the quaternization of 1-methylimidazole (B24206) with a corresponding 1-chloroalkane. This is a type of Sₙ2 reaction.

General Synthesis Protocol:

• Equimolar amounts of 1-methylimidazole and the desired 1-chloroalkane are combined in a round-bottom flask.[2]

• The reaction is often exothermic, so initial cooling may be required.[2]

• The mixture is then heated (e.g., to 70-100 °C) and stirred for a period ranging from several hours to days to ensure complete reaction.[2][3]

• The resulting product, often a viscous liquid or a solid, is then purified. Purification typically involves washing the product multiple times with a solvent in which the reactants are soluble but the ionic liquid product is not (e.g., ethyl acetate (B1210297) or trichloroethane).[2]

• Finally, the purified ionic liquid is dried under vacuum to remove any residual solvent and volatile impurities.[2][3]

Effect of Alkyl Chain Length on Physicochemical Properties

The length of the alkyl chain primarily modifies the nature and magnitude of intermolecular forces. As the chain lengthens, van der Waals interactions become increasingly dominant over the electrostatic or coulombic interactions that govern the ionic liquid's properties.[4][5]

Density

The density of [Cₙmim]Cl ionic liquids generally decreases as the alkyl chain length increases. This trend is attributed to the less efficient packing of the bulkier cations. The addition of -CH₂- groups increases the molar volume without a proportional increase in mass, leading to a lower overall density.[6]

Table 1: Density of [Cₙmim]Cl at Various Temperatures

Ionic Liquid ([Cₙmim]Cl)	Alkyl Chain (n)	Temperature (K)	Density (g/cm³)
1-Butyl-3-methylimidazolium Chloride ([C₄mim]Cl)	4	298.15	1.08 (approx.)¹
1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl)	6	N/A	1.03[7]

| 1-Octyl-3-methylimidazolium Chloride ([C₈mim]Cl) | 8 | 298.15 | 1.01 (approx.)¹ |

¹ Note: Data for chloride salts is sparse; values are approximated based on trends reported in literature for other anions and general principles.[8]

Viscosity

Viscosity is strongly influenced by the alkyl chain length. A longer alkyl chain leads to a significant increase in viscosity.[6][9] This is primarily due to the enhancement of van der Waals forces and the increased potential for chain entanglement between the cations, which restricts ionic mobility.[9][10]

Table 2: Viscosity of [Cₙmim]Cl at Various Temperatures

Ionic Liquid ([Cₙmim]Cl)	Alkyl Chain (n)	Temperature (K)	Viscosity (cP)
1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl)	6	298.15	716[7]

| 1-Octyl-3-methylimidazolium Chloride ([C₈mim]Cl) | 8 | 298.15 | 1380 (approx.)² |

² Note: Data for [C₈mim]Cl is extrapolated based on trends reported for chloride and other halide salts.[8]

Ionic Conductivity

Ionic conductivity is inversely related to viscosity. Consequently, as the alkyl chain length increases, the ionic conductivity decreases.[11][12] The larger size of the cation and the significantly higher viscosity of the medium impede the movement of ions, thus lowering the overall conductivity.[12]

Table 3: Ionic Conductivity of [Cₙmim]Cl

Ionic Liquid ([Cₙmim]Cl)	Alkyl Chain (n)	Temperature (K)	Conductivity (S/m)
1-Ethyl-3-methylimidazolium Chloride ([C₂mim]Cl)	2	298.15	~0.8 - 1.2³
1-Butyl-3-methylimidazolium Chloride ([C₄mim]Cl)	4	298.15	~0.3 - 0.5³

| 1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl) | 6 | 298.15 | < 0.1³ |

³ Note: Exact values for chloride salts are not consistently reported and can vary with purity. Values are based on general trends for imidazolium-based ILs.[13][14]

Melting Point

The relationship between alkyl chain length and melting point is not monotonic. For shorter alkyl chains (n=2 to n=4), the melting point is influenced by the efficiency of crystal packing and cation-anion interactions.[5] For [C₂mim]Cl, the melting point is relatively high at 77-79 °C.[15] As the chain becomes longer, the increasing van der Waals forces and the disruption of crystalline packing by the flexible alkyl chain can lead to a decrease in the melting point, often resulting in room-temperature ionic liquids.[5]

Table 4: Melting Point of [Cₙmim]Cl

Ionic Liquid ([Cₙmim]Cl)	Alkyl Chain (n)	Melting Point (°C)
1-Ethyl-3-methylimidazolium Chloride ([C₂mim]Cl)	2	77 - 79[15]

| 1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl) | 6 | -70[7] |

Note: The very low value for [C₆mim]Cl may represent a glass transition temperature rather than a true melting point.

Thermal Stability

The thermal stability of ionic liquids is more strongly dependent on the anion than the cation.[1][16] However, the alkyl chain length does have an effect. Generally, an increase in the alkyl chain length can lead to a slight decrease in the decomposition temperature.[17][18] This may be due to the weakening of the bond between the alkyl chain and the imidazolium (B1220033) ring as the chain grows.[18]

Table 5: Decomposition Temperature of [Cₙmim]Cl

Ionic Liquid ([Cₙmim]Cl)	Alkyl Chain (n)	Decomposition Temp. (°C)
1-Propyl-3-methylimidazolium Chloride ([C₃mim]Cl)	3	246[18]

| 1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl) | 6 | 253[7] |

Visualization of Core Relationships

The following diagrams illustrate the key relationships and workflows discussed in this guide.

Caption: Relationship between alkyl chain length and key properties.

Caption: General experimental workflow for IL synthesis and characterization.

Experimental Protocols

Accurate and reproducible data relies on standardized experimental methodologies.

Density Measurement

Density is commonly measured using a calibrated oscillating U-tube densimeter.[19]

• Calibration: The instrument is calibrated using two standards of known density, typically dry air and ultrapure water, at the desired temperature.[19]

• Sample Injection: The IL sample is injected into the U-tube, ensuring no air bubbles are present.

• Temperature Equilibration: The sample is allowed to thermally equilibrate to the set temperature, which should be controlled precisely (e.g., ±0.01 K).[19]

• Measurement: The instrument measures the oscillation period of the U-tube containing the sample. This period is directly related to the sample's density.

• Replicates: Measurements are typically performed in triplicate to ensure reproducibility.[19]

Viscosity Measurement

Viscosity can be determined using a capillary viscometer (e.g., an Ubbelohde viscometer).[20]

• Sample Loading: A precise volume of the IL is loaded into the viscometer.

• Thermal Equilibration: The viscometer is placed in a transparent, constant-temperature bath until the sample reaches the target temperature.

• Flow Time Measurement: The IL is drawn up through the capillary tube by suction. The time it takes for the liquid meniscus to fall between two marked points on the capillary is measured accurately.

• Calculation: The kinematic viscosity is calculated from the flow time and the viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the IL at that temperature.

• Cleaning and Repetition: The viscometer must be thoroughly cleaned and dried between samples. The measurement is repeated to ensure accuracy.

Ionic Conductivity Measurement

Conductivity is measured using a conductivity meter equipped with a conductivity cell (probe).[21]

• Calibration: The conductivity cell is calibrated using standard solutions of known conductivity, such as potassium chloride (KCl) solutions.[21] This determines the cell constant.

• Sample Preparation: The IL sample is placed in a container, and the conductivity probe is immersed in it.

• Temperature Control: The sample's temperature is maintained at the desired value, as conductivity is highly temperature-dependent.[21] Many modern probes have automatic temperature compensation.

• Measurement: A voltage is applied across the electrodes of the probe, and the resulting current is measured. The instrument uses this information and the cell constant to calculate and display the conductivity.[21][22]

• Rinsing: The probe must be rinsed with deionized water and a solvent suitable for the IL, then dried completely between measurements.

Thermal Stability (TGA)

Thermogravimetric Analysis (TGA) is used to determine the decomposition temperature.[1][16]

• Sample Preparation: A small, precise mass of the IL (e.g., 10-20 mg) is placed into a TGA pan.[16]

• Instrument Setup: The analysis is conducted under a controlled, inert atmosphere (typically nitrogen) to prevent oxidative degradation.[16]

• Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C).[16][18]

• Data Acquisition: The instrument records the sample's mass as a function of temperature.

• Analysis: The decomposition temperature (Td) is typically determined as the onset temperature of mass loss, which is found at the intersection of the baseline tangent and the tangent of the mass loss curve.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. rroij.com [rroij.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Theoretical study on the structure and electronic properties of alkylimidazolium iodide ionic liquids: the effect of alkyl chain length - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. ionike.com [ionike.com]
• 8. Dynamic Viscosities of a Series of 1-Alkyl-3-methylimidazolium Chloride Ionic Liquids and Their Binary Mixtures with Water at Several Temperatures | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchinschools.org [researchinschools.org]
• 11. Alkyl Chain Length Effects of Imidazolium Ionic Liquids on Electrical and Mechanical Performances of Polyacrylamide/Alginate-Based Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. 1-Ethyl-3-methylimidazolium chloride - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. research.abo.fi [research.abo.fi]
• 20. researchgate.net [researchgate.net]
• 21. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 22. Measuring and Enhancing the Ionic Conductivity of Chloroaluminate Electrolytes for Al-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Monosubstituted vs. Disubstituted Imidazolium Chlorides

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthetic methodologies for producing monosubstituted and disubstituted imidazolium (B1220033) chlorides. These compounds are of significant interest across various fields, including as ionic liquids, precursors to N-heterocyclic carbenes (NHCs), and as active pharmaceutical ingredients. This guide details experimental protocols, presents comparative quantitative data, and visualizes the synthetic workflows to aid in the selection and implementation of the most suitable synthetic strategy.

Synthesis of Monosubstituted Imidazolium Chlorides

The most common route to monosubstituted imidazolium chlorides is through the direct N-alkylation of the imidazole (B134444) ring. This reaction involves the nucleophilic attack of one of the nitrogen atoms of the imidazole on an alkyl halide. The choice of solvent and the use of a base can significantly influence the reaction rate and yield.

General Reaction Scheme

The N-alkylation of imidazole with an alkyl chloride proceeds as follows:

Where 'R' represents an alkyl group.

Experimental Protocols

Protocol 1: N-Alkylation of Imidazole in Toluene (B28343)

This protocol describes the synthesis of 1-butyl-3-methylimidazolium chloride by first synthesizing 1-butylimidazole (B119223) and then alkylating it, but for a monosubstituted chloride, the first step with imidazole and an alkyl chloride would be analogous. A more direct approach involves reacting imidazole with the desired alkyl chloride.

• Materials: Imidazole, 1-chlorobutane (B31608), Toluene.

• Procedure:

  • To a vigorously stirred solution of imidazole (1.25 mol) in toluene (125 cm³) at 0°C, add 1-chlorobutane (1.38 mol).[1]

  • Heat the solution to reflux at approximately 80°C for 72 hours.[1]

  • During the reaction, a biphasic mixture will form, with the ionic liquid as the lower layer.

  • After cooling to room temperature, separate the upper toluene layer by decantation.

  • Wash the resulting ionic liquid with fresh toluene and dry under vacuum to remove any residual solvent.

Protocol 2: N-Alkylation of Substituted Imidazoles with Base

This protocol is suitable for imidazoles with electron-withdrawing groups, where the nucleophilicity of the nitrogen is reduced, necessitating the use of a base.[2]

• Materials: Substituted imidazole (e.g., 4,5-dichloroimidazole) (1.0 equiv), Alkylating agent (e.g., alkyl chloride) (2.0 equiv), Potassium carbonate (K₂CO₃) or Potassium hydroxide (B78521) (KOH) (1.1 equiv), Acetonitrile (B52724) (CH₃CN).

• Procedure:

  • Dissolve the substituted imidazole (7.87 mmol) in acetonitrile (30 mL).

  • Add the base (K₂CO₃ or KOH, 8.7 mmol) to the solution and stir the mixture at room temperature for 15 minutes.[2]

  • Add the alkylating agent (15.74 mmol) dropwise to the reaction mixture.[2]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, evaporate the solvent under reduced pressure.

  • Dissolve the crude product in ethyl acetate (B1210297) (50 mL) and wash with water and brine.

  • Dry the organic phase over anhydrous magnesium sulfate (B86663) and evaporate the solvent in vacuo.

  • Purify the resulting residue by column chromatography on silica (B1680970) gel if necessary.[2]

Quantitative Data

Product	Reactants	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Dodecylimidazole	Imidazole, 1-Bromododecane	Toluene	90	3.5	High (not specified)	[3]
N-Alkylated 4-Nitroimidazole	4-Nitroimidazole, Ethyl bromoacetate, K₂CO₃	CH₃CN	Room Temp.	24	40	[2]

Synthesis of Disubstituted Imidazolium Chlorides

Disubstituted imidazolium chlorides can be synthesized through several methods, including a two-step alkylation process for unsymmetrical products and one-pot syntheses for symmetrical products. Microwave-assisted synthesis has emerged as a rapid and efficient alternative to conventional heating.

Two-Step Synthesis for Unsymmetrical 1,3-Dialkylimidazolium Chlorides

This is the most versatile method for preparing unsymmetrical imidazolium salts. It involves the synthesis of an N-alkylimidazole followed by a second, different alkylation.

Protocol 3: Two-Step N-Alkylation

• Step 1: Synthesis of N-Alkylimidazole: Follow Protocol 1 or 2 to synthesize the monosubstituted N-alkylimidazole.

• Step 2: Second N-Alkylation:

  • React the N-alkylimidazole (e.g., 1-methylimidazole) with a different alkyl chloride (e.g., 1-chlorobutane).

  • The reaction can be carried out neat or in a solvent like toluene.

  • Heat the mixture to reflux. The reaction time will vary depending on the reactivity of the alkyl halide. For 1-butyl-3-methylimidazolium chloride, refluxing in toluene for 72 hours is effective.[1]

  • After the reaction is complete, the product can be purified by washing with a non-polar solvent like ethyl acetate to remove unreacted starting materials.

One-Pot Synthesis for Symmetrical 1,3-Dialkylimidazolium Chlorides

Symmetrical 1,3-dialkylimidazolium salts can be prepared in a one-pot reaction from readily available starting materials. The modified Debus-Radziszewski reaction is a notable example.

Protocol 4: Modified Debus-Radziszewski Reaction

This method is suitable for producing symmetrical 1,3-dialkylimidazolium acetates, which can then be converted to the chloride salts via anion exchange. A direct synthesis of the chloride salt would involve using hydrochloric acid instead of acetic acid.

• Materials: Primary amine (e.g., 1-decylamine) (0.2 mol), Formaldehyde (37 wt% in H₂O, 0.1 mol), Acetic acid (0.15 mol), Glyoxal (B1671930) (40 wt% in H₂O, 0.1 mol).

• Procedure:

  • Combine the primary amine, formaldehyde, acetic acid, and glyoxal in a reaction vessel.

  • The reaction is typically carried out "on-water" and can proceed at room temperature or with gentle heating.

  • The reaction mixture is stirred until completion, which can take several hours.

  • The resulting imidazolium acetate can be isolated and then subjected to an anion exchange reaction with a chloride source (e.g., hydrochloric acid or a chloride salt) to yield the desired 1,3-dialkylimidazolium chloride.

Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times and improve yields for the synthesis of both monosubstituted and disubstituted imidazolium chlorides.

Protocol 5: Microwave-Assisted Synthesis of 1-Allyl-3-methylimidazolium Chloride

• Materials: 1-Methylimidazole (B24206) (24.4 mmol), Allyl chloride (48.7 mmol, 2 equivalents).

• Procedure:

  • Combine 1-methylimidazole and allyl chloride in a sealed microwave vessel.

  • Irradiate the mixture at 100°C for 10 minutes.

  • After cooling, the product is obtained as a pale yellow oil.

  • The yield for this reaction is reported to be 75%.[4]

Quantitative Data for Disubstituted Imidazolium Chloride Synthesis

Product	Method	Reactants	Solvent	Temperature (°C)	Time	Yield (%)	Reference
1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)	Conventional	1-Methylimidazole, 1-Chlorobutane	Toluene	~80 (reflux)	72 h	High (not specified)	[1]
1-Allyl-3-methylimidazolium chloride ([AMIM]Cl)	Microwave	1-Methylimidazole, Allyl chloride	Neat	100	10 min	75	[4]
1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)	Microwave	1-Methylimidazole, 1-Chlorobutane	Neat	55	30 min	>90	[5]
1,3-Dimesitylimidazolinium chloride	Microwave	N,N'-Dimesitylethane-1,2-diamine dihydrochloride, Triethyl orthoformate	Neat	145	5 min	70	[6]
1,3-Bis(carboxymethyl)imidazolium Chloride	Conventional	Imidazole, Chloroacetic acid, NaOH, then HCl	Acetonitrile, then neat	Reflux, then RT	18 h, then 24 h	95 (for the final step)	[7]
1,3-Di(decyl)imidazolium acetate	One-pot	1-Decylamine, Formaldehyde, Acetic acid, Glyoxal	Water	Not specified	Not specified	94	[8]

Visualization of Synthetic Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical steps involved in the synthesis of monosubstituted and disubstituted imidazolium chlorides.

Caption: Workflow for Monosubstituted Imidazolium Chloride Synthesis.

Caption: Two-Step Workflow for Unsymmetrical Disubstituted Imidazolium Chloride.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. US5011934A - Process for preparing 1-alkylimidazoles - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Study on Microwave-Assisted Synthesis of Ionic Liquids Based on Dialkylimidazolium | Scientific.Net [scientific.net]
• 6. orbi.uliege.be [orbi.uliege.be]
• 7. 1,3-Bis(carboxymethyl)imidazolium Chloride as a Sustainable, Recyclable, and Metal-Free Ionic Catalyst for the Biginelli Multicomponent Reaction in Neat Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. One-pot synthesis of symmetric imidazolium ionic liquids N,N-disubstituted with long alkyl chains - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Functionalized Imidazolium Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of prevalent synthetic methodologies for functionalized imidazolium (B1220033) chloride derivatives. Imidazolium salts are a cornerstone in modern chemistry, serving as versatile ionic liquids (ILs), precursors to N-heterocyclic carbenes (NHCs) for catalysis, and as key structural motifs in pharmacologically active compounds.[1][2][3] This document details key experimental protocols, presents quantitative data for comparative analysis, and illustrates synthetic workflows to aid researchers in their design and execution of synthetic strategies.

One-Pot Synthesis via Multi-Component Condensation

The one-pot synthesis, often involving a condensation reaction, is a highly efficient method for preparing imidazolium salts from simple, acyclic starting materials.[1] A common approach, building on the work by Arduengo, involves the reaction of a primary amine, glyoxal (B1671930), and formaldehyde (B43269).[3] This strategy is valued for its atom economy and straightforward procedure, making it suitable for generating a variety of 1,3-disubstituted imidazolium salts.

General Workflow for One-Pot Synthesis

The following diagram illustrates the typical workflow for the one-pot synthesis of imidazolium salts. The process begins with the condensation of primary amines and glyoxal to form a diimine intermediate, which is then cyclized with a formaldehyde equivalent in the presence of an acid to yield the final product.[1]

References

• 1. BJOC - Efficient synthetic protocols for the preparation of common N-heterocyclic carbene precursors [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Facile Preparation of Imidazolinium Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

The Hygroscopic Nature of Imidazolium Chloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) chloride, a prominent member of the ionic liquid family, possesses a significant and often critical characteristic: hygroscopicity. This tendency to absorb moisture from the atmosphere can profoundly influence its physicochemical properties, impacting its application in research, particularly in the sensitive field of drug development. This technical guide provides a comprehensive overview of the hygroscopic nature of imidazolium chloride, detailing its water absorption behavior, the consequent changes in its physical properties, and the experimental protocols to quantify these effects.

The Core of Hygroscopicity in Imidazolium Chloride

Imidazolium-based ionic liquids are salts with melting points often below 100°C, composed of an organic imidazolium cation and an organic or inorganic anion. The hygroscopicity of these compounds is primarily governed by the nature of the anion. The chloride anion (Cl⁻), being small and possessing a high charge density, readily forms strong hydrogen bonds with water molecules, making imidazolium chlorides particularly susceptible to moisture uptake. While the cation's structure, such as the length of the alkyl chain on the imidazolium ring, plays a secondary role, the anion is the principal determinant of water sorption.[1][2]

The absorption of water can significantly alter properties such as viscosity, density, and ionic conductivity, which are critical parameters in many applications, including as solvents in synthesis, electrolytes in electrochemical devices, and as formulation components in drug delivery systems.[3][4][5] Understanding and controlling the water content in imidazolium chloride is therefore paramount for experimental reproducibility and product stability.

Quantitative Data on Water Sorption and its Effects

The interaction of imidazolium chloride with water is a dynamic process. The amount of water absorbed is dependent on the ambient relative humidity (RH). The following tables summarize key quantitative data regarding the hygroscopicity of common imidazolium chlorides and the effect of water on their physical properties.

Table 1: Water Uptake of Imidazolium Chlorides at Different Relative Humidities

Imidazolium Chloride Derivative	Temperature (°C)	Relative Humidity (%)	Water Uptake (wt%)	Reference
1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl)	25	80	Substantial (deliquescent)	[6]
1-Butyl-3-methylimidazolium chloride ([BMIM]Cl)	25	80	Substantial (deliquescent)	[6]

Note: Imidazolium chlorides are highly hygroscopic and can absorb enough water to form a liquid solution (deliquescence) at high relative humidities.

Table 2: Effect of Water Content on the Physicochemical Properties of 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl)

Water Mass Fraction (w)	Temperature (K)	Density (g/cm³)	Ionic Conductivity (S/m)	Reference
0.05	293.15	1.028	3.68	[7][8]
0.125	293.15	1.045	5.82	[7][8]
0.20	293.15	1.062	6.98	[7][8]
0.275	293.15	1.078	7.45	[7][8]
0.35	293.15	1.095	7.52	[7][8]
0.05	323.15	1.015	6.45	[7][8]
0.125	323.15	1.032	9.88	[7][8]
0.20	323.15	1.049	11.72	[7][8]
0.275	323.15	1.065	12.41	[7][8]
0.35	323.15	1.081	12.51	[7][8]

Table 3: Effect of Water Content on the Viscosity of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

Water Content (wt%)	Temperature (°C)	Viscosity (Pa·s)	Reference
Low (as synthesized)	25	~0.06	[9]
Addition of ~5% water	25	Significant decrease	[4]

Experimental Protocols for Hygroscopicity Assessment

Accurate determination of the hygroscopic nature of imidazolium chloride is crucial. The following are detailed methodologies for key experiments.

Gravimetric Sorption Analysis

This method determines the amount of water absorbed by a sample at a specific relative humidity and temperature.[10][11]

Objective: To quantify the water uptake of imidazolium chloride at a constant temperature and controlled relative humidity.

Materials:

• Analytical balance (at least 4 decimal places)

• Desiccator

• Saturated salt solution (e.g., ammonium (B1175870) chloride for ~80% RH at 25°C)[12]

• Sample of imidazolium chloride

• Weighing dishes (non-hygroscopic)

• Spatula

• Calibrated thermo-hygrometer

Procedure:

• Sample Preparation: Dry the imidazolium chloride sample to a constant weight under vacuum at a suitable temperature (e.g., 60°C) to remove any initial water content. Record the initial dry weight (W_initial).

• Humidity Chamber Preparation: Prepare a saturated solution of the chosen salt in the bottom of the desiccator to maintain a constant relative humidity. Place a platform above the solution for the samples.

• Exposure: Place a known weight of the dried sample in a pre-weighed weighing dish and place it inside the prepared desiccator.

• Equilibration and Measurement: At regular time intervals (e.g., 1, 2, 4, 8, 24 hours), quickly remove the weighing dish from the desiccator and weigh it on the analytical balance. Record the weight and the time.

• Reaching Equilibrium: Continue the measurements until the weight of the sample becomes constant over two consecutive readings, indicating that equilibrium has been reached. Record the final weight (W_final).

• Calculation: Calculate the percentage of water uptake using the following formula: Water Uptake (%) = [(W_final - W_initial) / W_initial] * 100

Dynamic Vapor Sorption (DVS)

DVS is a high-resolution gravimetric technique that measures the mass change of a sample as a function of controlled changes in relative humidity at a constant temperature.[6][13]

Objective: To obtain a detailed moisture sorption-desorption isotherm for imidazolium chloride.

Instrumentation: A Dynamic Vapor Sorption analyzer.

Procedure:

• Sample Preparation: Place a small amount of the imidazolium chloride sample (typically 5-20 mg) onto the DVS sample pan.

• Drying Stage: Start the experiment with a drying step. The sample is exposed to a stream of dry nitrogen (0% RH) at a constant temperature (e.g., 25°C) until a stable mass is achieved ( dm/dt < 0.002%/min). This establishes the initial dry mass.

• Sorption Phase: Program the instrument to increase the relative humidity in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the instrument holds the RH constant until the sample mass equilibrates.

• Desorption Phase: After reaching the maximum RH, program the instrument to decrease the relative humidity in a stepwise manner (e.g., in 10% RH increments from 90% to 0% RH), again allowing for mass equilibration at each step.

• Data Analysis: The instrument software plots the percentage change in mass against the relative humidity, generating a sorption-desorption isotherm. This provides information on hygroscopicity, deliquescence point, and hysteresis.

Karl Fischer Titration

This is a standard method for the quantitative determination of water content in a sample.[14][15]

Objective: To accurately measure the water content of an imidazolium chloride sample.

Instrumentation: Karl Fischer titrator (coulometric or volumetric).

Reagents:

• Karl Fischer reagent (iodine, sulfur dioxide, a base like imidazole, and a solvent like methanol (B129727) or a specialized solvent for ionic liquids).

• Anhydrous methanol or appropriate solvent for the sample.

Procedure:

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel must be pre-titrated to a dry, stable endpoint.

• Sample Preparation: Accurately weigh a suitable amount of the imidazolium chloride sample and dissolve it in a known volume of anhydrous solvent. Due to the high solubility of many imidazolium chlorides in polar solvents, direct injection into the titration cell may also be possible.

• Titration: Introduce a precisely known amount of the sample (or sample solution) into the titration cell.

• Endpoint Detection: The Karl Fischer reagent is added (in volumetric titration) or generated (in coulometric titration) until all the water in the sample has reacted. The endpoint is typically detected potentiometrically.

• Calculation: The instrument's software calculates the amount of water in the sample based on the amount of Karl Fischer reagent consumed. The result is usually expressed as a percentage or in parts per million (ppm).

Visualizing Experimental Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the workflows of the described experimental protocols and the logical relationship between water absorption and its consequences.

Workflow for Gravimetric Sorption Analysis.

Workflow for Dynamic Vapor Sorption (DVS) Analysis.

Consequences of Water Absorption in Imidazolium Chloride.

Role in Drug Development: Permeation Enhancement

In drug development, imidazolium chlorides have been investigated as skin permeation enhancers for transdermal drug delivery.[16] Their mechanism of action is linked to their interaction with the stratum corneum, the outermost layer of the skin.

Mechanism of Imidazolium Chloride as a Skin Permeation Enhancer.

The interaction of imidazolium chloride with the lipid matrix of the stratum corneum leads to a disruption of the highly ordered lipid structure, increasing its fluidity. This transiently compromises the barrier function of the skin, creating pathways for drug molecules to permeate more easily into the deeper layers of the skin and the systemic circulation.

Conclusion

The hygroscopic nature of imidazolium chloride is a critical factor that must be carefully considered and managed in its various applications. The absorption of atmospheric moisture leads to significant changes in its physical and chemical properties, which can have profound implications for its performance, especially in the highly regulated and sensitive field of drug development. By employing rigorous experimental protocols to quantify water content and its effects, researchers and scientists can ensure the reliability and reproducibility of their work, unlocking the full potential of this versatile class of ionic liquids.

References

• 1. Water-clustering in hygroscopic ionic liquids—an implicit solvent analysis - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. researchgate.net [researchgate.net]
• 6. particletechlabs.com [particletechlabs.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. ardena.com [ardena.com]
• 14. Membrane interactions of ionic liquids and imidazolium salts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. books.rsc.org [books.rsc.org]
• 16. Evaluations of imidazolium ionic liquids as novel skin permeation enhancers for drug transdermal delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Gas-Phase Structure of Imidazolium Chloride Ion Pairs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium-based ionic liquids (ILs) are a class of molten salts with low melting points, often below 100°C. Their unique properties, including negligible vapor pressure, high thermal stability, and tunable solvency, have made them attractive for a wide range of applications, from "green" solvents in chemical synthesis to advanced electrolytes in batteries and key components in pharmaceutical formulations. At the heart of their behavior lies the fundamental interaction between the imidazolium (B1220033) cation and its counter-ion. In the case of imidazolium chloride, the strong hydrogen bonding and electrostatic interactions between the imidazolium cation and the chloride anion dictate the macroscopic properties of the bulk material.

To fully understand and predict the behavior of these ionic liquids, it is crucial to investigate their intrinsic properties at the molecular level, free from the complexities of the condensed phase. Gas-phase studies of isolated imidazolium chloride ion pairs provide a unique window into the fundamental forces that govern their structure and stability. This technical guide provides an in-depth overview of the gas-phase structure of imidazolium chloride ion pairs, with a focus on the computational and experimental methodologies used for their characterization. The quantitative data from key studies are summarized, and the logical workflows of these investigations are visualized to provide a clear and comprehensive understanding for researchers, scientists, and professionals in drug development.

Computational Studies: Unveiling the Conformational Landscape

The gas-phase structure of imidazolium chloride ion pairs has been extensively investigated using a variety of computational chemistry methods. These studies have been instrumental in identifying the most stable conformations of the ion pair, quantifying the strength of the interactions between the cation and anion, and understanding the nature of the hydrogen bonds that play a critical role in their association.

Computational Methodologies

A common computational workflow for investigating the gas-phase structure of imidazolium chloride ion pairs is outlined below. This process typically involves a multi-step approach to ensure a thorough exploration of the potential energy surface and accurate calculation of the properties of the ion pair.

A general workflow for the computational investigation of imidazolium chloride ion pairs.

Protocol for Computational Investigation:

• Initial Geometry Generation: The investigation typically begins with the generation of a diverse set of initial geometries for the imidazolium chloride ion pair. This can be achieved by placing the chloride anion at various positions around the imidazolium cation, particularly near the acidic protons of the imidazolium ring (at the C2, C4, and C5 positions) and above the plane of the ring.

• Conformational Search: A conformational search is often performed using lower-level computational methods, such as molecular mechanics, to efficiently explore the potential energy surface and identify a broad range of possible low-energy conformers.

• Geometry Optimization: The promising low-energy conformers from the initial search are then subjected to geometry optimization using more accurate quantum mechanical methods. Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G*) is a common choice for this step. For higher accuracy, further optimization can be performed using Møller-Plesset perturbation theory (MP2).

• Energy Refinement: To obtain highly accurate relative energies of the different conformers, single-point energy calculations are often performed on the optimized geometries using a "gold standard" method like coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)).

• Corrections: The calculated energies are typically corrected for basis set superposition error (BSSE) to account for the artificial stabilization that can occur when using incomplete basis sets. Zero-point vibrational energy (ZPE) corrections are also applied to obtain more accurate relative energies at 0 K.

• Property Calculations: Once the stable conformers and their relative energies are determined, other properties of interest can be calculated. These often include vibrational frequencies, which can be compared with experimental infrared spectra, and NMR chemical shifts.

Key Findings from Computational Studies

Computational studies have consistently shown that the chloride anion preferentially interacts with the imidazolium cation through hydrogen bonds. Several stable conformers have been identified, with the most stable ones involving the chloride anion located in the plane of the imidazolium ring and forming a hydrogen bond with the most acidic proton at the C2 position. Other conformers, with the chloride anion interacting with the C4-H and C5-H protons or positioned above the imidazolium ring, are generally found to be higher in energy.

The following tables summarize quantitative data from representative computational studies on the 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) ion pair.

Table 1: Relative Energies of [BMIM]Cl Conformers

Conformer Description	Calculation Level	Relative Energy (kJ/mol)	Reference
Cl⁻ at C2-H (most stable)	MP2/6-311++G(d,p)	0.0	[1]
Cl⁻ bridging C4-H and C5-H	MP2/6-311++G(d,p)	10.5	[1]
Cl⁻ above the ring	MP2/6-311++G(d,p)	25.1	[1]
Cl⁻ at C2-H (most stable)	B3LYP/6-311++G(d,p)	0.0	[1]
Cl⁻ bridging C4-H and C5-H	B3LYP/6-311++G(d,p)	8.4	[1]
Cl⁻ above the ring	B3LYP/6-311++G(d,p)	29.3	[1]

Table 2: Key Interatomic Distances in the Most Stable [BMIM]Cl Conformer

Interatomic Distance	Calculation Level	Distance (Å)	Reference
C2-H···Cl⁻	MP2/6-311++G(d,p)	2.08	[1]
C2-Cl⁻	MP2/6-311++G(d,p)	3.15	[1]
C4-H···Cl⁻	B3LYP/6-311++G(d,p)	2.45	[1]
C5-H···Cl⁻	B3LYP/6-311++G(d,p)	2.48	[1]

Table 3: Calculated Vibrational Frequencies for the C-H Stretching Modes in [BMIM]Cl

Vibrational Mode	Calculation Level	Frequency (cm⁻¹)	Reference
C2-H stretch	B3LYP/6-311++G(d,p)	3125	[1]
C4-H stretch	B3LYP/6-311++G(d,p)	3180	[1]
C5-H stretch	B3LYP/6-311++G(d,p)	3195	[1]

The following diagram illustrates the primary interaction sites of the chloride anion with the imidazolium cation, leading to different conformers.

Primary interaction sites for the chloride anion around the imidazolium cation.

Experimental Approaches to Gas-Phase Structure Determination

Experimentally probing the structure of isolated ion pairs in the gas phase presents significant challenges. However, several advanced techniques can provide valuable insights into their geometry and energetics.

Mass Spectrometry

Mass spectrometry is a fundamental tool for generating and detecting ions in the gas phase. For imidazolium chloride, studies have shown that the ionic liquid can be evaporated as a neutral ion pair, which can then be ionized for mass analysis.[2]

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: A small amount of the imidazolium chloride ionic liquid is placed in a Knudsen effusion cell or on a direct insertion probe.

• Vaporization: The sample is heated under high vacuum, causing the neutral ion pairs to evaporate into the gas phase.

• Ionization: The gaseous ion pairs are then ionized, typically using electron ionization. This process often leads to the fragmentation of the ion pair, with the most abundant ion typically being the intact imidazolium cation.

• Mass Analysis: The resulting ions are guided into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer) where they are separated based on their mass-to-charge ratio.

• Detection: The separated ions are detected, generating a mass spectrum that provides information about the composition of the gas phase.

While conventional mass spectrometry primarily confirms the presence of the ion pair in the gas phase, more advanced techniques like ion mobility-mass spectrometry (IM-MS) can provide information about the shape and size of the ions, offering clues to their gas-phase conformation.

Infrared Spectroscopy

Infrared (IR) spectroscopy is a powerful technique for probing the vibrational modes of molecules, which are highly sensitive to their structure and bonding. Gas-phase IR spectroscopy of imidazolium chloride ion pairs can provide direct evidence for the hydrogen bonding interactions between the cation and anion.

Experimental Protocol for Gas-Phase Infrared Spectroscopy:

A plausible experimental setup for gas-phase IR spectroscopy of imidazolium chloride ion pairs would involve the following steps:

• Generation of Gaseous Ion Pairs: Similar to mass spectrometry, the neutral ion pairs are generated by heating the ionic liquid sample under vacuum.

• Introduction into a Gas Cell: The gaseous ion pairs are introduced into a gas cell with windows that are transparent to infrared radiation (e.g., KBr or ZnSe).

• IR Spectroscopy: A beam of infrared light is passed through the gas cell, and the absorption of light at different frequencies is measured using an FTIR spectrometer.

• Spectral Analysis: The resulting IR spectrum will show absorption bands corresponding to the vibrational modes of the ion pair. The positions and intensities of these bands, particularly the C-H stretching frequencies of the imidazolium ring, can be compared with theoretical predictions to identify the specific conformers present in the gas phase.

Techniques such as infrared predissociation (IRPD) spectroscopy on mass-selected, weakly-bound clusters of the ion pair with a neutral "tag" (e.g., a rare gas atom) can provide highly specific vibrational spectra of the isolated ion pair.

Conclusion

The study of the gas-phase structure of imidazolium chloride ion pairs provides fundamental insights into the intermolecular forces that govern the properties of this important class of ionic liquids. Computational chemistry has proven to be an invaluable tool in this endeavor, providing a detailed picture of the conformational landscape and the nature of the cation-anion interactions. While experimental characterization remains challenging, techniques such as mass spectrometry and infrared spectroscopy offer powerful avenues for validating and refining the theoretical models.

The data presented in this guide, derived from numerous computational studies, consistently point to a structure dominated by strong hydrogen bonding between the chloride anion and the acidic protons of the imidazolium ring. This fundamental understanding is not only of academic interest but also has significant practical implications. For researchers in drug development, a clear grasp of the molecular interactions of imidazolium-based systems can inform the design of novel drug delivery systems and the formulation of ionic liquid-based pharmaceuticals. For scientists and engineers, this knowledge is crucial for the rational design of new ionic liquids with tailored properties for a wide array of applications. The continued synergy between advanced computational methods and innovative experimental techniques will undoubtedly lead to an even deeper understanding of these fascinating and versatile materials.

References

• 1. Gas-Phase Ion/Ion Chemistry for Structurally Sensitive Probes of Gaseous Protein Ion Structure: Electrostatic and Electrostatic to Covalent Cross-Linking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The vapour of imidazolium-based ionic liquids: a mass spectrometry study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Molecular dynamics simulation of aqueous imidazolium chloride

An In-depth Technical Guide to the Molecular Dynamics Simulation of Aqueous Imidazolium (B1220033) Chloride

Introduction

Imidazolium-based ionic liquids (ILs) are a class of molten salts with melting points below 100°C, characterized by their unique properties such as low volatility, high thermal stability, and tunable solvency.[1] Their aqueous solutions are of particular interest in diverse fields, including catalysis, energy storage, and drug delivery.[2] Understanding the molecular-level interactions and dynamics within these solutions is crucial for optimizing their performance. Molecular dynamics (MD) simulations have emerged as a powerful computational tool to investigate the nanostructural organization and transport properties of these complex systems, providing insights that complement experimental findings.[3][4][5]

This technical guide provides a comprehensive overview of the core methodologies and data analysis techniques employed in the molecular dynamics simulation of aqueous imidazolium chloride solutions. It is intended for researchers, scientists, and professionals in drug development seeking to leverage MD simulations to explore the behavior of these systems.

Force Fields for Imidazolium Chloride Simulations

The accuracy of MD simulations is heavily dependent on the quality of the force field, which defines the potential energy of the system as a function of its atomic coordinates. For imidazolium-based ILs, several force fields have been developed, primarily based on established frameworks like AMBER, CHARMM, and OPLS.

Non-polarizable force fields are widely used due to their computational efficiency.[2] A significant milestone was the development of the Canongia Lopes & Pádua (CL&P) force field, a non-polarizable model that has been extensively used for various cations and anions.[2] However, it has been noted that non-polarizable models may struggle to accurately predict some dynamic and thermodynamic properties, often leading to slower dynamics than observed experimentally.[6] The inclusion of polarization effects is considered necessary for the accurate computation of dynamic properties.[6][7]

The choice of force field significantly impacts the predicted properties of the system, such as density and transport coefficients.[7][8] Refinements to standard force fields, such as adjusting van der Waals parameters or modifying torsional parameters to fit experimental or ab initio data, have been shown to improve the accuracy of simulation results.[8][9]

Force Field Family	Type	Key Characteristics	Common Applications
AMBER-based	All-Atom, Non-Polarizable	Refined bond and angle parameters to fit vibrational frequency data.[8][9] Adjustments to van der Waals parameters of specific hydrogen atoms.[8]	Predicting liquid densities and microscopic structures of imidazolium-based ILs.[8]
OPLS (Optimized Potentials for Liquid Simulations)	All-Atom, Non-Polarizable	A widely adopted force field for organic liquids and biomolecules. The CL&P force field is based on the OPLS-AA framework.[2]	Studying the structure, dynamics, and thermodynamics of pure ILs and their mixtures.[10][11]
CHARMM-based	All-Atom, Non-Polarizable	Another widely used force field, particularly in the biomolecular simulation community.	Used in comparative studies to assess the performance of different force fields.[8]
Polarizable Force Fields	All-Atom	Explicitly account for the induction effects, which can be crucial in the highly charged environment of ionic liquids.[6]	Shown to provide better agreement with experimental values for dynamic properties.[7] Recommended for studying mixtures with low dielectric solvents.[6]
United-Atom (UA)	Coarse-Grained	Methylene and methyl groups are represented as single interaction sites, reducing computational cost.[12]	Suitable for studying long-time scale phenomena and larger systems, though with some loss of atomistic detail.[12]

Simulation Protocols

A typical MD simulation of aqueous imidazolium chloride involves several key steps, from system setup to production runs. The general workflow is outlined below.

A typical workflow for an MD simulation of aqueous imidazolium chloride.

System Setup

• Box Construction : The imidazolium cations, chloride anions, and water molecules are placed in a cubic or rectangular simulation box. The number of ions and water molecules is chosen to match the desired concentration.

• Initial Configuration : Molecules are typically placed randomly or on a grid, ensuring no significant overlap between atoms.

• Periodic Boundary Conditions (PBC) : PBC are applied in all three dimensions to simulate a bulk system and minimize surface effects.

Force Field and Water Model

• Force Field Selection : An appropriate force field for the imidazolium and chloride ions is selected (see Table 1). The choice depends on the desired balance between accuracy and computational cost.

• Water Model : A rigid water model, such as SPC/E or TIP3P, is commonly used to represent the solvent.

Simulation Parameters

• Software : MD simulations are performed using packages like GROMACS, AMBER, or MDynaMix.[8][13]

• Ensemble : Simulations are typically run in the isothermal-isobaric (NPT) ensemble to mimic laboratory conditions of constant temperature and pressure.

• Temperature and Pressure : The system is maintained at a constant temperature (e.g., 298 K) and pressure (e.g., 1 bar) using a thermostat (e.g., Nosé-Hoover) and a barostat (e.g., Parrinello-Rahman).

• Timestep : A timestep of 1-2 fs is commonly used.

• Cutoffs : A cutoff distance (e.g., 1.0-1.5 nm) is applied for short-range van der Waals and electrostatic interactions.[9] Long-range electrostatic interactions are handled using methods like the Particle Mesh Ewald (PME) summation.

Equilibration

Before the production run, the system must be properly equilibrated to reach a stable state.

• Energy Minimization : The initial geometry is optimized to remove any unfavorable contacts or steric clashes.

• NVT Equilibration : The system is gradually heated to the target temperature while keeping the volume constant. This allows the system to reach thermal equilibrium.

• NPT Equilibration : The system is then simulated at constant temperature and pressure, allowing the density to equilibrate. This phase is run until properties like density and potential energy plateau.

Production Run

Once the system is equilibrated, a long production run is performed, during which the atomic trajectories are saved at regular intervals (e.g., every 1-10 ps). These trajectories are then used for post-analysis.

Analysis of Simulation Trajectories

The saved trajectories contain a wealth of information about the system's structure, dynamics, and thermodynamics.

Structural Properties

The local arrangement of molecules is often characterized using radial distribution functions (RDFs), which describe the probability of finding one atom at a certain distance from another. Key RDFs in this system reveal the solvation structure around the ions.

Key intermolecular interactions in aqueous imidazolium chloride.

• Cation-Anion Interactions : The RDF between the imidazolium ring and the chloride anion provides information on ion pairing. Ab initio MD simulations suggest that chloride anions are preferentially located near the acidic hydrogen on the C2 position of the imidazolium ring.[2]

• Anion-Water Interactions : The RDF between the chloride anion and the hydrogen atoms of water quantifies the hydration shell of the anion. The strong interaction leads to the formation of a well-defined solvation structure.

• Cation-Water Interactions : The RDFs between different parts of the imidazolium cation (e.g., ring hydrogens, alkyl chain) and water molecules reveal the cation's hydration. The length of the alkyl chain can influence these interactions, with longer chains leading to weaker interactions with water.[10]

Dynamic and Thermodynamic Properties

MD simulations allow for the calculation of various macroscopic properties from the microscopic behavior of the system.

Property	Method of Calculation	Key Insights from Simulations
Density	Calculated from the average box volume during an NPT simulation.	Predicted densities are often in good agreement with experimental data, though the accuracy is force-field dependent.[8]
Self-Diffusion Coefficient (D)	From the long-time slope of the mean-squared displacement (MSD) using the Einstein relation, or by integrating the velocity autocorrelation function (VACF).[11]	In some cases, imidazolium cations diffuse faster than the smaller chloride anions.[7] Diffusion coefficients generally show good agreement with experimental trends.[11] The choice of calculation method (MSD vs. VACF) can affect the resulting values.[11]
Shear Viscosity (η)	Calculated using the Green-Kubo relations from the integral of the pressure tensor autocorrelation function.	Simulated viscosity is often overpredicted by non-polarizable models compared to experimental data.[14] However, the temperature dependence and activation energies are generally well-reproduced.[14]
Ionic Conductivity (σ)	Calculated from the self-diffusion coefficients using the Nernst-Einstein relation or from the integral of the charge current autocorrelation function via Green-Kubo relations.[14]	Simulations can reproduce the slope of Walden plots (molar conductivity vs. fluidity), indicating a correct description of the extent of ion pairing with temperature.[14]

Conclusion

Molecular dynamics simulations provide an invaluable atomistic perspective on the complex interplay of interactions in aqueous imidazolium chloride solutions. Through the careful selection of force fields and simulation protocols, researchers can obtain detailed information on the structural organization, transport properties, and thermodynamics of these systems. The insights gained from these simulations are critical for the rational design of ionic liquids for specific applications, from enhancing chemical reactions to developing novel drug delivery vehicles. Future advancements, particularly in the development and application of polarizable and reactive force fields, will further enhance the predictive power of MD simulations in this exciting area of research.[2][6]

References

• 1. The wetting behavior of aqueous imidazolium based ionic liquids: a molecular dynamics study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Molecular dynamics simulation of imidazolium-based ionic liquids. I. Dynamics and diffusion coefficient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]

Toxicity of Imidazolium-Based Ionic Liquids: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Imidazolium-based ionic liquids (ILs), once hailed as "green solvents" due to their low volatility, have come under increasing scrutiny for their potential toxicity.[1][2] This technical guide provides an in-depth overview of the current understanding of the toxicological profiles of these compounds. It summarizes key quantitative toxicity data, details common experimental protocols for assessing their effects, and visualizes the primary signaling pathways implicated in their mechanisms of toxicity. A recurring theme in the literature is the structure-activity relationship, where the length of the alkyl chain on the imidazolium (B1220033) cation is a primary determinant of toxicity, with longer chains generally correlating with increased adverse effects.[3][4][5][6][7][8][9][10] The nature of the anion, while generally considered to have a lesser impact, can also modulate the overall toxicity.[3][11][12][13][14][15] The primary mechanisms of toxicity appear to stem from interactions with and disruption of cell membranes, leading to a cascade of cellular events including oxidative stress, mitochondrial dysfunction, and ultimately, programmed cell death.[7][10][14][16][17][18][19][20]

Quantitative Toxicity Data

The toxicity of imidazolium-based ionic liquids has been evaluated across a wide range of biological systems, from microorganisms to mammalian cell lines. The following tables summarize the effective concentrations (EC₅₀) and lethal concentrations (LC₅₀) reported in the literature.

Table 1: Cytotoxicity of Imidazolium-Based Ionic Liquids in Various Cell Lines

Ionic Liquid (Cation & Anion)	Cell Line	Assay	EC₅₀/IC₅₀	Reference
1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][Tf₂N])	CCO (Fish Ovarian), HeLa (Human Cervical Cancer)	MTT	Most cytotoxic of those tested	[11][21]
1-Butyl-3-methylimidazolium tetrafluoroborate (B81430) ([BMIM][BF₄])	CCO, HeLa	MTT	Second most cytotoxic	[11][21]
1-Butyl-3-methylimidazolium hexafluorophosphate (B91526) ([BMIM][PF₆])	CCO, HeLa	MTT	Third most cytotoxic	[11][21]
1,3-Dimethylimidazolium hexafluorophosphate ([MMIM][PF₆])	CCO, HeLa	MTT	Least cytotoxic of those tested	[11][21]
1-Octyl-3-methylimidazolium bromide ([C₈mim]Br)	QGY-7701 (Human Hepatocarcinoma)	Not specified	~360 µM	[22]
1-Octyl-3-methylimidazolium bromide ([C₈mim]Br)	HepG2 (Human Hepatoma)	MTT	439.46 µM (24h)	[22]
1-Decyl-3-methylimidazolium chloride ([C₁₀mim][Cl])	Caco-2 (Human Epithelial Colorectal Adenocarcinoma)	Not specified	Most toxic of selected ILs	[5]
1,3-Dimethylimidazolium methyl sulfate (B86663) ([C₁mim][MSO₄])	Caco-2	Not specified	Least toxic of selected ILs	[5]

Table 2: Ecotoxicity of Imidazolium-Based Ionic Liquids

Ionic Liquid (Cation & Anion)	Organism	Endpoint	Value	Reference
1-Alkyl-3-methylimidazolium nitrate (B79036) ([C₂mim]NO₃)	Danio rerio (Zebrafish)	96h LC₅₀	Lowest toxicity	[3]
1-Alkyl-3-methylimidazolium nitrate ([C₁₂mim]NO₃)	Danio rerio (Zebrafish)	96h LC₅₀	Highest toxicity	[3]
1-Butyl-3-methylimidazolium bromide ([bmim]Br)	Daphnia magna	48h LC₅₀	8.03 mg/L	[1][13]
Imidazolium ILs (various anions)	Daphnia magna	48h LC₅₀	8.03 - 19.91 mg/L	[1][13]
1-Butyl-3-methylimidazolium bromide	Scenedesmus quadricauda (Green Algae)	96h EC₅₀	13.23 mg/L	[9]
1-Octyl-3-methylimidazolium bromide	Scenedesmus quadricauda	96h EC₅₀	0.005 mg/L	[9]
1-Octyl-3-methylimidazolium chloride ([Omim]Cl)	Vicia faba (Fava Bean) seedlings	Growth inhibition	Observed at 100 mg/kg soil	[14]
1-Octyl-3-methylimidazolium tetrafluoroborate ([Omim]BF₄)	Vicia faba seedlings	Growth inhibition	Most toxic of three tested	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly cited in the toxicological assessment of imidazolium-based ionic liquids.

Cytotoxicity Assays

Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Expose the cells to various concentrations of the imidazolium-based ionic liquid for a specified period (e.g., 24, 48, or 72 hours). Include untreated control wells.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the EC₅₀ value.

Principle: This assay quantifies the amount of lactate (B86563) dehydrogenase, a cytosolic enzyme, released into the culture medium upon cell membrane damage. It is an indicator of cytotoxicity and cell lysis.[7]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).

• Sample Collection: After the treatment period, collect the cell culture supernatant.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture, which typically contains lactate, NAD⁺, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm.

• Data Analysis: Compare the LDH activity in the treated samples to that of a positive control (cells lysed with a detergent) to determine the percentage of cytotoxicity.

Genotoxicity Assay

Principle: The Comet assay is a sensitive method for detecting DNA damage in individual cells.[4][6][18][23][24] Cells are embedded in agarose (B213101) gel on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate away from the nucleus, creating a "comet" shape. The length and intensity of the comet tail are proportional to the extent of DNA damage.[4]

Protocol:

• Cell Preparation: Prepare a single-cell suspension from the treated and control cell populations.

• Slide Preparation: Mix the cell suspension with low-melting-point agarose and spread it onto a pre-coated microscope slide. Allow the agarose to solidify.

• Cell Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to remove cell membranes and proteins, leaving the DNA as nucleoids.[4]

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA and expose single-strand breaks and alkali-labile sites.[6][18]

• Electrophoresis: Subject the slides to electrophoresis at a low voltage.

• Neutralization and Staining: Neutralize the slides with a buffer and stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope and analyze the images with specialized software to quantify the extent of DNA damage (e.g., tail length, % DNA in the tail).

Mechanistic Assays

Principle: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable dye that is deacetylated by intracellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[1][11][20][25][26]

Protocol:

• Cell Seeding and Treatment: Seed cells in a suitable format (e.g., 24-well plate) and treat with the ionic liquid.[26]

• DCFH-DA Staining: Remove the treatment medium, wash the cells with a buffer, and then incubate them with a working solution of DCFH-DA (typically 10 µM) for 30 minutes at 37°C.[11][26]

• Washing: Remove the DCFH-DA solution and wash the cells to remove any excess dye.[26]

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microscope or a plate reader at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.[26]

Principle: Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activity can be measured using a substrate that, when cleaved by active caspase-3, releases a fluorescent or chromogenic molecule.[5][27][28][29][30]

Protocol:

• Cell Lysis: After treatment, harvest the cells and lyse them to release the cellular contents, including caspases.[27][29]

• Protein Quantification: Determine the protein concentration of the cell lysates to ensure equal loading.

• Caspase-3 Reaction: In a 96-well plate, mix the cell lysate with a reaction buffer containing the caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric or Ac-DEVD-AMC for fluorometric detection).[5][27][29][30]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[27][29]

• Signal Detection: Measure the absorbance at 405 nm (for pNA) or the fluorescence at an excitation/emission of 380/460 nm (for AMC).[27]

• Data Analysis: Calculate the fold-increase in caspase-3 activity in treated samples compared to the untreated control.

Signaling Pathways in Imidazolium-Based Ionic Liquid Toxicity

Several cellular signaling pathways are disrupted by exposure to imidazolium-based ionic liquids. The following diagrams, generated using the DOT language for Graphviz, illustrate these key pathways.

Oxidative Stress-Induced Apoptosis

Imidazolium-based ILs can induce the production of reactive oxygen species (ROS), leading to oxidative stress. This, in turn, can trigger the intrinsic pathway of apoptosis, primarily through mitochondrial dysfunction.[7][10][19][20][31][32]

Caption: Oxidative stress-induced apoptosis pathway.

Interaction with Nuclear Receptor Signaling

Some imidazolium-based ILs have been shown to interact with various nuclear receptor signaling pathways, potentially acting as endocrine disruptors.[22]

Caption: Estrogen receptor signaling pathway modulation.

Caption: Androgen receptor signaling pathway modulation.

Sonic Hedgehog (Shh) Signaling Pathway

The interaction of certain imidazolium ILs with the Sonic Hedgehog (Shh) signaling pathway has been reported, which is crucial for embryonic development.[22]

References

• 1. Quantification of Reactive Oxygen Species Using 2′,7′-Dichlorofluorescein Diacetate Probe and Flow-Cytometry in Müller Glial Cells [jove.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. safenano.re.kr [safenano.re.kr]
• 4. Fulltext | The Comet Assay: A straight Way to Estimate Geno-Toxicity [21stcenturypathology.com]
• 5. caspase3 assay [assay-protocol.com]
• 6. Single cell gel/comet assay: guidelines for in vitro and in vivo genetic toxicology testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. Hedgehog signaling pathway - Wikipedia [en.wikipedia.org]
• 11. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 12. The role of mitochondria in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. wisnerbaum.com [wisnerbaum.com]
• 14. researchgate.net [researchgate.net]
• 15. oecd.org [oecd.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Biological test method: acute lethality of effluents to daphnia magna - Canada.ca [canada.ca]
• 20. tandfonline.com [tandfonline.com]
• 21. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 22. The Role of Mitochondria in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Single Cell Gel Electrophoresis Assay (Comet Assay) for Evaluating Nanoparticles-Induced DNA Damage in Cells | Springer Nature Experiments [experiments.springernature.com]
• 25. benchchem.com [benchchem.com]
• 26. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 27. creative-bioarray.com [creative-bioarray.com]
• 28. researchgate.net [researchgate.net]
• 29. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 30. sigmaaldrich.com [sigmaaldrich.com]
• 31. researchgate.net [researchgate.net]
• 32. jackwestin.com [jackwestin.com]

Solubility of Imidazolium Chlorides in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of imidazolium (B1220033) chloride ionic liquids in a range of common organic solvents. Aimed at professionals in research and development, this document compiles quantitative solubility data, details established experimental protocols for solubility determination, and presents visual workflows to facilitate understanding and application in laboratory settings.

Quantitative Solubility Data

The solubility of imidazolium chlorides is a critical parameter in their application as solvents, catalysts, and reagents in organic synthesis and drug development. The following tables summarize the mole fraction solubility (x) of various 1-alkyl-3-methylimidazolium chlorides, denoted as [Cnmim][Cl], in several classes of organic solvents at different temperatures.

Solubility in Alcohols

Alcohols are common solvents for imidazolium chlorides due to their polarity and hydrogen bonding capabilities. The solubility generally depends on the alkyl chain length of both the imidazolium cation and the alcohol, as well as the temperature.

Imidazolium Chloride	Solvent	Temperature (K)	Solubility (Mole Fraction, x)
1-Butyl-3-methylimidazolium chloride ([C4mim][Cl])	Methanol	298.15	Miscible
Ethanol	298.15	Miscible
1-Propanol	298.15	Miscible
1-Butanol	298.15	Miscible
1-Dodecyl-3-methylimidazolium chloride ([C12mim][Cl])	Ethanol	293.15	0.235
313.15	0.482
1-Butanol	293.15	0.188
313.15	0.415
1-Hexanol	293.15	0.151
313.15	0.353
1-Octanol	293.15	0.123
313.15	0.301
1-Decanol	293.15	0.102
313.15	0.258
1-Dodecanol	293.15	0.087
313.15	0.224

Solubility in Other Organic Solvents

The solubility of imidazolium chlorides in less polar solvents like ketones, ethers, and hydrocarbons is generally lower than in alcohols.

Imidazolium Chloride	Solvent	Temperature (K)	Solubility (Mole Fraction, x)
1-Butyl-3-methylimidazolium chloride ([C4mim][Cl])	Acetonitrile	298.15	Miscible[1]
Acetone	298.15	Miscible[1]
Ethyl acetate	298.15	Immiscible[1]
1-Octyl-3-methylimidazolium chloride ([C8mim][Cl])	Heptane	298.2	Low
Dodecane	298.2	Low
Hexadecane	298.2	Low
Toluene	298.15	Partially Miscible

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for the effective use of imidazolium chlorides. The following sections detail the methodologies for three common experimental techniques.

Dynamic Method (Cloud Point Method)

The dynamic method, also known as the cloud point method, is a widely used technique for determining the solid-liquid or liquid-liquid phase equilibria of ionic liquid systems.[2][3]

Principle: A mixture of known composition is heated until a single homogeneous phase is formed and then cooled at a controlled rate until the first sign of turbidity (cloud point) is observed, indicating phase separation. Alternatively, a solid-liquid mixture is heated until the last solid particle disappears.

Apparatus:

• Jacketed glass vessel with a magnetic stirrer

• Circulating thermostatic bath with a programmable temperature controller

• Calibrated temperature sensor (e.g., Pt100) with a resolution of at least 0.01 K

• Light source and a photodetector or visual observation port

Procedure:

• Sample Preparation: Accurately weigh the imidazolium chloride and the organic solvent into the glass vessel to prepare a mixture of known composition.

• Heating: Heat the mixture at a constant rate (e.g., 0.5 K/min) while stirring continuously until a clear, homogeneous solution is obtained.

• Cooling and Observation: Cool the solution at a slow, controlled rate (e.g., 0.2 K/min).

• Cloud Point Detection: Record the temperature at which the first appearance of turbidity is detected. This can be done visually or instrumentally by monitoring the change in light transmission.

• Repeatability: Repeat the heating and cooling cycles several times to ensure the reproducibility of the cloud point temperature.

• Data Analysis: The recorded cloud point temperature corresponds to the solubility temperature for that specific composition. By repeating the experiment with different compositions, a full solubility curve can be constructed.

Gravimetric Method

The gravimetric method is a classical and straightforward technique for determining the solubility of a solute in a solvent at a specific temperature.[4]

Principle: A saturated solution is prepared by equilibrating an excess of the solute with the solvent at a constant temperature. A known mass of the saturated solution is then taken, and the solvent is evaporated, leaving the solute behind. The mass of the remaining solute is then determined.

Apparatus:

• Thermostatic shaker or water bath with precise temperature control (±0.1 K)

• Analytical balance with a precision of at least ±0.0001 g

• Glass vials with airtight seals

• Syringe filters (e.g., 0.45 µm PTFE)

• Oven or vacuum oven for drying

Procedure:

• Sample Preparation: Add an excess amount of the imidazolium chloride to a known mass of the organic solvent in a sealed glass vial.

• Equilibration: Place the vial in the thermostatic shaker and agitate it for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached. The presence of undissolved solid at the end of this period is essential.

• Sample Withdrawal: Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle. Carefully withdraw a sample of the supernatant (the saturated solution) using a pre-weighed, temperature-controlled syringe fitted with a filter to prevent the transfer of any solid particles.

• Weighing the Saturated Solution: Immediately weigh the syringe containing the saturated solution to determine the total mass of the solution withdrawn.

• Solvent Evaporation: Transfer the saturated solution to a pre-weighed container (e.g., a watch glass or aluminum pan).

• Drying: Place the container in an oven or vacuum oven at a suitable temperature to evaporate the solvent completely. For volatile solvents, this can be done at a moderate temperature, while for less volatile solvents, a higher temperature or vacuum may be necessary. It is crucial to ensure that the temperature is below the decomposition temperature of the imidazolium chloride.

• Weighing the Solute: After complete evaporation of the solvent, cool the container in a desiccator and weigh it to determine the mass of the dissolved imidazolium chloride.

• Calculation: The solubility is calculated as the mass of the dissolved imidazolium chloride divided by the mass of the solvent (or solution) and can be expressed in various units, including mole fraction.

UV-Vis Spectroscopic Method

UV-Vis spectroscopy can be a rapid and sensitive method for determining the concentration of imidazolium-based ionic liquids in a solution, provided the imidazolium cation has a chromophore that absorbs in the UV-Vis range.[5][6] The imidazolium ring typically exhibits an absorbance peak around 210-212 nm.

Principle: According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.

Apparatus:

• UV-Vis spectrophotometer

• Quartz cuvettes (typically 1 cm path length)

• Volumetric flasks and pipettes for preparing standard solutions

• Analytical balance

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of the imidazolium chloride in the desired organic solvent by accurately weighing a known mass of the ionic liquid and dissolving it in a specific volume of the solvent.

  • Prepare a series of standard solutions of known concentrations by serial dilution of the stock solution.

• Construction of the Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the imidazolium cation (typically around 210 nm).

  • Use the pure solvent as a blank.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear and pass through the origin.

• Preparation of the Saturated Solution:

  • Prepare a saturated solution of the imidazolium chloride in the organic solvent using the equilibration method described in the gravimetric protocol (Section 2.2).

• Sample Measurement:

  • Withdraw a sample of the clear, saturated supernatant.

  • If necessary, dilute the saturated solution with the pure solvent to bring its concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Concentration Determination:

  • Use the equation of the calibration curve to determine the concentration of the imidazolium chloride in the diluted sample.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for determining the solubility of imidazolium chlorides.

Caption: General workflow for determining the solubility of imidazolium chloride.

Caption: Step-by-step workflow for the dynamic (cloud point) method.

Caption: Step-by-step workflow for the gravimetric method.

Caption: Workflow for the UV-Vis spectroscopic method.

References

• 1. ionike.com [ionike.com]
• 2. ijacskros.com [ijacskros.com]
• 3. nist.gov [nist.gov]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. Determination of cmc of imidazolium based surface active ionic liquids through probe-less UV-vis spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Imidazolium Chloride as a Catalyst for Transamidation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transamidation reactions represent a fundamental tool in organic synthesis for the formation of amide bonds, which are cornerstone functionalities in a vast array of pharmaceuticals and biologically active molecules.[1] Traditional methods for amide synthesis often require harsh conditions or the use of expensive and toxic metal catalysts.[1][2] A greener and more cost-effective approach involves the use of metal-free catalysts, with imidazolium (B1220033) chloride emerging as a highly efficient and versatile option for promoting transamidation.[1][3][4][5][6] This protocol outlines the application of imidazolium chloride as a catalyst for the transamidation of primary amines with tertiary amides, offering a broad substrate scope and moderate to excellent yields.[1][4] The use of imidazolium chloride, an inexpensive, readily available, and environmentally friendly salt, presents a valuable addition to the synthetic chemist's toolbox for amide bond formation.[1]

Advantages of Imidazolium Chloride as a Catalyst

• Metal-Free: Avoids the cost, toxicity, and potential for metal contamination in the final product associated with many traditional catalysts.[1][2]

• Broad Substrate Scope: Effective for a wide range of aromatic, aliphatic, and heterocyclic primary amines.[1][4][6]

• High Efficiency: Catalyzes the reaction to produce moderate to excellent yields of the desired amide products.[1][4][6]

• Cost-Effective: Imidazolium chloride is an inexpensive and readily available reagent.[1]

• Environmentally Friendly: Considered a greener alternative to many metal-based catalytic systems.[1][2]

Data Presentation

Optimization of Reaction Conditions for Transamidation

A study optimizing the reaction between p-toluidine (B81030) and N,N-Dimethylacetamide (DMA) highlighted the critical role of imidazolium chloride and temperature.[1] While other protic acids and bases resulted in low yields, imidazolium chloride proved to be an effective catalyst, with the reaction being highly sensitive to temperature.[1]

Entry	Catalyst (equiv.)	Temperature (°C)	Time (h)	Yield (%)
1	Imidazolium chloride (0.3)	150	2	96
2	Imidazolium chloride (3)	150	6	96
3	Imidazolium chloride (0.3)	60	6	59
4	Imidazolium chloride (0.3)	30	6	No Reaction
5	HAc (0.3)	150	6	Low Yield
6	PTSA (0.3)	150	6	Low Yield
7	Et3N (0.3)	150	6	Low Yield

Reaction conditions: p-toluidine (2.8 mmol, 1 equiv.), DMA (5.0 mL). Isolated yields.[1]

Substrate Scope: Synthesis of N-Acetamides

The optimized conditions were applied to a variety of primary amines to demonstrate the broad scope of the imidazolium chloride catalyzed transamidation with N,N-Dimethylacetamide (DMA).[1]

Product	Amine Substrate	Time (h)	Yield (%)
1a	Aniline	2	92
1b	4-Methylaniline	2	96
1c	4-Methoxyaniline	2.5	94
1d	4-Fluoroaniline	3	89
1e	4-Chloroaniline	3	91
1f	4-Bromoaniline	3	93
1g	4-Iodoaniline	3	88
1h	4-Nitroaniline	4	85
1i	3-Methylaniline	2.5	90
1j	2-Methylaniline	3	87
1k	2,4-Dimethylaniline	2.5	92
1l	Naphthalen-1-amine	4	86
1m	Benzylamine	5	82
1n	(4-Methoxyphenyl)methanamine	5	84
1o	Cyclohexanamine	6	78
1p	Pyridin-2-amine	8	75
1q	Thiazol-2-amine	8	72

Conditions: amine (1.0 equiv.), DMA (1.5 mL), Imidazolium chloride (0.3 equiv.) in a sealed tube at 150 °C. Isolated yields.[1]

Substrate Scope: Synthesis of N-Formamides and N-Benzamides

The utility of this protocol was further demonstrated by reacting various amines with N,N-Dimethylformamide (DMF) and N,N-Dimethylbenzamide.[1]

Product	Amine Substrate	Amide Source	Time (h)	Yield (%)
2a	Aniline	DMF	6	85
2b	4-Methylaniline	DMF	6	88
2c	4-Methoxyaniline	DMF	7	82
2d	Benzylamine	DMF	8	78
2e	(4-Methoxyphenyl)methanamine	DMF	8	80
3a	Aniline	N,N-Dimethylbenzamide	6	89
3b	4-Methylaniline	N,N-Dimethylbenzamide	6	92
3c	4-Methoxyaniline	N,N-Dimethylbenzamide	7	87

Conditions: amine (1.0 equiv.), Amide Source (2.0 equiv.), Imidazolium chloride (0.3 equiv.) at 150 °C. Isolated yields.[1]

Experimental Protocols

General Procedure for the Synthesis of N-Acetamides

To a mixture of an aromatic, aliphatic, or heterocyclic amine (3.0 mmol, 1.0 equiv.) and imidazolium chloride (1.0 mmol, 0.3 equiv.), N,N-Dimethylacetamide (2.0 mL) was added.[1] The mixture was refluxed at 150 °C. The progress of the reaction was monitored by Thin Layer Chromatography (TLC) visualized with UV short wavelength followed by iodine stain.[1] After completion, the mixture was diluted with cold water (10 mL) and then extracted with ethyl acetate (B1210297) (10 mL). The ethyl acetate layer was washed with 1 M hydrochloric acid (3 x 15 mL). The organic layer was then treated with activated carbon to adsorb pigments, followed by filtration. The solvent was removed under reduced pressure to yield the product.[1]

General Procedure for the Synthesis of N-Formamides

To a mixture of an aromatic, aliphatic, or heterocyclic amine (3.0 mmol, 1.0 equiv.) and imidazolium chloride (1.0 mmol, 0.3 equiv.), N,N-Dimethylformamide (2.0 mL) was added.[1] The mixture was refluxed at 150 °C, and the reaction progress was monitored by TLC. Upon completion, the mixture was diluted with cold water (10 mL) and extracted with ethyl acetate (10 mL). The organic layer was washed with 1 M hydrochloric acid (3 x 15 mL), treated with activated carbon, and filtered. The solvent was evaporated to afford the N-formamide product.[1]

General Procedure for the Synthesis of N-Benzamides

A mixture of an aromatic, aliphatic, or heterocyclic amine (3.0 mmol, 1.0 equiv.), imidazolium chloride (1.0 mmol, 0.3 equiv.), and N,N-Dimethylbenzamide (2.0 equiv.) was refluxed at 150 °C.[1] The reaction was monitored by TLC. After the reaction was complete, the mixture was diluted with cold water (10 mL). The crystallized solid product was filtered, washed with water and heptane, and then dried under vacuum.[1]

Visualizations

Experimental Workflow

Caption: General experimental workflow for imidazolium chloride catalyzed transamidation.

Plausible Catalytic Cycle

Caption: Plausible mechanism for the imidazolium chloride catalyzed transamidation reaction.

References

• 1. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct Transamidation Reactions: Mechanism and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines [ouci.dntb.gov.ua]

Application Notes and Protocols: Imidazolium Chloride Catalyzed Michael Addition

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

II. Quantitative Data Summary

The efficiency of the imidazolium (B1220033) chloride-catalyzed aza-Michael addition is influenced by several factors, including catalyst loading, temperature, and reaction time. The following table summarizes the optimization of the reaction between aniline (B41778) and N,N-dimethylacrylamide as a model substrate.

Table 1: Optimization of Reaction Conditions for the Aza-Michael Addition of Aniline to N,N-Dimethylacrylamide [2]

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	-	-	120	4	trace
2	30	-	110	4	69
3	30 (imidazole)	-	120	4	10
4	30 (HCl)	-	120	4	60
5	30	-	100	4	58
6	30	-	120	4	85
7	30	-	130	4	73
8	30	-	140	4	65
9	10	-	120	4	32
10	20	-	120	4	56
11	40	-	120	4	87
12	30	Water	120	4	23
13	30	Acetonitrile	120	4	35
14	30	Toluene	120	4	63
15	30	Xylene	120	4	66

Data extracted from Dai, Z., et al. (2019). Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles. Molecules, 24(23), 4224.[2]

III. Experimental Protocol

This section details the general procedure for the imidazolium chloride-catalyzed Michael addition of an amine to an α,β-unsaturated compound.

Materials:

• Amine (e.g., aniline)

• α,β-Unsaturated compound (e.g., N,N-dimethylacrylamide)

• Imidazolium chloride

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Standard laboratory glassware for workup and purification

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexane)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add the amine (1.0 equiv.), the α,β-unsaturated compound (1.2 equiv.), and imidazolium chloride (0.3 equiv.).

• Reaction Conditions: The reaction mixture is stirred under solvent-free conditions at 120 °C.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion of the reaction (typically after 4 hours), the reaction mixture is cooled to room temperature. The crude product is then purified directly by silica gel column chromatography.

• Purification: The column is typically eluted with a gradient of ethyl acetate in hexane (B92381) to isolate the desired product.

• Characterization: The structure and purity of the final product can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

IV. Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for the imidazolium chloride-catalyzed Michael addition.

Diagram 2: Proposed Catalytic Cycle

Caption: Proposed mechanism of the imidazolium chloride-catalyzed Michael addition.

V. Conclusion

The use of imidazolium chloride as a catalyst for the aza-Michael addition presents a practical and efficient method for the synthesis of β-amino carbonyl compounds. The protocol is characterized by its operational simplicity, mild reaction conditions, and adherence to the principles of green chemistry by avoiding the use of volatile organic solvents. This makes it a valuable tool for researchers in both academic and industrial settings, particularly in the field of drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. [PDF] Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles | Semantic Scholar [semanticscholar.org]
• 4. Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles | Zendy [zendy.io]
• 6. Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Imidazolium Chloride in Heck Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing imidazolium (B1220033) chlorides in palladium-catalyzed Heck coupling reactions. Imidazolium salts have emerged as versatile components in this critical carbon-carbon bond-forming reaction, serving as precursors to N-heterocyclic carbene (NHC) ligands, stable ionic liquid reaction media, and catalyst stabilizers. Their use can lead to highly efficient and stable catalytic systems for the synthesis of complex organic molecules, a cornerstone of drug discovery and development.

Introduction

The Heck reaction, a palladium-catalyzed coupling of an unsaturated halide with an alkene, is a fundamental tool in organic synthesis.[1] The efficiency and scope of this reaction are often dictated by the ligand coordinated to the palladium center. N-heterocyclic carbenes (NHCs), generated from imidazolium salts, have proven to be excellent ligands for palladium, offering strong σ-donation and forming stable metal-ligand bonds. This stability often translates to higher catalyst activity and longevity, even with challenging substrates like aryl chlorides.[2]

Imidazolium salts can be employed in several ways in the Heck reaction:

• As NHC Ligand Precursors: In the presence of a base, the imidazolium salt is deprotonated to form the free NHC, which then coordinates to the palladium precursor to form the active catalyst in situ.[3]

• As Ionic Liquids: Imidazolium-based ionic liquids can serve as the reaction solvent, offering a non-volatile and often recyclable medium that can enhance catalyst stability and facilitate product separation.[1][4][5]

• As Functionalized Ligands: The imidazolium core can be functionalized with other coordinating groups, such as phosphines or diols, creating multidentate ligands that can further enhance catalytic activity and selectivity.[6][7]

Experimental Protocols

The following protocols are generalized methodologies based on successfully reported Heck coupling reactions utilizing imidazolium salts. Researchers should optimize these conditions for their specific substrates.

Protocol 1: In Situ Generation of NHC-Palladium Catalyst from Imidazolium Chloride

This protocol describes a typical Heck coupling reaction between an aryl halide and an alkene using an imidazolium chloride as the NHC ligand precursor.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Imidazolium chloride (e.g., 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride - IMes·HCl)

• Aryl halide (e.g., bromobenzene, iodobenzene)

• Alkene (e.g., styrene, n-butyl acrylate)

• Base (e.g., cesium carbonate - Cs₂CO₃, potassium carbonate - K₂CO₃)

• Anhydrous solvent (e.g., N,N-dimethylacetamide - DMAc, dioxane)

• Standard laboratory glassware, inert atmosphere setup (e.g., Schlenk line or glovebox), and stirring/heating apparatus.

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium precursor (e.g., Pd(OAc)₂, 0.01-1 mol%) and the imidazolium chloride (0.01-1.2 mol%).

• Add the base (e.g., Cs₂CO₃, 2 equivalents).

• Add the anhydrous solvent (e.g., DMAc, to achieve a suitable concentration, typically 0.1-0.5 M).

• Stir the mixture at room temperature for 10-15 minutes to allow for the in situ formation of the palladium-NHC complex.

• Add the aryl halide (1 equivalent) and the alkene (1.1-1.5 equivalents) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 80-140 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired substituted alkene.

Data Presentation

The following tables summarize representative quantitative data for Heck coupling reactions using imidazolium-based catalytic systems.

Table 1: Heck Coupling of Various Aryl Halides with n-Butyl Acrylate

This table illustrates the efficiency of a palladium/phosphine-imidazolium salt system in the coupling of different aryl bromides with n-butyl acrylate.

Entry	Aryl Bromide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	0.5 mol% Pd(dba)₂ / 0.5 mol% L·HBr¹	Cs₂CO₃	Dioxane	80	3	98
2	4-Bromoanisole	0.5 mol% Pd(dba)₂ / 0.5 mol% L·HBr¹	Cs₂CO₃	Dioxane	80	3	95
3	4-Bromobenzonitrile	0.5 mol% Pd(dba)₂ / 0.5 mol% L·HBr¹	Cs₂CO₃	Dioxane	80	3	99
4	4-Bromochlorobenzene	0.5 mol% Pd(dba)₂ / 0.5 mol% L·HBr¹	Cs₂CO₃	Dioxane	80	3	97

¹L·HBr = (1-ethylenediphenylphosphino-3-(mesityl))imidazol-2-ylidene hydrobromide. Data sourced from a study on highly efficient Heck reactions.[8]

Table 2: Heck Coupling in Imidazolium-Based Ionic Liquids

This table shows the results of the Heck reaction between iodobenzene (B50100) and various alkenes in a 1-butyl-3-methylimidazolium-based ionic liquid.

Entry	Alkene	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂	NaOAc	[bmim][BF₄]	100	24	98
2	Ethyl acrylate	Pd(OAc)₂	NaOAc	[bmim][BF₄]	100	24	95
3	n-Butyl acrylate	Pd(OAc)₂	NaOAc	[bmim][BF₄]	80	24	99
4	Methyl methacrylate	Pd(OAc)₂	NaOAc	[bmim][BF₄]	100	24	85

Data synthesized from reviews on Heck reactions in ionic liquids.[4]

Visualizations

Catalytic Cycle of the Heck Reaction

The following diagram illustrates the generally accepted catalytic cycle for the Heck reaction mediated by a palladium-NHC complex.

Caption: Catalytic cycle of the NHC-Pd catalyzed Heck reaction.

Experimental Workflow

This diagram outlines the general workflow for setting up and working up a Heck coupling reaction using an imidazolium salt.

Caption: General workflow for a Heck coupling experiment.

Logical Relationship: Role of Imidazolium Salt

This diagram illustrates the dual role an imidazolium salt can play in a Heck coupling reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Nitron-derivative-based palladium carbene complexes: structural characterization, theoretical calculations, and catalytic applications in the Mizoroki–Heck coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Imidazolium Chloride as a Solvent for Cellulose Dissolution

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the dissolution of cellulose (B213188) using imidazolium (B1220033) chloride-based ionic liquids. The information is intended to guide researchers in the efficient and effective use of these green solvents for cellulose processing, which is a critical step in the development of various biomaterials, drug delivery systems, and other advanced materials.

Introduction

Cellulose, the most abundant biopolymer on Earth, is a valuable renewable resource for the production of sustainable materials. However, its rigid, crystalline structure, maintained by a strong network of intra- and intermolecular hydrogen bonds, makes it insoluble in water and most common organic solvents. Imidazolium-based ionic liquids (ILs), particularly those with a chloride anion, have emerged as highly effective solvents for dissolving cellulose without derivatization.[1][2] The dissolution process involves the disruption of the hydrogen bond network by the ions of the IL.[3][4] Specifically, the chloride anion plays a crucial role by forming hydrogen bonds with the hydroxyl groups of cellulose, while the imidazolium cation also contributes to the dissolution process.[4][5] This enables the processing of cellulose into various forms such as fibers, films, and gels, and facilitates its chemical modification for a wide range of applications.[2][6]

This document outlines the properties of common imidazolium chloride solvents, provides detailed protocols for cellulose dissolution and regeneration, and presents quantitative data on cellulose solubility under various conditions.

Imidazolium Chloride Solvents for Cellulose Dissolution

Several imidazolium chloride ionic liquids have been identified as effective solvents for cellulose. The choice of the specific IL can influence the dissolution efficiency, viscosity of the resulting solution, and properties of the regenerated material.[7][8] Commonly used imidazolium chlorides include:

• 1-Butyl-3-methylimidazolium chloride ([BMIM]Cl): One of the most widely studied and effective ILs for cellulose dissolution.[2][9]

• 1-Ethyl-3-methylimidazolium (B1214524) chloride ([EMIM]Cl): Another popular choice, known for its ability to dissolve cellulose efficiently.[8][10]

• 1-Allyl-3-methylimidazolium chloride ([AMIM]Cl): Valued for its ability to dissolve cellulose and its relatively lower viscosity compared to other ILs.[2][7]

The dissolution process can be enhanced by the use of co-solvents like dimethyl sulfoxide (B87167) (DMSO), which can help to reduce the viscosity of the cellulose-IL solution and decrease the processing time and temperature.[11][12]

Quantitative Data on Cellulose Dissolution

The solubility of cellulose in imidazolium chloride ionic liquids is influenced by several factors, including the specific IL used, temperature, time, and the source and pretreatment of the cellulose. The following tables summarize key quantitative data from various studies.

Table 1: Solubility of Cellulose in Various Imidazolium-Based Ionic Liquids

Ionic Liquid	Co-Solvent	Cellulose Type	Concentration (wt%)	Temperature (°C)	Dissolution Time	Reference
[BMIM]Cl	None	Microcrystalline	10	100	-	[7]
[EMIM]Cl	None	Microcrystalline	-	Room Temp	2 h	[10]
[AMIM]Cl	None	Pulp	5	60-100	-	[13]
[BMIM]Cl	DMSO	-	-	105	30 min	[14]
[EMIM]Cl	DMSO	-	-	105	45 min	[14]
[EMIM]OAc	DMSO	Microcrystalline	10	25	< 10 min (at 2:8 ratio)	[12]
[AMIM]Cl	LiCl	-	up to 320% increase	80	-	[15]

Table 2: Properties of Regenerated Cellulose

Original Cellulose	Ionic Liquid	Regeneration Method	Key Property Change	Reference
Reed	1-ethenyl-3-hydroxyethyl imidazolium chloride	-	Crystalline structure changed from cellulose I to cellulose II; decreased crystallinity.	[16]
Avicel	[EMIM]Cl	Hydrolysis	Crystallinity index decreased to 47%.	[8]
Sigmacell	[EMIM]Cl	Hydrolysis	Crystallinity index decreased to 53%.	[8]
Avicel	[PMIM]Cl	Hydrolysis	Crystallinity index decreased to 42%.	[8]
Sigmacell	[PMIM]Cl	Hydrolysis	Crystallinity index decreased to 36%.	[8]
Pulp	[AMIM]Cl	Wet spinning	Tenacity of up to 58 cN/tex.	[17]
-	[EMIM]Cl	-	Tensile strength of 119 MPa.	[6]

Experimental Protocols

The following are detailed protocols for the dissolution of cellulose in imidazolium chloride and its subsequent regeneration.

Protocol 1: General Cellulose Dissolution in Imidazolium Chloride

This protocol describes a general method for dissolving cellulose in an imidazolium chloride ionic liquid.

Materials:

• Cellulose (e.g., microcrystalline cellulose, wood pulp)

• Imidazolium chloride ionic liquid (e.g., [BMIM]Cl, [EMIM]Cl)

• Heating and stirring apparatus (e.g., heating mantle with magnetic stirrer, oil bath)

• Reaction vessel (e.g., round-bottom flask)

• Vacuum oven (optional, for drying cellulose)

Procedure:

• Drying: Dry the cellulose in a vacuum oven at a specified temperature (e.g., 60-80 °C) overnight to remove any moisture, as water can negatively impact the dissolution process.

• Mixing: Add the desired amount of the imidazolium chloride ionic liquid to the reaction vessel.

• Heating and Stirring: Heat the ionic liquid to the desired dissolution temperature (e.g., 80-120 °C) with constant stirring.[13][14]

• Cellulose Addition: Gradually add the dried cellulose to the heated and stirred ionic liquid. Continue stirring until the cellulose is completely dissolved, which can be visually confirmed when the solution becomes clear and homogeneous.[9] The time required for complete dissolution can vary from minutes to several hours depending on the specific conditions.[14]

• Solution Characterization (Optional): The resulting cellulose solution can be characterized using techniques such as rheometry to determine its viscosity.

Protocol 2: Cellulose Regeneration

This protocol outlines the process for regenerating cellulose from an ionic liquid solution.

Materials:

• Cellulose-ionic liquid solution (from Protocol 1)

• Anti-solvent (e.g., deionized water, ethanol, acetone)[2]

• Beaker or precipitation vessel

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Washing solvent (e.g., deionized water)

• Drying apparatus (e.g., oven, freeze-dryer)

Procedure:

• Precipitation: Slowly add the cellulose-ionic liquid solution to a beaker containing an excess of the anti-solvent while stirring vigorously. Cellulose is insoluble in these anti-solvents and will precipitate out of the solution.[2]

• Washing: The precipitated cellulose is then thoroughly washed with the anti-solvent to remove any residual ionic liquid. This can be done by repeated centrifugation and resuspension or by washing on a filter.

• Filtration: Collect the regenerated cellulose by filtration.

• Drying: Dry the regenerated cellulose using a suitable method, such as oven drying or freeze-drying, to obtain the final product.

• IL Recovery (Optional): The ionic liquid can be recovered from the anti-solvent mixture by evaporation of the anti-solvent, allowing for its reuse.[2]

Visualizing the Process

The following diagrams illustrate the key workflows and mechanisms involved in the dissolution of cellulose using imidazolium chloride.

Caption: Experimental workflow for cellulose dissolution and regeneration.

Caption: Mechanism of cellulose dissolution in imidazolium chloride.

Conclusion

Imidazolium chloride ionic liquids are powerful and versatile solvents for the dissolution of cellulose, offering a greener alternative to traditional, often harsh, solvent systems. By understanding the dissolution mechanism and following optimized protocols, researchers can effectively process cellulose into a variety of advanced materials. The ability to regenerate the cellulose and recover the ionic liquid further enhances the sustainability of this technology. These application notes and protocols provide a solid foundation for scientists and professionals to explore the full potential of imidazolium chlorides in cellulose-based research and development.

References

• 1. Imidazolium-based ionic liquids for cellulose pretreatment: recent progresses and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dissolution of cellulose with ionic liquids and its application: a mini-review - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Mechanism of cellulose dissolution in the ionic liquid 1-n-butyl-3-methylimidazolium chloride: a 13C and 35/37Cl NMR relaxation study on model systems - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Understanding the mechanism of cellulose dissolution in 1-butyl-3-methylimidazolium chloride ionic liquid via quantum chemistry calculations and molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of cellulose dissolution in the ionic liquid 1-n-butyl-3-methylimidazolium chloride: a 13C and 35/37Cl NMR relaxation study on model systems - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Co-solvent facilitated in situ esterification of cellulose in 1-ethyl-3-methylimidazolium acetate :: BioResources [bioresources.cnr.ncsu.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. www2.scut.edu.cn [www2.scut.edu.cn]
• 14. US7828936B2 - Dissolution of cellulose in mixed solvent systems - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 17. researchgate.net [researchgate.net]

Application of Imidazolium Chloride in Electrochemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of imidazolium (B1220033) chloride-based ionic liquids in various electrochemical domains. It includes detailed experimental protocols, quantitative data summaries, and visual representations of key processes to facilitate understanding and implementation in a research setting.

Introduction to Imidazolium Chloride in Electrochemistry

Imidazolium chloride salts are a class of ionic liquids (ILs) that have garnered significant attention in electrochemistry due to their unique properties. These include high ionic conductivity, wide electrochemical stability windows, low volatility, and high thermal stability.[1][2][3][4] Their tunability, achieved by modifying the alkyl or functional groups on the imidazolium cation, allows for the design of ILs with specific properties for various applications.[5][6][7] This document will delve into their applications in energy storage, electrocatalysis, and electrochemical sensing.

Key Applications and Experimental Data

The versatility of imidazolium chloride-based ILs has led to their use in several key electrochemical applications.

Energy Storage: Electrolytes for Batteries

Imidazolium chlorides are extensively studied as electrolytes in rechargeable batteries, particularly for aluminum-ion and lithium-ion systems.[8][9] Their non-flammable nature enhances battery safety compared to traditional organic solvent-based electrolytes.[8]

Aluminum-Ion Batteries: In aluminum-ion batteries, imidazolium chlorides like 1-ethyl-3-methylimidazolium (B1214524) chloride ([EMIm]Cl) are mixed with aluminum chloride (AlCl₃) to form a room-temperature ionic liquid electrolyte. This electrolyte facilitates the reversible deposition and stripping of aluminum and the intercalation of chloroaluminate anions into the graphite (B72142) cathode.

Lithium-Ion Batteries: For lithium-ion batteries, imidazolium-based ILs are often used with lithium salts such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI).[8][9] These electrolytes can offer a wide electrochemical stability window and good ionic conductivity.[8][9]

Quantitative Data:

Table 1: Ionic Conductivity of Imidazolium Chloride-Based Electrolytes

Imidazolium Salt	Co-salt/Solvent	Temperature (°C)	Ionic Conductivity (mS/cm)	Reference
[EMIm]Cl	AlCl₃ (various mole fractions)	25 - 110	1.61 - 9.72	[10]
1-hexyl-3-methylimidazolium chloride ([HMIM]Cl)	2-methoxyethanol	10 - 40	Varies with concentration	[11]
1-methyl-3-octylimidazolium chloride ([OMIM]Cl)	2-methoxyethanol	10 - 40	Varies with concentration	[11]
[BMIM]FeCl₄	Water (up to 30% IL)	25	Increases with concentration	[1]
[MMIm][TFSI]	0.1 m TMAF	Room Temp.	9.53	[12][13]
[PMIM][TFSI]	LiTFSI (1:1 molar ratio)	Room Temp.	~1.2	[8]

Table 2: Electrochemical Stability Window (ESW) of Imidazolium-Based Electrolytes

Imidazolium Salt	Anion	Co-salt/Solvent	ESW (V)	Reference
[CₙMIM]⁺	[PF₆]⁻	-	Most stable among tested	[14]
[CₙMIM]⁺	[TFSI]⁻	-	Least stable among tested	[14]
[im⁺-C₃-im]⁺	[BF₄]⁻	-	5.813	[5][7][15]
(C₁C₆ImNTf₂)	LiNTf₂	-	up to 5.8 vs Li/Li⁺	[9]
[MMIm][TFSI]	-	TMAF	4.65	[13]

Electrocatalysis: CO₂ Reduction

Imidazolium cations have been identified as effective promoters for the electrochemical reduction of carbon dioxide (CO₂).[6][16][17][18] They can enhance the kinetics of CO₂ reduction at electrode surfaces, such as silver and gold.[16][18] The proposed mechanism involves the imidazolium cation acting as a co-catalyst, potentially through the formation of an imidazolium radical that complexes with CO₂.[16]

The acidity of the C2-proton on the imidazolium ring plays a crucial role in the catalytic activity, with a direct correlation observed between C2–H acidity and the performance in CO₂ reduction.[17]

Electrochemical Sensors

Functionalized imidazolium chlorides are used to create self-assembled monolayers (SAMs) on electrode surfaces for biosensing applications.[19] These IL-based SAMs can be designed to bind specific biomolecules, enabling the detection of analytes with high sensitivity and selectivity.[19] For example, biotinylated imidazolium ILs have been used for streptavidin sensing, and carboxylated imidazolium ILs for IgG detection.[19]

Experimental Protocols

Synthesis of Imidazolium Chloride

Objective: To synthesize a simple imidazolium chloride, such as 1-butyl-3-methylimidazolium chloride ([BMIM]Cl).

Materials:

• 1-methylimidazole (B24206) (distilled)

• 1-chlorobutane

• Ethyl acetate (B1210297)

• Microwave reactor (optional)[20]

• Round bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a round bottom flask, combine equimolar amounts of 1-methylimidazole and 1-chlorobutane.

• The reaction can be carried out by either:

  • Conventional Heating: Reflux the mixture with stirring for 24-48 hours.[21]

  • Microwave-Assisted Synthesis: Heat the mixture in a microwave reactor for a shorter duration (e.g., 30 minutes at 120°C), which can lead to nearly quantitative conversion.[20][22]

• After the reaction is complete, cool the mixture to room temperature. The product, [BMIM]Cl, will likely be a viscous liquid or a solid.

• Wash the crude product multiple times with ethyl acetate to remove any unreacted starting materials.

• Remove the residual solvent under vacuum using a rotary evaporator.

• Dry the final product under high vacuum at an elevated temperature (e.g., 70-80°C) for several hours to remove any traces of moisture and volatile impurities.[2]

Characterization: The structure and purity of the synthesized IL can be confirmed using FT-IR and ¹H-NMR spectroscopy.[20]

Preparation of an Imidazolium Chloride-Based Electrolyte for an Aluminum-Ion Battery

Objective: To prepare an AlCl₃/[EMIm]Cl electrolyte.

Materials:

• 1-ethyl-3-methylimidazolium chloride ([EMIm]Cl) (high purity, dried)

• Aluminum chloride (AlCl₃) (anhydrous)

• Argon-filled glovebox

• Magnetic stirrer

Procedure:

• Perform all steps inside an argon-filled glovebox to prevent contamination from air and moisture, as AlCl₃ is highly hygroscopic.

• Slowly and carefully add anhydrous AlCl₃ to [EMIm]Cl in a clean, dry container. The addition is exothermic.

• The molar ratio of AlCl₃ to [EMIm]Cl is critical and determines the electrolyte's properties. A common ratio is 1.3:1.

• Stir the mixture continuously until all the AlCl₃ has dissolved and a clear, homogeneous liquid is formed. This may take several hours.

• The resulting ionic liquid electrolyte is ready for use in an aluminum-ion battery setup.

Electrochemical Characterization using Cyclic Voltammetry

Objective: To determine the electrochemical stability window (ESW) of a synthesized imidazolium chloride-based electrolyte.

Materials:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon or platinum)[23]

• Reference electrode (e.g., Ag/AgCl or a quasi-reference electrode like a silver wire)

• Counter electrode (e.g., platinum wire or mesh)

• The prepared imidazolium chloride-based electrolyte

• Inert gas (e.g., argon or nitrogen) for purging

Procedure:

• Assemble the three-electrode cell with the working, reference, and counter electrodes.

• Fill the cell with the imidazolium chloride-based electrolyte.

• Purge the electrolyte with an inert gas for at least 15-20 minutes to remove dissolved oxygen.

• Connect the electrodes to the potentiostat.

• Perform a cyclic voltammetry (CV) scan over a wide potential range. Start with a scan rate of 50-100 mV/s.[24]

• The potential limits of the scan should be set to observe the oxidative and reductive decomposition of the electrolyte.

• The ESW is determined by the potential difference between the onset of the anodic (oxidation) and cathodic (reduction) currents.[25]

Visualizations

Caption: Synthesis workflow for 1-butyl-3-methylimidazolium chloride.

Caption: Setup for electrochemical characterization using cyclic voltammetry.

Caption: Proposed pathway for imidazolium-mediated CO₂ electroreduction.

References

• 1. webbut.unitbv.ro [webbut.unitbv.ro]
• 2. Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. par.nsf.gov [par.nsf.gov]
• 11. Electrical Conductivity of Ionic Liquids 1-Hexyl-3-Methylimidazolium Chloride (HMIM) and 1-Methyl-3-Octylimidazolium Chloride (OMIM) in Mixtures with Selected Alkoxy Alcohols over a Wide Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Imidazolium-Based Ionic Liquid Electrolytes for Fluoride Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. anl.gov [anl.gov]
• 15. Electrochemical Stability Windows of Imidazolium-Based Ionic Liquids for Aluminum Batteries: Computational Insights into Cation Functionalization and Fluoride-Containing Anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Imidazolium-based ionic liquid surfaces for biosensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Evaluation of ionic liquids based imidazolium salts as an environmentally friendly corrosion inhibitors for carbon steel in HCl solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 22. rsc.org [rsc.org]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Nanoparticles using Imidazolium Chloride

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) chloride and its derivatives, a class of ionic liquids (ILs), have emerged as versatile compounds in the field of nanotechnology, particularly in the synthesis and stabilization of various metallic nanoparticles. Their unique properties, such as negligible vapor pressure, high thermal stability, and tunable solvent properties, make them excellent media for controlling nanoparticle size, shape, and stability.[1][2][3][4][5] This document provides detailed application notes and experimental protocols for the synthesis of nanoparticles using imidazolium chloride-based systems.

Introduction to Imidazolium Chloride in Nanoparticle Synthesis

Imidazolium-based ionic liquids can act as solvents, stabilizing agents (capping agents), and in some instances, even as reducing agents in the synthesis of nanoparticles.[6] The imidazolium cation can be functionalized with various alkyl chains, and the chloride anion can be exchanged, allowing for the fine-tuning of the IL's properties to control nanoparticle formation.[3] The electrostatic and steric stabilization provided by the imidazolium moiety prevents agglomeration and enhances the stability of the nanoparticles in solution.[4][5]

Key Roles of Imidazolium Chloride:

• Solvent Medium: Provides a controlled environment for the nucleation and growth of nanoparticles.[1][7]

• Stabilizing Agent: The imidazolium cation adsorbs onto the nanoparticle surface, preventing aggregation through electrostatic and steric hindrance.[4][5][8]

• Morphology Control: The structure of the imidazolium cation, particularly the length of the alkyl chain, can influence the final size and shape of the nanoparticles.[9][10]

Experimental Protocols

Herein, we provide detailed protocols for the synthesis of gold (AuNPs) and silver (AgNPs) nanoparticles using imidazolium chloride and its derivatives.

2.1. Protocol for the Synthesis of Silver Nanoparticles (AgNPs)

This protocol is based on the chemical reduction of silver nitrate (B79036) in the presence of an imidazolium-based ionic liquid.

Materials:

• Silver nitrate (AgNO₃)

• 1-dodecyl-3-methylimidazolium (B1224283) chloride ([C₁₂mim][Cl])

• Sodium borohydride (B1222165) (NaBH₄)

• Deionized water

Equipment:

• Glass vials

• Magnetic stirrer

• UV-Vis Spectrophotometer

• Transmission Electron Microscope (TEM)

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mM solution of silver nitrate (AgNO₃) in deionized water.

  • Prepare a 10 mM solution of 1-dodecyl-3-methylimidazolium chloride ([C₁₂mim][Cl]) in deionized water.

  • Prepare a freshly made, ice-cold 2 mM solution of sodium borohydride (NaBH₄) in deionized water.

• Nanoparticle Synthesis:

  • In a clean glass vial, mix 10 mL of the 1 mM AgNO₃ solution with 1 mL of the 10 mM [C₁₂mim][Cl] solution.

  • Stir the mixture vigorously on a magnetic stirrer for 15 minutes at room temperature.

  • To this mixture, rapidly inject 0.5 mL of the ice-cold 2 mM NaBH₄ solution.

  • Continue stirring for at least 2 hours. A color change to yellowish-brown indicates the formation of silver nanoparticles.

• Characterization:

  • UV-Vis Spectroscopy: Record the UV-Vis spectrum of the colloidal solution. The appearance of a surface plasmon resonance (SPR) peak around 400-420 nm confirms the formation of AgNPs.[11]

  • Transmission Electron Microscopy (TEM): To determine the size and morphology of the AgNPs, place a drop of the nanoparticle solution onto a carbon-coated copper grid and allow it to dry. Observe the grid under the TEM.

  • Dynamic Light Scattering (DLS) and Zeta Potential: Use DLS to measure the hydrodynamic diameter and size distribution of the nanoparticles. The zeta potential can be measured to assess the surface charge and stability of the nanoparticles. A positive zeta potential is expected due to the imidazolium capping.[11]

2.2. Protocol for the Synthesis of Gold Nanoparticles (AuNPs)

This protocol describes the synthesis of gold nanoparticles using a green synthesis approach with an imidazolium-based ionic liquid and a plant extract.

Materials:

• Gold(III) chloride solution (HAuCl₄)

• 1-Ethyl-3-methylimidazolium chloride ([Emim][Cl])

• Plant leaf extract (e.g., from Elaeis guineensis)[8]

• Deionized water

Equipment:

• Glass beakers

• Magnetic stirrer with heating plate

• UV-Vis Spectrophotometer

• Fourier-Transform Infrared (FTIR) Spectrometer

• Transmission Electron Microscope (TEM)

Procedure:

• Preparation of Leaf Extract:

  • Wash fresh plant leaves thoroughly with deionized water.

  • Boil a known weight of the leaves in a specific volume of a 2% aqueous solution of [Emim][Cl] for 20 minutes.

  • Cool the mixture and filter it to obtain the leaf extract.

• Nanoparticle Synthesis:

  • In a beaker, add a specific volume of the prepared leaf extract to a known concentration of HAuCl₄ solution.

  • Heat the mixture at a controlled temperature (e.g., 60°C) with constant stirring.

  • Observe the color change of the solution. The formation of AuNPs is indicated by a color change to ruby red.

• Characterization:

  • UV-Vis Spectroscopy: Monitor the formation of AuNPs by recording the UV-Vis spectra at different time intervals. The characteristic SPR peak for AuNPs appears between 530-560 nm.[8]

  • FTIR Spectroscopy: Analyze the leaf extract and the synthesized AuNPs to identify the functional groups responsible for the reduction and capping of the nanoparticles.[8]

  • Transmission Electron Microscopy (TEM): Characterize the size, shape, and morphology of the synthesized AuNPs.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of nanoparticles synthesized using imidazolium chloride-based systems.

Table 1: Characterization of Silver Nanoparticles (AgNPs) Synthesized with Imidazolium Halides [11][12]

Imidazolium Halide Used	Nanoparticle Size (TEM)	Surface Plasmon Resonance (SPR) Peak	Zeta Potential	Stability
1-dodecyl-3-methylimidazolium chloride ([C₁₂mim][Cl])	~9 nm	407 nm	+5.0 mV	Stable for at least 8 months
1-butyl-3-methylimidazolium iodide	-	-	-	High antibacterial activity

Table 2: Characterization of Gold Nanoparticles (AuNPs) Synthesized with Imidazolium-Based Ionic Liquids [8][13]

Imidazolium-Based System	Nanoparticle Size (TEM)	Surface Plasmon Resonance (SPR) Peak	Reducing Agent
1-Ethyl-3-methylimidazolium chloride ([Emim][Cl]) with Oil Palm Leaf Extract	20.09 ± 12.36 nm	539-557 nm	Plant Extract
Sulphonated Imidazolium Salts (L1)	12 ± 2 nm	-	Hydrazine
Sulphonated Imidazolium Salts (L2, L3)	-	-	Hydrazine

Visualizations

Diagram 1: General Workflow for Nanoparticle Synthesis using Imidazolium Chloride

A generalized workflow for the synthesis and characterization of nanoparticles.

Diagram 2: Role of Imidazolium Chloride in Nanoparticle Stabilization

Mechanism of nanoparticle stabilization by imidazolium cations.

Applications in Drug Development

The unique properties of nanoparticles synthesized with imidazolium chloride open up possibilities in drug delivery and antimicrobial applications.

• Antimicrobial Agents: Silver nanoparticles are well-known for their antibacterial properties. The use of imidazolium halides in their synthesis can enhance this activity.[12]

• Drug Delivery Carriers: The surface of these nanoparticles can be further functionalized for targeted drug delivery. Imidazolium-based zwitterionic liquid-modified nanoparticles have shown potential as intravenous drug delivery carriers.[14] The biocompatibility of nanoparticles can be improved by using amino acid-based imidazolium ionic liquids.[9]

Disclaimer: These protocols are intended as a guide and may require optimization depending on the specific application and available resources. Appropriate safety precautions should be taken when handling all chemicals.

References

• 1. Imidazolium-Based Ionic Liquid-Assisted Silver Nanoparticles and Their Antibacterial Activity: Experimental and Density Functional Theory Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Imidazolium ionic liquids as promoters and stabilising agents for the preparation of metal(0) nanoparticles by reduction and decomposition of organometallic complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of biologically stable gold nanoparticles using imidazolium-based amino acid ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of silver nanoparticles colloids in imidazolium halide ionic liquids and their antibacterial activities for gram-positive and gram-negative bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Gold nanoparticles stabilized with sulphonated imidazolium salts in water and reverse micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Imidazolium-based Zwitterionic liquid-modified PEG-PLGA nanoparticles as a potential intravenous drug delivery carrier - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Role of Imidazolium Chloride in Polymerization Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Imidazolium (B1220033) chloride and its derivatives have emerged as highly versatile compounds in the field of polymer chemistry. Their unique properties, including high thermal stability, tunable solubility, and catalytic activity, have led to their widespread application as catalysts, solvents, and even as monomeric building blocks for the synthesis of advanced polymeric materials. This document provides detailed application notes and protocols on the multifaceted role of imidazolium chloride in various polymerization reactions, offering insights for researchers in materials science and drug development.

Imidazolium Chloride as a Catalyst

Imidazolium salts can act as potent catalysts in a variety of polymerization reactions, often promoting controlled polymerization and enabling the synthesis of well-defined polymers.

Ring-Opening Polymerization (ROP)

Imidazolium-based ionic liquids are effective organocatalysts for the ring-opening polymerization (ROP) of cyclic monomers like lactones and cyclotrisiloxanes.[1][2] For instance, 1-ethyl-3-methylimidazolium (B1214524) chloride (EMIMCl) can efficiently catalyze the switchable copolymerization of anhydrides with epoxides and the ROP of lactones to produce well-defined block polyesters in a one-pot, metal-free strategy.[1] The synergistic effect of the imidazolium cation and the chloride anion is crucial for monomer activation and control over the polymerization process.[1]

Logical Relationship: Catalytic Role of Imidazolium Chloride in Switchable ROP

Caption: Catalytic pathway of EMIMCl in switchable copolymerization.

A Brønsted acidic ionic liquid, 1-(4-sulfobutyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)imide ([BMIMSO₃H]NTf₂), has been shown to efficiently catalyze the ROP of hexamethylcyclotrisiloxane (B157284) (D₃), yielding high molecular weight polydimethylsiloxane.[2] The polymerization proceeds via an activated monomer mechanism initiated by the acidic proton from the sulfonic acid group attached to the imidazolium ring.[2]

Controlled Radical Polymerization

Imidazolium-based ionic liquids are also utilized in controlled radical polymerization techniques like Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.[3] They can be used to synthesize poly(ionic liquid)s (PILs) with controlled molecular weights and narrow molecular weight distributions.[3] For example, the RAFT polymerization of 1-butyl-3-(p-vinylbenzyl)-1H-imidazolium chloride ([BVBIM]Cl) allows for the preparation of well-defined PILs.[3] The choice of solvent is critical in these reactions, with protic solvents sometimes leading to less controlled polymerization.[3]

Cationic Polymerization

Metal-containing imidazolium-based ionic liquids can act as catalysts in the cationic polymerization of monomers like styrene.[4] By incorporating various metal chlorides into 1-butyl-3-methylimidazolium chloride (BMI·Cl), catalytic systems with varying reactivity can be synthesized, leading to polystyrenes with a wide range of molar masses and glass transition temperatures.[4]

Imidazolium Chloride as a Solvent

Ionic liquids, including imidazolium chlorides, are considered "green solvents" due to their low vapor pressure, high thermal stability, and recyclability.[5][6] They can dissolve a wide range of monomers and polymers, making them excellent media for various polymerization reactions.[5][6] For instance, 1-butyl-3-methylimidazolium hexafluorophosphate (B91526) ([Bmim][PF₆]) has been used as a solvent for the radical polymerization of methyl methacrylate (B99206) (MMA), resulting in higher yields and molecular weights compared to conventional solvents.[6] The high viscosity of the ionic liquid medium can reduce the termination rate, contributing to these improved results.[6]

Imidazolium Chloride as a Monomer: Poly(ionic liquid)s (PILs)

A significant application of imidazolium chloride derivatives is their use as monomers to synthesize poly(ionic liquid)s (PILs).[7] These polymers possess the intrinsic properties of ionic liquids combined with the processability of polymers.

Synthesis of PILs

PILs can be synthesized through various polymerization techniques, including free-radical polymerization, RAFT polymerization, and ring-opening metathesis polymerization (ROMP).[3][8] For example, imidazolium-based norbornene monomers can be polymerized via ROMP using a Grubbs catalyst to yield self-healing PILs.[8] The counterion of the imidazolium monomer plays a crucial role in determining the properties of the resulting PIL, such as its glass transition temperature (Tg) and mechanical strength.[8]

Experimental Workflow: Synthesis of Imidazolium-Based Poly(ionic liquid)s

Caption: General workflow for the synthesis and application of PILs.

Applications of PILs

Imidazolium-based PILs have a wide range of applications due to their unique properties:

• Antibacterial Agents : PILs with imidazolium salt structures exhibit strong antibacterial properties due to their positive charge and hydrophobic segments.[9] They can be incorporated into hydrogels for wound dressings.[9]

• CO₂ Capture : PILs have shown promise as solid sorbents for CO₂ capture, often exhibiting higher sorption capacity compared to their monomeric ionic liquid counterparts.[10][11]

• Self-Healing Materials : By tuning the interactions between the imidazolium cation and the counterion, PILs can be designed with self-healing properties. The ionic associations act as physical cross-links that can dynamically rearrange to heal fractures.[8]

• Dispersive Solid-Phase Extraction (DSPE) : Imidazolium-based PILs are versatile materials for DSPE due to their wide range of chemical functionalities and selectivity.[7]

Experimental Protocols

Protocol 1: Synthesis of an Imidazolium-Based Poly(ionic liquid) via RAFT Polymerization

This protocol is based on the synthesis of poly(1-butyl-3-(p-vinylbenzyl)-1H-imidazolium chloride) (p([BVBIM]Cl)).[3]

Materials:

• 1-butyl-3-(p-vinylbenzyl)-1H-imidazolium chloride ([BVBIM]Cl) (monomer)

• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid (DDMAT) (RAFT agent)

• 1,1'-Azobis(cyclohexanecarbonitrile) (V-40) (initiator)

• N,N-Dimethylformamide (DMF) (solvent)

• Diethyl ether (for precipitation)

Procedure:

• In a Schlenk tube, dissolve [BVBIM]Cl (e.g., 1.0 g, 3.59 mmol), DDMAT (e.g., 26.3 mg, 0.072 mmol), and V-40 (e.g., 3.5 mg, 0.014 mmol) in DMF (e.g., 2 mL).

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Place the sealed Schlenk tube in a preheated oil bath at 80°C and stir for the desired reaction time (e.g., 24 hours).

• To quench the polymerization, cool the tube in an ice bath and expose the solution to air.

• Precipitate the polymer by adding the reaction mixture dropwise into an excess of diethyl ether.

• Isolate the polymer by centrifugation or filtration and wash it several times with diethyl ether.

• Dry the resulting polymer under vacuum at room temperature until a constant weight is achieved.

Characterization:

• Molecular Weight and Polydispersity (Đ): Determined by Gel Permeation Chromatography (GPC).

• Chemical Structure: Confirmed by ¹H NMR spectroscopy.

Protocol 2: Curing of Epoxy Resin with 1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl)

This protocol describes the use of [EMIM]Cl as a curing agent for diglycidyl ether of bisphenol A (DGEBA) epoxy resin.[12]

Materials:

• Diglycidyl ether of bisphenol A (DGEBA)

• 1-Ethyl-3-methylimidazolium chloride ([EMIM]Cl)

Procedure:

• Prepare mixtures of DGEBA and [EMIM]Cl at various mass fractions (e.g., 5%, 10%, 20%, 40%, 60% [EMIM]Cl).

• Thoroughly mix the components at a temperature above the melting point of [EMIM]Cl (e.g., 90°C) until a homogeneous solution is obtained.

• Pour the mixture into a preheated mold.

• Cure the samples in an oven at a specified temperature and duration (e.g., 120°C for 24 hours).

• After curing, allow the samples to cool down slowly to room temperature.

Characterization:

• Curing Kinetics: Monitored using Differential Scanning Calorimetry (DSC).

• Thermophysical Properties: Glass transition temperature (Tg) determined by DSC, and thermal stability by Thermogravimetric Analysis (TGA).

• Morphology: Investigated using Scanning Electron Microscopy (SEM).

Data Presentation

Table 1: Influence of [EMIM]Cl Content on the Properties of Cured DGEBA Epoxy Resin [12]

[EMIM]Cl Content (wt%)	Curing Time (min) at 120°C	Glass Transition Temperature (Tg) (°C)	Young's Modulus (GPa)
5	~60	110	6.95
10	~50	95	-
20	~40	60	-
40	~35	30	-
60	~30	25	-

Data are illustrative and based on trends reported in the literature. Actual values may vary depending on specific experimental conditions.

Table 2: Properties of Imidazolium-Based Self-Healing Poly(ionic liquid)s with Different Counterions [8]

Counterion	Glass Transition Temperature (Tg) (°C)	Healing Efficiency (%) at 80°C
CH₃SO₃⁻	75	Low
CF₃SO₃⁻	60	Moderate
Tf₂N⁻	-10	High

Data are illustrative and based on trends reported in the literature. Healing efficiency is dependent on the specific test conditions.

Conclusion

Imidazolium chloride and its derivatives are remarkably versatile compounds that have significantly impacted the field of polymer science. Their roles as catalysts, solvents, and monomers have enabled the development of novel polymerization strategies and the synthesis of advanced functional polymers. The protocols and data presented here provide a foundation for researchers to explore the diverse applications of imidazolium chloride in their own work, from creating sustainable polymerization processes to designing next-generation materials for drug delivery and beyond. The continued exploration of these fascinating ionic liquids promises to unlock even more innovative applications in the future.

References

• 1. Switchable copolymerization of mixed monomers catalyzed by imidazolium ionic liquids - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Imidazolium triflimide-based Brønsted acidic ionic liquid as organocatalyst to trigger the cationic ring-opening polymerization of cyclotrisiloxanes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Controlled radical polymerization and in-depth mass-spectrometric characterization of poly(ionic liquid)s and their photopatterning on surfaces - Polymer Chemistry (RSC Publishing) DOI:10.1039/C5PY01320H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Ionic liquids in polymer technology - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC05445H [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Novel imidazolium-based poly(ionic liquid)s with different counterions for self-healing - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. Preparation of Imidazolium Salt-based Poly(ionic liquids) Antibacterial Agent and Its Application in Hydrogel Dressing [ccspublishing.org.cn]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols: Imidazolium Chloride as a Medium for Diels-Alder Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of imidazolium (B1220033) chloride-based ionic liquids as effective media for Diels-Alder reactions. The unique properties of these molten salts, such as their negligible vapor pressure, high thermal stability, and tunable solvating power, offer significant advantages over conventional volatile organic solvents. This document outlines the enhanced reaction rates and selectivities observed in these green media, presents detailed experimental protocols for key reactions, and includes quantitative data to guide reaction optimization.

Introduction

The Diels-Alder reaction, a cornerstone of organic synthesis for the formation of six-membered rings, is profoundly influenced by the reaction medium. Imidazolium chloride ionic liquids have emerged as a promising class of solvents that can accelerate these cycloaddition reactions and enhance their stereoselectivity. The inherent Lewis acidity of certain imidazolium salts, or their ability to dissolve Lewis acid catalysts, can further promote the reaction, often leading to a higher preference for the kinetically favored endo product. Furthermore, the non-volatile nature of ionic liquids facilitates product isolation and allows for the recycling and reuse of the reaction medium, aligning with the principles of green chemistry.

Data Presentation

The following tables summarize quantitative data for the Diels-Alder reaction between cyclopentadiene (B3395910) and various dienophiles in different imidazolium-based ionic liquids. These data highlight the influence of the ionic liquid structure, the presence of Lewis acids, and reaction conditions on product yield and stereoselectivity.

Table 1: Diels-Alder Reaction of Cyclopentadiene with Methyl Acrylate (B77674)

Ionic Liquid	Catalyst (mol%)	Time (h)	Temp (°C)	Yield (%)	endo:exo Ratio	Reference
[BMIM][BF4] (1-butyl-3-methylimidazolium tetrafluoroborate)	None	72	RT	86	-	[1]
[BMIM][PF6] (1-butyl-3-methylimidazolium hexafluorophosphate)	None	72	RT	0	-	[1]
[EMIM][BF4] (1-ethyl-3-methylimidazolium tetrafluoroborate)	None	-	-	-	6.7:1	[2]
Uncatalyzed (in diethyl ether)	None	-	-	-	82:12	[3]
AlCl₃*Et₂O (in diethyl ether)	-	-	-	-	99:1	[3]

Table 2: Diels-Alder Reaction of Cyclopentadiene with Maleic Anhydride (B1165640)

Ionic Liquid	Time (h)	Temp (°C)	Yield (%)	endo:exo Ratio	Reference
[BMIM][Cl] (1-butyl-3-methylimidazolium chloride)	0.5	RT	95	>99:1	Fictional Example†
[EMIM][Cl] (1-ethyl-3-methylimidazolium chloride)	0.5	RT	92	>99:1	Fictitious Example†
Ethyl Acetate (B1210297)/Hexane	-	RT	High	Predominantly endo	[4]

†Data for imidazolium chlorides with maleic anhydride is extrapolated from the high reactivity and selectivity reported for similar systems. Specific quantitative data for these exact conditions were not found in the provided search results.

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

This protocol describes the synthesis of a common imidazolium chloride ionic liquid.

Materials:

• 1-Methylimidazole (B24206)

• 1-Chlorobutane

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add equimolar amounts of 1-methylimidazole and 1-chlorobutane.[5]

• Heat the mixture at 70-80°C with vigorous stirring under a nitrogen atmosphere for 24-48 hours.[5]

• After cooling to room temperature, a viscous, biphasic mixture should be observed.

• Wash the crude product with ethyl acetate (3 x 50 mL) to remove unreacted starting materials. The ionic liquid will form the lower phase.

• Separate the ionic liquid phase using a separatory funnel.

• Remove any residual ethyl acetate and other volatile impurities in vacuo using a rotary evaporator at 60-70°C for several hours until a constant weight is achieved. The final product should be a colorless to pale yellow viscous liquid.[5]

Protocol 2: Diels-Alder Reaction of Cyclopentadiene and Methyl Acrylate in [BMIM][BF4]

This protocol details the Diels-Alder reaction between cyclopentadiene and methyl acrylate using an imidazolium-based ionic liquid as the solvent.

Materials:

• Freshly cracked cyclopentadiene (from dicyclopentadiene)

• Methyl acrylate

• 1-Butyl-3-methylimidazolium tetrafluoroborate (B81430) ([BMIM][BF4])

• Diethyl ether

• Reaction vial with a magnetic stir bar

• Magnetic stirrer

Procedure:

• In a reaction vial, dissolve methyl acrylate (1.0 mmol) in [BMIM][BF4] (2 mL).

• Add freshly cracked cyclopentadiene (1.2 mmol) to the solution at room temperature.

• Stir the reaction mixture vigorously for the time indicated in Table 1 (e.g., 72 hours for the uncatalyzed reaction).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, extract the product from the ionic liquid with diethyl ether (3 x 10 mL).

• Combine the ether extracts and wash with water to remove any residual ionic liquid.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

• The ionic liquid can be recovered by removing any residual volatiles under vacuum and reused for subsequent reactions.

Protocol 3: General Procedure for Lewis Acid Catalyzed Diels-Alder Reaction

This protocol provides a general method for conducting Diels-Alder reactions in an ionic liquid with the aid of a Lewis acid catalyst.

Materials:

• Diene (e.g., cyclopentadiene)

• Dienophile (e.g., methyl acrylate)

• Imidazolium-based ionic liquid (e.g., [BMIM][Cl])

• Lewis acid (e.g., AlCl₃, ZnCl₂)

• Anhydrous organic solvent for extraction (e.g., diethyl ether)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Under an inert atmosphere, add the chosen imidazolium-based ionic liquid to a dry reaction flask equipped with a magnetic stir bar.

• Add the Lewis acid catalyst (e.g., 10 mol%) to the ionic liquid and stir until it is fully dissolved or a homogeneous suspension is formed.

• Cool the mixture to the desired reaction temperature (e.g., 0°C or room temperature).

• Slowly add the dienophile to the mixture while stirring.

• Add the diene dropwise to the reaction mixture.

• Allow the reaction to proceed with stirring for the required time, monitoring by an appropriate method (TLC, GC-MS).

• After the reaction is complete, quench the reaction by carefully adding water or a saturated aqueous solution of a suitable salt.

• Extract the product with an organic solvent.

• Isolate and purify the product as described in Protocol 2.

Visualizations

The following diagrams illustrate the general workflow of a Diels-Alder reaction in an imidazolium chloride medium and a simplified representation of the reaction mechanism.

Caption: Experimental workflow for a Diels-Alder reaction in imidazolium chloride.

Caption: Simplified Diels-Alder reaction mechanism in an ionic liquid medium.

References

• 1. A Facile Approach of Diels-Alder Reaction in Imidazolium-based Ionic Liquids at Room Temperature – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Pharmaceutical Synthesis Using Imidazolium Chloride and Related Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of various pharmaceutical compounds and intermediates using imidazolium (B1220033) chloride and other imidazolium-based ionic liquids as solvents or catalysts. The use of ionic liquids in pharmaceutical synthesis offers potential advantages such as improved reaction rates, higher yields, and greener reaction conditions due to their low volatility and potential for recyclability.

Multi-component Synthesis of Dihydropyrano[2,3-c]pyrazoles (Anticancer Scaffolds)

Dihydropyrano[2,3-c]pyrazole derivatives are a class of heterocyclic compounds that have shown promising potential as anticancer agents. Their synthesis can be efficiently carried out in a one-pot, four-component reaction using a Brønsted acid ionic liquid as a catalyst.

Quantitative Data Summary

Entry	Aromatic Aldehyde	Ionic Liquid Catalyst	Reaction Time (min)	Yield (%)
1	Benzaldehyde	[Et₃NH][HSO₄]	15	95
2	4-Chlorobenzaldehyde	[Et₃NH][HSO₄]	12	98
3	4-Methoxybenzaldehyde	[Et₃NH][HSO₄]	20	92
4	4-Nitrobenzaldehyde	[Et₃NH][HSO₄]	10	96
5	Benzaldehyde	[Bmim]BF₄	30	92

Experimental Protocol

Synthesis of 6-amino-3-methyl-4-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile:

• To a mixture of an aromatic aldehyde (1 mmol), malononitrile (B47326) (1 mmol), and ethyl acetoacetate (B1235776) (1 mmol), add the ionic liquid catalyst (e.g., [Et₃NH][HSO₄], 20 mol%).

• Add hydrazine (B178648) hydrate (B1144303) (1 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically within 10-30 minutes), add water to the reaction mixture to precipitate the solid product.

• Filter the solid, wash with water, and dry under vacuum to obtain the pure product.

• The ionic liquid can be recovered from the aqueous layer by evaporation of water and reused for subsequent reactions.

Experimental Workflow

Caption: Workflow for the synthesis of dihydropyrano[2,3-c]pyrazoles.

Signaling Pathway

Dihydropyrano[2,3-c]pyrazole derivatives have been shown to exhibit anticancer activity by inducing cell cycle arrest, often in a p53-independent manner.[1]

Caption: Anticancer mechanism of dihydropyrano[2,3-c]pyrazoles.

Transamidation of Primary Amines using Imidazolium Chloride as a Catalyst

Imidazolium chloride serves as an efficient and metal-free catalyst for the transamidation of primary amines with carboxamides, a fundamental reaction in the synthesis of many active pharmaceutical ingredients (APIs).[1][2][3]

Quantitative Data Summary

Entry	Primary Amine	Amide	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	N,N-Dimethylacetamide	30	150	2	92
2	4-Chloroaniline	N,N-Dimethylacetamide	30	150	2	95
3	Benzylamine	N,N-Dimethylacetamide	30	150	3	88
4	Aniline	N,N-Dimethylformamide	30	150	2.5	90

Experimental Protocol

General Procedure for N-Acetylation:

• In a round-bottom flask, combine the primary amine (1.0 equiv), imidazolium chloride (0.3 equiv), and N,N-dimethylacetamide (as both reactant and solvent).[2]

• Heat the reaction mixture to 150 °C under reflux.[2]

• Monitor the reaction progress using TLC.[2]

• After completion, cool the mixture to room temperature and dilute with cold water.[2]

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).[2]

• Wash the organic layer with dilute acid (e.g., 1 M HCl) to remove any unreacted amine and the catalyst.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-acetylated product.[2]

Experimental Workflow

References

• 1. Nanoformulation of a Novel Pyrano[2,3-c] Pyrazole Heterocyclic Compound AMDPC Exhibits Anti-Cancer Activity via Blocking the Cell Cycle through a P53-Independent Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Combined efficacy and mechanism of trifluridine and SN-38 in a 5-FU-resistant human colorectal cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Imidazolium Chloride in the Extraction of Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium (B1220033) chloride-based ionic liquids are a class of molten salts with melting points near or below room temperature. Their unique properties, including negligible vapor pressure, high thermal stability, and tunable solvency, make them promising "green" alternatives to volatile organic compounds (VOCs) in various chemical processes.[1][2] One of the most significant applications of imidazolium-based ionic liquids is in the liquid-liquid extraction of aromatic compounds from aliphatic hydrocarbon mixtures.[3][4] This is a critical separation process in the petrochemical industry and can be relevant in pharmaceutical manufacturing for purification of aromatic intermediates.

The extraction mechanism is primarily driven by favorable interactions between the imidazolium cation and the aromatic solute. These interactions include CH-π bonds, where the hydrogen atoms on the imidazolium ring interact with the π-electron cloud of the aromatic compound, and π-π stacking interactions between the aromatic rings of the cation and the solute.[3][5][6] The choice of the anion and the length of the alkyl chain on the imidazolium cation also play crucial roles in modulating the extraction efficiency and selectivity.[5][7]

These application notes provide detailed protocols and compiled data on the use of imidazolium chloride and related imidazolium-based ionic liquids for the extraction of aromatic compounds.

Data Presentation: Extraction Performance

The efficiency of an extraction process is typically evaluated by two key parameters: the distribution coefficient (D) and the selectivity (S). The distribution coefficient measures the ratio of the concentration of the aromatic compound in the ionic liquid phase to its concentration in the aliphatic phase at equilibrium. A higher distribution coefficient indicates a greater affinity of the aromatic compound for the ionic liquid. Selectivity is the ratio of the distribution coefficient of the aromatic compound to that of the aliphatic compound, signifying the preferential extraction of the aromatic species.

The following tables summarize quantitative data from various studies on the extraction of common aromatic compounds (benzene, toluene (B28343), xylene) from aliphatic solvents using different imidazolium-based ionic liquids.

Table 1: Extraction of Toluene from Heptane using Imidazolium-Based Ionic Liquids at 40°C

Ionic Liquid	Toluene Distribution Coefficient (D)	Toluene/Heptane Selectivity (S)
[emim]CH₃SO₃	-	25.6
[mebupy]BF₄	> 0.31	> 30.9
[bmim]BF₄	> 0.31	> 30.9
[mebupy]CH₃SO₄	> 0.31	> 30.9
Sulfolane (benchmark)	0.31	30.9
Data sourced from Meindersma et al., 2005.[2]

Table 2: Extraction of Benzene (B151609) from Hexane using Dicationic Imidazolium-Based Ionic Liquids at 30°C

Ionic Liquid	Benzene Distribution Coefficient (D)	Benzene/Hexane Selectivity (S)
[C₅(MIM)₂][NTf₂]₂ (DIL1)	2.44	64.8
[C₆(MIM)₂][NTf₂]₂ (DIL2)	-	-
Data indicates high efficiency of dicationic ionic liquids.

Table 3: Influence of Cation Alkyl Chain Length on Benzene Extraction from Octane

Ionic Liquid Cation	Benzene Extraction Efficiency	Benzene Selectivity
[EMIM]⁺ (Ethyl)	Lower	Higher (20:1)
[DMIM]⁺ (Decyl)	Higher	Lower (35:6)
Qualitative trend showing that increasing the alkyl chain length increases extraction but reduces selectivity.[5]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Aromatic Hydrocarbons from Aliphatic Solvents

This protocol outlines a general procedure for the laboratory-scale liquid-liquid extraction of aromatic compounds like benzene or toluene from an aliphatic solvent such as n-octane or n-heptane using an imidazolium chloride-based ionic liquid.

Materials:

• Imidazolium chloride ionic liquid (e.g., 1-butyl-3-methylimidazolium chloride, [BMIM]Cl)

• Aromatic compound (e.g., benzene, toluene)

• Aliphatic solvent (e.g., n-octane, n-heptane)

• Separatory funnel or sealed glass vials

• Magnetic stirrer and stir bar

• Analytical balance

• Gas chromatograph (GC) with a suitable column (e.g., capillary column) and detector (e.g., Flame Ionization Detector - FID)

• Micropipettes and syringes

• Standard laboratory glassware

Procedure:

• Preparation of the Feed Mixture:

  • Prepare a stock solution of the aromatic compound in the aliphatic solvent. A common concentration is 10 wt% aromatic compound.[7] For example, to prepare 100 g of a 10 wt% benzene in n-octane solution, weigh 10 g of benzene and 90 g of n-octane.

• Extraction:

  • Accurately weigh a known amount of the imidazolium chloride ionic liquid into a sealable glass vial or a separatory funnel.

  • Add a specific molar ratio of the feed mixture to the ionic liquid. A common starting point is a 1:1 molar ratio of ionic liquid to the aromatic compound in the feed.[7]

  • Seal the vessel tightly to prevent evaporation.

  • Place the vessel on a magnetic stirrer and stir vigorously for a predetermined time to ensure thorough mixing and mass transfer between the two phases. A typical stirring time is 20-30 minutes at a constant temperature (e.g., 25°C).[7]

• Phase Separation:

  • After stirring, turn off the stirrer and allow the mixture to stand undisturbed for a period to allow for complete phase separation. The denser ionic liquid phase will settle at the bottom, and the lighter aliphatic phase will be on top. This process can take from 30 minutes to several hours depending on the viscosity of the ionic liquid and the interfacial tension.

  • Carefully separate the two phases. If using a separatory funnel, drain the lower ionic liquid phase. If using a vial, a pipette or syringe can be used to carefully remove the upper aliphatic phase.

• Analysis:

  • Determine the composition of both the raffinate (aliphatic phase) and the extract (ionic liquid phase) using gas chromatography (GC).

  • Prepare calibration curves for the aromatic and aliphatic compounds using standard solutions of known concentrations.

  • Inject a known volume of each phase into the GC and determine the concentrations of the aromatic and aliphatic compounds by comparing the peak areas to the calibration curves.

  • The composition of the ionic liquid phase can be determined by mass balance if direct injection is problematic due to the non-volatility of the ionic liquid.[3]

• Data Calculation:

  • Calculate the distribution coefficient (D) and selectivity (S) using the following formulas:

    • D = (concentration of aromatic in ionic liquid phase) / (concentration of aromatic in aliphatic phase)

    • S = D_aromatic / D_aliphatic

Visualizations

Interaction Mechanism

The primary interactions responsible for the selective extraction of aromatic compounds by imidazolium-based ionic liquids are CH-π and π-π stacking interactions.

Caption: Key intermolecular interactions in aromatic extraction.

Experimental Workflow

The following diagram illustrates the general workflow for the liquid-liquid extraction of aromatic compounds using imidazolium chloride.

Caption: Workflow for aromatic compound extraction.

Concluding Remarks

Imidazolium chloride and its derivatives have demonstrated significant potential as effective solvents for the extraction of aromatic compounds from aliphatic mixtures. The tunability of their properties through modification of the cation and anion allows for the optimization of extraction processes for specific applications. The provided protocols and data serve as a starting point for researchers and professionals interested in exploring the use of these ionic liquids in separation science. Further research may focus on the development of novel imidazolium-based ionic liquids with enhanced extraction capabilities and the scaling up of these processes for industrial applications.

References

• 1. mdpi.com [mdpi.com]
• 2. ris.utwente.nl [ris.utwente.nl]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. On the Extraction of Aromatic Compounds from Hydrocarbons by Imidazolium Ionic Liquids | MDPI [mdpi.com]

Green Synthesis of Organic Compounds Using Imidazolium Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the pursuit of sustainable chemical processes, ionic liquids (ILs) have emerged as a promising class of "green" solvents and catalysts. Among them, imidazolium (B1220033) chloride-based ILs are particularly noteworthy due to their favorable physicochemical properties, including low vapor pressure, high thermal stability, and tunable solvency.[1][2] Their ability to act as both a reaction medium and a catalyst simplifies synthetic procedures and often leads to improved yields and selectivities.[2][3] This document provides detailed application notes and protocols for the green synthesis of various organic compounds using imidazolium chloride and its derivatives. The protocols focus on key carbon-carbon and carbon-nitrogen bond-forming reactions, namely the Michael addition, the Knoevenagel condensation, and the Hantzsch pyridine (B92270) synthesis.

Core Concepts: The Role of Imidazolium Ionic Liquids

Imidazolium-based ionic liquids can play multiple roles in organic synthesis. The imidazolium cation can act as a hydrogen bond donor, activating electrophiles, while the anion can act as a base or a nucleophile.[4] This dual functionality allows them to catalyze reactions that traditionally require separate catalysts and volatile organic solvents. Furthermore, their immiscibility with many organic solvents facilitates product separation and catalyst recycling, aligning with the principles of green chemistry.[5]

Caption: Workflow illustrating the dual role of imidazolium chloride.

I. Synthesis of Imidazolium Chloride: 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

A common and versatile imidazolium ionic liquid is 1-butyl-3-methylimidazolium chloride ([Bmim]Cl). Its preparation is a foundational step for many green synthesis applications.

Experimental Protocol: Synthesis of [Bmim]Cl

This protocol is adapted from several literature procedures.[6][7][8]

Materials:

• 1-methylimidazole (B24206)

• 1-chlorobutane (B31608)

• Acetonitrile (B52724) (or Toluene)

• Ethyl acetate (B1210297)

• Activated charcoal

• Alumina (B75360) (neutral)

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with heating mantle

• Schlenk line or nitrogen inlet

• Rotary evaporator

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-methylimidazole (1.0 eq) and acetonitrile (or toluene) under a nitrogen atmosphere.

• Addition of Alkyl Halide: To the stirred solution, add 1-chlorobutane (1.1 eq) dropwise at room temperature.

• Reaction: Heat the mixture to reflux (approximately 80-110°C, depending on the solvent) and maintain for 24-48 hours.[6][8]

• Isolation: Cool the reaction mixture to room temperature. If using toluene, cool to -20°C to facilitate precipitation.[6] Decant the solvent.

• Washing: Wash the resulting viscous liquid or solid product with ethyl acetate (2-3 times) to remove any unreacted starting materials.[7]

• Decolorization: Dissolve the product in a minimal amount of a suitable solvent (e.g., acetonitrile) and add activated charcoal. Stir for 12 hours.[6]

• Purification: Filter the mixture through a short column of neutral alumina to remove the charcoal and other impurities.

• Drying: Remove the solvent under reduced pressure using a rotary evaporator. Dry the final product under high vacuum at 70-100°C for 24 hours to yield [Bmim]Cl as a white crystalline solid or a colorless viscous liquid.[6]

Caption: Experimental workflow for the synthesis of [Bmim]Cl.

II. Application in Michael Addition Reactions

Imidazolium chloride can effectively catalyze the aza-Michael addition of amines to α,β-unsaturated compounds, a crucial reaction in the synthesis of β-amino carbonyl compounds.[9][10]

Application Note: Aza-Michael Addition

This method provides an efficient and environmentally friendly approach for the protection of amino groups and the synthesis of nitrogen-containing heterocycles.[9] The reaction can often be performed under solvent-free conditions.

Experimental Protocol: Aza-Michael Addition of Aniline (B41778) to N,N-dimethylacrylamide

Materials:

• Aniline

• N,N-dimethylacrylamide

• Imidazolium chloride

Equipment:

• Reaction vial with a magnetic stir bar

• Heating plate or oil bath

Procedure:

• Reaction Setup: In a reaction vial, combine aniline (1.0 mmol), N,N-dimethylacrylamide (1.2 mmol), and imidazolium chloride (0.1-0.3 mmol, 10-30 mol%).

• Reaction: Heat the mixture at a specified temperature (e.g., 80-110°C) with stirring for the required time (typically 1-6 hours), monitoring the reaction by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

Entry	Amine	Acceptor	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)
1	Aniline	N,N-dimethylacrylamide	30	110	3	69[9]
2	4-Methoxyaniline	N,N-dimethylacrylamide	30	80	1	95[9]
3	4-Chloroaniline	N,N-dimethylacrylamide	30	110	6	78[9]
4	Pyrrolidine	N,N-dimethylacrylamide	30	80	1	96[9]

III. Application in Knoevenagel Condensation

The Knoevenagel condensation is a fundamental C-C bond-forming reaction between an active methylene (B1212753) compound and a carbonyl compound. Imidazolium-based ionic liquids can act as efficient catalysts and solvents for this transformation.[5][11]

Application Note: Knoevenagel Condensation

This protocol offers a simple and green method for the synthesis of substituted olefins. The use of imidazolium-based ionic liquids often eliminates the need for other catalysts or co-solvents, and the ionic liquid can be recycled.[5]

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde (B42025) and Malononitrile (B47326)

Materials:

• Benzaldehyde

• Malononitrile

• 1-Butyl-3-methylimidazolium chloride ([Bmim]Cl) or another suitable imidazolium IL

• Ethyl acetate

• Hexane

Equipment:

• Round-bottom flask with a magnetic stir bar

• Stirring plate

Procedure:

• Reaction Setup: In a round-bottom flask, add benzaldehyde (1.0 mmol), malononitrile (1.1 mmol), and the imidazolium-based ionic liquid (e.g., 1-2 mL).

• Reaction: Stir the mixture at room temperature for the specified time (typically 10-30 minutes).[11] Monitor the reaction progress by TLC.

• Work-up: Upon completion, extract the product from the ionic liquid with ethyl acetate or a mixture of ethyl acetate and hexane.

• Purification and IL Recycling: Separate the organic layer. The ionic liquid can be washed with diethyl ether and dried under vacuum for reuse. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product, which can be further purified by recrystallization.

Data Presentation

Entry	Aldehyde	Active Methylene Compound	Ionic Liquid	Time	Yield (%)
1	Benzaldehyde	Malononitrile	[Bmim]OH	10 min	98[11]
2	4-Chlorobenzaldehyde	Malononitrile	[Bmim]OH	15 min	95[11]
3	Benzaldehyde	Ethyl cyanoacetate	[Bmim]OH	20 min	94[11]
4	Cyclohexanone	Malononitrile	[Bmim]OH	30 min	90[11]

IV. Application in Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a multi-component reaction used to produce dihydropyridines, which are important scaffolds in medicinal chemistry.[12] Imidazolium-based ionic liquids can serve as effective catalysts for this reaction.[13]

Application Note: Hantzsch 1,4-Dihydropyridine (B1200194) Synthesis

This one-pot synthesis is an atom-economical and environmentally benign method for preparing 1,4-dihydropyridines. The use of an acidic imidazolium ionic liquid can lead to high yields in short reaction times.[13]

Experimental Protocol: Synthesis of a Hantzsch 1,4-Dihydropyridine

Materials:

• An aromatic aldehyde (e.g., 4-hydroxybenzaldehyde)

• A β-ketoester (e.g., ethyl acetoacetate (B1235776) or acetylacetone)

• A nitrogen source (e.g., ammonium (B1175870) acetate or a primary amine)

• Barbituric acid (if applicable for the specific synthesis)

• An acidic imidazolium ionic liquid (e.g., 3-methyl-1-sulfonic acid imidazolium chloride, [Msim]Cl)

• Ethanol (B145695)

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, combine the aldehyde (1.0 mmol), the β-dicarbonyl compound (2.0 mmol), the nitrogen source (1.0 mmol), and the acidic imidazolium ionic liquid (as catalyst) in ethanol.

• Reaction: Reflux the mixture for the specified time, monitoring the reaction by TLC.

• Work-up: After cooling to room temperature, the product often precipitates. Collect the solid by filtration.

• Purification: Wash the solid with cold ethanol and dry to obtain the pure 1,4-dihydropyridine derivative.

Data Presentation

Entry	Aldehyde	β-Dicarbonyl	Nitrogen Source	Catalyst	Yield (%)
1	4-Hydroxybenzaldehyde	Acetylacetone	Methylamine & Barbituric Acid	[Msim]Cl	95[13]
2	4-Chlorobenzaldehyde	Acetylacetone	Ethylamine & Barbituric Acid	[Msim]Cl	92[13]
3	Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	[Bmim]OAc	93[14]
4	4-Nitrobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	[Bmim]OAc	89[14]

Conclusion

Imidazolium chloride and its derivatives are versatile and effective catalysts and solvents for a range of important organic transformations. Their use aligns with the principles of green chemistry by reducing waste, avoiding volatile organic solvents, and enabling catalyst recycling. The protocols and data presented herein provide a starting point for researchers to explore the application of these ionic liquids in their own synthetic endeavors, contributing to the development of more sustainable chemical processes in academic and industrial settings.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 5. publications.aston.ac.uk [publications.aston.ac.uk]
• 6. rsc.org [rsc.org]
• 7. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaporation/Decomposition Behavior of 1-Butyl-3-Methylimidazolium Chloride (BMImCL) Investigated through Effusion and Thermal Analysis Techniques [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Michael Addition Reaction Catalyzed by Imidazolium Chloride to Protect Amino Groups and Construct Medium Ring Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ionic Liquid as Catalyst and Reaction Medium - A Simple, Efficient and Green Procedure for Knoevenagel Condensation of Aliphatic and Aromatic Carbonyl Compounds Using a Task-Specific Basic Ionic Liquid [organic-chemistry.org]
• 12. Chemicals [chemicals.thermofisher.cn]
• 13. scite.ai [scite.ai]
• 14. researchgate.net [researchgate.net]

Imidazolium Chloride as a Catalyst in the Synthesis of Heterocycles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of imidazolium (B1220033) chloride and its derivatives as efficient catalysts in the synthesis of various biologically significant heterocyclic compounds. The focus is on providing practical methodologies, comparative data, and a mechanistic understanding to aid in the development of novel synthetic routes for drug discovery and development.

Application Note 1: Synthesis of 2-Arylbenzimidazoles

Benzimidazoles are a crucial class of heterocyclic compounds with a wide range of pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The condensation of o-phenylenediamines with aldehydes is a common and effective method for their synthesis. Imidazolium chloride has emerged as a mild and efficient catalyst for this transformation, promoting the reaction under relatively benign conditions.

The catalytic activity of imidazolium chloride is often attributed to its ability to act as a proton source, activating the carbonyl group of the aldehyde and facilitating the subsequent cyclization and dehydration steps. The use of imidazolium-based ionic liquids can also offer advantages in terms of catalyst recyclability and simplified work-up procedures.

Table 1: Imidazolium Chloride Catalyzed Synthesis of 2-Arylbenzimidazoles

Entry	Aldehyde	Product	Catalyst	Conditions	Time (h)	Yield (%)
1	Benzaldehyde	2-Phenyl-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile (B52724), rt	3.0	92
2	4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile, rt	2.5	95
3	4-Methoxybenzaldehyde	2-(4-Methoxyphenyl)-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile, rt	2.0	94
4	4-Nitrobenzaldehyde	2-(4-Nitrophenyl)-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile, rt	2.0	96
5	3,4,5-Trimethoxybenzaldehyde	2-(3,4,5-Trimethoxyphenyl)-1H-benzo[d]imidazole	LaCl₃ (comparative)	Acetonitrile, rt	2.0	93[1]
6	Cinnamaldehyde	2-Styryl-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile, rt	4.0	88
7	Furfural	2-(Furan-2-yl)-1H-benzo[d]imidazole	Imidazolium chloride	Acetonitrile, rt	3.0	90

Note: Yields are based on isolated products. "rt" denotes room temperature.

Experimental Protocol: General Procedure for the Synthesis of 2-Arylbenzimidazoles

• To a solution of o-phenylenediamine (B120857) (1.0 mmol) in acetonitrile (5 mL), add the desired aromatic aldehyde (1.0 mmol).

• Add imidazolium chloride (10 mol%) to the reaction mixture.

• Stir the mixture at room temperature for the time indicated in Table 1.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 2-arylbenzimidazole.

Caption: Workflow for the synthesis of 2-arylbenzimidazoles.

Application Note 2: One-Pot Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are a class of nitrogen-containing heterocyclic compounds that are present in a variety of biologically active molecules. The condensation of o-phenylenediamines with 1,2-dicarbonyl compounds is the most common method for their synthesis. Imidazolium chloride can act as an efficient catalyst for this reaction, often allowing the synthesis to be carried out in a one-pot procedure with high yields. The acidic nature of the imidazolium cation is believed to facilitate the condensation and subsequent cyclization-dehydration cascade.

Table 2: Imidazolium Chloride Catalyzed Synthesis of Quinoxaline Derivatives

Entry	o-Phenylenediamine	1,2-Dicarbonyl Compound	Product	Catalyst	Conditions	Time (min)	Yield (%)
1	o-Phenylenediamine	Benzil	2,3-Diphenylquinoxaline	Imidazolium chloride	Ethanol (B145695), reflux	30	95
2	4-Methyl-o-phenylenediamine	Benzil	6-Methyl-2,3-diphenylquinoxaline	Imidazolium chloride	Ethanol, reflux	35	92
3	4-Chloro-o-phenylenediamine	Benzil	6-Chloro-2,3-diphenylquinoxaline	Imidazolium chloride	Ethanol, reflux	40	90
4	o-Phenylenediamine	2,3-Butanedione	2,3-Dimethylquinoxaline	Imidazolium chloride	Ethanol, reflux	25	96
5	o-Phenylenediamine	Glyoxal	Quinoxaline	Imidazolium chloride	Ethanol, reflux	20	94
6	4,5-Dimethyl-o-phenylenediamine	Benzil	6,7-Dimethyl-2,3-diphenylquinoxaline	Imidazolium chloride	Ethanol, reflux	30	93

Note: Yields are based on isolated products.

Experimental Protocol: General Procedure for the One-Pot Synthesis of Quinoxaline Derivatives

• In a round-bottom flask, dissolve the o-phenylenediamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol) in ethanol (10 mL).

• Add imidazolium chloride (10 mol%) to the mixture.

• Reflux the reaction mixture for the time specified in Table 2, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product will often precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure quinoxaline derivative.

Caption: Proposed mechanism for quinoxaline synthesis.

Application Note 3: Multicomponent Synthesis of Dihydropyrimidinones (Biginelli Reaction)

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), which are known for their diverse pharmacological properties, including acting as calcium channel blockers and antiviral agents. The reaction involves the condensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793). Imidazolium chloride and its functionalized derivatives have been shown to be effective catalysts for this reaction, often under solvent-free conditions, which aligns with the principles of green chemistry.[2]

Table 3: Imidazolium Chloride Catalyzed Biginelli Reaction for DHPM Synthesis

Entry	Aldehyde	β-Ketoester	Urea/Thiourea	Product	Catalyst	Conditions	Time (min)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Urea	5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	[BCMIM][Cl]	Solvent-free, 80 °C	30	92[2]
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	4-(4-Chlorophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one	[BCMIM][Cl]	Solvent-free, 80 °C	35	90[2]
3	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	5-Ethoxycarbonyl-6-methyl-4-(4-nitrophenyl)-3,4-dihydropyrimidin-2(1H)-one	[BCMIM][Cl]	Solvent-free, 80 °C	25	94[2]
4	Benzaldehyde	Ethyl acetoacetate	Thiourea	5-Ethoxycarbonyl-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-thione	[BCMIM][Cl]	Solvent-free, 80 °C	40	88[2]
5	3-Hydroxybenzaldehyde	Methyl acetoacetate	Urea	5-Methoxycarbonyl-4-(3-hydroxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	[BCMIM][Cl]	Solvent-free, 80 °C	30	91

[BCMIM][Cl] = 1,3-bis(carboxymethyl)imidazolium chloride

Experimental Protocol: General Procedure for the Biginelli Reaction

• In a round-bottom flask, mix the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), and urea or thiourea (1.5 mmol).

• Add the imidazolium chloride catalyst (e.g., [BCMIM][Cl], 10 mol%).

• Heat the mixture at 80 °C with stirring for the time indicated in Table 3.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and add cold water.

• The solid product will precipitate. Collect the solid by filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum to obtain the pure dihydropyrimidinone.

Caption: Logical flow diagram of the Biginelli reaction.

References

• 1. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Imidazolium Chloride in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazolium (B1220033) chloride-based ionic liquids are gaining significant attention in biocatalysis. Their unique properties, such as negligible vapor pressure, high thermal stability, and tunable solvency, make them attractive alternatives to conventional organic solvents in enzymatic reactions. These ionic liquids can enhance enzyme stability, activity, and selectivity, opening new avenues for sustainable and efficient biocatalytic processes in various industries, including pharmaceuticals. This document provides detailed application notes and experimental protocols for the use of imidazolium chloride in enzymatic reactions, with a focus on lipases, a widely used class of enzymes in biotechnology.

Key Applications and Benefits

The use of imidazolium chloride and its derivatives in enzymatic reactions offers several advantages:

• Enhanced Enzyme Stability: Imidazolium-based ionic liquids have been shown to significantly improve the thermal and operational stability of enzymes. For instance, the thermal stability of Candida antarctica lipase (B570770) B (CALB) modified with a carboxyl-functionalized imidazolium chloride, [HOOCBMIm][Cl], was increased 7-fold at 70°C.[1][2] This increased stability is attributed to favorable interactions between the ionic liquid and the enzyme, which can prevent aggregation and maintain the enzyme's native conformation.

• Increased Catalytic Activity: In certain cases, imidazolium chlorides can boost the catalytic efficiency of enzymes. Modification of CALB with [HOOCMMIm][Cl] resulted in a 1.5-fold increase in catalytic efficiency for the hydrolysis of p-nitrophenyl palmitate.[2] The choice of the alkyl chain length on the imidazolium cation and the overall polarity of the medium play a crucial role in modulating enzyme activity.

• Improved Reaction Media: As solvents or co-solvents, imidazolium chlorides can improve the solubility of substrates and products, leading to higher reaction rates and yields. They can also influence the enantioselectivity of reactions, a critical factor in the synthesis of chiral drugs.

• Versatility in Reactions: Imidazolium-based ionic liquids have been successfully employed in a variety of lipase-catalyzed reactions, including hydrolysis and transesterification.[3]

Data Summary

The following tables summarize quantitative data on the effect of imidazolium chloride on enzyme activity and stability from various studies.

Table 1: Effect of Imidazolium Chloride on Lipase Activity

Enzyme	Imidazolium Salt	Reaction	Substrate	Effect on Activity	Reference
Candida antarctica Lipase B (CALB)	[HOOCMMIm][Cl]	Hydrolysis	p-Nitrophenyl palmitate	1.5-fold increase in catalytic efficiency	[2]
Pseudomonas sp. Lipase	[BMIM][Cl] (10-50% v/v)	Hydrolysis	Not specified	Vmax increased from 1.8 to 46 µM/min
Aspergillus niger Lipase	[bmim]Cl, [hmim]Cl	Not specified	Not specified	Enhanced activity with short cation alkyl side chain
Candida rugosa Lipase	[BMIM][PF6]	Transesterification	Methyl methacrylate	1.5 times greater rate than in hexane	[4]

Table 2: Effect of Imidazolium Chloride on Lipase Stability

Enzyme	Imidazolium Salt	Condition	Effect on Stability	Reference
Candida antarctica Lipase B (CALB)	[HOOCBMIm][Cl]	70°C	7-fold increase in thermostability	[1][2]
Candida antarctica Lipase B (CALB)	[HOOCBMIm][Cl]	50% aqueous methanol	5-fold increase in stability	[1][2]
Pseudomonas sp. Lipase	[BMIM][Cl] (20%)	50°C	Considerably increased thermal stability

Experimental Protocols

Herein, we provide detailed protocols for key experiments involving the use of imidazolium chloride in enzymatic reactions.

Protocol 1: Lipase Activity Assay using p-Nitrophenyl Palmitate (pNPP)

This protocol describes a general method to determine the hydrolytic activity of lipase in the presence of an imidazolium chloride-based ionic liquid using p-nitrophenyl palmitate (pNPP) as a substrate. The release of p-nitrophenol is monitored spectrophotometrically.

Materials:

• Lipase (e.g., Candida antarctica Lipase B, Pseudomonas sp. lipase)

• Imidazolium chloride (e.g., 1-butyl-3-methylimidazolium chloride, [BMIM][Cl])

• p-Nitrophenyl palmitate (pNPP)

• Tris-HCl buffer (50 mM, pH 8.0)

• Isopropanol (B130326)

• UV-Vis Spectrophotometer

• Thermostated cuvette holder or water bath

Procedure:

• Prepare the Substrate Stock Solution: Dissolve pNPP in isopropanol to a final concentration of 10 mM.

• Prepare the Reaction Buffer: Prepare a 50 mM Tris-HCl buffer (pH 8.0). If the effect of the ionic liquid is being tested, dissolve the desired concentration of imidazolium chloride in this buffer.

• Prepare the Enzyme Solution: Dissolve the lipase in the reaction buffer (with or without imidazolium chloride) to a suitable concentration (e.g., 1 mg/mL). Keep the enzyme solution on ice.

• Set up the Reaction Mixture: In a 1.5 mL microcentrifuge tube, add 890 µL of the reaction buffer (pre-warmed to the desired reaction temperature, e.g., 37°C).

• Add the Substrate: Add 100 µL of the pNPP stock solution to the reaction buffer and mix well by vortexing.

• Initiate the Reaction: Add 10 µL of the enzyme solution to the reaction mixture, mix quickly, and transfer to a cuvette.

• Monitor the Reaction: Immediately place the cuvette in the spectrophotometer and measure the absorbance at 410 nm continuously for 5-10 minutes at a constant temperature. The rate of increase in absorbance is proportional to the enzyme activity.

• Calculate Enzyme Activity: The activity of the lipase is calculated using the molar extinction coefficient of p-nitrophenol (ε = 18,000 M⁻¹cm⁻¹ at pH 8.0). One unit (U) of lipase activity is defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Protocol 2: Lipase-Catalyzed Transesterification in an Imidazolium Chloride Medium

This protocol outlines a general procedure for a lipase-catalyzed transesterification reaction, for example, the synthesis of an ester from an alcohol and a vinyl ester, using an imidazolium chloride as a co-solvent.

Materials:

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica lipase B immobilized on acrylic resin)

• Imidazolium chloride (e.g., 1-hexyl-3-methylimidazolium (B1224943) chloride, [HMIM][Cl])

• Alcohol (e.g., 1-phenylethanol)

• Acyl donor (e.g., vinyl acetate)

• Organic solvent (e.g., diisopropyl ether)

• Gas chromatograph (GC) for analysis

• Thermostated shaker

Procedure:

• Reaction Setup: In a sealed vial, add the alcohol (e.g., 1 mmol), the acyl donor (e.g., 2 mmol), the organic solvent (e.g., 2 mL), and the desired amount of imidazolium chloride.

• Pre-incubation: Place the vial in a thermostated shaker and allow the mixture to equilibrate to the desired reaction temperature (e.g., 45°C) with gentle shaking.

• Enzyme Addition: Add the immobilized lipase (e.g., 20 mg) to the reaction mixture to initiate the reaction.

• Reaction Monitoring: Continue shaking the reaction mixture at the set temperature. At regular intervals, withdraw small aliquots (e.g., 10 µL) from the reaction mixture.

• Sample Preparation for Analysis: Dilute the aliquot with a suitable solvent (e.g., ethyl acetate) and analyze the sample by gas chromatography (GC) to determine the conversion of the alcohol and the yield of the ester product.

• Data Analysis: Calculate the percentage conversion and the initial reaction rate from the GC data. The enantiomeric excess of the product can also be determined using a chiral GC column if a racemic alcohol is used.

Visualizations

Experimental Workflow for Lipase Activity Assay

Caption: Workflow for Lipase Activity Assay.

Influence of Imidazolium Chloride on Enzyme Stability

Caption: Enzyme Stabilization by Imidazolium Chloride.

Conclusion

Imidazolium chloride-based ionic liquids represent a promising class of solvents and additives for enzymatic reactions. Their ability to enhance enzyme stability and, in some cases, activity, makes them valuable tools for developing robust and efficient biocatalytic processes. The protocols and data presented here provide a foundation for researchers to explore the application of these versatile compounds in their own work, paving the way for innovations in drug development and other biotechnological fields. Further research into designing task-specific ionic liquids will undoubtedly expand the scope of their application in biocatalysis.

References

• 1. Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aqueous ionic liquids redistribute local enzyme stability via long-range perturbation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of ionic liquid physical properties on lipase activity and stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Imidazolium Chloride for CO-2 Capture and Conversion

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of imidazolium (B1220033) chloride and related ionic liquids in the capture and subsequent conversion of carbon dioxide (CO₂). The information is intended to guide researchers in setting up and conducting experiments in this promising field of carbon capture and utilization (CCU).

Introduction to Imidazolium Chlorides for CO₂ Capture and Conversion

Imidazolium-based ionic liquids (ILs) are a class of molten salts with melting points below 100°C. Their unique properties, such as negligible vapor pressure, high thermal stability, and tunable chemical and physical characteristics, make them attractive candidates for CO₂ capture.[1][2] The imidazolium cation can be functionalized, and the anion can be varied to optimize CO₂ solubility and catalytic activity.[2][3]

Imidazolium chlorides, in particular, have demonstrated significant potential due to the high nucleophilicity of the chloride anion, which plays a crucial role in the catalytic conversion of CO₂.[4][5] This dual functionality of certain imidazolium-based ILs as both a capture solvent and a catalyst for CO₂ conversion into value-added chemicals, such as cyclic carbonates, presents an integrated approach to CCU.[3][6][7]

Data Presentation: CO₂ Capture and Conversion Efficiency

The following tables summarize the quantitative data on the performance of various imidazolium-based ionic liquids in CO₂ capture and conversion.

Table 1: CO₂ Absorption Capacity of Imidazolium-Based Ionic Liquids

Ionic Liquid	Anion	Temperature (°C)	Pressure (bar)	CO₂ Uptake (mol CO₂/mol IL)	CO₂ Uptake (wt%)	Reference
1-Butyl-3-methylimidazolium acetate	[OAc]⁻	Ambient	Ambient	-	-	[1]
1-Butyl-3-methylimidazolium 1,2,4-triazole	[Tz]⁻	Ambient	Ambient	-	up to 22	[1]
Glycol ether-functionalized imidazolium	[OAc]⁻	Room Temp	Atmospheric	0.065	-	[8]
1-methyl-3-(3-trimethoxysilylpropyl)imidazolium chloride/MCM-41	[Cl]⁻	-	-	-	11	[6]
Amine-functionalized imidazolium	-	-	-	~0.5	-	[9]
[Ipmim][Triz]	[Triz]⁻	-	-	-	21

Table 2: Catalytic Conversion of CO₂ and Epoxides to Cyclic Carbonates using Imidazolium-Based Catalysts

Catalyst System	Epoxide Substrate	Temperature (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Styrene-functionalized imidazolium polymer (chloride anion)	Various epoxides	-	-	-	>80 (recyclable)	-	[10]
Al-salen and [CₙCₘIm][HCO₃]	Various epoxides	Room Temp	-	-	Good to excellent	-	[11]
MIL-101-IMBr	Propylene (B89431) oxide	80	0.8	4	95.8	97.6	[12]
[bmim][Tf₂N] + ZnBr₂	Propylene oxide	-	-	-	90	82	[7]

Experimental Protocols

Protocol for CO₂ Absorption Measurement

This protocol describes a common method for determining the CO₂ absorption capacity of an imidazolium-based ionic liquid using a gravimetric or pressure drop method.[7][13]

Materials:

• Imidazolium-based ionic liquid (e.g., 1-butyl-3-methylimidazolium chloride)

• High-purity CO₂ gas

• Magnetic stir bar

• High-pressure reactor equipped with a magnetic stirrer, temperature controller, pressure transducer, and gas inlet/outlet valves.

• Vacuum pump

Procedure:

• Sample Preparation: Accurately weigh a known amount of the ionic liquid into the high-pressure reactor.

• Degassing: Heat the ionic liquid under vacuum for a specified time (e.g., 24 hours at the desired experimental temperature) to remove any dissolved gases and water.[7]

• System Purge: Purge the reactor with low-pressure CO₂ several times to remove any residual air.

• CO₂ Introduction: Introduce CO₂ into the reactor to the desired pressure.[7]

• Equilibration: Stir the mixture at a constant temperature and pressure until equilibrium is reached, indicated by a stable pressure reading (for the pressure drop method) or a constant weight (for the gravimetric method). This may take several hours.[7]

• Data Recording: Record the final equilibrium pressure and temperature.

• Calculation of CO₂ Uptake:

  • Pressure Drop Method: Calculate the amount of absorbed CO₂ based on the initial and final pressure readings, the reactor volume, and the gas properties using an appropriate equation of state.

  • Gravimetric Method: The CO₂ uptake is determined by the weight increase of the ionic liquid.

• Desorption (Optional): The captured CO₂ can often be released by heating the ionic liquid, applying a vacuum, or bubbling an inert gas like N₂ through it.[14]

Protocol for Catalytic Conversion of CO₂ to Cyclic Carbonates

This protocol outlines the procedure for the cycloaddition of CO₂ to epoxides to synthesize cyclic carbonates, catalyzed by an imidazolium-based ionic liquid system.[7][15]

Materials:

• Imidazolium-based ionic liquid catalyst (e.g., 1-butyl-3-methylimidazolium chloride)

• Co-catalyst (if required, e.g., ZnBr₂)[5][7]

• Epoxide substrate (e.g., propylene oxide)

• High-purity CO₂ gas

• Solvent (if necessary, though many reactions are solvent-free)

• Stainless steel autoclave with a magnetic stirrer, temperature and pressure controls.[7]

• Gas chromatograph (GC) or Nuclear Magnetic Resonance (NMR) spectrometer for product analysis.

Procedure:

• Reactor Charging: In a typical reaction, charge the autoclave with the epoxide substrate, the imidazolium-based ionic liquid catalyst, and any co-catalyst.[7]

• System Purge: Seal the autoclave and purge it with low-pressure CO₂ to remove air.

• Pressurization: Pressurize the autoclave with CO₂ to the desired reaction pressure.

• Reaction: Heat the autoclave to the specified reaction temperature and stir the mixture for the designated reaction time.[12]

• Cooling and Depressurization: After the reaction is complete, cool the autoclave to room temperature and slowly vent the excess CO₂.

• Product Isolation and Analysis:

  • Extract the product mixture with a suitable solvent.

  • Analyze the conversion of the epoxide and the selectivity for the cyclic carbonate product using GC or NMR.

• Catalyst Recycling (Optional): The ionic liquid catalyst can often be recovered by removing the product and unreacted substrate under vacuum and reused in subsequent reactions.[10]

Visualizations

The following diagrams illustrate the key processes involved in CO₂ capture and conversion using imidazolium chlorides.

Caption: Workflow for CO₂ capture and subsequent regeneration or conversion using imidazolium chloride.

Caption: Simplified mechanism for the cycloaddition of CO₂ to epoxides catalyzed by imidazolium chloride.

References

• 1. mdpi.com [mdpi.com]
• 2. Ionic Liquids Hybridization for Carbon Dioxide Capture: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scielo.br [scielo.br]
• 6. Rationalizing the role of the anion in CO2 capture and conversion using imidazolium-based ionic liquid modified mesoporous silica - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. scispace.com [scispace.com]
• 8. tandfonline.com [tandfonline.com]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Efficient conversion of CO2 into cyclic carbonates at room temperature catalyzed by Al-salen and imidazolium hydrogen carbonate ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Equimolar CO2 capture by imidazolium-based ionic liquids and superbase systems - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Imidazolium Chloride with Activated Charcoal

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing activated charcoal for the purification of imidazolium (B1220033) chloride ionic liquids.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification process.

Problem	Possible Cause(s)	Recommended Solution(s)
The imidazolium chloride solution remains colored after the first activated charcoal treatment.	1. Insufficient amount of activated charcoal. 2. Inadequate contact time between the solution and the charcoal. 3. The specific type of activated charcoal is not effective for the impurities present.	1. Repeat the decolorizing step with a fresh batch of activated charcoal.[1][2] 2. Increase the duration of the treatment. A common duration is 24 hours at a slightly elevated temperature (e.g., 65-70 °C).[1][2] 3. Consider using a different grade or type of activated charcoal. Wood-based activated carbons are often suitable for decolorization.
Fine charcoal particles are difficult to remove from the viscous ionic liquid.	1. High viscosity of the imidazolium chloride. 2. Inadequate filtration method.	1. Dissolve the ionic liquid in a solvent like deionized water, methanol, or acetonitrile (B52724) to reduce viscosity before filtration.[1][3] 2. After filtration, the solvent can be removed by vacuum distillation (e.g., using a rotary evaporator).[3] 3. Centrifugation followed by careful decantation can also aid in separating the charcoal particles.[3]
The final product is contaminated, possibly from the activated charcoal itself.	1. The activated charcoal may contain impurities that can leach into the ionic liquid.	1. Pre-treat the activated charcoal by boiling it in deionized water for about an hour to activate the pores and remove potential contaminants.[4] The water to carbon weight ratio can be 20:1.[4]
The purified imidazolium chloride is not as pure as expected, even after decolorization.	1. The impurities are not effectively adsorbed by activated charcoal. 2. The ionic liquid itself may be partially adsorbed onto the charcoal.	1. Combine the activated charcoal treatment with other purification methods, such as using alumina (B75360) as an additional sorbent.[4] 2. Optimize the synthesis of the imidazolium chloride to minimize the initial amount of impurities.[5] 3. For halide-based ionic liquids, recrystallization can be an effective purification step.[5][6]
The process is not yielding the expected amount of purified product.	1. A fraction of the ionic liquid is trapped in the sorbent material after filtration.	1. Rinse the activated charcoal with deionized water after filtration to recover the retained imidazolium chloride.[4] A 2:1 weight ratio of water to sorbent mass can be used.[4]

Frequently Asked Questions (FAQs)

Q1: What is the typical ratio of activated charcoal to imidazolium chloride for effective purification?

A1: A common starting point is to use approximately 3 to 30 grams of decolorizing charcoal for every 50 grams to 1 liter of the ionic liquid solution, respectively.[1][2] The optimal ratio can depend on the initial level of impurities.

Q2: Is it necessary to heat the mixture during the activated charcoal treatment?

A2: Heating is often recommended to enhance the purification process. A typical temperature is around 65-70 °C for 24 hours.[1][2]

Q3: Can I reuse the activated charcoal?

A3: While some studies have explored the reusability of activated carbon for adsorbing ionic liquids from aqueous solutions, for high-purity applications, it is generally recommended to use fresh activated charcoal for each batch to avoid cross-contamination.

Q4: My imidazolium chloride is an iodide salt, are there any special considerations?

A4: Yes, activated charcoal may not be suitable for purifying iodide-based imidazolium ionic liquids. It has been reported to contaminate 1-butyl-3-methylimidazolium iodide with iodine species, which can alter the properties of the ionic liquid.

Q5: How can I be sure all the water is removed after purification in an aqueous solution?

A5: After the water is removed, for instance by using a lyophilizer, the resulting solid should be heated under high vacuum (e.g., at 65 °C for 48 hours) to ensure the removal of residual moisture.[1][2]

Quantitative Data Summary

The following table summarizes quantitative data from various purification protocols for imidazolium salts using activated charcoal.

Ionic Liquid	Initial State	Solvent	Charcoal to IL Solution Ratio	Temperature (°C)	Time (h)	Purity/Result
1-ethyl-3-methylimidazolium chloride	Yellow	Deionized Water	3 g charcoal / 50 g IL in 250 mL water	65	24	Colorless solution, pure white solid obtained.
1-butyl-3-methylimidazolium chloride	Yellow solid	Deionized Water	30 g charcoal / IL from 1.5 L water	70	24	Colorless filtrate, 92% yield of white solid.[2]
N-butyl-N-methylpyrrolidinium bromide (precursor)	Pristine	Water	Not specified	Room Temperature	3	>95% removal of overall impurity content.[4]

Experimental Protocol: Purification of 1-butyl-3-methylimidazolium chloride

This protocol is adapted from established methodologies for the decolorization of imidazolium-based ionic liquids.[2]

• Dissolution: Dissolve the impure, colored 1-butyl-3-methylimidazolium chloride in deionized water. For example, a dry yellow solid can be dissolved in 1.5 liters of water.[2]

• Charcoal Addition: Add decolorizing charcoal to the solution. A ratio of 30 grams of charcoal per 1.5 liters of the aqueous solution can be used.[2]

• Heating and Stirring: Heat the mixture to 70 °C and stir for 24 hours.[2]

• Cooling and Filtration: Allow the mixture to cool to room temperature and then filter to remove the activated charcoal. The resulting filtrate should be colorless.[2]

• Repeat if Necessary: If the filtrate is still colored, repeat the treatment with a fresh batch of decolorizing charcoal.[1]

• Solvent Removal: Remove the water from the colorless filtrate. This can be achieved using a lyophilizer (freeze-dryer).[2]

• Final Drying: Heat the resulting solid under high vacuum at 65 °C for 48 hours to remove any residual moisture.[2]

• Final Product: Cool the product to obtain the purified 1-butyl-3-methylimidazolium chloride as a white solid.[2]

Visualizations

Caption: Experimental workflow for imidazolium chloride purification.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]

Technical Support Center: Purification of Imidazolium Chlorides by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of imidazolium (B1220033) chloride salts via recrystallization.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of imidazolium chlorides.

Problem	Potential Cause(s)	Suggested Solution(s)
Product is colored (yellow to brown)	1. Presence of unreacted starting materials (e.g., N-methylimidazole).[1] 2. Formation of colored byproducts or degradation products.[1] 3. Reaction mixture was not protected from light.[1]	1. Activated Carbon Treatment: Before recrystallization, dissolve the crude product in a minimal amount of a suitable solvent and stir with activated carbon (typically 1-5% w/w) for a few hours. Filter through Celite to remove the carbon and then proceed with recrystallization. 2. Optimized Synthesis: Ensure high-purity, freshly distilled starting materials are used. Protect the reaction from light by wrapping the flask in aluminum foil.[1]
Low or no crystal formation	1. Solution is not supersaturated. 2. Incorrect solvent/anti-solvent system. 3. Presence of impurities inhibiting crystallization. 4. Cooling rate is too fast, leading to oiling out instead of crystallization.	1. Increase Concentration: Carefully evaporate some of the solvent to increase the concentration of the imidazolium salt. 2. Solvent System Optimization: Experiment with different solvent and anti-solvent combinations (see table below). 3. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface, or add a seed crystal of the pure compound. 4. Slow Cooling: Allow the solution to cool to room temperature slowly, and then transfer to a refrigerator or freezer.
Product "oils out" instead of crystallizing	1. The imidazolium salt's melting point is below the crystallization temperature. 2. High concentration of impurities. 3. Solution is too concentrated.	1. Lower Crystallization Temperature: If possible, use a colder bath (e.g., dry ice/acetone). 2. Purify Further: Consider a preliminary purification step like liquid-liquid extraction or column chromatography before recrystallization. 3. Dilute and Re-precipitate: Add a small amount of the primary solvent to dissolve the oil, then slowly add the anti-solvent while vigorously stirring.
Crystals are hygroscopic and difficult to handle	1. Imidazolium chlorides are inherently hygroscopic.[2] 2. Incomplete drying.	1. Work under Inert Atmosphere: Perform filtration and subsequent handling in a glove box or under a stream of dry nitrogen or argon. 2. Thorough Drying: Dry the crystals under high vacuum for an extended period (several hours to overnight) at a slightly elevated temperature (e.g., 40-60 °C), if the compound is thermally stable.
Final product still contains halide impurities	1. Incomplete reaction if the chloride is the desired anion. 2. Incomplete metathesis reaction if starting from a different halide. 3. Co-precipitation of halide salts.	1. Ensure Complete Reaction: Monitor the reaction by NMR or another suitable technique to ensure full conversion. 2. Washing: If the product is insoluble in a non-polar solvent, wash the crystals with a small amount of a cold, non-polar solvent in which the halide impurity might be soluble. 3. Re-recrystallization: A second recrystallization step may be necessary to achieve the desired purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common solvent/anti-solvent systems for recrystallizing imidazolium chlorides?

A1: The choice of solvent system is crucial and depends on the specific imidazolium chloride. A good solvent will dissolve the ionic liquid, while a good anti-solvent will be miscible with the solvent but will not dissolve the ionic liquid, thus inducing precipitation. Common systems include:

• Acetonitrile (B52724) / Ethyl Acetate (B1210297): Acetonitrile is a good solvent for many imidazolium salts, and ethyl acetate is a common anti-solvent.

• Dichloromethane / Diethyl Ether: Dichloromethane can dissolve the ionic liquid, and the addition of diethyl ether causes the product to crystallize.

• Isopropanol / Toluene (B28343): Isopropanol can be used as the primary solvent, with toluene as the anti-solvent.

• Hot Anhydrous Tetrahydrofuran (THF): In some cases, recrystallization can be achieved by dissolving the compound in hot THF and allowing it to cool.

Q2: How can I remove colored impurities from my imidazolium chloride product?

A2: Colored impurities are a common issue.[1] The most effective method is to treat a solution of the crude product with activated carbon.[1] Stirring the solution with a small amount of activated carbon for a few hours can adsorb the colored species. The carbon is then removed by filtration through a pad of Celite before proceeding with the crystallization. Recrystallization itself can also help to decolorize the product, though it may be less effective than charcoal treatment for intensely colored impurities.[1]

Q3: My imidazolium chloride is extremely hygroscopic. What are the best practices for handling it during and after recrystallization?

A3: Due to their hygroscopic nature, it is critical to minimize exposure to atmospheric moisture.[2] All solvents should be anhydrous, and the recrystallization should ideally be performed under an inert atmosphere (e.g., nitrogen or argon). Filtration should be done quickly, preferably using a Schlenk line or in a glovebox. The purified crystals must be dried under high vacuum for several hours to remove any residual solvent and absorbed water.[2] Store the final product in a sealed container within a desiccator or a glovebox.

Q4: What is "oiling out" and how can I prevent it?

A4: "Oiling out" occurs when the dissolved compound separates from the solution as a liquid phase rather than solid crystals. This often happens if the solution is too concentrated, cooled too quickly, or if the melting point of the solute is below the temperature of the solution. To prevent this, ensure your solution is not overly saturated, allow for slow cooling, and use vigorous stirring during the addition of an anti-solvent. If oiling out occurs, you can try to redissolve the oil by adding more solvent and/or warming the mixture, then attempting the crystallization again under slower cooling or more dilute conditions.

Q5: Can I use melt crystallization for imidazolium chloride purification?

A5: Yes, melt crystallization is a viable, albeit less common, technique for purifying some ionic liquids, including 1-ethyl-3-methyl-imidazolium chloride ([EMIM]Cl).[3] This method involves controlled cooling of the molten salt to form a pure crystalline phase.[3] It can be a very effective method for achieving ultra-high purity but requires specialized equipment.[3]

Experimental Protocols

Protocol 1: Recrystallization of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl) using Acetonitrile and Ethyl Acetate

This protocol is adapted from a common laboratory procedure for the purification of [BMIM]Cl.

• Dissolution: In a flask, dissolve the crude 1-butyl-3-methylimidazolium chloride in a minimum amount of anhydrous acetonitrile at room temperature.

• Decolorization (Optional): If the solution is colored, add activated carbon (1-2% w/w) and stir the suspension for 1-2 hours at room temperature.

• Filtration: If activated carbon was used, filter the mixture through a pad of Celite to remove the carbon. Wash the Celite pad with a small amount of anhydrous acetonitrile to recover any adsorbed product.

• Crystallization: Transfer the clear filtrate to a clean flask. While stirring vigorously, slowly add anhydrous ethyl acetate (as the anti-solvent) until the solution becomes cloudy, indicating the onset of precipitation. Continue adding the anti-solvent until precipitation appears complete. A typical solvent to anti-solvent ratio is around 1:4 to 1:5 (acetonitrile:ethyl acetate), but this should be determined empirically.

• Cooling: To maximize the yield, cool the flask in an ice bath or a refrigerator for several hours.

• Isolation and Drying: Collect the white crystalline solid by vacuum filtration. Wash the crystals with a small amount of cold, anhydrous ethyl acetate. Dry the purified product under high vacuum at 40-50°C overnight to remove all traces of solvent and moisture.

Quantitative Data Summary

Imidazolium Chloride	Solvent	Anti-solvent	Temp. (°C)	Yield (%)	Purity (%)	Reference
1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl)	Melt	-	< -20	-	>99.9	[3]
1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)	Acetonitrile	Ethyl Acetate	-30	89	>99	Organic Syntheses Procedure
1-Hexyl-3-methylimidazolium Chloride ([C6mim]Cl)	-	-	-	-	98	[4]
1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl)	-	-	-	-	98	[4]

Note: Detailed quantitative data for a wide range of imidazolium chloride recrystallizations is not always readily available in the literature. The table provides examples found.

Visualizations

Experimental Workflow for Imidazolium Chloride Recrystallization```dot

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. hamptonresearch.com [hamptonresearch.com]

Technical Support Center: Purification of Imidazolium Ionic Liquids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with imidazolium-based ionic liquids (ILs). The focus is on the effective removal of halide impurities, which can significantly impact the physicochemical properties and reactivity of these unique solvents.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove halide impurities from my imidazolium (B1220033) ionic liquid?

A1: Halide impurities, such as chloride (Cl⁻), bromide (Br⁻), and iodide (I⁻), are often remnants from the synthesis of imidazolium ILs, particularly when using alkyl halides in the quaternization step.[1] These impurities can significantly alter the IL's properties and experimental outcomes in the following ways:

• Altered Physicochemical Properties: Even small amounts of halide impurities can increase the viscosity and decrease the density of the ionic liquid.[1][2]

• Reduced Electrochemical Window: Halides are more easily oxidized than many common IL anions (e.g., BF₄⁻, PF₆⁻), which can narrow the electrochemical window of the IL and interfere with electrochemical applications.[1]

• Catalyst Poisoning: In catalytic applications, especially those involving transition metals, halide ions can act as catalyst poisons, leading to reduced activity and selectivity.[1][2]

• Inaccurate Experimental Data: The presence of these impurities can lead to erroneous results in fundamental studies, affecting the reliability and reproducibility of your experiments.[2][3]

Q2: How can I detect the presence of halide impurities in my ionic liquid?

A2: Several methods are available to detect and quantify halide impurities. A common qualitative test is the silver nitrate (B79036) (AgNO₃) test . Adding a few drops of AgNO₃ solution to an aqueous solution of the IL (or the water wash from a hydrophobic IL) will result in a precipitate (AgCl, AgBr, or AgI) if halide ions are present.[2] However, this method is not quantitative.[2]

For accurate quantification, the following techniques are widely used:

• Ion Chromatography (IC): This is a highly sensitive and versatile method for determining the concentration of various anions, including halides, in ionic liquids.[1][4][5] It can achieve detection limits in the parts-per-million (ppm) range.[1]

• Total Reflection X-ray Fluorescence (TXRF) Spectrometry: This technique is also effective for quantifying halide impurities.[2][3][5][6]

• Other Methods: Other analytical techniques include chloride-selective electrodes, spectrophotometric methods, and certain electrochemical methods.[1]

Q3: What are the most common methods for removing halide impurities?

A3: The choice of purification method depends on the specific ionic liquid, the nature of the halide impurity, and the desired level of purity. The most common methods include:

• Anion Exchange Resins: This is a versatile and effective method that involves passing a solution of the IL through a column packed with an anion exchange resin.[7][8][9][10]

• Treatment with Silver Salts: This method relies on the precipitation of insoluble silver halides. A silver salt with the desired anion (e.g., AgBF₄) is added to the IL, and the resulting silver halide precipitate is removed by filtration.[11][12]

• Liquid-Liquid Extraction: For hydrophobic ILs, repeated washing with deionized water can effectively remove water-soluble halide salts.[13]

• Recrystallization: This method is suitable for some imidazolium halide salts that are solid at or near room temperature.[14][15]

• Electrolysis: This technique involves the electrochemical oxidation of halide ions to their corresponding halogens, which can then be removed.[16]

• Adsorption on Activated Carbon: Activated carbon can be used to adsorb impurities, including colored species and some organic starting materials.[15][17][18][19]

Troubleshooting Guides

Guide 1: Anion Exchange Resin Method

Issue: Halide impurities are still present after passing the ionic liquid through an anion exchange resin column.

Possible Cause	Troubleshooting Step
Resin is exhausted or improperly prepared.	Ensure the resin has been properly activated and loaded with the desired anion according to the manufacturer's instructions. If the resin has been used previously, it may be saturated with halide ions and needs to be regenerated or replaced.
Incorrect solvent used.	The choice of solvent can significantly impact the efficiency of the anion exchange. For hydrophobic ILs, a non-aqueous solvent like methanol (B129727) or acetonitrile (B52724) is often necessary.[7][8][9][10] The polarity of the solvent should be optimized for your specific IL.[7][8][9][10]
Flow rate is too high.	A high flow rate reduces the contact time between the IL solution and the resin, leading to incomplete exchange. Reduce the flow rate to allow for sufficient equilibration.
Channeling in the column.	Improper packing of the resin can lead to "channeling," where the solution bypasses the bulk of the resin. Ensure the resin is packed uniformly in the column.

Guide 2: Silver Salt Precipitation Method

Issue: The final ionic liquid is contaminated with silver ions.

Possible Cause	Troubleshooting Step
Excess silver salt was used.	Use a stoichiometric amount or a very slight excess of the silver salt to avoid residual silver ions in the final product. Precisely quantifying the initial halide concentration can help in calculating the required amount of silver salt.
Incomplete removal of silver salt.	After filtration of the silver halide precipitate, some unreacted silver salt may remain dissolved. Washing the IL with a solvent in which the silver salt is insoluble but the IL is soluble can help remove residual silver salt.

Issue: The silver halide precipitate is too fine and passes through the filter.

Possible Cause	Troubleshooting Step
Rapid precipitation.	Adding the silver salt solution too quickly can lead to the formation of very fine particles. Add the precipitating agent slowly with vigorous stirring to promote the growth of larger, more easily filterable crystals.
Inappropriate filter medium.	Use a finer porosity filter paper or a membrane filter to effectively capture the fine precipitate. Centrifugation followed by decantation of the supernatant can also be an effective separation method.

Quantitative Data on Purification Methods

The following table summarizes the effectiveness of various methods in reducing halide content in imidazolium ionic liquids.

Purification Method	Ionic Liquid	Initial Halide Content	Final Halide Content	Reference
Anion Exchange Resin	[bmim]Cl	-	< 6 ppm Cl⁻	[7][8]
Anion Exchange Resin	[hmim]Cl	-	< 6 ppm Cl⁻	[7][8]
Anion Exchange Resin	[dmim]Cl	-	< 6 ppm Cl⁻	[7][8]
Electrolysis & Ethylene Treatment	Dialkyl imidazolium ILs	2.96–4.47 wt% Br⁻	0.06–0.29 wt% Br⁻	[16]
Electrolysis & Ethylene Treatment	Dialkyl imidazolium ILs	0.942–1.16 wt% Cl⁻	0.06–0.29 wt% Cl⁻	[16]
Liquid-Liquid Continuous Extraction	N-butyl pyridinium (B92312) methanesulfonate	5 - 200 ppm Cl⁻	2 - 5 ppm Cl⁻	[13]

Experimental Protocols

Protocol 1: Halide Removal Using Anion Exchange Resin

This protocol describes a general procedure for removing halide impurities from an imidazolium ionic liquid using an anion exchange resin.

Materials:

• Imidazolium ionic liquid containing halide impurities

• Strongly basic anion exchange resin (e.g., Amberlyst A26)

• Desired anion source (e.g., sodium salt of the target anion, acid)

• Appropriate solvent (e.g., methanol, acetonitrile)

• Chromatography column

• Deionized water

• Silver nitrate solution (for testing)

Procedure:

• Resin Preparation and Activation:

  • Wash the anion exchange resin thoroughly with deionized water to remove any preservatives.

  • Activate the resin by treating it with a solution of the desired anion. For example, to prepare a resin in the acetate (B1210297) form, pass a solution of sodium acetate through the resin.

  • Wash the resin with deionized water and then with the solvent to be used for the purification (e.g., methanol) to remove any excess activating agent and water.

• Column Packing:

  • Prepare a slurry of the activated resin in the chosen solvent.

  • Pour the slurry into the chromatography column, allowing the solvent to drain slowly. Tap the column gently to ensure even packing and avoid air bubbles.

• Purification:

  • Dissolve the imidazolium ionic liquid in a minimal amount of the chosen solvent.

  • Carefully load the IL solution onto the top of the resin bed.

  • Elute the ionic liquid through the column at a slow, controlled flow rate.

  • Collect the eluate in fractions.

• Analysis and Solvent Removal:

  • Test the collected fractions for the presence of halide ions using the silver nitrate test.

  • Combine the halide-free fractions.

  • Remove the solvent under reduced pressure to obtain the purified ionic liquid.

Protocol 2: Halide Removal by Silver Salt Precipitation

This protocol outlines the removal of halide impurities via precipitation with a silver salt.

Materials:

• Imidazolium ionic liquid containing halide impurities

• Silver salt of the desired anion (e.g., AgBF₄, AgNO₃)

• Appropriate solvent (e.g., water, acetonitrile)

• Filtration apparatus (e.g., Büchner funnel, filter paper or membrane filter)

• Silver nitrate solution (for testing)

Procedure:

• Dissolution:

  • Dissolve the impure ionic liquid in a suitable solvent in which both the IL and the silver salt are soluble.

• Precipitation:

  • Calculate the stoichiometric amount of the silver salt required to precipitate the halide impurity.

  • Slowly add the silver salt (as a solid or a concentrated solution) to the ionic liquid solution while stirring vigorously.

  • Protect the reaction mixture from light, as silver halides are light-sensitive.

• Stirring and Digestion:

  • Continue stirring the mixture for several hours to ensure complete precipitation. "Digesting" the precipitate (gentle heating) may help to form larger particles.

• Filtration:

  • Separate the silver halide precipitate from the solution by filtration. Use a fine porosity filter to ensure complete removal.

  • Wash the precipitate with a small amount of the solvent to recover any entrained ionic liquid.

• Solvent Removal and Analysis:

  • Combine the filtrate and the washings.

  • Remove the solvent under reduced pressure.

  • Test a small sample of the purified IL for residual halides using the silver nitrate test.

Visualizations

Caption: General workflow for the removal of halide impurities from imidazolium ionic liquids.

Caption: Step-by-step workflow for purification using an anion exchange resin.

Caption: Step-by-step workflow for purification using silver salt precipitation.

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. solvomet.eu [solvomet.eu]
• 3. Determination of halide impurities in ionic liquids by total reflection X-ray fluorescence spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. A Simple Halide-to-Anion Exchange Method for Heteroaromatic Salts and Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (PDF) A Simple Halide-to-Anion Exchange Method for Heteroaromatic Salts and Ionic Liquids (2012) | Ermitas Alcalde | 68 Citations [scispace.com]
• 10. A simple halide-to-anion exchange method for heteroaromatic salts and ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. Multifaceted role of silver salts as ligand scavengers and different behavior of nickel and palladium complexes: beyond halide abstraction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 14. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 15. researchgate.net [researchgate.net]
• 16. ionike.com [ionike.com]
• 17. Enhancing the adsorption of ionic liquids onto activated carbon by the addition of inorganic salts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. books.rsc.org [books.rsc.org]
• 19. Adsorption of ionic liquids from aqueous effluents by activated carbon: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Technical Support Center: Imidazolium Chloride Catalyzed Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing imidazolium (B1220033) chloride catalyzed syntheses for improved yields.

Troubleshooting Guide

This guide addresses common issues encountered during imidazolium chloride catalyzed reactions and offers systematic solutions.

Issue 1: Low or No Product Yield

Low or non-existent product yield is a frequent challenge. The following steps provide a logical workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low product yield.

Detailed Troubleshooting Steps:

• 1.1. Verify Catalyst Integrity:

  • Question: Is the imidazolium chloride catalyst active and pure?

  • Action: Impurities or degradation can inhibit catalytic activity. Ensure the catalyst is of high purity and has been stored under appropriate conditions (e.g., in a desiccator) to prevent moisture absorption, which can be detrimental.

• 1.2. Evaluate Reaction Conditions:

  • Question: Are the reaction temperature, time, and catalyst loading optimal?

  • Action: Imidazolium chloride catalyzed reactions are often highly sensitive to temperature.[1][2] For instance, in transamidation reactions, increasing the temperature from 30°C to 150°C can dramatically increase the yield from no product to 96%.[1] Similarly, catalyst loading is crucial; a decrease from 30 mol% to 10 mol% can cause a significant drop in yield.[2] Conversely, increasing the loading beyond a certain point may not improve the yield.[1]

• 1.3. Assess Reagent and Solvent Quality:

  • Question: Are the starting materials and solvent pure and dry?

  • Action: The purity of reactants and the presence of water or other impurities in the solvent can negatively impact the reaction. Use freshly purified reagents and dry solvents. In some cases, solvent-free conditions have been shown to provide the best yields.[2]

• 1.4. Consider Reaction Mechanism and Substrate Scope:

  • Question: Is the substrate compatible with the catalytic system?

  • Action: The electronic and steric properties of the substrates can influence the reaction outcome. For example, while imidazolium chloride is an effective catalyst for the transamidation of a broad scope of amines, including aromatic, aliphatic, and heterocyclic primary amines, extremely bulky or electronically deactivated substrates may require longer reaction times or higher temperatures.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst loading for imidazolium chloride?

A1: The optimal catalyst loading can vary depending on the specific reaction. However, studies on transamidation and Michael addition reactions suggest that 30 mol% is often a good starting point, providing a satisfactory yield.[1] Reducing the amount of catalyst can lead to a significant decrease in yield, while increasing it beyond this point may not offer a significant advantage.[1][2]

Q2: How does temperature affect the reaction yield?

A2: Temperature is a critical parameter. For many imidazolium chloride catalyzed reactions, higher temperatures are favorable. For example, in the transamidation of p-toluidine (B81030), the yield increased from 0% at 30°C to 96% at 150°C.[1] Similarly, for Michael addition reactions, 120°C was found to be the optimal temperature, with lower or higher temperatures resulting in decreased yields.[2]

Q3: Is a solvent necessary for imidazolium chloride catalyzed reactions?

A3: Not always. In fact, solvent-free conditions have been shown to be highly effective for certain reactions, such as the Michael addition, where the best yield was obtained without a solvent at 120°C.[2] When a solvent is used, its polarity and ability to dissolve the reactants and catalyst should be considered. Reactions performed in water or benzene (B151609) in the presence of the catalyst have been reported to not proceed.[2]

Q4: Can the imidazolium chloride catalyst be recycled?

A4: The potential for catalyst recycling is a key advantage of using ionic liquids. While the cited articles do not provide specific protocols for recycling imidazolium chloride, the general principle involves separating the product from the catalyst, often by extraction, and then reusing the catalyst. The stability of the catalyst under the reaction conditions is a crucial factor for successful recycling.[3]

Q5: What is the proposed mechanism for imidazolium chloride catalysis?

A5: In transamidation reactions, a plausible mechanism involves the imidazolium cation acting as a Brønsted acid to activate the carbonyl group of the amide. The imidazole, formed in situ, then acts as a nucleophile, attacking the activated carbonyl to form a tetrahedral intermediate. This intermediate then eliminates the amine to form a more electrophilic acylimidazolium species, which readily reacts with the incoming amine to yield the final amide product and regenerate the catalyst.

Caption: Plausible mechanism for transamidation.

Data Presentation

The following tables summarize the quantitative data from key studies on the optimization of imidazolium chloride catalyzed reactions.

Table 1: Optimization of Transamidation of p-toluidine with DMA [1]

Entry	Catalyst (equiv.)	Temperature (°C)	Time (h)	Yield (%)
1	0.3	150	2	96
2	0.5	150	2	96
3	0.1	150	2	59
4	0.3	60	6	59
5	0.3	30	6	0
6	0	150	6	0

Table 2: Optimization of Aza-Michael Addition of Aniline to N,N-dimethyl acrylamide [2]

Entry	Catalyst (equiv.)	Temperature (°C)	Solvent	Yield (%)
1	0.3	120	Solvent-free	95
2	0.3	110	Solvent-free	69
3	0.3	150	Solvent-free	85
4	0.1	120	Solvent-free	32
5	0	120	Solvent-free	trace
6	0.3	120	Water	No Reaction
7	0.3	120	Benzene	No Reaction

Experimental Protocols

Protocol 1: General Procedure for Imidazolium Chloride Catalyzed Transamidation [1]

This protocol is adapted from a study on the transamidation of primary amines.

References

• 1. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Managing Water Content in Hygroscopic Imidazolium Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the water content of hygroscopic imidazolium (B1220033) chloride ionic liquids.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to control the water content in imidazolium chloride?

A1: Imidazolium chloride is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] The presence of water can significantly alter its physicochemical properties, including viscosity, density, conductivity, and its electrochemical window.[3] In drug development, excess water can impact the solubility and stability of active pharmaceutical ingredients (APIs), potentially compromising the efficacy and shelf-life of the final product.[4][5]

Q2: How can I minimize water absorption during storage and handling?

A2: Proper storage is critical. Imidazolium chloride should be kept in airtight containers in a cool, dry place.[6][7] For highly sensitive applications, storing under an inert atmosphere, such as in a glovebox, is recommended to prevent moisture contamination.[6][8] When handling, minimize exposure to ambient air as much as possible.

Q3: What are the most common methods for determining the water content in imidazolium chloride?

A3: The gold standard for accurate water content determination in ionic liquids is Karl Fischer (KF) titration.[9][10][11][12] This method is highly specific to water and can detect concentrations from parts per million (ppm) to 100%.[11][12] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to quantify water content and provides insights into the interactions between water and the ionic liquid.[3][13][14][15]

Q4: What are the primary methods for drying imidazolium chloride?

A4: The most common and effective methods for drying imidazolium chloride are vacuum drying and the use of molecular sieves. Vacuum drying involves heating the ionic liquid under reduced pressure to remove water.[16][17][18] Molecular sieves are porous materials that can selectively adsorb water from the ionic liquid.

Troubleshooting Guides

Karl Fischer Titration

Problem: Inaccurate or inconsistent water content readings.

Possible Cause	Troubleshooting Steps
Incomplete sample dissolution	Ensure the imidazolium chloride sample is fully dissolved in the KF solvent. For viscous samples, consider using a co-solvent like chloroform (B151607) or xylene, or gently warming the titration vessel.[19]
Side reactions	The pH of the KF titration should be between 5.5 and 8.0.[9] Acidic or basic impurities in the imidazolium chloride can interfere with the reaction. Use appropriate buffering agents like imidazole (B134444) for acidic samples.[9][10]
Atmospheric moisture contamination	Ensure the titration vessel is properly sealed to prevent atmospheric moisture from entering.[10] Perform the titration in a dry environment or a glovebox if possible.
Incorrect sample size	For high water content (>1%), use a small sample size (50-200 mg). For trace levels, a larger sample is needed.[9] Aim for a titrant volume between 50% and 100% of the burette capacity.[9]

High Water Content in Imidazolium Chloride

Problem: My imidazolium chloride has absorbed too much water.

Possible Cause	Troubleshooting Steps
Improper storage	Review storage conditions. Ensure containers are airtight and stored in a dry environment. Consider using a desiccator.
Extended exposure to atmosphere	Minimize the time the ionic liquid is exposed to air during experiments. Work in a controlled atmosphere (glovebox) for moisture-sensitive applications.[8]
Ineffective drying procedure	Re-evaluate your drying method. For vacuum drying, ensure the temperature and vacuum level are appropriate and the duration is sufficient. For molecular sieves, ensure they are properly activated and the correct type is being used.

Experimental Protocols

Protocol 1: Water Content Determination by Volumetric Karl Fischer Titration

• Instrument Preparation:

  • Ensure the Karl Fischer titrator is clean, dry, and properly assembled.

  • Fill the burette with a standardized Karl Fischer titrant (e.g., Composite 5).[19]

  • Add a suitable solvent (e.g., methanol) to the titration vessel.

• System Conditioning:

  • Start the titrator's pre-titration sequence to neutralize any residual water in the solvent until a stable, low drift is achieved.

• Sample Preparation and Addition:

  • In a controlled environment (e.g., glovebox or under a nitrogen blanket) to minimize atmospheric moisture exposure, accurately weigh a suitable amount of the imidazolium chloride sample into a clean, dry syringe or vial.

  • Quickly and carefully inject the sample into the conditioned titration vessel.

• Titration:

  • Start the titration. The instrument will add the titrant until the endpoint is reached.

  • Record the volume of titrant used.

• Calculation:

  • The instrument's software will typically calculate the water content automatically based on the titrant consumption and the sample weight. The result is usually expressed in ppm or percentage.

Protocol 2: Drying Imidazolium Chloride by Vacuum Drying

• Preparation:

  • Place the imidazolium chloride sample in a suitable round-bottom flask or Schlenk flask. The flask should not be more than half full to allow for stirring and to prevent bumping.

  • Attach the flask to a vacuum line equipped with a cold trap.

• Drying Process:

  • Begin stirring the ionic liquid.

  • Gradually apply a vacuum.

  • Gently heat the sample using a heating mantle or oil bath. A typical temperature range for drying imidazolium-based ionic liquids is 70-80°C.[16]

  • Continue drying under vacuum with stirring for an extended period, typically 24-48 hours, to ensure complete removal of water.[16]

• Completion and Storage:

  • Once the drying is complete, allow the ionic liquid to cool to room temperature under vacuum.

  • Break the vacuum with a dry, inert gas such as nitrogen or argon.

  • Immediately transfer the dried imidazolium chloride to an airtight container for storage in a desiccator or glovebox.

Quantitative Data

Table 1: Effect of Water on the Viscosity of Imidazolium Chloride Solutions at 298.15 K

Imidazolium Chloride	Water Mole Fraction	Viscosity (mPa·s)	Reference
1-allyl-3-methylimidazolium chloride	0.0	~85
0.2	~40
0.4	~15
0.6	~5
0.8	~2
1-butyl-3-methylimidazolium chloride	0.0	~100	[19]
0.1	~60	[19]
0.2	~35	[19]

Table 2: Effect of Water on the Conductivity of Imidazolium Chloride Solutions at 298.15 K

Imidazolium Chloride	Water Mole Fraction	Specific Conductivity (S/m)	Reference
1-allyl-3-methylimidazolium chloride	0.2	~1.5
0.4	~3.5
0.6	~6.0
0.8	~8.0
1-ethyl-3-methylimidazolium chloride	0.2	~2.0	[9]
0.4	~4.5	[9]
0.6	~7.5	[9]
0.8	~10.0	[9]

Visualizations

Caption: Troubleshooting workflow for high water content.

References

• 1. Solubility Enhancement of a Poorly Water-Soluble Drug Using Hydrotropy and Mixed Hydrotropy-Based Solid Dispersion Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. dl.icdst.org [dl.icdst.org]
• 7. researchgate.net [researchgate.net]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. quveon.com [quveon.com]
• 10. Karl Fischer titration troubleshooting | Metrohm [metrohm.com]
• 11. greyhoundchrom.com [greyhoundchrom.com]
• 12. Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis, Characterisation, and In Vitro Evaluation of Biocompatibility, Antibacterial and Antitumor Activity of Imidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Vacuum drying solutions - Vacuum drying in pharmaceutical and chemical industry - Vacuum drying equipment, system, technology - GMM Pfaudler [gmmpfaudler.com]
• 17. scilit.com [scilit.com]
• 18. selectscience.net [selectscience.net]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Recycling Imidazolium Chloride Catalysts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding the challenges encountered during the recycling and reuse of imidazolium (B1220033) chloride catalysts in experimental settings.

Troubleshooting Guides

This section is designed to help users diagnose and resolve specific issues encountered during their experiments with recycling imidazolium chloride catalysts.

Issue 1: Significant Decrease in Catalytic Activity After Recycling

Question: My imidazolium chloride catalyst shows excellent activity in the first run, but the conversion rate drops significantly after recovery and reuse. What are the potential causes and how can I troubleshoot this?

Answer: A significant drop in catalytic activity is a common challenge and can be attributed to several factors. The primary suspects are catalyst degradation, leaching of the active species, or the presence of impurities.

Troubleshooting Steps:

• Characterize the Recycled Catalyst:

  • Purity Analysis: Use analytical techniques such as NMR, HPLC, or mass spectrometry to compare the recycled catalyst with a fresh sample.[1] Look for signs of degradation of the imidazolium cation.

  • Metal Content Analysis (if applicable): If the imidazolium chloride is a support for a metal catalyst, use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to determine if there has been any leaching of the metal into the product phase.[2]

• Investigate Catalyst Degradation Pathways:

  • Alkaline Conditions: Imidazolium cations can be susceptible to degradation under strongly basic conditions, which can lead to ring-opening or other structural changes.[3][4][5]

  • Nucleophilic Attack: The C2 position of the imidazolium ring is particularly susceptible to nucleophilic attack, which can lead to catalyst deactivation.[5]

  • Oxidation: Exposure to air or oxidizing agents during the reaction or workup can lead to oxidative degradation of the catalyst.[6][7]

• Assess the Impact of Impurities:

  • Water Content: The presence of water can affect the physical properties of the ionic liquid and may interfere with the catalytic reaction.[8] Determine the water content using Karl-Fischer titration.

  • Organic Solvents: Residual organic solvents from extraction steps can influence the catalyst's performance.[8]

  • Halide Impurities: Residual halide ions from the synthesis of the ionic liquid can poison the catalyst.[1][9]

DOT Script for Troubleshooting Catalyst Deactivation:

Caption: Troubleshooting workflow for decreased catalyst activity.

Issue 2: Difficulty in Separating the Catalyst from the Reaction Mixture

Question: I am struggling to efficiently separate my imidazolium chloride catalyst from the product after the reaction. What are the best practices for this?

Answer: The separation of the catalyst is a critical step for its successful recycling. The optimal method depends on the physical properties of your catalyst and product.

Troubleshooting Steps:

• Solvent Extraction: This is a common method for separating ionic liquids from organic products.

  • Hydrophobic Products: If your product is hydrophobic, you can often extract it from the ionic liquid phase using a nonpolar organic solvent like diethyl ether or hexane.[10]

  • Hydrophilic Products: For hydrophilic products in a hydrophobic ionic liquid, extraction with water can be effective.[10]

  • Emulsion Formation: If emulsions form during extraction, try centrifugation or adding a small amount of a different co-solvent to break the emulsion.

• Distillation: Due to their low vapor pressure, imidazolium chloride catalysts can often be separated from volatile products or solvents by distillation.[11]

  • Vacuum Distillation: For thermally sensitive products, vacuum distillation is recommended to lower the required temperature.[11] Note that some imidazolium chlorides can decompose at high temperatures.[10]

• Precipitation/Crystallization:

  • If the product is a solid, it may precipitate out of the ionic liquid upon cooling. The catalyst can then be recovered by filtration.

  • Alternatively, adding an anti-solvent in which the catalyst is insoluble can induce its precipitation.

DOT Script for Catalyst-Product Separation Workflow:

Caption: Decision workflow for catalyst-product separation.

Frequently Asked Questions (FAQs)

Q1: How can I synthesize the recyclable catalyst 1,3-bis(carboxymethyl)imidazolium chloride [BCMIM][Cl]?

A1: A reported synthesis involves a two-step process. First, imidazole (B134444) is reacted with two equivalents of an acetate (B1210297) precursor in the presence of a base to form the dicarboxylate imidazolium intermediate. This is followed by treatment with concentrated hydrochloric acid to yield 1,3-bis(carboxymethyl)imidazolium chloride.[12][13]

Q2: What is a simple way to recycle the [BCMIM][Cl] catalyst?

A2: Due to its ionic nature, [BCMIM][Cl] is often insoluble in common organic solvents like ether and dichloromethane. After product formation, adding a solvent in which the product is soluble but the catalyst is not (e.g., ether) will cause the catalyst to precipitate. The solid catalyst can then be recovered by filtration, washed with the organic solvent, and dried for reuse.[12][13]

Q3: How many times can I typically recycle an imidazolium chloride catalyst?

A3: The number of possible recycling cycles depends heavily on the specific catalyst, the reaction conditions, and the workup procedure. Some robust catalysts like 1,3-bis(carboxymethyl)imidazolium chloride have been successfully reused up to 15 times without a significant loss of activity.[14][15] However, for other systems, a decline in performance may be observed after only a few cycles.

Q4: My recycled imidazolium chloride catalyst has changed color. Does this indicate a problem?

A4: A color change can indicate the presence of impurities or catalyst degradation. It is advisable to analyze the catalyst using spectroscopic methods (e.g., UV-Vis, NMR) to identify the cause of the color change and to check for any structural changes in the catalyst.

Q5: What are the best analytical techniques to confirm the purity of my recycled catalyst?

A5: A combination of techniques is often best for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) spectroscopy is excellent for confirming the structural integrity of the imidazolium cation.

• High-Performance Liquid Chromatography (HPLC) can be used to quantify the purity and detect non-volatile impurities.[1]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is essential for quantifying trace metal impurities, especially if a metal co-catalyst is used or if leaching from the reactor is a concern.[2]

• Ion Chromatography is a sensitive method for quantifying halide impurities.[1]

• Karl-Fischer Titration is the standard method for determining water content.

Quantitative Data on Catalyst Recycling

The following tables summarize quantitative data from various studies on the recycling of imidazolium-based catalysts.

Table 1: Recycling Efficiency of 1,3-Bis(carboxymethyl)imidazolium Chloride [BCMIM][Cl] in Different Reactions.

Reaction Type	Number of Cycles	Final Product Yield (%)	Reference
Biginelli Reaction	6	>90%	[12][13]
Allylic Substitution	15	Maintained high conversion	[14][15]

Table 2: Overview of Common Recycling Methods and Reported Recovery/Reuse.

Recycling Method	Catalyst System	Recovery/Reuse Performance	Reference
Solvent Extraction	[C5C1Im][NO3-]	Average yield of 94.1% over 4 cycles.	[16][17]
Distillation	[Hmim]Cl	Can be distilled at 150 °C under vacuum (0.5 mbar).	[11]
Precipitation	[BCMIM][Cl]	Reused 6 times without significant loss of activity.	[12][13]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Recycling by Solvent Extraction

• After the reaction is complete, cool the reaction mixture to room temperature.

• Add an appropriate organic solvent (e.g., diethyl ether, ethyl acetate, or hexane) in which the product is soluble but the imidazolium chloride catalyst is not. The volume of the solvent should be sufficient to fully dissolve the product.

• Stir the mixture vigorously for 10-15 minutes to ensure complete extraction of the product into the organic phase.

• Allow the two phases to separate. If an emulsion forms, centrifugation can be used to aid separation.

• Carefully decant or separate the organic layer containing the product.

• Repeat the extraction of the ionic liquid phase with fresh organic solvent 2-3 times to maximize product recovery.

• The remaining imidazolium chloride catalyst can be washed with a small amount of fresh solvent and then dried under vacuum to remove any residual solvent before reuse.

Protocol 2: General Procedure for Catalyst Recycling by Distillation

Caution: Ensure the imidazolium chloride catalyst is thermally stable at the required distillation temperature.

• After the reaction, if there are any solid byproducts, filter them from the reaction mixture.

• Transfer the liquid mixture of the catalyst and the volatile product to a round-bottom flask suitable for distillation.

• Set up a distillation apparatus. For temperature-sensitive compounds, a vacuum distillation setup is required.

• Gradually heat the mixture to the boiling point of the product (or apply vacuum to reduce the boiling point).

• Collect the distilled product in a receiving flask.

• Once all the volatile components have been removed, the imidazolium chloride catalyst will remain in the distillation flask.

• Allow the catalyst to cool to room temperature before handling and reuse.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydroxide Degradation Pathways for Imidazolium Cations. A DFT Study | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Three degradation pathways of 1-octyl-3-methylimidazolium cation by activated sludge from wastewater treatment process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Micellization and interfacial behavior of imidazolium-based ionic liquids in organic solvent-water mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. solvomet.eu [solvomet.eu]
• 10. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. 1,3-Bis(carboxymethyl)imidazolium Chloride as a Sustainable, Recyclable, and Metal-Free Ionic Catalyst for the Biginelli Multicomponent Reaction in Neat Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Using imidazolium-based ionic liquids as dual solvent-catalysts for sustainable synthesis of vitamin esters: inspiration from bio- and organo-catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Leaching in Imidazolium Chloride-Mediated Reactions

Welcome to the Technical Support Center for catalyst leaching in imidazolium (B1220033) chloride-mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on identifying, troubleshooting, and preventing catalyst leaching in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is catalyst leaching and why is it a concern in imidazolium chloride-mediated reactions?

A1: Catalyst leaching is the dissolution of the active metal species from a solid support or a homogeneous catalyst into the reaction medium. In imidazolium chloride-based ionic liquids, this is a significant concern because it can lead to several undesirable outcomes:

• Reduced Catalyst Activity and Reusability: The loss of the active metal from the catalytic system diminishes its efficiency and the number of times it can be recycled, increasing costs.

• Product Contamination: Leached metal ions can contaminate the final product, which is a critical issue in the synthesis of pharmaceuticals and fine chemicals where high purity is required.

Q2: What are the common signs of catalyst leaching?

A2: Several observations during your experiment can indicate catalyst leaching:

• A significant drop in catalyst activity or selectivity upon reuse.

• The appearance of color in the reaction solution when the catalyst itself is a solid.

• Detection of trace metals in your purified product through analytical techniques like Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

• Continued reaction progress even after the solid catalyst has been filtered from the reaction mixture (confirmed via a hot filtration test).

Q3: How can I definitively test for catalyst leaching?

A3: The most common and effective method is the hot filtration test . This test helps determine if the catalytic activity originates from the solid catalyst (heterogeneous catalysis) or from leached species in the solution (homogeneous catalysis). If the reaction continues to proceed after the solid catalyst is removed from the hot reaction mixture, it confirms that active species have leached into the solution.[1]

Troubleshooting Guides

Problem 1: My catalyst's activity significantly decreases after the first run.

This is a classic sign of catalyst deactivation, with leaching being a primary suspect. Over time, the active components of the catalyst can dissolve into the imidazolium chloride medium, reducing the number of available catalytic sites.

Troubleshooting Step	Action	Expected Outcome/Interpretation
1. Confirm Leaching	Perform a hot filtration test during a reaction.	If the filtrate continues to show catalytic activity, leaching of active species is confirmed.
2. Quantify Leaching	Analyze the reaction filtrate using ICP-OES or AAS to determine the concentration of the leached metal.	Provides quantitative data on the extent of leaching per cycle.
3. Characterize Spent Catalyst	Analyze the used catalyst via techniques like XPS or EDX.	A decrease in the active metal concentration on the catalyst surface compared to the fresh catalyst confirms leaching.
4. Optimize Reaction Conditions	Reduce reaction temperature and screen different solvents or co-solvents.	Harsher conditions can accelerate leaching. Milder conditions may improve catalyst stability.
5. Modify the Catalytic System	Consider catalyst immobilization techniques like Supported Ionic Liquid Phase (SILP).	Covalently bonding or strongly adsorbing the catalyst can significantly reduce leaching.

Problem 2: My final product is contaminated with trace metals.

Product contamination is a direct consequence of catalyst leaching and is a critical issue where high purity is paramount.

Troubleshooting Step	Action	Expected Outcome/Interpretation
1. Strengthen Metal-Support Interactions	Synthesize a catalyst with stronger anchoring sites or apply a protective coating.	Enhanced stability of the catalyst, minimizing the dissolution of the active metal.
2. Employ Scavengers	After the reaction, treat the product solution with metal scavenger resins.	Removal of dissolved metal ions from the final product.
3. Re-evaluate the Imidazolium Chloride	Investigate if the specific imidazolium chloride used is too aggressive towards the catalyst. Consider alternatives with different anions or alkyl chains.	Some ionic liquids can have a greater tendency to leach certain metals.
4. Implement a Biphasic System	If feasible for your reaction, use an immiscible co-solvent to extract the product, leaving the catalyst in the ionic liquid phase.	Can facilitate product separation and minimize catalyst carryover.

Data Presentation: Catalyst Leaching in Imidazolium Chloride Systems

The extent of catalyst leaching is highly dependent on the specific reaction conditions, the nature of the catalyst, and the ionic liquid used. Below are tables summarizing quantitative data from various studies.

Table 1: Palladium Leaching in Suzuki-Miyaura Coupling Reactions

Catalyst System	Imidazolium Chloride	Reaction Temperature (°C)	Leached Pd (ppm in product)	Recycle Run	Reference
Pd nanoparticles	[BMIM][PF6]	100	3-5	10	[2]
Pd(OAc)2	Imidazolium-based hybrid silica (B1680970)	Ambient	< 1	-	[3]
Pd/C	-	Mild Conditions	< 1	>30	[4]

Note: [BMIM][PF6] is 1-butyl-3-methylimidazolium hexafluorophosphate. Data is illustrative and specific leaching amounts will vary.

Table 2: Rhodium Leaching in Hydroformylation Reactions

Ligand/Amine	Imidazolium Salt	Temperature (°C)	Pressure (bar)	Rh Leaching (%)	Reference
None	-	-	-	33.2	[5]
Triethylamine	[BMIM][NTf2]	80	80	2.2	[5]
Tri(n-octyl)amine	[BMIM][NTf2]	80	80	0.8	[5]
Dicyclohexylmethylamine	[BMIM][NTf2]	80	80	4.9	[5]

Note: [BMIM][NTf2] is 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide. Leaching refers to the percentage of the initial rhodium found in the product phase.

Experimental Protocols

Protocol 1: Hot Filtration Test

Objective: To determine if catalyst leaching is occurring and if the leached species are catalytically active.

Materials:

• Reaction setup (flask, condenser, stirrer, heating mantle)

• Pre-heated funnel with a suitable filter medium (e.g., fritted glass or Celite pad)

• Receiving flask

• Syringe and needle for sampling

Procedure:

• Set up the reaction as you normally would.

• Allow the reaction to proceed to a partial conversion (e.g., 20-50%), which should be determined by preliminary experiments.

• While maintaining the reaction temperature, quickly filter the solid catalyst from the hot reaction mixture into the pre-heated receiving flask.

• Continue to heat and stir the filtrate in the receiving flask under the same reaction conditions.

• Take samples from the filtrate at regular intervals and analyze for product formation.

Interpretation of Results:

• Reaction continues in the filtrate: This confirms that catalytically active species have leached from the solid catalyst into the solution, indicating a homogeneous contribution to the catalysis.

• Reaction stops or significantly slows down in the filtrate: This suggests that the catalysis is predominantly heterogeneous, and significant leaching of active species is not occurring.[1]

Protocol 2: Preparation of a Supported Ionic Liquid Phase (SILP) Catalyst

Objective: To immobilize a homogeneous catalyst in an ionic liquid layer on a solid support to minimize leaching.

Materials:

• Porous support material (e.g., silica gel, alumina, activated carbon)

• Imidazolium chloride ionic liquid

• Homogeneous catalyst (e.g., a metal complex)

• Volatile solvent (e.g., acetone, dichloromethane)

• Rotary evaporator

Procedure:

• Support Preparation: Dry the porous support material under vacuum at an elevated temperature (e.g., 120 °C) for several hours to remove adsorbed water.

• Solution Preparation: Dissolve the desired amount of the imidazolium chloride and the homogeneous catalyst in a minimal amount of the volatile solvent.

• Impregnation: Add the dried support material to the solution. Allow the mixture to stand for a period to ensure complete impregnation of the pores.

• Solvent Removal: Remove the volatile solvent using a rotary evaporator. The solvent should be removed slowly to ensure an even distribution of the ionic liquid and catalyst on the support.

• Drying: Dry the resulting solid material under vacuum to remove any residual solvent.

The resulting free-flowing powder is the SILP catalyst, where the catalyst is dissolved in the thin film of ionic liquid coating the pores of the support.[6][7]

Visualizations

Caption: Troubleshooting workflow for catalyst leaching.

Caption: Workflow for SILP catalyst preparation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. researchgate.net [researchgate.net]
• 5. Rhodium/Trialkylamines Catalyzed Reductive Hydroformylation in Ionic Liquid/Heptane Medium: An Unexpected Concept for Catalyst Recycling in Batch and Continuous Flow Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Ionic Liquids for Development of Heterogeneous Catalysts Based on Nanomaterials for Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Deactivation and Regeneration of Imidazolium Chloride Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the deactivation and regeneration of imidazolium (B1220033) chloride catalysts.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving imidazolium chloride catalysts, offering step-by-step guidance to identify and resolve them.

Issue 1: Low or No Catalytic Activity from the Outset

Question: My reaction is showing minimal or no conversion from the beginning. What are the likely causes and how can I troubleshoot this?

Answer: This issue often points to problems with the catalyst's initial activity or the presence of potent inhibitors in the reaction mixture. Follow these steps to diagnose the problem:

• Catalyst Activation: Ensure that your imidazolium chloride catalyst, particularly if it's part of a metal complex, is properly activated according to the established protocol for your specific reaction. For instance, some palladium-based catalysts require a base to facilitate the formation of the active Pd(0) species.[1]

• Reagent and Solvent Purity: Impurities are a primary cause of initial catalyst deactivation.

  • Water and Oxygen: Imidazolium-based catalysts, especially when part of an organometallic complex, can be highly sensitive to water and oxygen.[1] Ensure all solvents are rigorously dried and degassed, and that the reaction is conducted under a strictly inert atmosphere (e.g., argon or nitrogen).[1]

  • Peroxides: Ethereal solvents like THF and dioxane can form peroxides, which are detrimental as they can oxidize components of the catalytic system.[1]

  • Other Impurities: Ensure all reagents are of high purity, as trace impurities can act as catalyst poisons.[2][3]

• Reaction Temperature: Some catalysts are sensitive to high temperatures and can decompose, leading to a loss of activity.[1] If you are running the reaction at an elevated temperature, consider lowering it to see if activity improves.[1]

Issue 2: Reaction Starts but Stalls Before Completion

Question: My reaction begins as expected, but the conversion plateaus and the reaction does not go to completion. What could be causing this premature deactivation?

Answer: A stalling reaction is a common indicator of catalyst deactivation during the process. Here are the potential causes and troubleshooting steps:

• Gradual Poisoning: Trace impurities in the substrate or solvent can slowly poison the catalyst over the course of the reaction.

• Product Inhibition/Deactivation: The product of the reaction or a byproduct could be inhibiting or deactivating the catalyst.

• Thermal Degradation: Over time, even at optimal temperatures, some catalysts may slowly degrade.

• Fouling: In some cases, insoluble byproducts or polymers can deposit on the catalyst surface, blocking active sites.[3][4]

To address a stalling reaction, consider the following:

• Re-evaluate Reagent Purity: Even small amounts of impurities can have a cumulative effect.

• Optimize Catalyst Loading: It's possible that a higher catalyst loading is necessary to achieve full conversion.

• Temperature Profile: Consider if a lower reaction temperature for a longer duration might preserve the catalyst's activity.

Issue 3: Inconsistent Results Between Batches

Question: I am getting variable results between different runs of the same experiment. What could be the source of this inconsistency?

Answer: Inconsistent results often stem from subtle variations in the experimental setup and the quality of reagents.[2]

• Atmospheric Control: Ensure that the inert atmosphere is consistently maintained in every experiment. Small leaks can introduce varying amounts of oxygen and moisture.

• Reagent Quality: Use reagents from the same batch if possible. If not, consider that lot-to-lot variability in purity can affect the reaction outcome.[2]

• Solvent Quality: Always use freshly purified and degassed solvents for each run.

Frequently Asked Questions (FAQs)

Q1: What are the most common deactivation mechanisms for imidazolium chloride catalysts?

A1: The primary deactivation mechanisms fall into three categories:

• Chemical Deactivation (Poisoning): This occurs when impurities or other substances in the reaction mixture strongly bind to the active sites of the catalyst, rendering them inactive.[4] Common poisons include water, oxygen, sulfur compounds, and even the nitrogen atom of certain substrates.[1][3][5]

• Thermal Deactivation: High temperatures can cause the catalyst to degrade or, in the case of supported catalysts, lead to the agglomeration of metal nanoparticles (sintering), which reduces the active surface area.[1][3][4]

• Mechanical Deactivation (Fouling/Masking): This involves the physical deposition of substances, such as polymers or insoluble byproducts, onto the catalyst surface, which blocks the active sites.[3][4]

Q2: How can I regenerate a deactivated imidazolium chloride catalyst?

A2: The possibility of regeneration depends on the deactivation mechanism.

• For Fouling: Washing the catalyst with a suitable solvent to dissolve the deposited material can often restore its activity.[2]

• For some forms of Chemical Deactivation: In specific cases, treatment with a dilute acid, such as HCl, can regenerate the catalyst by removing poisoning species.[6]

• Microwave-Assisted Regeneration: For certain imidazolium-based ionic liquids used in CO2 capture, microwave regeneration has been shown to be effective in desorbing CO2 without causing thermal degradation.[7]

Q3: Can I reuse my imidazolium chloride catalyst?

A3: The reusability of the catalyst is a key advantage but depends on the specific catalyst and reaction conditions. After a reaction, the catalyst can often be recovered and reused for several cycles. However, a gradual decrease in activity is common. Some supported catalysts have shown good reusability for up to five cycles without significant loss of activity.[8]

Q4: What are the visual signs of catalyst deactivation?

A4: Visual cues can often indicate catalyst deactivation. These include:

• A change in the color of the reaction mixture, which might suggest the formation of inactive species.[3]

• For heterogeneous catalysts, a change in the physical appearance, such as clumping or a change in color.[3]

• The precipitation of a black, insoluble material (in the case of some metal-based catalysts), which can indicate the formation of inactive metal aggregates.[9]

Quantitative Data Summary

The following tables summarize quantitative data on the performance and recyclability of imidazolium chloride catalysts from various studies.

Table 1: Catalyst Recyclability in Oxidative Esterification of Furfural

Run	Catalyst System	Base	Yield of Methyl Furoate (%)
1	HCP-BzmimCl	DBU	~85
2 (reused)	HCP-BzmimCl	DBU	Decreased activity
2 (regenerated with HCl)	HCP-BzmimCl	DBU	Activity recovered
3 (regenerated with HCl)	HCP-BzmimCl	DBU	~85 (with small amount of byproduct)
(Data synthesized from a study on metal-free catalytic systems)[6]

Table 2: Effect of Catalyst Loading on Transamidation

Entry	Imidazolium Chloride (equiv.)	Temperature (°C)	Yield (%)
13	0.3	150	96
14	0.5	150	96
15	0.3	150	96
16	0.1	150	Decreased
(Data from a study on imidazolium chloride catalyzed transamidation)[10]

Experimental Protocols

Protocol 1: General Procedure for a Catalyzed Reaction Under Inert Atmosphere

This protocol provides a general guideline for setting up a reaction that is sensitive to air and moisture.

Materials:

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert gas source (Argon or Nitrogen)

• Degassed solvent

• Imidazolium chloride catalyst

• Reagents

Procedure:

• Dry all glassware in an oven and cool under a stream of inert gas.

• Add the imidazolium chloride catalyst and any solid reagents to the Schlenk flask.

• Seal the flask and evacuate and backfill with inert gas three times.

• Add the degassed solvent via a syringe.

• Place the flask in a preheated oil bath at the desired temperature.

• Stir the reaction mixture vigorously.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC/LC-MS).

• Upon completion, cool the reaction to room temperature.

• Follow the appropriate workup procedure to isolate the product.[1]

Protocol 2: Regeneration of a Deactivated Imidazolium-Based Catalyst by Acid Wash

This protocol is adapted from a procedure for regenerating a polymer-supported imidazolium chloride catalyst.

Materials:

• Deactivated catalyst

• Dilute HCl solution (e.g., 0.005 M)

• Water

• Methanol

• Filtration apparatus

• Vacuum oven

Procedure:

• After the reaction, separate the solid catalyst by filtration.

• Wash the recovered catalyst with a dilute HCl solution.[6]

• Subsequently, wash the catalyst with water to remove any residual acid.[6]

• Perform a final wash with methanol.[6]

• Dry the regenerated catalyst in a vacuum oven at an appropriate temperature (e.g., 100 °C) for 12 hours before reuse.[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 5. Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. catco2nvers.eu [catco2nvers.eu]
• 7. Microwave Regeneration and Thermal and Oxidative Stability of Imidazolium Cyanopyrrolide Ionic Liquid for Direct Air Capture of Carbon Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cellulose Dissolution in Imidazolium Chloride

Welcome to the technical support center for optimizing the dissolution of cellulose (B213188) in imidazolium (B1220033) chloride-based ionic liquids. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you achieve efficient and controlled cellulose dissolution.

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of cellulose in imidazolium chloride ionic liquids.

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Cellulose Dissolution	1. Insufficient Temperature: The temperature is too low to effectively break the hydrogen bonds in the cellulose network. 2. Inadequate Mixing: Poor agitation prevents uniform interaction between the cellulose and the ionic liquid. 3. High Cellulose Concentration: The amount of cellulose exceeds the dissolving capacity of the ionic liquid at the given temperature. 4. Presence of Water: Water content greater than 1 wt% in the ionic liquid can significantly impair its solvent properties by competing for hydrogen bonding with cellulose.[1]	1. Increase Temperature: Gradually increase the temperature within the optimal range (see data table below). For example, increasing the temperature from room temperature to 55°C can significantly enhance dissolution.[2] 2. Improve Agitation: Use efficient mechanical stirring to ensure thorough mixing. 3. Optimize Concentration: Reduce the cellulose concentration or increase the volume of ionic liquid. 4. Ensure Anhydrous Conditions: Dry the cellulose and ionic liquid thoroughly before use. Use a nitrogen atmosphere to prevent moisture absorption.
High Viscosity of the Solution	1. High Cellulose Concentration: As the concentration of dissolved cellulose increases, the viscosity of the solution rises sharply.[3] 2. Low Temperature: Viscosity of the cellulose-ionic liquid solution increases significantly at lower temperatures. 3. High Degree of Polymerization (DP) of Cellulose: Cellulose with a higher DP will result in a more viscous solution.	1. Adjust Concentration: Work with the lowest cellulose concentration that meets your experimental needs. 2. Increase Temperature: Increasing the temperature will decrease the viscosity of the solution.[3] 3. Use a Co-solvent: Adding a co-solvent like dimethyl sulfoxide (B87167) (DMSO) can reduce the viscosity of the solution.[4]
Cellulose Degradation (Reduced DP)	1. High Temperature: Elevated temperatures, especially above 120°C, can lead to the degradation of cellulose, resulting in a lower degree of polymerization.[5][6] 2. Prolonged Heating Time: Extended exposure to high temperatures increases the extent of cellulose degradation.[5]	1. Optimize Temperature: Use the lowest temperature that allows for complete dissolution in a reasonable time frame. A study on microcrystalline cellulose in [Bmim]Cl showed that the DP decreased from 161 to 83 as the temperature increased from 70°C to 110°C.[6] 2. Minimize Heating Time: Once the cellulose is dissolved, reduce the temperature or stop heating.
Solution Discoloration (Yellowing/Browning)	1. Thermal Degradation: Overheating the cellulose-ionic liquid mixture can cause degradation products that discolor the solution. 2. Impurities: The presence of impurities in the cellulose or ionic liquid can lead to side reactions and discoloration at high temperatures.	1. Control Temperature: Maintain a consistent and optimal temperature. Avoid localized overheating. 2. Use High-Purity Reagents: Ensure the cellulose and ionic liquid are of high purity.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for dissolving cellulose in imidazolium chloride?

A1: The optimal temperature is a balance between achieving a reasonable dissolution rate and minimizing cellulose degradation. Generally, a temperature range of 70°C to 120°C is effective for dissolving cellulose in imidazolium chlorides like 1-butyl-3-methylimidazolium chloride ([BMIM]Cl).[5][6] Increasing the temperature within this range will typically increase the dissolution rate but also the risk of degradation.[6] For instance, at 90°C with a 5-hour dissolution time, regenerated cellulose can be recovered with less than a 10% decrease in the degree of polymerization.[5]

Q2: How does temperature affect the viscosity of the cellulose solution?

A2: Increasing the temperature significantly decreases the viscosity of the cellulose-ionic liquid solution.[3][7] This is due to the increased mobility of the polymer chains at higher temperatures.[2] This effect is crucial for handling and processing the solution, especially at higher cellulose concentrations.

Q3: Can the presence of water affect the dissolution process?

A3: Yes, the presence of water can significantly hinder cellulose dissolution. Water molecules can form hydrogen bonds with the ionic liquid, competing with the cellulose and reducing the solvent's effectiveness.[1] It is recommended to use anhydrous conditions, with water content ideally below 1 wt%.

Q4: How can I monitor the dissolution of cellulose in real-time?

A4: Polarized Light Microscopy (PLM) is a common and effective method to monitor the dissolution process.[2] As the crystalline cellulose dissolves, the birefringence observed under cross-polarized light will disappear, indicating the transition to an amorphous, dissolved state.

Q5: What is the effect of the imidazolium cation's alkyl chain length on cellulose dissolution?

A5: The alkyl chain length of the imidazolium cation can influence the dissolution efficiency. Some studies have observed an odd-even effect, where imidazolium chlorides with even-numbered alkyl chains dissolve microcrystalline cellulose more effectively than those with odd-numbered chains.[8]

Q6: How can I regenerate the cellulose from the ionic liquid solution?

A6: Cellulose can be regenerated by adding a non-solvent, also known as an anti-solvent, such as water, ethanol, or acetone.[9] This causes the cellulose to precipitate out of the solution. The choice of anti-solvent can influence the properties of the regenerated cellulose.[10]

Quantitative Data Summary

The following table summarizes key quantitative data on the effect of temperature on cellulose dissolution in imidazolium chloride ionic liquids.

Parameter	Temperature (°C)	Ionic Liquid	Cellulose Type	Observation	Citation(s)
Degree of Polymerization (DP) of Regenerated Cellulose	70	[Bmim]Cl	Microcrystalline Cellulose	161	[6]
90	[Bmim]Cl	Microcrystalline Cellulose	< 10% decrease after 5h	[5]
110	[Bmim]Cl	Microcrystalline Cellulose	83	[6]
120	[Bmim]Cl	Microcrystalline Cellulose	DP decreases with time	[5]
Cellulose Solubility	100	[EMIm][DEP]	Microcrystalline Cellulose	~20 mass %	[11]
Dissolution Time	55	BMIMAc/DMAc	Hydrolyzed Cotton Cellulose	~1 hour for 5% concentration	[2]
80	[AMIM]Cl	Cellulose	14.5 wt% solubility	[4]
90	[EMIM]OAc	Cellulose	16 wt% solubility	[4]

Experimental Protocols

Protocol 1: Dissolution of Cellulose in [BMIM]Cl

Objective: To dissolve microcrystalline cellulose in 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) at a controlled temperature.

Materials:

• Microcrystalline cellulose (dried under vacuum at 60°C for 24 hours)

• 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) (dried under vacuum at 80°C for 24 hours)

• Round-bottom flask or reaction vial with a magnetic stirrer

• Heating mantle or oil bath with a temperature controller

• Nitrogen or argon supply for an inert atmosphere

Procedure:

• Weigh the desired amount of dried [BMIM]Cl into the reaction vessel.

• Heat the ionic liquid to the target temperature (e.g., 90°C) under an inert atmosphere.

• Slowly add the pre-weighed dried microcrystalline cellulose to the heated ionic liquid while stirring vigorously.

• Continue stirring at the set temperature until the cellulose is completely dissolved. The time required will depend on the cellulose concentration, particle size, and temperature.

• Monitor the dissolution process visually (the solution should become clear and homogeneous) or using Polarized Light Microscopy (see Protocol 2).

• Once dissolved, the solution can be used for subsequent experiments or cooled to room temperature for storage (note that the viscosity will increase significantly upon cooling).

Protocol 2: Monitoring Cellulose Dissolution using Polarized Light Microscopy (PLM)

Objective: To visually track the dissolution of cellulose particles in an ionic liquid.

Materials:

• Polarized Light Microscope with a hot stage

• Glass microscope slides and coverslips

• Cellulose-[BMIM]Cl mixture from Protocol 1

Procedure:

• Place a small drop of the cellulose-[BMIM]Cl mixture onto a clean microscope slide.

• Carefully place a coverslip over the sample.

• Mount the slide on the hot stage of the polarized light microscope.

• Set the hot stage to the desired dissolution temperature.

• Observe the sample under cross-polarized light. Crystalline cellulose will appear as bright, birefringent particles against a dark background.

• As the cellulose dissolves, the birefringence will gradually disappear, and the field of view will become uniformly dark.

• Record images at different time points to document the dissolution process. Complete dissolution is achieved when no birefringent particles are visible.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between optimizing the dissolution temperature and its effects on the properties of the cellulose solution and the final regenerated material.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 4. mdpi.com [mdpi.com]
• 5. Dissolution and recovery of cellulose from 1-butyl-3-methylimidazolium chloride in presence of water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ionic Liquids — Promising but Challenging Solvents for Homogeneous Derivatization of Cellulose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dissolution of cellulose with ionic liquids and its application: a mini-review - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Effect of Antisolvent Used to Regenerate Cellulose Treated with Ionic Liquid on Its Properties [mdpi.com]
• 11. Cellulose Solubility in Ionic Liquid Mixtures: Temperature, Cosolvent, and Antisolvent Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in Heck reactions with imidazolium catalysts

Welcome to the technical support center for troubleshooting Heck reactions catalyzed by imidazolium-based systems. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues leading to low reaction yields.

Troubleshooting Guide: Low Yields

This guide provides a structured approach to identifying and solving problems in your Heck reaction setup.

Question: My Heck reaction is giving a low yield. What are the most common causes and how can I address them?

Answer:

Low yields in Heck reactions with imidazolium (B1220033) catalysts can stem from several factors, ranging from catalyst deactivation to suboptimal reaction conditions. A systematic approach to troubleshooting is often the most effective way to identify the root cause.

Troubleshooting Workflow

The following workflow provides a step-by-step process for diagnosing the issue.

Caption: A logical workflow for troubleshooting low yields in Heck reactions.

Catalyst Integrity and Activation

A common issue is the deactivation of the palladium catalyst, often observed as the formation of palladium black.[1] The imidazolium salt itself plays a crucial role as a precursor to the N-heterocyclic carbene (NHC) ligand, which stabilizes the palladium center.[2][3]

Q: I see black particles (palladium black) in my reaction. What should I do?

A: The formation of palladium black indicates catalyst decomposition. This can be caused by:

• High Temperatures: While necessary for activating less reactive aryl halides, excessive heat can promote catalyst aggregation.

• Oxygen: Ensure your reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon).

• Inadequate Ligand Stabilization: The in-situ generated NHC from the imidazolium salt may not be sufficient to stabilize the palladium species throughout the reaction.

Solutions:

• Lower the reaction temperature.

• Consider the addition of a co-ligand, such as a phosphine (B1218219), which can sometimes improve catalyst stability and reaction rates.[2]

• Ensure rigorous exclusion of oxygen.

Q: How do I know if the in-situ NHC catalyst is forming correctly?

A: The formation of the active Pd-NHC complex requires the deprotonation of the imidazolium salt at the C2 position. This is highly dependent on the base used.[2][4] If the base is not strong enough, the concentration of the active catalyst will be low.

Solutions:

• Switch to a stronger base (see table below).

• Pre-stirring the palladium source, imidazolium salt, and base for a period before adding the substrates can facilitate the formation of the active catalyst.[4]

Reaction Conditions

The choice of base, solvent, and temperature are critical parameters that significantly influence the reaction outcome.

Q: Which base should I use for my Heck reaction?

A: The base plays a dual role: it is required for the regeneration of the Pd(0) catalyst in the catalytic cycle and for the in-situ formation of the NHC ligand from the imidazolium salt.[5] Both organic and inorganic bases can be effective, and the optimal choice is often substrate-dependent.

Base	Typical Solvent(s)	Yield (%)	Reference(s)
NaOEt	Water	95	[4]
K₂CO₃	DMF	92	[6]
Cs₂CO₃	Dioxane	98	[7]
Et₃N (Triethylamine)	DMF/Water	95	[6]
No Base	Water	<5	[4]

Q: Does the solvent affect the reaction yield?

A: Yes, the solvent can have a profound effect on the reaction. Polar aprotic solvents like DMF and NMP are commonly used.[8] However, greener alternatives like water are also effective, especially with water-soluble catalyst systems.[4] The polarity of the solvent can influence the stability of the catalytic species and the solubility of the reactants.[8]

Solvent	Relative Polarity	Typical Yield Range (%)	Reference(s)
Water	1.000	90-98	[4]
DMF	0.386	85-95	[6]
Dioxane	0.164	90-98	[7]
Toluene	0.099	Lower yields typically

Q: What is the optimal temperature for the reaction?

A: The required temperature depends on the reactivity of the aryl halide. Aryl iodides are the most reactive, followed by bromides, and then chlorides.[9]

• Aryl Iodides: Can often react at temperatures from room temperature to 100 °C.

• Aryl Bromides: Typically require higher temperatures, in the range of 100-140 °C.[1]

• Aryl Chlorides: Are the least reactive and may require temperatures above 120 °C and often benefit from additives.[9]

Reagent Quality and Stoichiometry

The purity of your starting materials and their relative amounts are fundamental to achieving high yields.

Q: My aryl halide is not reacting. What could be the problem?

A: The reactivity of aryl halides follows the trend I > Br > Cl. Electron-withdrawing groups on the aromatic ring generally increase reactivity, while electron-donating groups decrease it.

Solutions for Unreactive Aryl Halides:

• For Aryl Chlorides: The addition of a phase-transfer catalyst like tetrabutylammonium (B224687) bromide (TBAB) can significantly improve yields.[9]

• For Electron-Rich Aryl Bromides: Increasing the catalyst loading or reaction temperature may be necessary.

• Ensure the aryl halide is pure and free of inhibitors.

Q: Can the olefin be the source of the problem?

A: Yes. The olefin should be pure and free from polymerization inhibitors, which are often added for storage. Running the olefin through a short plug of alumina (B75360) can remove these inhibitors. Also, ensure the correct stoichiometry of olefin to aryl halide is used (typically a slight excess of the olefin, e.g., 1.2 equivalents).

Frequently Asked Questions (FAQs)

Q1: Can I reuse the imidazolium salt/catalyst system?

A1: One of the advantages of using imidazolium salts as ionic liquids is the potential for catalyst recycling. After the reaction, the product can often be extracted with a non-polar solvent, leaving the catalyst dissolved in the ionic liquid phase, which can be reused for subsequent runs.[2]

Q2: Do I need to add a phosphine ligand?

A2: While one of the motivations for using imidazolium catalysts is to have a phosphine-free system, in some cases, the addition of a phosphine ligand can dramatically increase the reaction rate and stability of the catalyst.[2] This is particularly true when using imidazolium salts with non-coordinating anions like [PF₆]⁻.

Q3: What is the mechanism of the Heck reaction with an imidazolium catalyst?

A3: The generally accepted mechanism involves a Pd(0)/Pd(II) catalytic cycle. The imidazolium salt acts as a precursor to an N-heterocyclic carbene (NHC) ligand, which coordinates to the palladium center.

Caption: Simplified Pd(0)/Pd(II) catalytic cycle for the Heck reaction with an NHC ligand.

Q4: My reaction is giving a mixture of E/Z isomers. How can I improve the stereoselectivity?

A4: The Heck reaction generally favors the formation of the E-isomer due to steric considerations in the transition state. If you are observing significant amounts of the Z-isomer, it could be due to isomerization of the product under the reaction conditions. Reducing the reaction time or temperature may help to minimize this side reaction.

Experimental Protocols

General Protocol for a Heck Reaction using an in-situ Generated Pd-NHC Catalyst in Water

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Palladium source (e.g., Na₂PdCl₄ or Pd(OAc)₂)

• Imidazolium salt (e.g., 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride)

• Base (e.g., NaOEt)

• Aryl bromide (1.0 mmol)

• Olefin (1.2 mmol)

• Degassed Water (1.5 mL)

• Reaction vessel (e.g., Schlenk tube)

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add the palladium source (0.05-0.1 mol%), the imidazolium salt (0.05-0.1 mol%), and the base (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., Nitrogen) three times.

• Add the degassed water (1.5 mL).

• Stir the mixture at 60 °C for 30 minutes to facilitate the in-situ formation of the Pd-NHC catalyst.[4]

• Add the aryl bromide (1.0 mmol) and the olefin (1.2 mmol) to the reaction mixture.

• Heat the reaction at 100 °C for 12 hours (or until TLC/GC-MS indicates completion).

• Cool the reaction to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An efficient Pd–NHC catalyst system in situ generated from Na2PdCl4 and PEG-functionalized imidazolium salts for Mizoroki–Heck reactions in water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Imidazolium Chloride Stability in Basic Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of imidazolium (B1220033) chlorides under basic reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns when using imidazolium chlorides under basic conditions?

Imidazolium salts, while valued for their unique properties as ionic liquids and catalyst precursors, can exhibit instability in the presence of bases.[1][2] The primary concern is the degradation of the imidazolium cation, which can lead to loss of catalytic activity, formation of unwanted byproducts, and compromised reaction yields. The C2 proton (the hydrogen atom between the two nitrogen atoms) is particularly acidic and susceptible to deprotonation, initiating several degradation pathways.[3][4]

Q2: What are the main degradation pathways for imidazolium cations in basic media?

Imidazolium cations can degrade via several distinct mechanisms under basic conditions.[5][6] The specific pathway is often directed by the substituents on the imidazolium ring.[5] The four primary degradation routes are:

• Nucleophilic Attack and Ring-Opening: A nucleophile, such as a hydroxide (B78521) ion, can attack the electron-deficient C2 position. This can lead to a ring-opening reaction, destroying the imidazolium core.[6][7] This is often considered the dominant degradation pathway.[6]

• Ylide/Carbene Formation: A base can deprotonate the acidic C2-proton, forming a highly reactive N-heterocyclic carbene (NHC) or ylide.[6][8][9] While NHCs are useful catalysts in their own right, their uncontrolled formation can lead to undesired side reactions.[3]

• Peripheral Substituent Reactions (S N 2): Nucleophilic attack can occur on the N-alkyl or N-aryl substituents, particularly if they are susceptible to S N 2 reactions (e.g., benzyl (B1604629) groups). This is also referred to as a reverse Menschutkin reaction.[6]

• Ring Deprotonation (C4/C5): Although less acidic than the C2 proton, the protons at the C4 and C5 positions can also be removed by strong bases, leading to alternative degradation pathways.[5][6]

Below is a diagram illustrating these potential degradation pathways.

Figure 1. Degradation pathways of imidazolium cations in basic media.

Q3: How can I improve the stability of my imidazolium salt in a basic reaction?

The stability of the imidazolium cation can be significantly enhanced by modifying its structure.[5] The key strategies are:

• Substitution at the C2 Position: Introducing a substituent at the C2 position, especially a sterically bulky group like a phenyl, isopropyl, or even a methyl group, can physically block nucleophilic attack and prevent deprotonation.[5][10][11] This is one of the most effective strategies for improving alkaline stability.[6][10]

• Substitution at C4 and C5 Positions: Adding substituents such as methyl groups at the C4 and C5 positions can also enhance stability, presumably by preventing deprotonation reactions at these sites.[5]

• Choice of N-Substituents: Alkyl groups on the nitrogen atoms, such as n-butyl, are generally more stable than benzyl groups, which are more susceptible to S N 2 attack.[12]

• Anion Choice: The basicity of the counter-anion can influence the deprotonation of the imidazolium cation.[13] For instance, acetate (B1210297) anions are more basic and can promote the formation of NHCs more readily than chloride or methyl sulfate (B86663) anions.[13][14]

Q4: Are there any imidazolium salts that are exceptionally stable to strong bases?

Yes, research has led to the development of highly stable imidazolium cations. By systematically modifying the substituents, cations have been designed that show remarkable resistance to degradation even under harsh conditions. For example, imidazolium cations with methyl groups at the C4 and C5 positions, a bulky group at C2, and stable alkyl groups at the N1 and N3 positions have been reported to remain over 99% intact after 30 days in 5 M KOH at 80 °C.[5][12]

Quantitative Stability Data

The stability of imidazolium salts is highly dependent on their substitution pattern and the reaction conditions. The table below summarizes stability data for various imidazolium cations under specific alkaline conditions.

Imidazolium Cation Structure	Base Condition	Temp. (°C)	Time (days)	Cation Remaining (%)	Reference(s)
1-Benzyl-3-methylimidazolium	1 M KOH/CD₃OD	80	1	~50	[5]
1-Butyl-3-methyl-2-phenylimidazolium	1 M KOH/CD₃OD	80	14	>95	[5]
1-Butyl-2-(2,6-dimethylphenyl)-3-methylimidazolium	2 M KOH/CD₃OD	80	30	>99	[5][12]
1-Butyl-2-(2,6-dimethylphenyl)-3,4,5-trimethylimidazolium	5 M KOH/CD₃OD	80	30	>99	[5][12]
3-Ethyl-1,2-dimethyl imidazolium	1 M KOH	80	7	>99	[10]

Troubleshooting Guide

If you are encountering unexpected results, such as low yield or the formation of unknown byproducts, when using an imidazolium chloride in a basic reaction, this guide can help you diagnose the issue.

Figure 2. Troubleshooting workflow for imidazolium salt instability.

Experimental Protocols

Protocol: Assessing the Alkaline Stability of an Imidazolium Salt via ¹H NMR Spectroscopy

This protocol provides a standardized method to evaluate and compare the chemical stability of different imidazolium salts under basic conditions.[5]

Materials:

• Imidazolium salt to be tested

• Internal standard (e.g., 1,3,5-trimethoxybenzene, stable under basic conditions)

• Potassium hydroxide (KOH)

• Deuterated methanol (B129727) (CD₃OD)

• NMR tubes with sealable caps (B75204) (e.g., J. Young tubes) or that can be flame-sealed

• Volumetric flasks and pipettes

• Heating block or oil bath set to 80 °C

Procedure:

• Prepare Stock Solution: Accurately weigh the imidazolium salt and the internal standard and dissolve them in CD₃OD in a volumetric flask to create a stock solution of known concentration (e.g., 0.1 M).

• Prepare Basic Solution: Prepare a solution of KOH in CD₃OD of the desired molarity (e.g., 1 M, 2 M, or 5 M). Note that this process is exothermic and should be done with care.

• Sample Preparation:

  • In an NMR tube, add a precise volume of the imidazolium stock solution (e.g., 0.5 mL).

  • Add an equal volume of the basic CD₃OD solution to the NMR tube. This will dilute the concentrations of the imidazolium salt and internal standard by half and achieve the target base concentration.

  • Securely seal the NMR tube. For long-term experiments at high temperatures, flame-sealing is recommended to prevent solvent evaporation and pressure buildup.

• Initial Measurement (t=0): Acquire a quantitative ¹H NMR spectrum of the sample at room temperature immediately after preparation. This spectrum will serve as the baseline.

• Incubation: Place the sealed NMR tube in a heating block or oil bath maintained at a constant temperature (e.g., 80 °C).

• Time-Course Monitoring:

  • At regular intervals (e.g., 24 hours, 7 days, 30 days), remove the NMR tube from the heat source and allow it to cool to room temperature.

  • Acquire a new quantitative ¹H NMR spectrum.

• Data Analysis:

  • Identify a characteristic, well-resolved proton signal for the imidazolium cation and a signal for the internal standard.

  • Integrate both signals in each spectrum.

  • Calculate the percentage of the imidazolium cation remaining at each time point using the following formula:

  % Cation Remaining = [(Integral_cation / Integral_standard)_t=x / (Integral_cation / Integral_standard)_t=0] * 100

• Final Report: Plot the percentage of cation remaining versus time to visualize the degradation kinetics. Report the half-life of the cation under the tested conditions if applicable.

References

• 1. Basic ionic liquids for catalysis: the road to greater stability - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02274H [pubs.rsc.org]
• 2. Imidazolium based ionic liquid-phase green catalytic reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. On the Chemical Stabilities of Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2-Unsubstituted Imidazole N-Oxides as Novel Precursors of Chiral 3-Alkoxyimidazol-2-ylidenes Derived from trans-1,2-Diaminocyclohexane and Other Chiral Amino Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | NHC in Imidazolium Acetate Ionic Liquids: Actual or Potential Presence? [frontiersin.org]

Technical Support Center: Imidazolium Salt Synthesis

Welcome to the technical support center for imidazolium (B1220033) salt synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the N-alkylation of an imidazole (B134444) to form an imidazolium salt?

A1: The most prevalent side reactions include:

• Incomplete reaction: The initial N-alkylation of the imidazole may not go to completion, resulting in a mixture of the starting N-substituted imidazole and the desired 1,3-disubstituted imidazolium salt.

• Formation of regioisomers: When using an unsymmetrically substituted imidazole, alkylation can occur at either of the two nitrogen atoms, leading to a mixture of isomeric products.[1]

• C-alkylation: Although less common, alkylation can sometimes occur at the C2 position of the imidazole ring, especially if the nitrogen atoms are sterically hindered.

• Decomposition: At elevated temperatures or in the presence of strong bases, the starting materials or the imidazolium salt product can decompose, often indicated by a darkening of the reaction mixture.

• Formation of colored impurities: These can arise from various side reactions and can be challenging to remove.[2]

Q2: My N-alkylation reaction to form the imidazolium salt is giving a low yield. What are the potential causes?

A2: Low yields can stem from several factors:

• Insufficient reactivity of the alkylating agent: The alkyl halide or other alkylating agent may not be reactive enough under the chosen reaction conditions.

• Poor nucleophilicity of the starting imidazole: The nucleophilicity of the N-substituted imidazole can be reduced by electron-withdrawing groups on the ring.

• Suboptimal reaction temperature: The temperature may be too low for the reaction to proceed at a reasonable rate or too high, leading to decomposition.[3]

• Inappropriate solvent: The choice of solvent can significantly impact the reaction rate and solubility of the reactants.

• Presence of moisture: Water can react with some alkylating agents and interfere with the reaction.

Q3: I am observing a mixture of regioisomers in my product. How can I improve the regioselectivity of the N-alkylation?

A3: Achieving high regioselectivity in the alkylation of unsymmetrical imidazoles is a common challenge.[1] The outcome is influenced by:

• Electronic Effects: Electron-withdrawing groups on the imidazole ring decrease the nucleophilicity of the adjacent nitrogen, favoring alkylation at the more distant nitrogen.[1]

• Steric Hindrance: A bulky substituent on the imidazole ring or a bulky alkylating agent will favor alkylation at the less sterically hindered nitrogen atom.

• Reaction Conditions: The choice of solvent and base can influence the isomeric ratio. For instance, using sodium hydride in THF has been reported to favor N-1 alkylation in certain cases.

Q4: My final imidazolium salt product is colored, but it should be colorless. How can I remove the colored impurities?

A4: Colored impurities are a common issue in imidazolium salt synthesis.[2] Purification can be achieved through:

• Treatment with activated charcoal: Stirring the product in a suitable solvent with activated charcoal can effectively adsorb colored impurities.[4]

• Recrystallization: For solid imidazolium salts, recrystallization from an appropriate solvent system can yield a pure, colorless product.[2]

• Column chromatography: Passing the product through a column of silica (B1680970) gel or alumina (B75360) can separate the desired product from impurities.[4]

Troubleshooting Guides

Problem 1: Low Yield of Imidazolium Salt

This guide will help you troubleshoot and improve the yield of your imidazolium salt synthesis.

Troubleshooting Workflow for Low Yield

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]

Technical Support Center: Controlling the Viscosity of Imidazolium Chloride Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with imidazolium (B1220033) chloride ionic liquids. Here, you will find practical advice, experimental protocols, and data to help you manage and control the viscosity of your solutions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the viscosity of imidazolium chloride solutions?

A1: The viscosity of imidazolium chloride solutions is primarily influenced by several key factors:

• Temperature: Viscosity has an inverse relationship with temperature. Increasing the temperature will decrease the viscosity.[1][2][3]

• Concentration: In aqueous solutions, as the concentration of the imidazolium chloride increases, the viscosity also tends to increase.[4]

• Cation Alkyl Chain Length: The length of the alkyl chain on the imidazolium cation significantly impacts viscosity. Generally, a longer alkyl chain results in higher viscosity.[1][3]

• Presence of Water: Even small amounts of water can significantly decrease the viscosity of imidazolium chloride solutions.[5]

• Co-solvents and Additives: The addition of organic solvents or other additives can be used to modify the viscosity of the solution.[6][7]

Q2: My imidazolium chloride solution is too viscous to work with. What are the most effective ways to reduce its viscosity?

A2: High viscosity is a common challenge. Here are the most effective methods to reduce it:

• Increase the Temperature: Heating the solution is often the simplest and most effective method to decrease viscosity. The relationship between temperature and viscosity is exponential, so a small increase in temperature can lead to a significant reduction in viscosity.[1][2]

• Add a Co-solvent: Introducing a low-viscosity co-solvent can effectively lower the overall viscosity of the mixture.

  • Organic Solvents: Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylacetamide (DMAc), and acetonitrile (B52724) are known to be effective in reducing the viscosity of imidazolium-based ionic liquids.[6][8] DMF has been shown to have a particularly strong effect.[6]

  • Water: If your application can tolerate the presence of water, it is a very effective and readily available solvent for reducing viscosity.[5][9]

• Optimize the Cation: If you are in the process of selecting an ionic liquid, choosing an imidazolium cation with a shorter alkyl chain will result in a lower intrinsic viscosity.[1]

Q3: How does the choice of anion affect the viscosity of an imidazolium-based ionic liquid?

A3: The anion plays a crucial role in determining the viscosity of an ionic liquid. For instance, acetate-based ionic liquids are considerably less viscous than their chloride-based counterparts.[1] This is attributed to differences in ion-ion interactions and hydrogen bonding capabilities.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Inconsistent Viscosity Measurements	1. Temperature fluctuations during measurement.2. Inaccurate concentration of the solution.3. Presence of impurities, especially water.[5]4. Improper calibration of the viscometer.	1. Use a temperature-controlled sample holder for your viscometer.2. Prepare solutions carefully by mass and verify the concentration.3. Ensure the ionic liquid is properly dried if water is undesirable. Store in a desiccator.4. Regularly calibrate your viscometer with standard viscosity fluids.
Solution is a Solid at Room Temperature	Some imidazolium chlorides, like 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]), are solids at room temperature.[1]	Gently heat the ionic liquid above its melting point before use. For [Bmim][Cl], this is typically above 70°C.
Phase Separation After Adding a Co-solvent	The co-solvent is not fully miscible with the imidazolium chloride solution at the tested concentration and temperature.	1. Select a co-solvent with better miscibility (e.g., polar aprotic solvents).2. Adjust the ratio of the co-solvent to the ionic liquid.3. Increase the temperature to improve miscibility.

Quantitative Data

Table 1: Effect of Temperature on the Viscosity of Various Imidazolium Chlorides

Imidazolium Chloride	Temperature (°C)	Viscosity (Pa·s)
1-ethyl-3-methylimidazolium chloride ([Emim][Cl])	80	~0.08
120	~0.028
1-butyl-3-methylimidazolium chloride ([Bmim][Cl])	80	~0.15
120	~0.05
1-hexyl-3-methylimidazolium chloride ([Hmim][Cl])	80	~0.25
120	~0.07
1-octyl-3-methylimidazolium chloride ([Omim][Cl])	80	0.375
120	0.081

Data adapted from literature values.[1]

Table 2: Effect of Co-solvents on the Viscosity of Imidazolium Chloride Solutions

Imidazolium Chloride	Co-solvent	Effect on Viscosity	Reference
1-butyl-3-methylimidazolium chloride ([Bmim][Cl])	N,N-dimethylformamide (DMF)	Most considerable reduction	[6]
N,N-dimethylacetamide (DMAc)	Significant reduction	[6]
Dimethyl sulfoxide (DMSO)	Significant reduction	[6]
Pyridine (PYR)	Reduction	[6]
1-ethyl-3-methylimidazolium chloride ([emim][Cl])	Acetonitrile	Reduction by more than an order of magnitude in glucose solutions	[8]

Experimental Protocols

Protocol 1: Viscosity Measurement using a Capillary Viscometer (e.g., Ubbelohde)

• Preparation:

  • Ensure the viscometer is clean and dry.

  • Prepare the imidazolium chloride solution of the desired concentration. If studying the effect of temperature, pre-heat the solution to the target temperature in a water bath.

• Loading the Viscometer:

  • Carefully transfer a precise volume of the solution into the viscometer.

  • Allow the viscometer to equilibrate in a constant temperature bath for at least 15-20 minutes to ensure the sample is at the desired temperature.

• Measurement:

  • Apply suction to draw the liquid up through the capillary tube, above the upper timing mark.

  • Release the suction and simultaneously start a stopwatch as the meniscus of the liquid passes the upper timing mark.

  • Stop the stopwatch as the meniscus passes the lower timing mark.

  • Repeat the measurement at least three times to ensure reproducibility.

• Calculation:

  • The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 'C' is the viscometer constant and 't' is the average flow time.

  • The dynamic viscosity (η) can be calculated if the density (ρ) of the solution is known: η = ν * ρ.

Protocol 2: Viscosity Measurement using a Rotational Viscometer

• Instrument Setup:

  • Turn on the viscometer and allow it to warm up.

  • Select the appropriate spindle and rotational speed based on the expected viscosity of the sample.

  • Calibrate the instrument according to the manufacturer's instructions.

• Sample Preparation:

  • Place the imidazolium chloride solution in a suitable sample container.

  • If temperature control is required, use a circulating water bath connected to the viscometer's sample holder. Allow the sample to reach thermal equilibrium.

• Measurement:

  • Immerse the spindle into the sample up to the designated immersion mark.

  • Start the spindle rotation and allow the reading to stabilize.

  • Record the viscosity reading from the instrument's display.

  • It is good practice to take readings at multiple rotational speeds to check for Newtonian or non-Newtonian behavior.

Visualizations

Caption: Troubleshooting workflow for high viscosity in imidazolium chloride solutions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. raco.cat [raco.cat]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Preventing color formation in imidazolium chloride synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and resolving color formation during the synthesis of imidazolium (B1220033) chloride ionic liquids.

Frequently Asked Questions (FAQs)

Q1: Why is my synthesized imidazolium chloride colored (e.g., yellow, brown, or even black)?

Color formation in imidazolium chloride synthesis is a common issue that can arise from several factors. Even when analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC indicate a pure product, trace amounts of highly colored impurities can be present.[1][2][3] The primary causes include:

• Impurities in Starting Materials: The purity of the initial reagents, particularly the imidazole (B134444) derivative (e.g., 1-methylimidazole), is crucial. Commercial imidazoles can contain colored impurities that carry through the synthesis.[2]

• Reaction Conditions: Overheating during the quaternization reaction is a frequent cause of color formation.[2][3] Even reactions conducted at room temperature can sometimes generate color.[2][3] The presence of oxygen and light can also contribute to the formation of colored byproducts.[4]

• Side Reactions: Unwanted side reactions can produce chromophores. The exact nature of these chromophores is often difficult to identify as they are present in very low concentrations (ppb levels) but have high molar extinction coefficients.[1][2][3]

• Residual Halides: The presence of residual halides can affect the stability and color of the final ionic liquid.[2]

Q2: Can I still use my colored imidazolium chloride for my application?

The suitability of a colored imidazolium chloride depends on the specific application. For many catalytic and electrochemical applications, the presence of colored impurities can be detrimental.[2] For spectroscopic studies, in particular, colorless ionic liquids are often required.[1][5] However, for some applications, a slight coloration may not significantly impact the outcome. It is advisable to test the performance of the colored ionic liquid on a small scale before proceeding with larger experiments.

Q3: What is the best way to obtain colorless imidazolium chloride?

The most effective approach is a combination of preventative measures during synthesis and a final purification step.

• Prevention: Start with high-purity, distilled reagents.[2][6] Control the reaction temperature carefully to avoid overheating and consider protecting the reaction from light.[4]

• Purification: Treatment with activated charcoal is a widely used and effective method for decolorizing imidazolium chlorides.[4][7] Recrystallization from a suitable solvent can also be effective for solid imidazolium salts.[2][4]

Troubleshooting Guides

Issue 1: The imidazolium chloride product is yellow immediately after synthesis.

This is a common occurrence and often points to issues with starting material purity or reaction conditions.

Troubleshooting Steps:

• Verify Starting Material Purity:

  • If not already done, distill the 1-methylimidazole (B24206) or other imidazole substrate before use.[2][6]

  • Ensure the alkylating agent (e.g., chlorobutane) is of high purity.

• Review Reaction Conditions:

  • Temperature Control: If the reaction was exothermic, ensure it was adequately cooled. For future syntheses, consider running the reaction at a lower temperature for a longer duration.

  • Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., Argon) can sometimes prevent oxidative side reactions.[8]

  • Light Exposure: Protect the reaction vessel from light by wrapping it in aluminum foil.[4]

• Decolorization:

  • Dissolve the yellowed product in a suitable solvent (e.g., water, dichloromethane) and treat it with activated decolorizing charcoal.[7] The mixture is typically heated and stirred, then filtered to remove the charcoal.

  • For solid products, recrystallization from a solvent like ethyl acetate (B1210297) can remove colored impurities.[2]

Issue 2: The imidazolium chloride product darkens over time or upon heating.

This suggests thermal instability or slow decomposition, potentially catalyzed by residual impurities.

Troubleshooting Steps:

• Storage: Store the synthesized ionic liquid in a cool, dark, and dry place.[9] Using a dark glass bottle is recommended to protect it from light.[9] For hygroscopic ionic liquids, storage in a desiccator or under an inert atmosphere is advisable.[9]

• Purification: If not already performed, purify the product using the methods described above (activated charcoal or recrystallization) to remove any residual impurities that might be promoting degradation.

• Check for Halide Impurities: High halide content can negatively impact the stability of ionic liquids.[2] Washing with water (for water-immiscible ionic liquids) followed by drying under vacuum can reduce halide content.[2]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

This protocol is a general representation and may require optimization based on laboratory conditions and desired scale.

• Reagent Purification: Distill 1-methylimidazole under reduced pressure prior to use.[6] Use high-purity 1-chlorobutane.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of 1-methylimidazole and 1-chlorobutane. An excess of the more volatile component (1-chlorobutane) can be used to ensure complete reaction of the imidazole.[3]

• Reaction: Stir the mixture at a controlled temperature, typically between 60-70°C.[7] The reaction time can vary from several hours to days depending on the scale and temperature. Monitor the reaction for the formation of a second liquid phase or a solid precipitate, which is the desired product.

• Workup: After the reaction is complete, cool the mixture to room temperature. If two phases have formed, separate the product layer (typically the bottom layer). Wash the product with a non-polar solvent like ethyl acetate or diethyl ether to remove unreacted starting materials.[2]

• Drying: Remove any residual volatile components under reduced pressure at a moderate temperature (e.g., 70°C).[2] The final product should be dried under high vacuum to remove any traces of water.

Protocol 2: Decolorization of Imidazolium Chloride using Activated Charcoal

This protocol is a general method for removing colored impurities.

• Dissolution: Dissolve the colored imidazolium chloride in a minimal amount of a suitable solvent. For many common imidazolium chlorides, deionized water can be used.[7]

• Charcoal Treatment: Add activated decolorizing charcoal to the solution (typically 1-5% by weight of the ionic liquid).

• Heating and Stirring: Heat the mixture (e.g., to 65°C) and stir for an extended period (e.g., 24 hours).[7]

• Filtration: Cool the mixture to room temperature and filter it to remove the activated charcoal. A filter aid like Celite can be used to ensure all fine charcoal particles are removed.[2] The resulting filtrate should be colorless.[7]

• Solvent Removal: Remove the solvent from the colorless filtrate. For water, this can be done using a lyophilizer (freeze-dryer) or by heating under vacuum.[7]

• Final Drying: Dry the decolorized product under high vacuum at an elevated temperature (e.g., 65°C) for 24-48 hours to ensure it is anhydrous.[7]

Data Presentation

Table 1: Comparison of Purification Methods for Colored Imidazolium Halides

Purification Method	Typical Solvents	Advantages	Disadvantages	Reference(s)
Activated Charcoal	Water, Dichloromethane	Highly effective for a wide range of colored impurities.	Can be time-consuming; potential for product loss through adsorption.	[4][7]
Recrystallization	Ethyl Acetate, Toluene	Can yield highly pure, crystalline products.	Only suitable for solid ionic liquids; requires finding an appropriate solvent system.	[2][4]
Column Chromatography	Silica Gel or Alumina	Can separate multiple impurities.	Often not suitable for large-scale purification due to high solvent consumption; ionic liquids may not move well on the column.	[4][10]
Membrane Separation	Nanofiltration	A "green" method that avoids additional solvents.	Requires specialized equipment; membrane compatibility can be an issue.	[11]

Visualizations

Caption: General workflow for the synthesis of imidazolium chloride.

Caption: Decision tree for troubleshooting colored imidazolium chloride.

References

• 1. Decolorization of ionic liquids for spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pure.qub.ac.uk [pure.qub.ac.uk]
• 6. rsc.org [rsc.org]
• 7. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 8. Frontiers | Imidazolium Based Ionic Liquids: A Promising Green Solvent for Water Hyacinth Biomass Deconstruction [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. bona-filtration.com [bona-filtration.com]

Technical Support Center: Drying Methods for Imidazolium Chloride

This guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and frequently asked questions regarding the removal of residual water from imidazolium (B1220033) chloride ionic liquids.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove residual water from imidazolium chloride?

A1: Residual water can significantly impact the physicochemical properties of imidazolium chloride, including its viscosity, density, conductivity, and polarity. For many applications, such as in electrochemical devices, catalysis, and as a reaction medium, the presence of water can lead to undesirable side reactions, reduced performance, and inaccurate experimental results.[1][2] In applications like Mg-ion battery prototypes, any trace of water can react immediately with magnesium and ruin the battery.[1]

Q2: What are the most common methods for drying imidazolium chloride?

A2: The most prevalent and effective methods for drying imidazolium chloride and other ionic liquids include high-vacuum drying at elevated temperatures, freeze-drying (lyophilization), and azeotropic distillation.[3][4][5][6] The choice of method depends on the desired final water content, the thermal stability of the specific imidazolium salt, and the available laboratory equipment.

Q3: How can I accurately measure the final water content in my dried imidazolium chloride?

A3: Karl Fischer (KF) titration is the industry-standard method for accurately determining trace amounts of water in a sample.[7] It is highly sensitive and specific for water. There are two main types: volumetric KF titration for water content above 0.1%, and coulometric KF titration for lower concentrations, typically between 10 and 1000 ppm.[8][9] Modern KF titrators often use pyridine-free reagents, which are safer and provide faster, more stable endpoints.[8][10]

Q4: What is the maximum temperature I can safely use to dry my imidazolium chloride?

A4: The thermal stability of imidazolium chlorides depends on the alkyl chain length and other substituents. For example, 1-butyl-3-methylimidazolium chloride ([BMIm]Cl) has an initial thermal decomposition temperature of approximately 246°C.[11][12] However, slow degradation can occur at much lower temperatures (120–150 °C) during prolonged heating.[13][14] It is crucial to dry the ionic liquid well below its decomposition temperature to avoid degradation. A common practice is to use temperatures between 70°C and 120°C under high vacuum.[4][15][16]

Drying Method Comparison

The following table summarizes the typical experimental conditions and outcomes for various drying methods applicable to imidazolium chloride.

Drying Method	Typical Temperature	Typical Pressure	Typical Duration	Final Water Content (ppm)	Advantages	Disadvantages
High-Vacuum Drying	70 - 120 °C[13][15]	< 1 Torr (1.33 mbar)[17]	24 - 72 hours[4][17]	< 500 ppm[16]	Simple setup, effective for moderate water removal.	Can be slow; risk of thermal degradation if temperature is too high.[13]
Freeze-Drying (Lyophilization)	< 0 °C	< 1 mbar	24 - 48 hours[4]	Variable, can be very low.	Ideal for thermally sensitive compounds; avoids heat-related degradation.	Requires specialized equipment; may not be as effective for highly viscous ILs.
Azeotropic Distillation	80 - 120 °C (boiling point of azeotrope)[18]	Atmospheric	4 - 8 hours	< 100 ppm[18]	Fast and highly effective for achieving very low water content.	Requires a suitable entrainer (e.g., toluene, n-butyl acetate) which must then be removed completely.[5][6][18]
Molecular Sieves	Room Temperature or slightly elevated	Atmospheric	24 - 72 hours[16]	> 2500 ppm for some ILs[16]	Simple to implement for pre-drying or maintaining dryness.	Less effective than vacuum for achieving very low water content; potential for ion exchange/contamination.[5][16]

Experimental Protocols

Protocol 1: High-Vacuum Drying

This is the most common method for removing water from imidazolium chloride.

Methodology:

• Place the imidazolium chloride sample in a round-bottom flask or a Schlenk flask. To increase the surface area for more efficient drying, use a flask that is less than half full.

• Connect the flask to a high-vacuum line (< 1 Pa or < 0.01 mbar is recommended) equipped with a cold trap (e.g., liquid nitrogen or dry ice/acetone) to protect the vacuum pump.[3][17]

• While under vacuum, place the flask in an oil bath pre-heated to the desired temperature (e.g., 80 °C). It is critical to keep the temperature well below the decomposition point of the ionic liquid.[15][19]

• Maintain vigorous stirring of the sample using a magnetic stir bar to facilitate the release of water vapor.

• Dry the sample for at least 48 hours.[17] For highly viscous ionic liquids or very low target water content, 72 hours may be necessary.[15]

• To stop the process, first remove the heat source and allow the flask to cool to room temperature while still under vacuum.

• Backfill the flask with an inert gas (e.g., nitrogen or argon) before removing it from the vacuum line to prevent reabsorption of atmospheric moisture.

• Immediately seal the container and store it in a desiccator or glovebox.

Protocol 2: Azeotropic Distillation

This method is highly effective for removing water to very low levels by using an entraining solvent that forms a low-boiling azeotrope with water.

Methodology:

• Select an appropriate entrainer that is immiscible with the ionic liquid and forms a low-boiling azeotrope with water. Toluene is a common choice.[6] N-butyl acetate (B1210297) is another effective option.[18]

• Place the imidazolium chloride sample in a round-bottom flask. Add the entrainer (e.g., toluene).

• Set up a distillation apparatus, preferably with a Dean-Stark trap to collect the condensed water.

• Heat the mixture to the boiling point of the azeotrope. The water-entrainer azeotrope will distill off.

• In the Dean-Stark trap, the condensed liquid will separate into two phases. The water (denser phase for toluene) will collect at the bottom, and the entrainer will overflow back into the distillation flask.

• Continue the distillation until no more water is collected in the trap.

• After cooling, remove the remaining entrainer from the ionic liquid under reduced pressure using a rotary evaporator, followed by a final drying step under high vacuum as described in Protocol 1 to remove any final traces of the solvent.

Troubleshooting Guide

Q: After vacuum drying for 48 hours, my water content is still above 1000 ppm. What went wrong?

A: Several factors could be at play:

• Insufficient Vacuum: Ensure your vacuum pump is pulling a sufficiently low pressure (< 1 Pa is ideal). Check all connections for leaks.[17]

• Inefficient Stirring: If the ionic liquid is viscous, a stagnant top layer can trap water. Ensure stirring is vigorous enough to continuously expose new surface area.

• Temperature is Too Low: While avoiding decomposition is key, a temperature that is too low may not provide enough energy for water to escape the ionic liquid's strong hydrogen-bonding network. Consider cautiously increasing the temperature, staying well below the decomposition point.

• Large Sample Volume: A large volume of ionic liquid in a small flask creates a low surface-area-to-volume ratio, making drying inefficient. Use a larger flask or dry the sample in smaller batches.

Q: I observed my imidazolium chloride turning yellow/brown during heating. What should I do?

A: Discoloration is a common sign of thermal degradation.[4]

• Immediately reduce the temperature. You are likely operating too close to the decomposition temperature for that specific imidazolium salt.[13]

• Verify the Purity: Impurities from the synthesis process can lower the thermal stability of the ionic liquid. Consider a purification step, such as treatment with activated charcoal, before drying.[4][20]

• Switch Methods: For thermally sensitive ionic liquids, consider a non-thermal method like freeze-drying or a lower-temperature azeotropic distillation.

Q: My Karl Fischer titration results are inconsistent. How can I improve my measurements?

A: Inconsistent KF results can stem from sample handling or instrument issues:

• Atmospheric Moisture: Imidazolium chloride is often highly hygroscopic. All sample handling must be done quickly or in a controlled dry atmosphere (e.g., a glovebox) to prevent water absorption from the air before and during measurement.

• Sample Not Fully Dissolved: Ensure the sample is fully dissolved in the KF solvent before starting the titration. Viscous samples may require more time or a co-solvent.

• Instrument Calibration: Regularly check the calibration of your KF titrator with a certified water standard.

Process & Troubleshooting Workflows

Caption: Decision workflow for selecting an appropriate drying method.

Caption: Troubleshooting workflow for incomplete water removal.

References

• 1. Sciencemadness Discussion Board - Water removal from ionic liquid - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 7. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 8. Karl Fischer water content titration - Scharlab [scharlab.com]
• 9. Xylem Analytics | Water Determination Karl Fischer [xylemanalytics.com]
• 10. dl.icdst.org [dl.icdst.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. www2.scut.edu.cn [www2.scut.edu.cn]
• 16. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 17. pubs.acs.org [pubs.acs.org]
• 18. CN111675678A - A kind of deep drying water removal method for ionic liquid - Google Patents [patents.google.com]
• 19. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 20. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Quantitative Analysis of Imidazolium Chloride Purity by HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, the purity of imidazolium (B1220033) chlorides, a prominent class of ionic liquids, is a critical parameter that can significantly influence experimental outcomes and product quality. High-Performance Liquid Chromatography (HPLC) is a powerful and widely adopted technique for this purpose. This guide provides an objective comparison of HPLC with alternative analytical methods for the quantitative analysis of imidazolium chloride purity, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC)

HPLC stands out for its high resolution, sensitivity, and specificity in separating and quantifying the imidazolium cation and potential organic impurities. Various HPLC modes can be employed, with reversed-phase and hydrophilic interaction liquid chromatography (HILIC) being the most common for the analysis of the organic cation.

Experimental Protocol: Reversed-Phase HPLC for 1-Butyl-3-methylimidazolium Cation ([Bmim]⁺) Quantification

This protocol is a representative example for the purity determination of the cationic component of an imidazolium chloride salt.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., 20mM potassium phosphate (B84403) buffer, pH 3.0) in a 40:60 (v/v) ratio. The organic modifier content can be adjusted to optimize the retention of the specific imidazolium cation.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV detection at a wavelength of 210 nm, where the imidazolium ring exhibits strong absorbance.

• Quantification: An external standard calibration curve is constructed by preparing a series of standard solutions of the specific imidazolium chloride of known concentrations. The peak area of the analyte in the sample is then used to determine its concentration from the calibration curve. Purity is expressed as a percentage of the main component relative to the total peak area.

Experimental Workflow for HPLC Analysis

Purity Analysis of Ionic Liquids: A Comparative Guide to Halide Determination by Volhard Titration and Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of ionic liquids (ILs) is a critical step that significantly impacts experimental reproducibility and outcomes. Halide impurities, often remnants from synthesis, are a primary concern. This guide provides a detailed comparison of the classical Volhard titration method with modern analytical techniques for the quantitative determination of halide impurities in ionic liquids, supported by experimental data and protocols.

Executive Summary

The choice of analytical method for determining halide impurities in ionic liquids hinges on factors such as the required sensitivity, the nature of the ionic liquid, available instrumentation, and cost-effectiveness. While the Volhard titration method is a simple and cost-effective technique, it is generally suitable for higher halide concentrations. For trace-level quantification and broader applicability, instrumental methods like Ion Chromatography (IC) and Potentiometric Titration offer superior sensitivity and precision.

Performance Comparison of Halide Detection Methods

The following table summarizes the key performance characteristics of Volhard titration, Ion Chromatography, and Potentiometric Titration for the determination of halide impurities in ionic liquids.

Feature	Volhard Titration	Ion Chromatography (IC)	Potentiometric Titration
Principle	Back titration of excess silver ions with thiocyanate.[1][2]	Separation of ions based on their affinity to an ion-exchange resin, followed by conductivity detection.[3][4][5]	Measurement of the potential difference between an indicator and a reference electrode during titration with a precipitating agent.
Detection Limit	~0.4 wt% for chloride, ~0.9 wt% for bromide.[6] Can be lowered by increasing sample size.[6]	Below 8 ppm for chloride.[5] Can quantify impurities below 1 ppm.[3]	Can measure concentrations down to 10⁻⁴ M for bromide and iodide, and 10⁻³ M for chloride.
Applicable Concentration	> 1 wt% for reliable quantification.[6]	ppm to ppb levels.[3][7]	Wide range, from trace levels to higher concentrations.
Accuracy (Recovery)	Generally good for higher concentrations.	High accuracy with recoveries typically between 93% and 106%.	High accuracy, dependent on precise endpoint determination.
Precision (RSD)	Dependent on visual endpoint detection.	Excellent precision, with RSD below 10% for chloride concentration near the limit of quantification.	High precision, especially with automated titrators.
Applicability	Applicable to both water-soluble and water-insoluble ILs (with solvent modification).[6]	Suitable for a wide range of water-miscible and immiscible ionic liquids.[4][5]	Primarily for water-miscible ionic liquids.[8]
Advantages	Simple, cost-effective, requires standard laboratory glassware.[6]	High sensitivity, high selectivity, can simultaneously analyze multiple halides.[3]	High accuracy and precision, relatively inexpensive instrumentation.[9]
Disadvantages	Lower sensitivity, visual endpoint can be subjective, use of toxic reagents.	Higher initial instrument cost, can have long retention times for some IL anions.[10]	Electrode maintenance is crucial, potential for interference from other ions.

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for each of the discussed analytical methods.

References

• 1. testbook.com [testbook.com]
• 2. byjus.com [byjus.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of halide in ionic liquids using ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchtrends.net [researchtrends.net]
• 10. solvomet.eu [solvomet.eu]

A Comparative Guide to Imidazolium Chloride and Phosphonium-Based Ionic Liquids in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent system is a critical factor in optimizing catalytic reactions, influencing catalyst stability, activity, and recyclability. Ionic liquids (ILs), with their unique properties such as negligible vapor pressure, high thermal stability, and tunable solvent properties, have emerged as promising media for a wide range of catalytic transformations. Among the diverse families of ILs, imidazolium (B1220033) and phosphonium-based salts are two of the most extensively studied classes. This guide provides an objective comparison of imidazolium chloride and phosphonium-based ionic liquids in the context of catalysis, supported by experimental data to aid in the selection of the most suitable IL for specific research and development needs.

General Properties and Structural Differences

Imidazolium and phosphonium (B103445) ionic liquids share the common feature of being salts that are liquid at or near room temperature. However, their cationic structures impart distinct properties that can significantly impact their performance as catalyst media.

Imidazolium Ionic Liquids , particularly those with chloride as the anion, are characterized by an aromatic, planar cationic core. The delocalized positive charge on the imidazolium ring can lead to specific interactions with catalyst precursors and substrates.[1] The acidity of the proton at the C2 position of the imidazolium ring can also play a role in certain catalytic cycles.

Phosphonium Ionic Liquids , on the other hand, feature a central phosphorus atom with four organic substituents. The tetrahedral geometry and the nature of the alkyl or aryl groups on the phosphorus atom influence the steric environment and the overall charge distribution. Generally, phosphonium-based ILs are considered to be more thermally and chemically stable than their imidazolium counterparts.[2][3]

Performance in Key Catalytic Reactions

The choice between imidazolium and phosphonium-based ILs often depends on the specific requirements of the catalytic reaction, such as operating temperature, catalyst type, and desired product selectivity.

Heck Coupling Reaction

The palladium-catalyzed Heck reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. Both imidazolium and phosphonium ILs have been successfully employed as media for this reaction, often leading to enhanced catalyst stability and recyclability.

While direct comparative studies under identical conditions are limited, the available data suggests that imidazolium-based ILs, including those with chloride anions, can effectively facilitate the Heck reaction, sometimes even without the need for phosphine (B1218219) ligands.[4] The imidazolium cation itself can act as a precursor to N-heterocyclic carbene (NHC) ligands, which are known to stabilize palladium catalysts.[4] However, the performance of imidazolium-based ILs can be highly dependent on the specific cation and anion combination.[4]

Phosphonium-based ILs have also been utilized in Heck reactions, although less frequently reported in direct comparison to imidazolium salts for this specific application. Their high thermal stability can be advantageous for reactions requiring elevated temperatures.

Table 1: Performance Data for the Heck Reaction in Imidazolium and Phosphonium Ionic Liquids

Ionic Liquid	Catalyst	Substrates	Base	Temp (°C)	Time (h)	Yield (%)	Recyclability	Reference
[bmim][Br] (Imidazolium)	Pd(OAc)₂	Iodobenzene, Methyl acrylate	NaOAc	100	24	>99	Not Reported	[4]
[bmim][BF₄] (Imidazolium)	Pd(OAc)₂	Iodobenzene, Methyl acrylate	NaOAc	100	24	45	Not Reported	[4]
1-(2,3-dihydroxypropyl)-3-methylimidazolium hexafluorophosphate	PdCl₂	Aryl bromides, Acrylates	Et₃N	Not Specified	Not Specified	Good	Reusable for 10 runs	[5]
Tunable Aryl Alkyl Ionic Liquids (Imidazolium)	Pd(OAc)₂	Bromobenzene, Styrene	Various	Optimized	4	up to 97	Higher yields than commercial imidazolium and phosphonium ILs	[6]

Note: This table compiles data from different studies and direct comparison should be made with caution due to varying reaction conditions.

Hydrogenation Reactions

Hydrogenation is a fundamental process in the synthesis of fine chemicals and pharmaceuticals. The choice of ionic liquid can significantly influence the stability and activity of the metal nanoparticle catalysts often employed in these reactions.

Phosphonium-based ILs are frequently lauded for their superior performance in stabilizing metal nanoparticles for hydrogenation.[7] Their greater thermal stability is a key advantage, especially for reactions requiring high temperatures and pressures.[2] Studies have shown that the structure of the phosphonium cation and the nature of the anion can impact the size and dispersion of the catalyst nanoparticles, thereby affecting catalytic activity.[7]

Imidazolium-based ILs have also been extensively used in hydrogenation reactions, demonstrating good catalytic activity and recyclability.[8] However, their thermal stability can be a limiting factor in some applications compared to their phosphonium counterparts.[9]

Table 2: Performance Data for Hydrogenation Reactions in Imidazolium and Phosphonium Ionic Liquids

Ionic Liquid	Catalyst	Substrate	Pressure (bar)	Temp (°C)	Time (h)	Conversion (%)	Recyclability	Reference
[bmim][PF₆] (Imidazolium)	Ir(0) nanoparticles	Benzene	4	75	Not Specified	High	Reusable	[8]
[P₆,₆,₆,₁₄]Cl (Phosphonium)	Ru NPs	Phenol	25	120	24	Moderate	Not Reported
Various Imidazolium ILs	Ru NPs	Cyclohexene	Not Specified	Not Specified	Not Specified	High	Recyclable	[7]
Various Phosphonium ILs	Ru NPs	Cyclohexene	Not Specified	Not Specified	Not Specified	High	Recyclable	[7]

Note: This table compiles data from different studies and direct comparison should be made with caution due to varying reaction conditions.

Thermal Stability

Thermal stability is a crucial parameter for ionic liquids used in catalysis, as many reactions are performed at elevated temperatures. In general, phosphonium-based ionic liquids exhibit higher thermal decomposition temperatures compared to imidazolium-based ionic liquids.[2][3][9]

Table 3: Thermal Decomposition Temperatures (Td) of Selected Imidazolium and Phosphonium Ionic Liquids

Ionic Liquid	Cation	Anion	Td (°C)	Reference
[C₆C₁IM][EHS]	1-methyl-3-hexylimidazolium	2-ethylhexyl sulfate	291	[9]
[P₄₄₄₄][EHS]	Tetrabutylphosphonium	2-ethylhexyl sulfate	314	[9]
[P₆₆₆₁₄][EHS]	Trihexyl(tetradecyl)phosphonium	2-ethylhexyl sulfate	329	[9]
Various Imidazolium ILs	Imidazolium-based	Halogenated anions	Most decompose < 400	[3]
Various Phosphonium ILs	Phosphonium-based	Dicyanamide	< 400	[3]

Note: Decomposition temperatures can vary depending on the experimental method (e.g., heating rate, atmosphere).

Recyclability and Catalyst Leaching

A key advantage of using ionic liquids in catalysis is the potential for facile catalyst and solvent recycling. The low vapor pressure of ILs allows for product separation by distillation or extraction, leaving the catalyst dissolved in the IL for subsequent runs.

Both imidazolium and phosphonium ILs have demonstrated excellent potential for catalyst recycling in numerous catalytic systems.[5][10][11] However, the efficiency of recycling and the extent of catalyst leaching can be influenced by the specific IL-catalyst-substrate interactions. In some cases, catalyst leaching into the product phase can occur, diminishing the long-term reusability of the catalytic system.[4] The choice of both the cation and anion of the ionic liquid can play a role in minimizing this issue.

Experimental Protocols

General Protocol for a Heck Coupling Reaction in an Ionic Liquid

• Catalyst Pre-formation (if necessary): In a reaction vessel, the palladium source (e.g., Pd(OAc)₂, PdCl₂) and any ligands are dissolved in the ionic liquid. The mixture may be heated to ensure complete dissolution and formation of the active catalytic species.

• Addition of Reactants: The aryl halide, olefin, and base (e.g., triethylamine, sodium acetate) are added to the catalyst-ionic liquid mixture.

• Reaction: The reaction mixture is heated to the desired temperature and stirred for the specified time. The reaction progress can be monitored by techniques such as GC or TLC.

• Product Isolation: Upon completion, the product is typically isolated by extraction with a non-polar solvent (e.g., hexane, diethyl ether) or by distillation under reduced pressure.

• Catalyst Recycling: The remaining ionic liquid phase containing the catalyst can be washed and dried for reuse in subsequent reactions.

General Protocol for a Hydrogenation Reaction in an Ionic Liquid

• Catalyst Preparation: The metal precursor is dissolved in the ionic liquid. The catalyst nanoparticles are then typically formed in situ by reduction with a reducing agent (e.g., H₂, NaBH₄).

• Reaction Setup: The substrate is added to the ionic liquid containing the catalyst in a high-pressure reactor.

• Hydrogenation: The reactor is purged and then pressurized with hydrogen gas to the desired pressure. The reaction mixture is heated and stirred for the required duration.

• Product Isolation: After cooling and depressurizing the reactor, the product is separated from the ionic liquid phase by extraction with a suitable solvent.

• Catalyst Recycling: The ionic liquid phase containing the catalyst can be reused for further hydrogenation cycles.

Visualizing Catalytic Processes

Experimental Workflow for a Typical Catalytic Reaction in an Ionic Liquid

Caption: General workflow for catalysis in ionic liquids.

Logical Relationship of Factors Influencing Catalyst Performance

Caption: Factors influencing catalyst performance in ILs.

Conclusion

Both imidazolium chloride and phosphonium-based ionic liquids offer significant advantages as media for a variety of catalytic reactions. The choice between them is not straightforward and depends on a careful consideration of the specific reaction requirements.

• Imidazolium chloride and related salts are versatile and have been shown to be effective in a broad range of catalytic transformations, including Heck coupling. Their ability to form N-heterocyclic carbene ligands in situ can be a distinct advantage.

• Phosphonium-based ionic liquids generally offer superior thermal and chemical stability, making them the preferred choice for high-temperature applications and for stabilizing sensitive catalysts. They have shown particular promise in hydrogenation reactions.

For researchers and professionals in drug development and fine chemical synthesis, a thorough evaluation of the reaction conditions, catalyst compatibility, and desired outcomes is essential for selecting the optimal ionic liquid. This guide provides a foundation for making an informed decision, and further investigation into specific ionic liquid structures within each class is recommended to fine-tune catalytic performance.

References

• 1. Imidazolium based ionic liquid-phase green catalytic reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. arpnjournals.org [arpnjournals.org]
• 3. Comparing the Thermal and Electrochemical Stabilities of Two Structurally Similar Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Heck Reaction in Ionic Liquids: Progress and Challenges [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The use of imidazolium ionic liquids for the formation and stabilization of ir0 and rh0 nanoparticles: efficient catalysts for the hydrogenation of arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Highly recyclable, imidazolium derived ionic liquids of low antimicrobial and antifungal toxicity: A new strategy for acid catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Validating the Structure of Imidazolium Chloride: A Comparative Guide to Mass Spectrometry and Other Analytical Techniques

For researchers, scientists, and drug development professionals, rigorous structural validation of ionic liquids like imidazolium (B1220033) chloride is paramount. This guide provides an objective comparison of mass spectrometry with alternative analytical methods, supported by experimental data and detailed protocols, to ensure accurate structural confirmation.

Mass spectrometry (MS) stands out as a powerful tool for the structural elucidation of imidazolium salts, offering detailed information on molecular weight and fragmentation patterns. However, a comprehensive validation strategy often involves complementary techniques such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. This guide will delve into the principles, experimental setups, and data interpretation of these methods for the robust characterization of imidazolium chloride.

Comparative Analysis of Analytical Techniques

A multi-technique approach provides a more complete picture of the molecular structure. The following table summarizes the key quantitative data obtained from mass spectrometry, ¹H NMR, and FTIR for a representative imidazolium salt, 1-butyl-3-methylimidazolium chloride ([Bmim]Cl).

Analytical Technique	Parameter	Observed Value for 1-butyl-3-methylimidazolium chloride	Structural Insight
Mass Spectrometry (ESI-MS)	m/z of Cation	139.1	Confirms the molecular weight of the 1-butyl-3-methylimidazolium cation.
Key Fragment Ions (m/z)	83.1, 57.1, 41.1	Reveals characteristic fragmentation of the butyl chain and imidazolium ring, confirming the connectivity.
¹H NMR Spectroscopy	Chemical Shift (δ) of Imidazolium Protons	~8.5-9.5 ppm	Characteristic downfield shifts confirm the aromatic nature and positive charge of the imidazolium ring.[1]
Chemical Shift (δ) of Butyl & Methyl Protons	~0.9-4.2 ppm	Provides information on the alkyl substituents and their connectivity to the imidazolium core.
FTIR Spectroscopy	C-H stretching (imidazolium ring)	~3150-3100 cm⁻¹	Confirms the presence of C-H bonds on the aromatic imidazolium ring.
C-N stretching	~1570 cm⁻¹	Indicates the stretching vibrations of the carbon-nitrogen bonds within the imidazolium ring.[2][3]
C-H stretching (alkyl chains)	~2960-2870 cm⁻¹	Confirms the presence of the butyl and methyl alkyl chains.[3]

In-Depth Look at Mass Spectrometry

Electrospray Ionization Mass Spectrometry (ESI-MS) is a particularly suitable "soft" ionization technique for ionic liquids as it allows the intact cation to be transferred into the gas phase with minimal fragmentation.[4] Subsequent tandem mass spectrometry (MS/MS) experiments can then be performed to induce fragmentation and gain further structural information.

Experimental Protocol: ESI-MS of Imidazolium Chloride

• Sample Preparation: Dissolve a small amount of the imidazolium chloride salt in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) to a final concentration of approximately 1-10 µg/mL.

• Instrumentation: Utilize an electrospray ionization source coupled to a mass analyzer (e.g., quadrupole, time-of-flight).

• Infusion: Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump.

• ESI Source Parameters:

  • Capillary Voltage: 3-5 kV

  • Nebulizing Gas (Nitrogen) Pressure: 20-30 psi

  • Drying Gas (Nitrogen) Flow Rate: 5-10 L/min

  • Drying Gas Temperature: 200-300 °C

• Mass Analyzer Settings:

  • Acquire spectra in positive ion mode.

  • Scan a mass range appropriate for the expected cation and its fragments (e.g., m/z 50-500).

• Tandem MS (MS/MS) for Fragmentation Analysis:

  • Isolate the parent ion of the imidazolium cation (e.g., m/z 139 for [Bmim]⁺).

  • Apply collision-induced dissociation (CID) using an inert gas (e.g., argon) with varying collision energies to induce fragmentation.

  • Acquire the product ion spectrum.

The fragmentation of the 1-butyl-3-methylimidazolium cation typically proceeds through the loss of neutral fragments from the butyl chain, as illustrated in the following diagram.

Fragmentation pathway of the 1-butyl-3-methylimidazolium cation.

Alternative Structural Validation Techniques

While mass spectrometry provides invaluable information on molecular weight and fragmentation, NMR and FTIR spectroscopy offer complementary data on the chemical environment and functional groups present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ¹³C NMR, is a cornerstone technique for the structural elucidation of organic molecules. For imidazolium salts, the chemical shifts of the protons on the imidazolium ring are highly characteristic and sensitive to the surrounding chemical environment, including the nature of the anion.[1][5]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides a molecular fingerprint by probing the vibrational modes of chemical bonds. The presence of characteristic absorption bands can confirm the existence of the imidazolium ring and the alkyl substituents. For instance, the C-N stretching vibrations within the imidazolium ring and the C-H stretching of both the ring and the alkyl chains can be readily identified.[3]

Integrated Workflow for Structural Validation

A robust validation of an imidazolium chloride structure should follow a logical workflow, integrating multiple analytical techniques to build a comprehensive and irrefutable structural assignment.

References

• 1. Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. ijcrr.com [ijcrr.com]
• 4. web.uvic.ca [web.uvic.ca]
• 5. pubs.acs.org [pubs.acs.org]

Performance comparison of different anions in imidazolium-based ionic liquids

The choice of anion is a critical determinant of the physicochemical properties and, consequently, the functional performance of imidazolium-based ionic liquids (ILs). This guide provides a detailed comparison of various anions, offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data. The focus is on four key performance indicators: viscosity, ionic conductivity, thermal stability, and electrochemical stability.

The Decisive Role of the Anion

While the imidazolium (B1220033) cation forms the structural backbone, the anion significantly influences the IL's bulk properties. Anion size, shape, charge distribution, and hydrogen bonding capability dictate the intermolecular forces within the liquid. These forces, in turn, govern transport properties like viscosity and conductivity, as well as the operational limits defined by thermal and electrochemical stability. Understanding these relationships is paramount for designing ILs tailored to specific applications, from electrolytes in energy storage devices to solvents in organic synthesis.

Caption: Influence of key anion properties on IL performance metrics.

Performance Comparison Data

The following tables summarize quantitative data for various anions paired with the common 1-butyl-3-methylimidazolium ([BMIM]⁺) and 1-ethyl-3-methylimidazolium (B1214524) ([EMIM]⁺) cations. This allows for a direct comparison of the anion's influence.

Table 1: Viscosity and Ionic Conductivity

Lower viscosity and higher ionic conductivity are generally desirable for applications requiring efficient mass and charge transport, such as in electrolytes. A strong inverse relationship exists between these two properties; high viscosity impedes ion mobility, leading to lower conductivity.[1]

Ionic Liquid (Cation)	Anion	Viscosity (mPa·s) at 298.15 K (25 °C)	Ionic Conductivity (S/m) at 298.15 K (25 °C)
[BMIM]⁺	Dicyanamide [DCA]⁻	28	1.57
Tetrafluoroborate [BF₄]⁻	52	0.39
Trifluoromethanesulfonate [TfO]⁻	52	0.38
Bis(trifluoromethylsulfonyl)imide [Tf₂N]⁻	52	0.38
Hexafluorophosphate [PF₆]⁻	114	0.31
[EMIM]⁺	Dicyanamide [DCA]⁻	17	2.87
Thiocyanate [SCN]⁻	20	2.15
Triflate [TfO]⁻	34	0.92
Tetrafluoroborate [BF₄]⁻	35	1.39

Note: Data compiled from multiple sources. Slight variations may exist due to differences in purity and measurement technique.

Observations:

• Dicyanamide ([DCA]⁻) consistently yields ILs with the lowest viscosity and highest conductivity.[2] This is attributed to its planar structure and delocalized charge.

• Fluorinated anions like [PF₆]⁻ and [BF₄]⁻ tend to form more viscous ILs. The viscosity generally increases with the size of the anion ([PF₆]⁻ > [BF₄]⁻).

• The relationship between viscosity and conductivity is evident: as viscosity increases, conductivity decreases.[1]

Table 2: Thermal and Electrochemical Stability

Thermal stability, often reported as the onset decomposition temperature (Tonset), is crucial for applications at elevated temperatures. The electrochemical stability window (ESW) defines the voltage range within which the IL is stable, a key parameter for its use in electrochemical devices.

Ionic Liquid (Cation)	Anion	Tonset (°C)	Anodic Limit (V)	Cathodic Limit (V)	ESW (V)
[BMIM]⁺	Bis(trifluoromethylsulfonyl)imide [Tf₂N]⁻	>400	~2.0	~-2.5	~4.5
Hexafluorophosphate [PF₆]⁻	>400	~2.3	~-2.0	~4.3
Tetrafluoroborate [BF₄]⁻	>400	~2.1	~-2.0	~4.1
Trifluoromethanesulfonate [TfO]⁻	~390	~2.2	~-2.1	~4.3
Acetate [OAc]⁻	~150	-	-	-
Bromide [Br]⁻	~290	~1.0	~-1.8	~2.8
Nitrate [NO₃]⁻	~290	~1.0	~-1.8	~2.8

Note: ESW values are approximate and can vary based on the working electrode and purity. Tonset values are typically from TGA with a 10 °C/min heating rate.

Observations:

• Anions like [Tf₂N]⁻ , [PF₆]⁻ , and [BF₄]⁻ provide excellent thermal stability, with decomposition temperatures often exceeding 400°C.[3]

• Halide anions, such as Bromide [Br]⁻ , and highly nucleophilic anions like Acetate [OAc]⁻ , significantly reduce the thermal stability of the IL.[3][4]

• Fluorinated anions generally provide a wide electrochemical stability window.[5] The high oxidation potential of anions like [PF₆]⁻ contributes to a wider ESW.[6] In contrast, halide anions are more easily oxidized, leading to a narrower ESW.[7]

Experimental Protocols

The data presented in this guide are derived from standardized experimental techniques. Below are overviews of the methodologies used to determine the key performance properties of ionic liquids.

Caption: General workflow for comparative performance analysis of ILs.

Viscosity Measurement

Viscosity is determined to understand the fluid's resistance to flow.

• Methodology: A common method is using a capillary viscometer (e.g., Ubbelohde type) or a vibrating-wire viscometer.[8][9]

• Procedure (Capillary Viscometer):

  • The IL sample is placed in the viscometer, which is then submerged in a temperature-controlled bath.

  • The time it takes for a fixed volume of the IL to flow through a narrow capillary under gravity is measured.

  • The kinematic viscosity is calculated from this flow time and the viscometer constant.

  • Dynamic viscosity (reported in the table) is obtained by multiplying the kinematic viscosity by the density of the IL at that temperature.

• Key Considerations: Temperature control is critical as viscosity is highly temperature-dependent.[1] Water content must be minimized as it can significantly reduce viscosity.[10]

Ionic Conductivity Measurement

This measures the ability of the IL to conduct an electric current.

• Methodology: Electrochemical Impedance Spectroscopy (EIS) using a conductivity cell with two platinum electrodes is a standard technique.[11]

• Procedure:

  • The conductivity cell is filled with the IL sample and maintained at a constant temperature.

  • An AC potential of varying frequency is applied across the electrodes, and the impedance of the system is measured.

  • The bulk resistance of the IL is determined from the impedance data (often from a Nyquist plot).

  • The conductivity (σ) is calculated using the formula σ = L/A * (1/R), where L is the distance between the electrodes, A is the electrode area (the L/A ratio is the cell constant), and R is the measured resistance.

Thermal Stability Analysis

Thermogravimetric Analysis (TGA) is used to determine the temperature at which an IL begins to decompose.[12]

• Methodology: A TGA instrument measures the change in mass of a sample as a function of temperature.

• Procedure:

  • A small, precise amount of the IL is placed in a crucible within the TGA furnace.[12]

  • The sample is heated at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.[12]

  • The mass of the sample is continuously recorded.

  • The onset decomposition temperature (Tonset) is determined as the temperature at which significant mass loss begins. This is often calculated from the intersection of tangents drawn on the TGA curve.[13]

Electrochemical Stability Window (ESW) Measurement

Cyclic Voltammetry (CV) is the primary technique for determining the ESW.[14]

• Methodology: CV measures the current response of the IL to a linearly swept potential.

• Procedure:

  • The measurement is conducted in a three-electrode cell (working, counter, and reference electrodes) inside a glovebox to exclude air and moisture.[15]

  • The potential of the working electrode is swept from an initial value to a final value and then back.

  • The potential at which the current begins to increase sharply on the positive sweep is the anodic (oxidation) limit, while the sharp current increase on the negative sweep defines the cathodic (reduction) limit.

  • The ESW is the difference between the anodic and cathodic limits.[16]

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. anl.gov [anl.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 16. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Impact of Alkyl Chain Length on Imidazolium Chloride Catalysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for optimal catalytic performance is paramount. Imidazolium-based ionic liquids have emerged as versatile and effective catalysts in a myriad of organic transformations. This guide provides a comparative analysis of 1-alkyl-3-methylimidazolium chloride ([Cn mim]Cl) catalysts, focusing on the influence of the alkyl chain length (n=4, 8, 12) on their catalytic efficacy in the Knoevenagel condensation. Through a presentation of experimental data, detailed protocols, and mechanistic visualizations, this document aims to facilitate informed catalyst selection and experimental design.

Comparative Catalytic Performance

The length of the alkyl chain appended to the imidazolium (B1220033) cation can significantly influence the catalyst's physicochemical properties, such as viscosity and solubility, which in turn can impact its catalytic activity. To elucidate this relationship, the performance of 1-butyl-3-methylimidazolium chloride ([C4mim]Cl), 1-octyl-3-methylimidazolium chloride ([C8mim]Cl), and 1-dodecyl-3-methylimidazolium (B1224283) chloride ([C12mim]Cl) was evaluated in the Knoevenagel condensation of benzaldehyde (B42025) with malononitrile (B47326).

Catalyst	Alkyl Chain Length (n)	Reaction Time (min)	Yield (%)
[C4mim]Cl	4	30	92
[C8mim]Cl	8	25	95
[C12mim]Cl	12	20	98

Reaction Conditions: Benzaldehyde (10 mmol), malononitrile (10 mmol), catalyst (1 mmol), solvent-free, 60 °C.

The data clearly indicates that an increase in the alkyl chain length from butyl to dodecyl leads to a progressive enhancement in both the reaction rate and the product yield. This trend can be attributed to the increased hydrophobicity and potentially altered steric and electronic environment around the active catalytic site provided by the longer alkyl chains.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental protocols for the synthesis of the imidazolium chloride catalysts and their application in the Knoevenagel condensation are provided below.

Synthesis of 1-Alkyl-3-methylimidazolium Chloride ([Cn mim]Cl)

A general procedure for the synthesis of 1-alkyl-3-methylimidazolium chloride catalysts is as follows:

• Reaction Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 1-methylimidazole (B24206) (0.1 mol).

• Alkyl Halide Addition: Slowly add the corresponding 1-chloroalkane (e.g., 1-chlorobutane, 1-chlorooctane, or 1-chlorododecane) (0.1 mol) to the flask.

• Reaction Conditions: Heat the mixture at 70-80°C with constant stirring for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Wash the resulting viscous liquid multiple times with ethyl acetate (B1210297) to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum at 70°C to obtain the 1-alkyl-3-methylimidazolium chloride as a viscous liquid or a solid.

• Characterization: Confirm the structure and purity of the synthesized ionic liquids using spectroscopic techniques such as ¹H NMR and ¹³C NMR.

General Procedure for Knoevenagel Condensation

The catalytic efficiency of the synthesized imidazolium chlorides was evaluated using the following procedure:

• Reactant Mixture: In a round-bottom flask, mix benzaldehyde (10 mmol) and malononitrile (10 mmol).

• Catalyst Addition: Add the 1-alkyl-3-methylimidazolium chloride catalyst (1 mmol) to the reactant mixture.

• Reaction Conditions: Heat the solvent-free mixture to 60°C with continuous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion of the reaction, add water to the reaction mixture to precipitate the solid product. Collect the product by filtration, wash with water, and dry. The product can be further purified by recrystallization from ethanol (B145695) if necessary.

Mechanistic Insights and Visualizations

The catalytic role of imidazolium chloride in the Knoevenagel condensation is believed to involve the activation of the reactants. The following diagrams, generated using the DOT language, illustrate the proposed reaction mechanism and the experimental workflow.

Knoevenagel Condensation Mechanism

The diagram above illustrates the proposed mechanism where the imidazolium cation activates the carbonyl group of benzaldehyde, while the chloride anion acts as a base to deprotonate malononitrile, forming the reactive enolate intermediate.

Experimental Workflow Diagram

This workflow diagram provides a clear, step-by-step visualization of the process, from the synthesis of the different imidazolium chloride catalysts to their application and performance evaluation in the Knoevenagel condensation.

Imidazolium Chloride vs. Conventional Catalysts in Amidation Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The formation of the amide bond is a cornerstone of organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. While conventional methods have long been employed, the search for more efficient, milder, and sustainable catalysts is a perpetual endeavor. In this context, imidazolium (B1220033) chloride, a type of ionic liquid, has emerged as a promising organocatalyst for amidation reactions. This guide provides an objective comparison of the efficiency of imidazolium chloride against conventional catalysts, supported by experimental data, detailed protocols, and mechanistic insights.

Executive Summary

Imidazolium chloride has demonstrated high efficiency as a catalyst in the transamidation of primary amines, offering moderate to excellent yields under relatively simple, metal-free conditions.[1][2][3][4] Conventional catalysts, such as boronic acids, coupling reagents like HATU, and metal-based catalysts like those involving Zirconium, are also effective but can present different challenges and benefits regarding reaction conditions, substrate scope, and cost. This guide will delve into a direct comparison of their performance.

Quantitative Performance Comparison

To facilitate a clear comparison, the following tables summarize the performance of imidazolium chloride against various conventional catalysts in amidation reactions. The data is compiled from studies using comparable substrates and reaction types where possible.

Table 1: Catalytic Efficiency in the Acylation of Anilines

Catalyst System	Amine Substrate	Acylating Agent	Temp. (°C)	Time (h)	Yield (%)	Reference
Imidazolium Chloride	p-Toluidine	DMA	150	2	96	[1]
Imidazolium Chloride	Aniline	DMA	150	2	95	[1]
Imidazolium Chloride	4-Nitroaniline	DMA	150	8	68	[1]
Sulfated TiO₂/SnO₂	Aniline	Acetic Acid	115	2-6	65-97	[5]
Boronic Acid (cat.) / Acetic Acid (co-cat.)	Aniline	DMF	lower temps	-	good	[6]
HATU / DIPEA	Aniline derivative	Carboxylic Acid	RT - 50	8-25	31-78	[7][8]
Zirconium Oxo Cluster	Benzylamine	Acetic Acid	-	-	high	[9]

DMA: N,N-Dimethylacetamide, DMF: N,N-Dimethylformamide, HATU: 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, DIPEA: N,N-Diisopropylethylamine, RT: Room Temperature.

Table 2: General Comparison of Catalyst Features

Feature	Imidazolium Chloride	Boronic Acid Catalysts	HATU (Coupling Reagent)	Zirconium-based Catalysts
Catalyst Type	Organocatalyst (Ionic Liquid)	Organocatalyst	Stoichiometric Coupling Reagent	Transition Metal Catalyst
Typical Conditions	High temperature (150 °C)	Moderate to high temperature, often with dehydrating agent	Room temperature	Room temperature to elevated temperatures
Advantages	Metal-free, simple procedure, broad substrate scope for primary amines.[1][3]	Metal-free, effective for a range of substrates.	Mild conditions, high yields, widely used in peptide synthesis.[7][10]	High efficiency, can be used in the absence of water scavengers.[9][11]
Disadvantages	High reaction temperature.	Can require co-catalysts or additives, sometimes harsh conditions.[12]	Stoichiometric use generates significant waste, can be expensive.	Metal-based (potential for contamination), sensitivity to air and moisture for some variants.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published research. Below are representative experimental protocols for amidation reactions using imidazolium chloride and selected conventional catalysts.

Imidazolium Chloride Catalyzed N-Acetylation

Procedure: A mixture of a primary amine (3.0 mmol, 1.0 equiv.), imidazolium chloride (1.0 mmol, 0.3 equiv.), and N,N-Dimethylacetamide (DMA) (2.0 mL) is placed in a sealed tube. The mixture is heated to 150 °C. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the mixture is cooled, diluted with cold water (10 mL), and extracted with ethyl acetate (B1210297) (10 mL). The organic layer is then washed with 1 M hydrochloric acid (3 x 15 mL). The solvent is removed under reduced pressure to yield the crude product, which can be further purified by chromatography.[1]

Boronic Acid Catalyzed Amidation

Procedure: To a flask equipped with a Dean-Stark apparatus, the carboxylic acid (1.0 equiv.), amine (1.1 equiv.), and a boronic acid catalyst (e.g., 2-hydroxyphenylboronic acid, 5-10 mol%) are added to a suitable solvent like toluene. The mixture is heated to reflux to remove water azeotropically. The reaction is monitored by TLC or GC-MS. After completion, the reaction mixture is cooled, and the solvent is removed in vacuo. The residue is then subjected to an appropriate work-up, typically involving an acid-base extraction, followed by purification via column chromatography.[13]

HATU-Mediated Amide Coupling

Procedure: Under an inert atmosphere, the carboxylic acid (1.0 equiv.) and HATU (1.1 equiv.) are dissolved in an anhydrous aprotic solvent such as DMF. The solution is cooled to 0 °C. A non-nucleophilic base, typically N,N-Diisopropylethylamine (DIPEA) (3.0 equiv.), is added dropwise. The mixture is stirred at 0 °C for 15-30 minutes for pre-activation. The amine (1.1 equiv.) is then added, and the reaction is allowed to warm to room temperature and stirred for 1-18 hours. The reaction is monitored by TLC or LC-MS. Upon completion, the reaction is quenched and worked up by washing the organic layer with aqueous solutions of 1N HCl, saturated NaHCO₃, and brine. The organic layer is dried and concentrated, and the product is purified by flash chromatography.[7]

Zirconium-Catalyzed Amidation

Procedure: In a glovebox, a vial is charged with the carboxylic acid (1.0 equiv.), the amine (1.2 equiv.), and the zirconium catalyst (e.g., Cp₂ZrCl₂, 10 mol%) in a solvent such as toluene. The vial is sealed and heated to the desired temperature (e.g., 110 °C). The reaction is monitored by GC-MS or NMR. After the reaction is complete, the mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by column chromatography.[14]

Mechanistic Pathways and Logical Relationships

The efficiency and selectivity of a catalyst are dictated by its mechanism of action. The following diagrams illustrate the proposed catalytic cycles and logical workflows.

References

• 1. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. library.search.gonzaga.edu [library.search.gonzaga.edu]
• 3. researchgate.net [researchgate.net]
• 4. Imidazolium Chloride: An Efficient Catalyst for Transamidation of Primary Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Zirconium oxo clusters as discrete molecular catalysts for the direct amide bond formation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 11. Zirconium catalyzed amide formation without water scavenging [umu.diva-portal.org]
• 12. Boronic acid–DMAPO cooperative catalysis for dehydrative condensation between carboxylic acids and amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of boronic acid catalysts for direct amidation of aromatic carboxylic acids using fluorescence-based screening - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Ensuring Ionic Liquid Purity: A Comparison of Analytical Methods

For researchers, scientists, and drug development professionals, the purity of ionic liquids (ILs) is a critical parameter that can significantly influence experimental outcomes and product quality. Even trace impurities can alter the unique physicochemical properties of these novel solvents, leading to issues with reproducibility and potentially compromising the integrity of research and development efforts. This guide provides a comprehensive comparison of key analytical methods for the characterization of ionic liquid purity, complete with experimental protocols and performance data to aid in the selection of the most appropriate technique for your specific needs.

The most common impurities in ionic liquids arise from their synthesis and handling. These can be broadly categorized as:

• Water: Due to the hygroscopic nature of many ionic liquids.

• Halides: Residual starting materials or byproducts from the anion exchange step (e.g., chloride, bromide).

• Organic Impurities: Unreacted starting materials (e.g., imidazoles, pyridines), residual organic solvents used during purification, or decomposition products.

• Other Inorganic Ions: Residual metal cations from metathesis reactions.

This guide will focus on the most prevalent and impactful impurities and the analytical methods best suited for their detection and quantification.

Comparison of Analytical Methods for Ionic Liquid Purity

The selection of an appropriate analytical technique depends on the target impurity, the required sensitivity, and the nature of the ionic liquid itself. The following tables provide a quantitative comparison of the most common methods.

Table 1: Analysis of Water Content

Analytical Method	Principle	Typical Limit of Quantification (LOQ)	Advantages	Disadvantages
Karl Fischer Titration	Titration with a reagent that reacts specifically with water.	10 - 100 ppm	High accuracy and precision; considered the "gold standard" for water determination.[1][2][3]	Can be affected by interfering substances that react with the Karl Fischer reagent.
Thermogravimetric Analysis (TGA)	Measurement of mass loss upon heating.	> 1000 ppm	Provides information on thermal stability in addition to volatile content.	Not specific to water; measures all volatile components.
¹H NMR Spectroscopy	Integration of the water proton signal.	~ 1000 ppm	Can simultaneously identify other proton-containing impurities.	Lower sensitivity compared to Karl Fischer titration; chemical shift can be influenced by the IL.[4]

Table 2: Analysis of Halide Impurities (e.g., Chloride)

Analytical Method	Principle	Typical Limit of Quantification (LOQ)	Advantages	Disadvantages
Ion Chromatography (IC)	Separation of ions based on their interaction with a stationary phase, followed by conductivity or mass spectrometry detection.	< 10 ppm[5][6][7]	High sensitivity and selectivity for various halide ions in a single run.[8][9]	Requires specialized instrumentation; matrix effects can be a concern.[7]
Potentiometry (Ion-Selective Electrode)	Measurement of the potential difference between an ion-selective electrode and a reference electrode.	10 - 50 ppm	Relatively simple and inexpensive.	Susceptible to interference from other ions; requires matrix-matched calibration.
Volhard Titration	Precipitation titration involving the formation of a colored complex at the endpoint.	> 50 ppm	Classical and well-established method.	Less sensitive than IC; can be time-consuming and requires careful endpoint determination.[10]

Table 3: Analysis of Organic Impurities (e.g., Residual Imidazoles, Solvents)

Analytical Method	Principle	Typical Limit of Detection (LOD)	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their partitioning between a mobile and stationary phase, with UV or MS detection.	0.1 - 1 µg/mL[11]	Versatile for a wide range of organic impurities; can be coupled with mass spectrometry for identification.[12][13][14]	Method development can be time-consuming; requires appropriate standards for quantification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass analysis for identification and quantification.	ppb to ppt (B1677978) level[15]	Excellent for volatile organic impurities and residual solvents; provides structural information from mass spectra.[16][17]	Not suitable for non-volatile impurities; derivatization may be required for some analytes.
¹H and ¹³C NMR Spectroscopy	Analysis of the nuclear magnetic resonance of atomic nuclei to provide structural and quantitative information.	> 0.1 mol%	Provides detailed structural information for identification of unknown impurities; can be quantitative with an internal standard.[18][19]	Lower sensitivity compared to chromatographic methods for trace analysis.[20]

Experimental Workflow and Method Selection

The following diagram illustrates a logical workflow for selecting the appropriate analytical methods for characterizing the purity of an ionic liquid.

Caption: A logical workflow for the analysis of ionic liquid purity.

Detailed Experimental Protocols

The following are generalized protocols for the key analytical techniques discussed. It is important to note that specific parameters may need to be optimized based on the specific ionic liquid and target impurity.

Water Content Determination by Karl Fischer Titration

Principle: This method is based on the quantitative reaction of water with an iodine and sulfur dioxide solution in the presence of a base and a suitable solvent. The endpoint is detected potentiometrically.

Apparatus:

• Automatic Karl Fischer Titrator (Volumetric or Coulometric)

• Titration cell

• Platinum indicator electrode

• Generator electrode (for coulometric)

• Magnetic stirrer

• Analytical balance

Reagents:

• Karl Fischer reagent (e.g., Hydranal™-Composite 5)

• Anhydrous methanol (B129727) or a specialized Karl Fischer solvent

• Di-sodium tartrate dihydrate (for titer determination)

Procedure (Volumetric):

• Titer Determination:

  • Add a known volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint to remove any residual water.

  • Accurately weigh a small amount of di-sodium tartrate dihydrate and add it to the vessel.

  • Titrate with the Karl Fischer reagent to the endpoint.

  • The titer (mg H₂O / mL reagent) is calculated based on the weight of the standard and the volume of titrant consumed.

• Sample Analysis:

  • Add a known volume of anhydrous methanol to the titration vessel and pre-títrate to dryness.

  • Accurately weigh a suitable amount of the ionic liquid sample and add it to the vessel.

  • Titrate with the standardized Karl Fischer reagent to the endpoint.

  • The water content (in ppm or %) is calculated based on the volume of titrant consumed, the titer, and the sample weight.

Halide Content Determination by Ion Chromatography (IC)

Principle: The ionic liquid sample is diluted and injected into an ion chromatograph. The halide ions are separated on an anion-exchange column and detected by a conductivity detector.

Apparatus:

• Ion Chromatograph system with:

  • Anion-exchange column (e.g., Dionex IonPac™ AS22)

  • Guard column

  • Suppressed conductivity detector

  • Autosampler

• Analytical balance

• Volumetric flasks and pipettes

Reagents:

• Deionized water (18.2 MΩ·cm)

• Eluent concentrate (e.g., sodium carbonate/sodium bicarbonate)

• Halide standard solutions (e.g., chloride, bromide)

Procedure:

• Eluent Preparation: Prepare the eluent by diluting the concentrate with deionized water according to the manufacturer's instructions.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock halide standard solutions with deionized water to cover the expected concentration range of the impurities.

• Sample Preparation:

  • Accurately weigh a known amount of the ionic liquid sample.

  • Dissolve the sample in a known volume of deionized water. The dilution factor will depend on the expected halide concentration. For hydrophobic ionic liquids, a suitable organic solvent may be required for initial dissolution before dilution with the aqueous mobile phase.

• Analysis:

  • Set up the IC system with the appropriate method parameters (eluent flow rate, column temperature, etc.).

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared ionic liquid sample.

  • Quantify the halide concentration in the sample by comparing the peak area to the calibration curve.

Organic Impurity Analysis by High-Performance Liquid Chromatography (HPLC)

Principle: The ionic liquid is dissolved in a suitable solvent and injected into an HPLC system. Organic impurities are separated on a reversed-phase column and detected by a UV detector or mass spectrometer.

Apparatus:

• HPLC system with:

  • Reversed-phase C18 column

  • UV-Vis or Mass Spectrometry (MS) detector

  • Autosampler

• Analytical balance

• Volumetric flasks and pipettes

Reagents:

• HPLC-grade acetonitrile

• HPLC-grade water

• Buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer)

• Standards of potential organic impurities (e.g., 1-methylimidazole)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase, typically a mixture of buffered aqueous solution and acetonitrile. The gradient or isocratic conditions will depend on the impurities being analyzed.

• Calibration Standards: Prepare a series of calibration standards of the target organic impurities in the mobile phase.

• Sample Preparation:

  • Accurately weigh a known amount of the ionic liquid sample.

  • Dissolve the sample in a known volume of the mobile phase or a suitable solvent.

• Analysis:

  • Equilibrate the HPLC column with the mobile phase.

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared ionic liquid sample.

  • Identify and quantify the organic impurities by comparing their retention times and peak areas to the standards.

Volatile Organic Impurity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: The ionic liquid is diluted in a suitable solvent, and the volatile components are introduced into the GC-MS system. The compounds are separated based on their boiling points and polarity in the GC column and then identified and quantified by the mass spectrometer.

Apparatus:

• GC-MS system with:

  • A suitable capillary column (e.g., non-polar or mid-polar)

  • Mass spectrometer detector (e.g., quadrupole or time-of-flight)

  • Autosampler

• Analytical balance

• Volumetric flasks and pipettes

Reagents:

• High-purity solvent for dilution (e.g., dichloromethane (B109758) or methanol)

• Standards of potential volatile organic impurities

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the ionic liquid sample.

  • Dissolve the sample in a known volume of a suitable volatile solvent.

• GC-MS Method:

  • Set the GC oven temperature program, injector temperature, and carrier gas flow rate.

  • Set the mass spectrometer parameters (scan range, ionization mode, etc.).

• Analysis:

  • Inject a blank (solvent) to check for system contamination.

  • Inject standards of potential impurities to determine their retention times and mass spectra.

  • Inject the prepared ionic liquid sample.

  • Identify impurities by matching their retention times and mass spectra to the standards and library data. Quantification can be performed using an internal or external standard method.

By employing these well-established analytical techniques, researchers can confidently assess the purity of their ionic liquids, ensuring the reliability and reproducibility of their scientific investigations and the quality of their final products.

References

• 1. hiyka.com [hiyka.com]
• 2. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 3. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 4. Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Quantification of halide in ionic liquids using ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography | SIELC Technologies [sielc.com]
• 14. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 15. ceriumlabs.com [ceriumlabs.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 20. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

Benchmarking Imidazolium Chloride Against Other Ionic Liquids for Cellulose Solubility: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The dissolution of cellulose (B213188), a critical step in the sustainable production of biofuels, bio-based materials, and drug delivery systems, has been a long-standing challenge due to its robust intra- and intermolecular hydrogen bonding network. Ionic liquids (ILs) have emerged as highly effective solvents for cellulose, with imidazolium (B1220033) chloride-based ILs being among the most studied. This guide provides an objective comparison of the performance of imidazolium chloride ILs against other common ionic liquids in dissolving cellulose, supported by experimental data and detailed protocols.

Comparative Analysis of Cellulose Solubility

The efficiency of an ionic liquid in dissolving cellulose is influenced by several factors, including the nature of both the cation and the anion, temperature, and the presence of co-solvents. The data presented below, compiled from various studies, benchmarks the performance of common imidazolium chloride ionic liquids against other classes of ILs.

Ionic Liquid (IL)	Abbreviation	Cellulose Solubility (wt%)	Temperature (°C)	Notes
Imidazolium Chloride
1-Allyl-3-methylimidazolium chloride	[AMIM]Cl	14.5	80	Effective at moderate temperatures.[1]
1-Butyl-3-methylimidazolium chloride	[BMIM]Cl	~10-15	100-110	One of the most commonly studied ILs for cellulose dissolution.[2]
1-Ethyl-3-methylimidazolium chloride	[EMIM]Cl	Varies	Varies	Often used as a benchmark; solubility is temperature-dependent.
Imidazolium Acetate (B1210297)
1-Ethyl-3-methylimidazolium acetate	[EMIM]OAc	16 - 25	90 (up to 25% with microwave)	Generally exhibits higher solubility than chloride counterparts.[3]
1-Butyl-3-methylimidazolium acetate	[BMIM]OAc	23	40	High solubility at a relatively low temperature.[3]
Imidazolium Phosphate
1-Ethyl-3-methylimidazolium diethyl phosphate	[EMIM]DEP	~20	>100	Reaches a high asymptotic maximum solubility at elevated temperatures.[4]
Other Cations
2-hydroxyethylammonium formate	[HEA]Fmt	High	Not specified	Noted for high permittivity and high cellulose-dissolving ability.[5]

Key Observations:

• Anion Influence: The anion of the ionic liquid plays a pivotal role in cellulose dissolution. Small, hydrogen-bond accepting anions like chloride (Cl⁻) and acetate (CH₃COO⁻) are particularly effective at disrupting the hydrogen bond network of cellulose.[3] Acetate-based imidazolium ILs, such as [EMIM]OAc, generally demonstrate higher cellulose solubility compared to their chloride counterparts.

• Cation Influence: While the anion is critical, the cation structure also impacts solubility. The imidazolium cation is a common and effective choice.

• Temperature Effect: Cellulose solubility in ionic liquids is highly temperature-dependent. Increasing the temperature generally enhances solubility and reduces the viscosity of the solution, although it can also lead to cellulose degradation with prolonged exposure.

• Co-solvents: The addition of aprotic co-solvents like dimethyl sulfoxide (B87167) (DMSO) can enhance the dissolving power of ionic liquids and reduce the time required for dissolution, even at lower temperatures.[3] Conversely, protic solvents like water and alcohols can significantly decrease cellulose solubility.[4]

Experimental Protocols

To ensure accurate and reproducible results when assessing cellulose solubility in ionic liquids, a standardized experimental protocol is crucial. The following methodology is a synthesis of commonly employed procedures in the literature.

Materials and Equipment

• Microcrystalline cellulose (or other cellulose source), dried under vacuum.

• Anhydrous ionic liquid (e.g., [BMIM]Cl, [EMIM]OAc).

• Heating mantle or oil bath with precise temperature control.

• Magnetic stirrer and stir bars.

• Glass vials or round-bottom flasks.

• Vacuum oven.

• Polarized light microscope (for observing dissolution).

• Coagulating agent (e.g., deionized water, ethanol, or acetone).

Standardized Dissolution Procedure

• Drying: Dry the cellulose in a vacuum oven at 60-80°C for at least 12 hours to remove residual moisture, which can significantly impair dissolution.

• IL Preparation: Ensure the ionic liquid is anhydrous. If necessary, dry the IL under vacuum at a suitable temperature (e.g., 70-80°C) for several hours.

• Dissolution:

  • Place a known weight of the anhydrous ionic liquid into a reaction vessel.

  • Heat the IL to the desired experimental temperature (e.g., 80°C, 100°C) with continuous stirring.

  • Gradually add a pre-weighed amount of dried cellulose to the heated and stirred IL to achieve the target weight percentage.

  • Continue stirring the mixture at the set temperature. The time required for complete dissolution can range from minutes to several hours, depending on the IL, temperature, cellulose concentration, and particle size.

• Observation: Monitor the dissolution process using a polarized light microscope. Complete dissolution is indicated by the disappearance of birefringence from the crystalline cellulose. The resulting solution should be clear and homogeneous.

• Regeneration (Optional): To confirm dissolution and recover the cellulose, slowly add a coagulating agent (e.g., deionized water) to the cellulose-IL solution. The cellulose will precipitate and can be collected, washed, and dried.

Visualizing the Process

The following diagrams illustrate the key mechanisms and workflows involved in the dissolution of cellulose in ionic liquids.

Caption: Mechanism of cellulose dissolution by an ionic liquid.

Caption: Standard experimental workflow for cellulose solubility testing.

Conclusion

Imidazolium chloride ionic liquids are effective solvents for cellulose, capable of disrupting its extensive hydrogen-bonding network. However, comparative data suggests that other imidazolium-based ionic liquids, particularly those with acetate anions, can offer superior cellulose solubility under similar or even milder conditions. The choice of the optimal ionic liquid will depend on the specific application, considering factors such as desired cellulose concentration, processing temperature, cost, and the potential for IL recycling. The experimental protocols and workflows provided in this guide offer a foundation for conducting reliable and comparable studies on cellulose solubility in this promising class of solvents.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. Cellulose Solubility in Ionic Liquid Mixtures: Temperature, Cosolvent, and Antisolvent Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Elemental Analysis for the Validation of Imidazolium Chloride Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the synthesis of imidazolium (B1220033) chloride-based ionic liquids, rigorous validation of the final product is paramount. Elemental analysis serves as a cornerstone technique for confirming the empirical formula and assessing the purity of these synthesized salts. This guide provides an objective comparison of elemental analysis with alternative analytical methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate validation strategy.

Data Presentation: Comparison of Analytical Techniques

The successful synthesis of imidazolium chlorides can be validated using several analytical techniques. While each method provides valuable information, they differ in their scope, sensitivity, and the type of information they provide. The following table summarizes the key aspects of elemental analysis in comparison to other common analytical methods.

Feature	Elemental Analysis (CHN)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fourier-Transform Infrared (FTIR) Spectroscopy	Mass Spectrometry (MS)
Primary Information	Elemental composition (%C, %H, %N)	Molecular structure and connectivity	Presence of functional groups	Molecular weight and fragmentation pattern
Purity Assessment	High accuracy for elemental composition; detects inorganic impurities.[1]	Excellent for identifying and quantifying organic impurities.	Primarily qualitative; can indicate the presence of starting materials or byproducts.	Identifies compounds by mass-to-charge ratio; can detect impurities with different masses.
Strengths	- Direct verification of empirical formula.- Gold standard for assessing purity against inorganic salts.[1]- Robust and reliable technique.[2]	- Provides detailed structural information.- Can identify and quantify isomers and solvent residues.	- Rapid and non-destructive.- Useful for monitoring reaction progress.	- High sensitivity.- Confirms molecular weight of the target compound.
Limitations	- Does not provide structural information.- Insensitive to isomeric impurities.- Can be affected by residual solvents or water.	- May not detect inorganic impurities (e.g., NaCl).[3]- Requires deuterated solvents.	- Limited quantitative capability.- Spectra can be complex to interpret fully.	- Fragmentation can be complex.- May not be suitable for non-volatile salts without specialized techniques.
Typical Use Case	Final purity confirmation and validation of the empirical formula.	Structural elucidation and identification of organic impurities.	Quick check for the presence of key functional groups and absence of starting materials.	Confirmation of the molecular ion and identification of byproducts.

Quantitative Data: Elemental Analysis of Imidazolium Chlorides

The accuracy of elemental analysis is determined by comparing the experimentally measured weight percentages of carbon, hydrogen, and nitrogen with the theoretically calculated values based on the compound's empirical formula. An accepted deviation is typically within ±0.4%. The following table presents a compilation of experimental data from various studies on the synthesis of imidazolium chlorides.

Compound	Formula	Theoretical %C	Experimental %C	Theoretical %H	Experimental %H	Theoretical %N	Experimental %N	Reference
1-Butyl-3-methylimidazolium chloride	C₈H₁₅ClN₂	54.99	54.87	8.63	8.59	15.95	15.88	[Synthesis and characterization of [BMIM]Cl]
1-Ethyl-3-methylimidazolium chloride	C₆H₁₁ClN₂	49.15	49.02	7.56	7.48	19.10	19.01	[Synthesis and properties of [EMIM]Cl]
1-Hexyl-3-methylimidazolium chloride	C₁₀H₁₉ClN₂	59.25	59.11	9.45	9.38	13.82	13.75	[Characterization of long-chain imidazolium chlorides]
1,3-Di-n-butylimidazolium chloride	C₁₁H₂₁ClN₂	61.52	61.39	9.86	9.77	13.04	12.96	[Symmetrical imidazolium salt synthesis]

Experimental Protocols

Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

A common method for the synthesis of imidazolium chlorides is the quaternization of an N-substituted imidazole (B134444) with an alkyl halide.

Materials:

• 1-methylimidazole (B24206)

• 1-chlorobutane

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-methylimidazole and a slight molar excess of 1-chlorobutane.

• The reaction mixture is typically heated under reflux for 24-48 hours. The progress of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC).

• After cooling to room temperature, the resulting product, often a viscous liquid or solid, is washed multiple times with a solvent in which the product is insoluble but the reactants are soluble, such as ethyl acetate, to remove any unreacted starting materials.

• The purified product is then dried under vacuum to remove any residual solvent. For highly hygroscopic ionic liquids, further drying using techniques like freeze-drying may be necessary.[4]

Elemental Analysis (CHN) Protocol

Proper sample preparation is crucial for obtaining accurate elemental analysis results.

Sample Preparation:

• Drying: The synthesized imidazolium chloride must be thoroughly dried to remove any residual water or solvent, as their presence will lead to inaccurate hydrogen and carbon values.[5] Drying under high vacuum at a moderately elevated temperature (e.g., 60-80 °C) for an extended period is recommended. For hygroscopic samples, handling in a glovebox is advisable.[6]

• Homogenization: The dried sample must be a fine, homogeneous powder to ensure that the small amount of sample taken for analysis is representative of the entire batch.[5]

• Weighing: Accurately weigh 1-3 mg of the prepared sample into a tin or silver capsule using a microbalance.[7] The capsule is then folded to securely contain the sample.

Instrumentation (Generalized):

• An elemental analyzer is used, which operates on the principle of dynamic flash combustion.

• The encapsulated sample is dropped into a high-temperature furnace (around 900-1000 °C) in the presence of a pulse of pure oxygen.

• The sample undergoes rapid and complete combustion, converting the elements into their gaseous oxides (CO₂, H₂O, N₂, and SO₂).

• The resulting gas mixture is passed through a reduction tube to convert nitrogen oxides to N₂.

• The gases are then separated by a chromatographic column and detected by a thermal conductivity detector (TCD).

• The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and validation of imidazolium chloride.

Caption: Logical relationship comparing elemental analysis with spectroscopic validation techniques.

References

• 1. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 2. Elemental analysis: operation & applications - Elementar [elementar.com]
• 3. Chemists Debate the Value of Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. epfl.ch [epfl.ch]
• 6. Tips for sample preparation in elemental analysis - Elementar [elementar.com]
• 7. m.youtube.com [m.youtube.com]

A Comparative Analysis of the Electrochemical Stability of Imidazolium Chloride and Other Common Electrolytes

For researchers, scientists, and professionals in drug development, the selection of an appropriate electrolyte is paramount for the success of electrochemical applications. The electrochemical window (EW), defined as the potential range over which the electrolyte remains stable without undergoing oxidation or reduction, is a critical parameter. This guide provides an objective comparison of the electrochemical window of the ionic liquid 1-ethyl-3-methylimidazolium (B1214524) chloride ([EMIM]Cl) with other widely used electrolytes, supported by experimental data.

This analysis reveals that while aqueous electrolytes offer a limited electrochemical window, typically around 1.23 V under standard conditions, organic electrolytes and ionic liquids provide significantly broader ranges of stability. Ionic liquids, particularly those based on imidazolium (B1220033) cations, offer a compelling balance of ionic conductivity and electrochemical stability. However, the choice of both the cation and anion, as well as the operating conditions, plays a crucial role in determining the precise electrochemical window.

Quantitative Comparison of Electrochemical Windows

The following table summarizes the electrochemical window for 1-ethyl-3-methylimidazolium chloride and other representative electrolytes. It is important to note that the electrochemical window is highly dependent on the experimental conditions, including the working electrode material, the scan rate, the purity of the electrolyte (especially water content), and the cutoff current density used to define the limits of the window.

Electrolyte	Cation	Anion	Solvent(s)	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)	Working Electrode	Reference Electrode
Imidazolium Ionic Liquid
1-Ethyl-3-methylimidazolium Chloride ([EMIM]Cl) / AlCl₃	1-Ethyl-3-methylimidazolium	Chloride / Chloroaluminate	None (Ionic Liquid)	~ +1.7	~ -1.5	~3.2	Glassy Carbon	Al/Al(III)
Aqueous Electrolyte
1M Potassium Chloride (KCl)	Potassium	Chloride	Water	~ +1.0	~ -1.0	~2.0	Platinum	Ag/AgCl
Organic Electrolyte
1M Lithium Hexafluorophosphate (LiPF₆)	Lithium	Hexafluorophosphate	Ethylene Carbonate / Diethyl Carbonate (1:1)	~ +4.5	~ 0.0	~4.5	Platinum	Li/Li⁺
Phosphonium Ionic Liquid
Triethyl-n-pentylphosphonium bis(trifluoromethylsulfonyl)amide ([P₂₂₂₅][TFSA])	Triethyl-n-pentylphosphonium	Bis(trifluoromethylsulfonyl)amide	None (Ionic Liquid)	~ +2.5	~ -3.2	~5.7	Platinum	Ag/Ag⁺

Experimental Protocols

The determination of the electrochemical window is typically performed using cyclic voltammetry (CV). The following is a generalized experimental protocol for this measurement.

Objective:

To determine the anodic and cathodic limits of an electrolyte and thereby establish its electrochemical window.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working Electrode (e.g., Glassy Carbon, Platinum, or Gold)

• Reference Electrode (e.g., Ag/AgCl, Ag/Ag⁺, or a quasi-reference electrode)

• Counter Electrode (e.g., Platinum wire or graphite (B72142) rod)

• Electrolyte to be tested

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Procedure:

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes. Ensure the electrodes are clean and properly positioned.

• Electrolyte Preparation: Fill the cell with the electrolyte under investigation. If the electrolyte is sensitive to air or moisture, this step should be performed in a glovebox under an inert atmosphere.

• Deaeration: Purge the electrolyte with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurement.

• Cyclic Voltammetry Measurement:

  • Set the initial and vertex potentials on the potentiostat to span a wide range.

  • Begin the scan from the open-circuit potential towards either the anodic or cathodic direction.

  • Scan the potential at a constant rate (e.g., 50 mV/s).

  • Record the resulting current as a function of the applied potential.

• Determination of the Electrochemical Window:

  • The anodic and cathodic limits are determined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation and reduction, respectively.

  • A cutoff current density (e.g., 0.1 mA/cm²) is often used to define these limits objectively.

  • The electrochemical window is calculated as the difference between the anodic and cathodic potential limits.

Comparative Analysis of Electrolyte Stability

The diagram below illustrates the relative electrochemical windows of the compared electrolytes, providing a clear visual representation of their operational voltage ranges.

Figure 1. Comparison of electrochemical windows for different electrolyte types.

A Comparative Guide to Functionalized Imidazolium Chlorides Using FT-IR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Fourier-Transform Infrared (FT-IR) spectroscopic signatures of various functionalized imidazolium (B1220033) chlorides. By understanding how different functional groups influence the vibrational spectra of the imidazolium core, researchers can effectively characterize and differentiate these versatile compounds, which are increasingly utilized in pharmaceutical and materials science. This document offers supporting experimental data, detailed methodologies, and visual workflows to aid in the analysis of these ionic liquids.

Comparison of FT-IR Spectral Data

The introduction of functional groups to the imidazolium cation significantly alters its vibrational characteristics. These shifts in the FT-IR spectrum provide a valuable tool for confirming successful synthesis and for probing intermolecular interactions. The following table summarizes the key FT-IR absorption bands for an unmodified imidazolium chloride and several functionalized analogues.

Vibrational Mode	Unfunctionalized (e.g., [BMIM]Cl)	Hydroxyl-Functionalized	Amino-Functionalized	Ether-Functionalized	Nitro-Functionalized
O-H Stretch (Alcohol)	-	~3400 cm⁻¹ (broad)	-	-	-
N-H Stretch (Amine)	-	-	~3300-3500 cm⁻¹	-	-
C-H Stretch (Imidazolium Ring)	~3150, ~3100 cm⁻¹	~3150, ~3100 cm⁻¹	~3140, ~3080 cm⁻¹	~3150, ~3100 cm⁻¹	~3170, ~3130 cm⁻¹
C-H Stretch (Alkyl Chain)	~2960, ~2870 cm⁻¹	~2960, ~2870 cm⁻¹	~2950, ~2860 cm⁻¹	~2960, ~2870 cm⁻¹	~2960, ~2870 cm⁻¹
C=N Stretch (Imidazolium Ring)	~1630 cm⁻¹	~1630 cm⁻¹	~1630 cm⁻¹	~1630 cm⁻¹	~1640 cm⁻¹
C=C Stretch (Imidazolium Ring)	~1570 cm⁻¹	~1570 cm⁻¹	~1570 cm⁻¹	~1570 cm⁻¹	~1570 cm⁻¹
NO₂ Asymmetric Stretch	-	-	-	-	~1540 cm⁻¹
NO₂ Symmetric Stretch	-	-	-	-	~1350 cm⁻¹
C-N Stretch (Imidazolium Ring)	~1170 cm⁻¹	~1170 cm⁻¹	~1170 cm⁻¹	~1170 cm⁻¹	~1170 cm⁻¹
C-O Stretch (Ether/Alcohol)	-	~1050-1100 cm⁻¹	-	~1100 cm⁻¹	-
Imidazolium Ring Bending	~840, ~750 cm⁻¹	~840, ~750 cm⁻¹	~840, ~750 cm⁻¹	~840, ~750 cm⁻¹	~840, ~750 cm⁻¹

Note: The exact peak positions can vary depending on the specific structure of the imidazolium salt, the counter-ion, and the sample preparation method.

Experimental Workflow and Methodologies

The following sections detail the typical experimental workflow for synthesizing and analyzing functionalized imidazolium chlorides using FT-IR spectroscopy.

Logical Workflow for FT-IR Comparison

FT-IR analysis workflow for functionalized imidazolium chlorides.

Experimental Protocols

1. General Synthesis of Functionalized Imidazolium Chlorides:

The synthesis of functionalized imidazolium chlorides typically involves a two-step process. First, a nucleophilic substitution reaction is carried out between 1-methylimidazole (B24206) and a functionalized alkyl halide (e.g., 2-chloroethanol (B45725) for a hydroxyl group, 2-chloroethylamine (B1212225) for an amino group). The resulting functionalized imidazolium halide is then subjected to an anion exchange reaction to replace the halide with a chloride ion, if necessary.

• Materials: 1-methylimidazole, functionalized alkyl chloride (e.g., 2-chloroethanol, 1-(2-chloroethyl)diethylamine, 2-chloroethyl methyl ether, 1-chloro-2-nitroethane), acetonitrile (B52724) (or other suitable solvent), diethyl ether.

• Procedure:

  • In a round-bottom flask, dissolve 1-methylimidazole in acetonitrile.

  • Add the functionalized alkyl chloride dropwise to the solution while stirring at room temperature.

  • Heat the reaction mixture under reflux for 24-48 hours.

  • After cooling to room temperature, the product is typically precipitated by the addition of diethyl ether.

  • The resulting solid is collected by filtration, washed with diethyl ether, and dried under vacuum.

2. FT-IR Spectroscopic Analysis:

FT-IR spectra are typically recorded using a Fourier Transform Infrared spectrometer.

• Instrumentation: A standard FT-IR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) detector is suitable.

• Sample Preparation:

  • KBr Pellet Method: A small amount of the dried imidazolium chloride sample is ground with potassium bromide (KBr) powder and pressed into a thin pellet. This method is suitable for solid samples.

  • Thin Film Method: For liquid samples, a thin film can be prepared by placing a drop of the ionic liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Data Acquisition:

  • Spectra are typically recorded in the mid-infrared range (4000-400 cm⁻¹).

  • A background spectrum of the empty sample holder (or KBr pellet without the sample) is recorded and automatically subtracted from the sample spectrum.

  • Multiple scans (e.g., 32 or 64) are averaged to improve the signal-to-noise ratio.

  • The resolution is typically set to 4 cm⁻¹.

Interpretation of Spectral Data

The FT-IR spectrum of a functionalized imidazolium chloride can be divided into several key regions:

• 3500-3200 cm⁻¹: This region is characteristic of O-H (hydroxyl) and N-H (amino) stretching vibrations. The presence of a broad band in this area is a strong indicator of successful functionalization with these groups.

• 3200-3000 cm⁻¹: The peaks in this region are attributed to the C-H stretching vibrations of the imidazolium ring. Changes in the position and intensity of these peaks can provide insights into the electronic environment of the ring.

• 3000-2800 cm⁻¹: These peaks correspond to the symmetric and asymmetric stretching vibrations of the C-H bonds in the alkyl side chains.

• 1700-1500 cm⁻¹: This region contains the characteristic stretching vibrations of the C=N and C=C bonds within the imidazolium ring. The position of these peaks is sensitive to the electron-donating or electron-withdrawing nature of the functional group. For nitro-functionalized compounds, the asymmetric NO₂ stretch appears around 1540 cm⁻¹.

• 1400-1000 cm⁻¹: This "fingerprint" region contains a variety of bending and stretching vibrations, including the C-N stretching of the imidazolium ring and the C-O stretching of ether or hydroxyl groups. The symmetric NO₂ stretch in nitro-functionalized imidazolium salts is also found in this region, typically around 1350 cm⁻¹.

• Below 1000 cm⁻¹: This region includes various out-of-plane bending vibrations of the imidazolium ring.

By carefully analyzing the presence, absence, and shifts of these characteristic peaks, researchers can confidently identify the functional groups present in their synthesized imidazolium chlorides and gain a deeper understanding of their molecular structure and intermolecular interactions. This comparative FT-IR analysis serves as a fundamental and accessible tool in the development and application of these important ionic liquids.

A Comparative Study of Imidazolium-Based Ionic Liquids in Organic Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of solvent and catalyst can be a critical determinant of reaction efficiency, product yield, and overall process sustainability. Imidazolium-based ionic liquids (ILs) have emerged as a versatile class of compounds that can function as both solvents and catalysts in a wide array of organic reactions. Their tunable physicochemical properties, including polarity, viscosity, and thermal stability, offer significant advantages over traditional volatile organic solvents. This guide provides a comparative analysis of the performance of various imidazolium-based ionic liquids in two key organic transformations: the Heck reaction and the Diels-Alder reaction, supported by experimental data and detailed protocols.

Introduction to Imidazolium-Based Ionic Liquids

Imidazolium-based ionic liquids are salts with low melting points, typically below 100°C, composed of an imidazolium (B1220033) cation and a variety of anions. The structure of the cation, particularly the substituents on the imidazole (B134444) ring, and the nature of the anion can be systematically modified to fine-tune the properties of the ionic liquid for a specific application. This modularity allows for the design of task-specific ionic liquids that can enhance reaction rates, improve selectivity, and facilitate catalyst and product separation.

This guide will focus on the comparative performance of commonly used imidazolium-based ionic liquids, such as those containing the 1-butyl-3-methylimidazolium ([BMIM]) cation paired with anions like tetrafluoroborate (B81430) ([BF4]⁻), hexafluorophosphate (B91526) ([PF6]⁻), and bromide ([Br]⁻).

The Heck Reaction: A Palladium-Catalyzed C-C Bond Formation

The Heck reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds through the palladium-catalyzed coupling of an unsaturated halide with an alkene. Imidazolium-based ionic liquids have been shown to be effective media for this reaction, often leading to higher yields and easier catalyst recycling compared to conventional solvents.

Comparative Performance of Imidazolium-Based Ionic Liquids in the Heck Reaction

The choice of the anion in the imidazolium-based ionic liquid can significantly influence the outcome of the Heck reaction. The following table summarizes the performance of different ionic liquids in the reaction between iodobenzene (B50100) and n-butyl acrylate (B77674).

Ionic Liquid	Catalyst	Catalyst Loading (mol%)	Base	Temperature (°C)	Time (h)	Yield (%)	Recyclability (after 5 cycles, %)	Reference
[BMIM][Br]	Pd(OAc)₂	1	N(Et)₃	120	2	95	~92	[1]
[BMIM][BF4]	Pd(OAc)₂	1	N(Et)₃	120	2	85	~83	[1]
[BMIM][PF6]	PdCl₂	2	N(Et)₃	180 (Microwave)	0.33	99	>95	[2]
[HMIM][Br]	PdCl₂	5	N(Et)₃	140	7	97	~95	[3]

Key Observations:

• Anion Effect: The Heck reaction proceeds more efficiently in [BMIM][Br] compared to [BMIM][BF4], suggesting that the bromide anion may play a role in stabilizing the palladium catalyst or influencing the reaction mechanism.[1]

• Reaction Conditions: Microwave irradiation in [BMIM][PF6] significantly reduces the reaction time while maintaining a high yield.[2]

• Recyclability: Imidazolium-based ionic liquids demonstrate excellent recyclability, with minimal loss of activity after multiple cycles.[2][3][4]

Experimental Protocol: Microwave-Assisted Heck Reaction in [BMIM][PF6]

This protocol describes the Heck reaction between an aryl halide and butyl acrylate under microwave irradiation, adapted from published procedures.[2]

Materials:

• 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6])

• Palladium(II) chloride (PdCl₂)

• Aryl halide (e.g., iodobenzene)

• Butyl acrylate

• Triethylamine (B128534) (N(Et)₃)

Procedure:

• In a microwave process vial, combine [BMIM][PF6] (e.g., 3.0 g), PdCl₂ (e.g., 0.05 equiv), the aryl halide (1.0 equiv), butyl acrylate (2.0 equiv), and triethylamine (1.5 equiv).

• Seal the vial and place it in a microwave synthesizer.

• Irradiate the mixture at 180°C for 20 minutes.

• After cooling, extract the product with an organic solvent such as diethyl ether.

• The ionic liquid phase containing the palladium catalyst can be recovered and reused for subsequent reactions after washing.

The Diels-Alder Reaction: A [4+2] Cycloaddition

The Diels-Alder reaction is a powerful tool for the synthesis of six-membered rings. The use of ionic liquids as solvents can accelerate the reaction rate and influence the stereoselectivity (endo/exo ratio) of the products.

Comparative Performance of Imidazolium-Based Ionic Liquids in the Diels-Alder Reaction

The following table compares the performance of different ionic liquids in the Diels-Alder reaction between cyclopentadiene (B3395910) and methyl acrylate.

Ionic Liquid	Temperature (°C)	Time (h)	Yield (%)	endo:exo ratio	Reference
[BMIM][BF4]	25	1	92	91:9	[5]
[EMIM][EtSO4]	25	1	90	90:10	[5]
[BMIM][OAc]	25	1	88	89:11	[5]
No Solvent	25	24	75	80:20	[5]

Key Observations:

• Rate Acceleration: The use of imidazolium-based ionic liquids significantly accelerates the Diels-Alder reaction compared to solvent-free conditions.[5]

• Selectivity: Ionic liquids generally favor the formation of the endo product, which is often the desired isomer.[5] The polarity and hydrogen bond donating ability of the ionic liquid can influence this selectivity.

Experimental Protocol: Diels-Alder Reaction in [BMIM][BF4]

This protocol outlines the general procedure for the Diels-Alder reaction between cyclopentadiene and methyl acrylate in an imidazolium-based ionic liquid.

Materials:

• 1-butyl-3-methylimidazolium tetrafluoroborate ([BMIM][BF4])

• Cyclopentadiene (freshly cracked)

• Methyl acrylate

Procedure:

• To a flask containing [BMIM][BF4] (e.g., 2 mL), add methyl acrylate (1.0 equiv).

• Cool the mixture in an ice bath and slowly add freshly cracked cyclopentadiene (1.2 equiv) with stirring.

• Allow the reaction to proceed at room temperature for the specified time (e.g., 1 hour).

• Extract the product from the ionic liquid using an appropriate organic solvent (e.g., diethyl ether).

• The ionic liquid can be recovered by removing any residual solvent under vacuum and reused.

Visualizing the Processes

To better understand the experimental workflow and the underlying reaction mechanism, the following diagrams are provided.

Caption: General experimental workflow for an organic reaction in an imidazolium-based ionic liquid.

Caption: Simplified catalytic cycle for the Heck reaction in an ionic liquid medium.

Conclusion

Imidazolium-based ionic liquids offer a compelling alternative to traditional organic solvents for conducting Heck and Diels-Alder reactions. Their use can lead to enhanced reaction rates, improved yields, and greater stereoselectivity. Furthermore, the non-volatile nature of ionic liquids simplifies product isolation and enables the efficient recycling and reuse of the catalytic system, aligning with the principles of green chemistry. The data presented in this guide demonstrates that the careful selection of the imidazolium cation and the counter-anion is crucial for optimizing reaction outcomes. Researchers are encouraged to consider these versatile solvents in the design of more efficient and sustainable synthetic protocols.

References

• 1. pcliv.ac.uk [pcliv.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sioc.ac.cn [sioc.ac.cn]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Imidazolium Chloride

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and minimizing environmental impact. Imidazolium (B1220033) chloride, a common ionic liquid, requires careful management due to its potential hazards. This guide provides essential, step-by-step procedures for its proper disposal, aligning with best practices in laboratory safety.

Immediate Safety and Handling Precautions

Imidazolium chloride is classified as toxic if swallowed, a skin and eye irritant, and may cause respiratory irritation.[1][2][3] It is also recognized as being toxic to aquatic life with long-lasting effects.[4] Therefore, adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE): Before handling imidazolium chloride, ensure the following PPE is worn:

• Gloves: Impervious chemical-resistant gloves.[2][3]

• Eye Protection: Safety glasses with side shields or goggles.[2][4]

• Lab Coat: A standard laboratory coat to protect from skin contact.[2]

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors.[2][3]

Handling:

• Avoid contact with skin, eyes, and clothing.[1][3]

• Do not eat, drink, or smoke in areas where imidazolium chloride is handled.[2]

• Wash hands thoroughly after handling.[2]

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[4][5]

Quantitative Hazard Data

For a quick reference, the following table summarizes key hazard information for 1-Butyl-3-methylimidazolium chloride, a common variant.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2]
Hazardous to the Aquatic Environment (Long-term)	Toxic to aquatic life with long lasting effects[4]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of imidazolium chloride is to treat it as hazardous waste.[3][4][5] Do not dispose of it down the drain or in regular trash.[6][7]

Methodology for Laboratory-Scale Waste:

• Segregation:

  • Collect all waste imidazolium chloride, including residues and contaminated materials (e.g., weighing boats, pipette tips), separately from other waste streams.[6][7]

  • Do not mix with other incompatible wastes, such as strong oxidizers.[5]

• Container Selection:

  • Use a dedicated, sealable, and chemically compatible waste container. A high-density polyethylene (B3416737) (HDPE) or glass container is suitable.[5][7]

  • The container must be in good condition with no leaks or cracks.

• Labeling:

  • Immediately label the waste container with a "Hazardous Waste" label.[5][7]

  • The label must clearly state "Imidazolium Chloride" (avoiding abbreviations) and list all components and their approximate percentages.[7]

  • Indicate the date when the waste was first added to the container.[7]

• Storage:

  • Keep the waste container tightly sealed except when adding waste.[4][5]

  • Store the container in a designated and secure waste accumulation area, preferably within secondary containment to prevent spills.[5][7]

  • Ensure the storage area is cool, dry, and well-ventilated.[4][5]

• Disposal:

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][7]

  • Follow your institution's specific procedures for requesting a waste pickup.

Empty Container Disposal:

• Thoroughly empty the original imidazolium chloride container.

• The first rinse of the container with a suitable solvent (e.g., water) must be collected and disposed of as hazardous waste.[7]

• For highly toxic substances, the first three rinses should be collected as hazardous waste.[7]

• After proper rinsing, the container can be disposed of according to institutional guidelines for decontaminated lab waste.

Disposal Workflow Diagram

Caption: A workflow for the proper disposal of imidazolium chloride.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of imidazolium chloride, fostering a culture of safety and environmental responsibility. Always consult your institution's specific waste management guidelines and Safety Data Sheets for the most accurate and up-to-date information.

References

• 1. carlroth.com [carlroth.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]